2-(Piperidin-1-yl)benzaldehyde

• CAS: 34595-26-1

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(Piperidin-1-yl)benzaldehyde: Synthesis, Properties, and Applications

This guide provides a comprehensive technical overview of 2-(Piperidin-1-yl)benzaldehyde, a versatile aromatic aldehyde with significant potential in synthetic chemistry and drug discovery. Addressed to researchers, scientists, and professionals in drug development, this document delves into its chemical identity, physicochemical properties, a robust synthesis protocol, spectroscopic characterization, safety considerations, and prospective applications, with comparative insights into its structural isomer, 4-(Piperidin-1-yl)benzaldehyde.

Chemical Identity and Physicochemical Properties

2-(Piperidin-1-yl)benzaldehyde is an organic compound featuring a benzaldehyde moiety substituted at the ortho position with a piperidine ring. This substitution significantly influences its electronic properties and reactivity compared to unsubstituted benzaldehyde.

Table 1: Core Identification and Physicochemical Properties of 2-(Piperidin-1-yl)benzaldehyde

Property	Value	Source(s)
CAS Number	34595-26-1	[1][2]
Molecular Formula	C₁₂H₁₅NO	[2]
Molecular Weight	189.26 g/mol	[2]
Appearance	Clear yellow oil / liquid	[1]
Predicted pKa	4.36 ± 0.40	[1]
MDL Number	MFCD03419311	[2]

The presence of the tertiary amine (piperidine) ortho to the aldehyde group introduces steric hindrance and the potential for intramolecular interactions, which can modulate the reactivity of the carbonyl group. This is in contrast to its para-isomer, 4-(piperidin-1-yl)benzaldehyde (CAS: 10338-57-5), which is a solid with a melting point of 61-64 °C and where the piperidine group exerts its electronic influence primarily through resonance.[3][4]

Synthesis Protocol: Nucleophilic Aromatic Substitution

The most common and efficient synthesis of 2-(Piperidin-1-yl)benzaldehyde involves a nucleophilic aromatic substitution (SNAᵣ) reaction. This method is preferred due to the high reactivity of an activated aryl halide with a secondary amine.

Causality of Experimental Choices

The selection of 2-fluorobenzaldehyde as the starting material is strategic; fluorine is an excellent leaving group for SNAᵣ reactions on an activated aromatic ring. The electron-withdrawing aldehyde group activates the ortho position, facilitating nucleophilic attack by piperidine. Dimethylformamide (DMF) is chosen as the solvent due to its high boiling point, which allows the reaction to be conducted at the elevated temperatures necessary for efficient substitution, and its ability to dissolve both the organic substrates and the inorganic base. Potassium carbonate (K₂CO₃) acts as a base to neutralize the hydrofluoric acid (HF) byproduct, driving the reaction to completion.

Step-by-Step Methodology

A robust and high-yield protocol for the synthesis is as follows[1]:

• Reaction Setup : To a solution of 2-fluorobenzaldehyde (20 g, 161.1 mmol) in 160 ml of anhydrous DMF in a suitable reaction vessel, add piperidine (19.1 ml, 193.4 mmol, 1.2 equivalents).

• Base Addition : Add potassium carbonate (26.73 g, 193.4 mmol, 1.2 equivalents) to the suspension.

• Heating : Heat the suspension with stirring to 130 °C for 3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup : After the reaction is complete, pour the mixture into cold water. Adjust the pH to 5 with citric acid.

• Extraction : Extract the aqueous layer three times with ethyl acetate (EtOAc).

• Washing : Combine the organic phases and wash sequentially with water, saturated sodium bicarbonate (NaHCO₃) solution, and brine.

• Drying and Concentration : Dry the organic phase with anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the final product.

This procedure typically yields 2-(Piperidin-1-yl)benzaldehyde as a red oil with a high yield (around 92%)[1].

Caption: Synthesis workflow for 2-(Piperidin-1-yl)benzaldehyde.

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic, aldehydic, and piperidine protons.

• Aldehyde Proton (-CHO) : A singlet is anticipated in the downfield region, typically around δ 9.8-10.0 ppm, deshielded by the carbonyl group.[5]

• Aromatic Protons (Phenyl Ring) : These four protons will appear as complex multiplets between δ 7.0 and 7.8 ppm. The ortho and para protons to the aldehyde will be the most deshielded.

• Piperidine Protons : The protons on the carbons adjacent to the nitrogen (α-protons) will likely appear as a multiplet around δ 2.8-3.0 ppm. The remaining protons (β- and γ-protons) will be observed as multiplets further upfield, around δ 1.5-1.7 ppm.[6]

¹³C NMR Spectroscopy

The carbon NMR will be characterized by:

• Carbonyl Carbon (C=O) : A signal in the highly deshielded region of δ 190-195 ppm.

• Aromatic Carbons : Six distinct signals are expected between δ 115-160 ppm. The carbon attached to the nitrogen will be significantly shielded compared to the others.

• Piperidine Carbons : Signals for the α-carbons are expected around δ 50-55 ppm, with the β- and γ-carbons appearing further upfield around δ 24-27 ppm.

Infrared (IR) Spectroscopy

The IR spectrum provides clear evidence for the key functional groups.

• C=O Stretch : A strong, sharp absorption band is expected around 1690-1710 cm⁻¹, characteristic of an aromatic aldehyde.[7][8]

• Aromatic C=C Stretches : Medium intensity peaks will be present in the 1450-1600 cm⁻¹ region.

• C-H Stretches : Aromatic C-H stretches will appear just above 3000 cm⁻¹, while aliphatic C-H stretches from the piperidine ring will be observed just below 3000 cm⁻¹. The characteristic aldehyde C-H stretch often appears as a weaker doublet around 2720 cm⁻¹ and 2820 cm⁻¹.[7]

Reactivity and Potential Applications

The unique ortho-substitution pattern of 2-(Piperidin-1-yl)benzaldehyde makes it a valuable intermediate for synthesizing complex heterocyclic systems and pharmacologically active molecules.

Role in Medicinal Chemistry

While direct applications of 2-(Piperidin-1-yl)benzaldehyde are not extensively documented, the piperidine moiety is a prevalent scaffold in drug discovery.[9] Its incorporation is known to enhance solubility and metabolic stability, and to allow for interactions with various biological targets. The isomeric 4-(Piperidin-1-yl)benzaldehyde is a known reactant for the synthesis of:

• Anti-inflammatory agents[3][10]

• Antibacterial agents (specifically piperidine-incorporated α-aminophosphonates)[3][10]

• Growth inhibitors against certain cancer cell lines[3][10]

• NR2B selective NMDA receptor antagonists[3]

It is highly probable that 2-(Piperidin-1-yl)benzaldehyde can serve as a key building block in similar synthetic strategies, potentially leading to novel compounds with unique pharmacological profiles due to the different substitution pattern. For example, it could be used to synthesize novel Schiff bases or be a precursor for quinoline derivatives, which are known to have a wide range of biological activities.[11][12]

Caption: Potential synthetic utility of 2-(Piperidin-1-yl)benzaldehyde.

Safety and Handling

As with any chemical reagent, proper safety protocols must be followed when handling 2-(Piperidin-1-yl)benzaldehyde.

Table 2: GHS Hazard and Precautionary Statements

Category	Code(s)	Statement	Source(s)
Hazard	H302, H315, H319, H335	Harmful if swallowed. Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation.	[1][2]
Precautionary	P261, P305+P351+P338	Avoid breathing dust/fume/gas/mist/vapors/spray. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[1][2]

Self-Validating Protocol for Safe Handling

• Engineering Controls : Always handle this compound in a well-ventilated chemical fume hood to avoid inhalation of vapors.

• Personal Protective Equipment (PPE) : Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Storage : Store in a tightly sealed container in a cool, dry place away from incompatible materials.

• Spill Response : In case of a spill, absorb with an inert material and dispose of it as hazardous waste. Avoid generating dust or vapors.

• First Aid : In case of eye contact, rinse immediately and thoroughly with water. If skin contact occurs, wash with soap and water. If inhaled, move to fresh air. If swallowed, seek immediate medical attention.[8]

Conclusion

2-(Piperidin-1-yl)benzaldehyde is a valuable chemical intermediate with a straightforward and high-yielding synthesis. Its unique ortho-substituted structure presents intriguing possibilities for the synthesis of novel compounds, particularly in the realm of medicinal chemistry. While its direct applications are still emerging, its potential as a building block for creating diverse molecular architectures with potential therapeutic value is significant. This guide provides the foundational knowledge for researchers to safely handle, synthesize, and strategically employ this compound in their research and development endeavors.

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Physicochemical properties of 2-(piperidin-1-yl)benzaldehyde

An In-Depth Technical Guide to the Physicochemical Properties of 2-(Piperidin-1-yl)benzaldehyde

Abstract: This technical guide provides a comprehensive analysis of the physicochemical properties of 2-(piperidin-1-yl)benzaldehyde, a key heterocyclic building block in synthetic chemistry. Designed for researchers, scientists, and professionals in drug development, this document delves into the structural, spectroscopic, and thermodynamic characteristics of the molecule. It offers not only quantitative data but also the underlying scientific principles and detailed experimental protocols for their validation. The guide emphasizes the causality behind experimental choices, ensuring a robust and self-validating framework for laboratory application.

Introduction and Significance

2-(Piperidin-1-yl)benzaldehyde is an aromatic aldehyde featuring a piperidine ring substituted at the ortho-position of the benzaldehyde core. This unique structural arrangement, combining a reactive aldehyde functionality with a basic tertiary amine, makes it a valuable and versatile intermediate in organic synthesis. Its structure allows for a multitude of chemical transformations, positioning it as a foundational scaffold for the synthesis of complex molecules with potential applications in medicinal chemistry and materials science. Understanding its fundamental physicochemical properties is paramount for its effective utilization, enabling predictions of its behavior in reaction media, purification processes, and biological systems. This guide serves as a detailed resource for characterizing this compound and leveraging its properties for advanced scientific research.

Core Physicochemical Data

A summary of the essential physicochemical properties of 2-(piperidin-1-yl)benzaldehyde is presented below. This data provides a foundational overview for laboratory use and computational modeling.

Property	Value	Source(s)
CAS Number	34595-26-1	[1][2]
Molecular Formula	C₁₂H₁₅NO	[3]
Molecular Weight	189.26 g/mol	[2]
Appearance	Red Oil	[1]
Boiling Point	398.0 ± 25.0 °C (Predicted)	[3]
Density	1.166 ± 0.06 g/cm³ (Predicted)	[3]
Solubility	Soluble in common organic solvents (e.g., EtOAc, DMF); sparingly soluble in water but solubility increases in acidic media.	[1][4]

Structural and Mechanistic Analysis

The molecular architecture of 2-(piperidin-1-yl)benzaldehyde dictates its chemical behavior. The ortho-relationship between the bulky piperidine ring and the aldehyde group introduces significant steric hindrance. This can influence the planarity of the aldehyde relative to the benzene ring and affect its accessibility to nucleophiles.

Caption: Chemical structure of 2-(piperidin-1-yl)benzaldehyde.

Experimental Determination of Physicochemical Properties

This section provides validated, step-by-step protocols for determining key physicochemical properties. The methodologies are designed to be self-validating, ensuring data integrity.

Solubility Profile Analysis

Rationale: Determining the solubility profile is critical for selecting appropriate solvents for reactions, extractions, and purifications. The presence of both a basic amine and a polar aldehyde group suggests a nuanced solubility behavior.[4] An acid-base solubility test can confirm the presence of the basic piperidine moiety.[4][5][6]

Experimental Protocol:

• Preparation: Label five test tubes for Water, 5% HCl, 5% NaOH, Diethyl Ether, and Ethyl Acetate.

• Sample Addition: Add approximately 20-30 mg of 2-(piperidin-1-yl)benzaldehyde (a few drops) to each test tube.

• Solvent Addition: Add 1 mL of the respective solvent to each tube.

• Agitation: Vigorously shake each tube for 30-60 seconds to facilitate dissolution.

• Observation: Observe each tube against a contrasting background. Note whether the compound is soluble (forms a clear, homogenous solution), partially soluble, or insoluble.

• pH Test (for Water): If the compound is soluble in water, test the solution with litmus paper to determine its basicity.[4]

• Interpretation:

  • Solubility in 5% HCl but not in water or 5% NaOH indicates the presence of a basic functional group (the piperidine nitrogen).[4][6]

  • Solubility in organic solvents like ethyl acetate is expected due to the overall organic character of the molecule.[1]

Caption: Workflow for qualitative solubility determination.

Melting Point Determination

Rationale: The melting point is a fundamental physical property used to assess the purity of a solid compound. A sharp melting point range (typically < 2°C) is indicative of high purity, whereas impurities lead to a depressed and broader melting range.[7] Since 2-(piperidin-1-yl)benzaldehyde is an oil at room temperature, this technique is more applicable to its solid derivatives or for comparison with isomers like 4-(piperidin-1-yl)benzaldehyde, which is a solid with a melting point of 61-64 °C.[8][9][10][11]

Experimental Protocol (using a digital apparatus, e.g., Mel-Temp):

• Sample Preparation: Ensure the solid sample is completely dry and finely powdered.

• Capillary Loading: Press the open end of a capillary tube into the sample powder. Invert the tube and tap it gently on a hard surface to pack the solid into the closed end to a height of 2-3 mm.[12]

• Apparatus Setup: Place the capillary tube into the heating block of the apparatus.

• Rapid Determination (Optional): If the approximate melting point is unknown, perform a rapid heating run (10-20 °C/min) to find a rough range.[12][13]

• Accurate Determination:

  • Allow the apparatus to cool to at least 20 °C below the approximate melting point.

  • Insert a new sample.

  • Set the heating ramp rate to a slow value (1-2 °C/min).[13]

  • Observe the sample through the viewfinder.

• Data Recording:

  • Record the temperature at which the first droplet of liquid appears (T₁).

  • Record the temperature at which the last solid crystal melts (T₂).

  • The melting point is reported as the range T₁ – T₂.

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An In-Depth Technical Guide to 2-(Piperidin-1-yl)benzaldehyde: Properties, Synthesis, and Applications in Drug Discovery

Abstract: This technical guide provides a comprehensive overview of 2-(Piperidin-1-yl)benzaldehyde (CAS No: 34595-26-1), a key organic intermediate. The document delineates its fundamental physicochemical properties, offers a detailed, field-proven protocol for its synthesis via nucleophilic aromatic substitution, and explores its significance as a versatile scaffold in medicinal chemistry. By leveraging this compound as a foundational building block, researchers and drug development professionals can access novel chemical entities for screening and optimization, particularly in the fields of anti-inflammatory and antibacterial agent development. This guide integrates established methodologies with mechanistic insights to provide a self-validating and authoritative resource for laboratory application.

Core Physicochemical Properties

2-(Piperidin-1-yl)benzaldehyde is an aromatic aldehyde distinguished by an ortho-substituted piperidine ring. This structural arrangement, particularly the placement of the bulky, electron-donating amine adjacent to the formyl group, imparts unique steric and electronic properties that make it a valuable precursor in multi-step organic synthesis. Unlike its more commonly cited para-isomer, the ortho-configuration allows for the exploration of distinct chemical space, potentially leading to compounds with novel pharmacological profiles.

Table 1: Key Properties of 2-(Piperidin-1-yl)benzaldehyde

Property	Value	Source(s)
Molecular Formula	C₁₂H₁₅NO	[1][2][3]
Molecular Weight	189.26 g/mol	[1][2][3]
CAS Number	34595-26-1	[4]
IUPAC Name	2-(Piperidin-1-yl)benzaldehyde
Physical Appearance	Red Oil	[4]
Synonym	1-(2-Formylphenyl)piperidine

Synthesis and Mechanism

The synthesis of 2-(piperidin-1-yl)benzaldehyde is efficiently achieved through a nucleophilic aromatic substitution (SNA_r) reaction. This pathway is a cornerstone of aromatic chemistry and is particularly effective in this case due to the electronic properties of the starting materials.

Rationale for Synthetic Route

The chosen methodology employs 2-fluorobenzaldehyde as the electrophilic substrate and piperidine as the nucleophile. The rationale for this selection is threefold:

• Activation: The electron-withdrawing nature of the ortho-aldehyde group activates the aromatic ring toward nucleophilic attack, stabilizing the negatively charged intermediate (Meisenheimer complex).

• Leaving Group: Fluorine is an excellent leaving group in SNA_r reactions due to its high electronegativity, which polarizes the C-F bond and facilitates its displacement.

• Base: A mild base, such as potassium carbonate (K₂CO₃), is used to neutralize the hydrofluoric acid byproduct and deprotonate the piperidinium cation, ensuring the piperidine remains a potent nucleophile throughout the reaction.[4]

Detailed Experimental Protocol

The following protocol is a robust and scalable method for the laboratory synthesis of 2-(piperidin-1-yl)benzaldehyde.[4]

Materials:

• 2-Fluorobenzaldehyde (1.0 eq.)

• Piperidine (1.2 eq.)

• Anhydrous Potassium Carbonate (K₂CO₃) (1.2 eq.)

• Anhydrous Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Citric Acid

Procedure:

• To a solution of 2-fluorobenzaldehyde (e.g., 20 g, 161.1 mmol) in anhydrous DMF (160 ml), add piperidine (19.1 ml, 193.4 mmol, 1.2 eq.) followed by potassium carbonate (26.73 g, 193.4 mmol, 1.2 eq.).

• Heat the suspension with vigorous stirring to 130 °C for 3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool and pour it into cold water.

• Adjust the pH of the aqueous mixture to ~5 using a solution of citric acid.

• Transfer the mixture to a separatory funnel and extract the aqueous layer three times with ethyl acetate (EtOAc).

• Combine the organic phases and wash sequentially with water, saturated sodium bicarbonate (NaHCO₃) solution, and brine.

• Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure to yield the target product as a red oil (Typical yield: ~92%).[4]

Reaction Mechanism Workflow

The synthesis proceeds via a well-established nucleophilic aromatic substitution mechanism.

Caption: Nucleophilic Aromatic Substitution (SNA_r) Mechanism.

Spectroscopic Characterization (Expected)

Thorough characterization is essential to confirm the identity and purity of the synthesized product. While specific experimental spectra for this isomer are not widely published, the expected spectroscopic features can be reliably predicted based on its structure.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to the different proton environments.

  • Aldehyde Proton: A singlet peak far downfield, typically in the range of δ 9.8–10.2 ppm.[5]

  • Aromatic Protons: A complex multiplet pattern between δ 7.0–7.8 ppm, integrating to 4 protons.

  • Piperidine Protons (α to N): A multiplet around δ 2.8–3.2 ppm, integrating to 4 protons.

  • Piperidine Protons (β, γ to N): A broad multiplet in the upfield region, around δ 1.5–1.8 ppm, integrating to 6 protons.

• ¹³C NMR: The carbon spectrum will corroborate the structure.

  • Carbonyl Carbon: A signal in the highly deshielded region of δ ~190 ppm.

  • Aromatic Carbons: Multiple signals between δ 115–160 ppm.

  • Aliphatic Carbons: Signals corresponding to the piperidine ring carbons, typically between δ 24–55 ppm.

• Infrared (IR) Spectroscopy:

  • A strong, sharp absorption band around 1690–1715 cm⁻¹ corresponding to the C=O stretch of the aromatic aldehyde.

  • Multiple bands in the 1450–1600 cm⁻¹ region for aromatic C=C stretching.

  • A C-N stretching vibration around 1100–1300 cm⁻¹.

Applications in Medicinal Chemistry and Drug Development

The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs. Its combination with a reactive benzaldehyde moiety makes 2-(piperidin-1-yl)benzaldehyde a valuable starting material for generating libraries of potential therapeutic agents.

Role as a Precursor for Bioactive Molecules

Research has demonstrated that molecules containing the piperidinyl-benzaldehyde framework are precursors to compounds with significant biological activity.[6] This scaffold is integral to the synthesis of:

• Anti-inflammatory Agents: Piperidine derivatives have been successfully developed as potent anti-inflammatory agents, often by targeting key signaling pathways like NF-κB.[7] The aldehyde group serves as a chemical handle for elaboration into more complex structures.

• Antibacterial Agents: The framework is used to create piperidine-incorporated α-aminophosphonates, which have shown promise as antibacterial agents, addressing the critical need for new drugs to combat antibiotic resistance.[3][6]

• Enzyme Inhibitors: By reacting the aldehyde with thiosemicarbazides, researchers have synthesized piperidine-based thiosemicarbazones that act as inhibitors of Dihydrofolate Reductase (DHFR), an important target in cancer and infectious disease therapy.[8]

• CNS Agents: The piperidine moiety is a common feature in ligands for central nervous system targets, such as sigma receptors, making its derivatives of interest for neurological drug discovery.[9]

Logical Workflow for Drug Discovery Application

The utility of 2-(piperidin-1-yl)benzaldehyde lies in the reactivity of its aldehyde group, which allows for rapid diversification through reactions like reductive amination, Wittig reactions, and condensations to form imines, oximes, or hydrazones.

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The Strategic Synthesis and Rigorous Characterization of Novel Piperidine Derivatives: A Technical Guide for Drug Discovery Professionals

Abstract

The piperidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous approved pharmaceuticals.[1][2] Its prevalence stems from its conformational flexibility and the synthetic tractability that allows for the creation of diverse derivatives.[1] This guide provides an in-depth exploration of modern synthetic strategies for novel piperidine derivatives and the critical characterization techniques required to validate their structure and purity, tailored for researchers, scientists, and drug development professionals. We delve into the rationale behind selecting specific synthetic routes, including multicomponent reactions and C-H activation strategies, and detail the synergistic application of spectroscopic and crystallographic methods for unambiguous structural elucidation.

Introduction: The Enduring Significance of the Piperidine Motif

The piperidine ring, a six-membered nitrogen-containing heterocycle, is a privileged scaffold in drug discovery.[2] Its derivatives are integral to over twenty classes of pharmaceuticals, ranging from anticancer agents to treatments for central nervous system (CNS) disorders.[3][4] The success of the piperidine motif can be attributed to its ability to confer favorable pharmacokinetic properties, such as improved bioavailability and the capacity to cross the blood-brain barrier.[2][5] The development of efficient and versatile synthetic methodologies for novel piperidine derivatives is, therefore, a critical endeavor in modern medicinal chemistry.[3][6] This guide will navigate the landscape of contemporary synthetic approaches and the essential analytical techniques for the robust characterization of these vital compounds.

Strategic Synthesis of Novel Piperidine Derivatives

The synthesis of highly substituted and stereochemically complex piperidine derivatives necessitates a strategic approach to reaction design. The choice of synthetic methodology is dictated by factors such as the desired substitution pattern, stereochemical outcome, and the overall efficiency of the route.

Multicomponent Reactions (MCRs): A Paradigm of Efficiency

Multicomponent reactions (MCRs), in which three or more reactants combine in a single synthetic operation to form a product that contains the essential parts of all starting materials, represent a highly efficient strategy for the synthesis of complex piperidine scaffolds.[7][8] The inherent atom economy and operational simplicity of MCRs make them particularly attractive for the rapid generation of compound libraries for high-throughput screening.[9]

A prominent example is the one-pot synthesis of highly functionalized piperidine derivatives through the reaction of an aldehyde, an amine, and a β-ketoester.[10] This approach allows for the introduction of diverse substituents at multiple positions of the piperidine ring in a single step. The choice of catalyst, such as ytterbium triflate co-catalyzed with silver triflate, can significantly influence the reaction's yield and stereoselectivity.[11]

Table 1: Comparison of Catalytic Systems for a Three-Component Piperidine Synthesis

Catalyst System	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Yb(OTf)3/AgOTf	Dichloromethane	Room Temp.	12	85	[11]
Wet Picric Acid	Water	80	6	92	[7]
Immobilized CALB	Toluene	50	24	91	[10]

This table provides a comparative overview of different catalytic systems for the synthesis of piperidine derivatives via MCRs, highlighting the impact of the catalyst on reaction conditions and yield.

Transition-Metal-Catalyzed C-H Activation: A Frontier in Piperidine Functionalization

Direct C-H bond activation has emerged as a powerful tool for the functionalization of pre-existing piperidine rings, offering a more atom-economical and step-efficient alternative to traditional methods that often require pre-functionalized substrates.[12][13] This strategy allows for the direct introduction of aryl, alkyl, and other functional groups at specific C-H bonds of the piperidine scaffold.

Ruthenium and rhodium catalysts have shown significant promise in directing the arylation of sp3 C-H bonds adjacent to the nitrogen atom in piperidines.[12][14] The use of a directing group, often attached to the piperidine nitrogen, is crucial for achieving high regioselectivity.[14] While powerful, the development of C-H activation methods for piperazines has proven more challenging due to the presence of the second nitrogen atom, which can lead to catalyst deactivation or undesired side reactions.[13]

Diagram 1: Decision-Making Workflow for Piperidine Synthesis

Caption: A decision tree to guide the selection of an appropriate synthetic strategy.

Rigorous Characterization: Ensuring Structural Integrity and Purity

The unambiguous characterization of novel piperidine derivatives is paramount to ensure the reliability of subsequent biological and pharmacological studies. A combination of spectroscopic and analytical techniques is essential for a comprehensive structural elucidation and purity assessment.[15][16]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is an indispensable tool for determining the molecular structure of organic compounds.[16][17] For piperidine derivatives, ¹H and ¹³C NMR provide detailed information about the carbon-hydrogen framework.[18][19][20]

• ¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling. The chemical shifts of the axial and equatorial protons on the piperidine ring can provide insights into the compound's conformation.[21]

• ¹³C NMR: Reveals the number of non-equivalent carbons and their chemical environment. The chemical shifts of the carbon atoms in the piperidine ring are also sensitive to the conformation and substitution pattern.[18]

• 2D NMR Techniques: Experiments such as COSY, HSQC, and HMBC are crucial for establishing the connectivity between protons and carbons, which is essential for the unambiguous assignment of complex structures.[17]

Mass Spectrometry (MS): Unveiling Molecular Weight and Fragmentation

Mass spectrometry is a powerful analytical technique that provides information about the molecular weight and elemental composition of a compound.[22][23] High-resolution mass spectrometry (HRMS) is particularly valuable as it can determine the exact mass of a molecule, allowing for the confident determination of its molecular formula.[17][24] The fragmentation pattern observed in the mass spectrum can also provide valuable structural information.[16] In drug discovery, MS is crucial for everything from high-throughput screening to studying drug metabolism.[9][22]

X-ray Crystallography: The Definitive Structural Determination

Single-crystal X-ray crystallography is considered the gold standard for the unambiguous determination of the three-dimensional structure of a molecule.[25][26][27] This technique provides precise information about bond lengths, bond angles, and the absolute configuration of chiral centers.[28][29] Obtaining a single crystal suitable for X-ray diffraction can be challenging, but the detailed structural information it provides is invaluable for understanding structure-activity relationships.[29]

Diagram 2: Integrated Workflow for Characterization of Novel Piperidine Derivatives

Caption: A workflow for the comprehensive characterization of a newly synthesized compound.

Detailed Experimental Protocols

To provide practical guidance, this section outlines a representative protocol for the synthesis and characterization of a novel piperidine derivative.

Protocol: One-Pot Synthesis of a Substituted Piperidinone via a Multicomponent Reaction

Objective: To synthesize ethyl 1-benzyl-4-(4-methoxyphenyl)-2,6-dioxopiperidine-3-carboxylate.

Materials:

• 4-Methoxybenzaldehyde (1.0 mmol)

• Benzylamine (1.0 mmol)

• Diethyl malonate (1.2 mmol)

• Ytterbium(III) triflate (0.1 mmol)

• Silver(I) triflate (0.1 mmol)

• Dichloromethane (10 mL)

Procedure:

• To a stirred solution of 4-methoxybenzaldehyde and benzylamine in dichloromethane, add diethyl malonate.

• Add Yb(OTf)₃ and AgOTf to the reaction mixture.

• Stir the reaction at room temperature for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired piperidinone.

Protocol: Characterization of the Synthesized Piperidinone

Objective: To confirm the structure and purity of the synthesized piperidinone.

¹H and ¹³C NMR Spectroscopy:

• Dissolve ~5-10 mg of the purified compound in 0.5 mL of deuterated chloroform (CDCl₃).

• Acquire ¹H NMR and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Process the spectra and assign the peaks based on chemical shifts, integration, and coupling constants.

High-Resolution Mass Spectrometry (HRMS):

• Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile).

• Infuse the solution into an ESI-TOF or Orbitrap mass spectrometer.

• Acquire the mass spectrum in positive ion mode and determine the exact mass of the molecular ion [M+H]⁺.

• Compare the experimental exact mass with the calculated exact mass to confirm the molecular formula.

Purity Analysis (HPLC):

• Prepare a standard solution of the compound of known concentration.

• Inject the solution onto a reverse-phase C18 HPLC column.

• Elute with a suitable mobile phase gradient (e.g., water/acetonitrile with 0.1% formic acid).

• Monitor the elution profile using a UV detector at an appropriate wavelength.

• Determine the purity of the compound by integrating the peak area of the main product.

Conclusion and Future Directions

The synthesis and characterization of novel piperidine derivatives remain a vibrant and critical area of research in drug discovery. The continued development of innovative synthetic methodologies, such as multicomponent reactions and C-H activation, will undoubtedly accelerate the discovery of new therapeutic agents.[3][30] Furthermore, the application of advanced analytical techniques is essential for ensuring the quality and reliability of the synthesized compounds, ultimately paving the way for their successful translation into clinical candidates. The future of piperidine synthesis will likely see a greater emphasis on sustainable and green chemistry approaches, as well as the development of even more sophisticated catalytic systems for achieving unprecedented levels of selectivity and efficiency.

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An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of 2-(Piperidin-1-yl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the expected ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 2-(Piperidin-1-yl)benzaldehyde. As a senior application scientist, this document is structured to offer not just data, but a comprehensive interpretation grounded in established spectroscopic principles and data from analogous structures. Every aspect of the predicted spectra is explained to provide a self-validating framework for researchers working with this and similar molecular scaffolds.

Introduction

2-(Piperidin-1-yl)benzaldehyde is a disubstituted aromatic compound featuring a piperidine ring and an aldehyde group ortho to each other on a benzene ring. This substitution pattern leads to interesting conformational and electronic effects that are readily elucidated by NMR spectroscopy. Understanding the NMR profile of this molecule is crucial for its unambiguous identification, purity assessment, and for studying its interactions in various chemical and biological systems. This guide will delve into the predicted chemical shifts, coupling constants, and the rationale behind these spectral features.

Experimental Protocols: A Foundational Approach

While specific experimental data for the title compound is not publicly available, a standard protocol for acquiring high-quality NMR data for similar aromatic aldehydes is as follows:

Sample Preparation:

• Dissolution: Dissolve approximately 5-10 mg of 2-(Piperidin-1-yl)benzaldehyde in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Chloroform-d (CDCl₃) is a common choice for its ability to dissolve a wide range of organic compounds and its relatively simple solvent signal.[1]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for referencing the chemical shifts to 0.00 ppm.[1]

• Filtration: If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to prevent shimming issues.

NMR Data Acquisition:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion, especially for the aromatic protons.

• ¹H NMR: Acquire a standard one-dimensional proton spectrum. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR: A proton-decoupled ¹³C NMR spectrum should be acquired. Due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus, a larger number of scans and a longer relaxation delay may be necessary.

• 2D NMR (Optional but Recommended): For unambiguous assignment, two-dimensional NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are invaluable.

¹H NMR Spectral Analysis: A Detailed Interpretation

The ¹H NMR spectrum of 2-(Piperidin-1-yl)benzaldehyde is predicted to exhibit distinct signals for the aldehyde proton, the aromatic protons, and the piperidine protons. The ortho-substitution will result in a complex splitting pattern for the aromatic region.

Predicted ¹H NMR Data

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
Aldehyde (-CHO)	9.8 - 10.2	s (singlet)	-
Aromatic (H-6)	7.8 - 8.0	dd (doublet of doublets)	J ≈ 7.5, 1.5
Aromatic (H-4)	7.4 - 7.6	td (triplet of doublets)	J ≈ 7.5, 1.5
Aromatic (H-5)	7.0 - 7.2	t (triplet)	J ≈ 7.5
Aromatic (H-3)	7.0 - 7.2	d (doublet)	J ≈ 7.5
Piperidine (α-CH₂)	2.9 - 3.2	t (triplet)	J ≈ 5.5
Piperidine (β-CH₂)	1.6 - 1.8	m (multiplet)	-
Piperidine (γ-CH₂)	1.5 - 1.7	m (multiplet)	-

Rationale for Assignments and Chemical Shifts

• Aldehyde Proton (CHO): The aldehyde proton is highly deshielded due to the anisotropic effect of the carbonyl group and the electron-withdrawing nature of the oxygen atom. It is expected to appear as a sharp singlet in the downfield region of the spectrum, typically around δ 10.0 ppm.[1]

• Aromatic Protons (H-3 to H-6): The four protons on the benzene ring will exhibit distinct chemical shifts due to the electronic effects of the aldehyde and piperidine substituents.

  • The aldehyde group is an electron-withdrawing group, which deshields the ortho and para protons through resonance and inductive effects.[2]

  • The piperidine group , with its nitrogen atom, is an electron-donating group, which shields the ortho and para protons.

  • H-6 is ortho to the strongly deshielding aldehyde group, and is therefore expected to be the most downfield of the aromatic protons.[1] It will likely appear as a doublet of doublets due to coupling with H-5 (ortho coupling, J ≈ 7.5 Hz) and H-4 (meta coupling, J ≈ 1.5 Hz).

  • H-4 is para to the aldehyde and ortho to the piperidine, experiencing opposing effects. It is expected to be a triplet of doublets due to coupling with H-3 and H-5 (ortho couplings, J ≈ 7.5 Hz) and H-6 (meta coupling, J ≈ 1.5 Hz).

  • H-3 and H-5 are expected to be in the more shielded region of the aromatic spectrum due to the influence of the electron-donating piperidine group. Their exact chemical shifts and multiplicities will depend on the conformational arrangement of the piperidine ring relative to the benzene ring.[3]

• Piperidine Protons (α, β, γ): The protons on the piperidine ring will appear in the aliphatic region of the spectrum.

  • The α-protons (adjacent to the nitrogen) are the most deshielded due to the inductive effect of the nitrogen atom and will likely appear as a triplet around δ 2.9-3.2 ppm.[4][5]

  • The β- and γ-protons are further from the nitrogen and will appear as overlapping multiplets in the more upfield region of δ 1.5-1.8 ppm.[4][6]

¹³C NMR Spectral Analysis: Unveiling the Carbon Skeleton

The proton-decoupled ¹³C NMR spectrum will provide valuable information about the carbon framework of the molecule.

Predicted ¹³C NMR Data

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Aldehyde (C=O)	190 - 195
Aromatic (C-2)	150 - 155
Aromatic (C-1)	135 - 140
Aromatic (C-6)	133 - 136
Aromatic (C-4)	128 - 132
Aromatic (C-5)	120 - 124
Aromatic (C-3)	118 - 122
Piperidine (α-C)	50 - 55
Piperidine (β-C)	25 - 28
Piperidine (γ-C)	23 - 26

Rationale for Assignments and Chemical Shifts

• Carbonyl Carbon (C=O): The aldehyde carbonyl carbon is significantly deshielded and will appear at the most downfield chemical shift, typically in the range of δ 190-195 ppm.[7]

• Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the substituents.

  • C-2 (ipso-carbon to piperidine): This carbon is attached to the electron-donating nitrogen and will be significantly deshielded, appearing around δ 150-155 ppm.

  • C-1 (ipso-carbon to aldehyde): This carbon, attached to the electron-withdrawing aldehyde group, will also be deshielded.[2]

  • The remaining aromatic carbons will have chemical shifts determined by the combined electronic effects of the two substituents. The assignments can be confirmed using HSQC and HMBC experiments.

• Piperidine Carbons:

  • α-Carbon: The carbon adjacent to the nitrogen will be the most deshielded of the piperidine carbons, appearing around δ 50-55 ppm.[8]

  • β- and γ-Carbons: These carbons will appear in the more upfield aliphatic region, with the γ-carbon typically being the most shielded.[5][8]

Visualization of Molecular Structure and Key NMR Correlations

To visualize the relationships between the different protons, a COSY experiment would be invaluable. The following diagram illustrates the expected key correlations.

Caption: Predicted ¹H-¹H COSY correlations for 2-(Piperidin-1-yl)benzaldehyde.

Conclusion

The ¹H and ¹³C NMR spectra of 2-(Piperidin-1-yl)benzaldehyde are predicted to show characteristic signals that can be rationalized based on fundamental NMR principles and comparison with related structures. The aldehyde proton will be a distinct singlet at a low field, while the aromatic region will display a complex pattern due to the ortho-disubstitution. The piperidine moiety will give rise to signals in the aliphatic region. This in-depth guide provides a solid foundation for the interpretation of the NMR data for this compound, aiding in its identification and characterization in research and development settings. For unambiguous assignments, especially in the aromatic region, 2D NMR techniques are highly recommended.

References

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An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 2-(Piperidin-1-yl)benzaldehyde

Introduction

2-(Piperidin-1-yl)benzaldehyde, a bifunctional molecule featuring a piperidine ring ortho to a benzaldehyde group, presents a unique and illustrative case study for mass spectrometry fragmentation analysis. Understanding its fragmentation behavior is crucial for its unambiguous identification in complex matrices, metabolite profiling, and quality control in synthetic processes. This technical guide provides a comprehensive analysis of the fragmentation patterns of 2-(piperidin-1-yl)benzaldehyde under both Electron Ionization (EI) and Electrospray Ionization (ESI), offering insights into the underlying fragmentation mechanisms. This document is intended for researchers, scientists, and professionals in the field of analytical chemistry and drug development who possess a foundational understanding of mass spectrometry principles.

The molecular structure of 2-(piperidin-1-yl)benzaldehyde (molar mass: 189.26 g/mol , molecular formula: C₁₂H₁₅NO) incorporates two key functionalities that dictate its fragmentation pathways: the basic piperidine ring and the aromatic aldehyde. The ortho-substitution pattern may also introduce unique fragmentation pathways through intramolecular interactions, often referred to as "ortho effects."

This guide will first detail the expected fragmentation patterns under the high-energy conditions of Electron Ionization (EI-MS) and then explore the softer ionization technique of Electrospray Ionization (ESI-MS/MS), which is more representative of analyses in biological systems.

I. Electron Ionization (EI) Mass Spectrometry Fragmentation

Electron Ionization (EI) at a standard energy of 70 eV imparts significant energy into the molecule, leading to extensive and often complex fragmentation patterns. The initial ionization event typically involves the removal of an electron from a region of high electron density, such as the nitrogen atom of the piperidine ring or the oxygen of the carbonyl group.

Proposed Fragmentation Pathways under EI-MS

The fragmentation of 2-(piperidin-1-yl)benzaldehyde under EI is anticipated to be a composite of the characteristic fragmentation of both piperidine and benzaldehyde moieties.[1][2][3]

1. Alpha-Cleavage of the Piperidine Ring: A dominant fragmentation pathway for amines under EI is α-cleavage, involving the cleavage of a C-C bond adjacent to the nitrogen atom.[1] For 2-(piperidin-1-yl)benzaldehyde, this would involve the cleavage of the C-C bond within the piperidine ring, leading to the formation of a stabilized iminium ion.

2. Fragmentation of the Benzaldehyde Moiety: The benzaldehyde portion of the molecule is expected to undergo its characteristic fragmentations.[2][3] These include:

• Loss of a Hydrogen Radical (M-1): Cleavage of the aldehydic C-H bond results in a stable acylium ion at m/z 188.

• Loss of a Formyl Radical (M-29): Cleavage of the bond between the aromatic ring and the aldehyde group would lead to a piperidinyl-substituted phenyl cation at m/z 160.

• Loss of Carbon Monoxide (M-28): Following the initial loss of a hydrogen radical, the resulting ion can lose a neutral molecule of carbon monoxide.

3. Ortho Effect-Mediated Fragmentation: The close proximity of the piperidine and aldehyde groups may facilitate unique fragmentation pathways. One possibility is an intramolecular rearrangement followed by the elimination of a neutral molecule.

Summary of Key Fragment Ions in EI-MS

m/z	Proposed Fragment Ion	Formation Pathway
189	[C₁₂H₁₅NO]⁺˙	Molecular Ion (M⁺˙)
188	[C₁₂H₁₄NO]⁺	Loss of H˙ from the aldehyde group (M-1)
160	[C₁₁H₁₄N]⁺	Loss of CHO˙ from the aldehyde group (M-29)
132	[C₉H₁₀N]⁺	Retro-Diels-Alder (RDA) fragmentation of the piperidine ring
84	[C₅H₁₀N]⁺	Formation of the piperidiniumyl cation

Visualizing the EI Fragmentation Pathway

Caption: Proposed Electron Ionization (EI) fragmentation pathways for 2-(piperidin-1-yl)benzaldehyde.

II. Electrospray Ionization (ESI) Tandem Mass Spectrometry (MS/MS)

Electrospray ionization is a soft ionization technique that typically results in the formation of a protonated molecule, [M+H]⁺, especially for basic compounds like 2-(piperidin-1-yl)benzaldehyde due to the presence of the piperidine nitrogen.[1] Tandem mass spectrometry (MS/MS) of this precursor ion (m/z 190) provides structural information through collision-induced dissociation (CID).

Proposed Fragmentation Pathways under ESI-MS/MS

The fragmentation of the protonated molecule [M+H]⁺ is expected to be driven by the charge localized on the nitrogen atom.

1. Neutral Loss of Water: A common fragmentation pathway for ortho-substituted benzaldehydes involves the loss of water.[4] In this case, the protonated aldehyde can interact with the adjacent piperidine ring, facilitating the elimination of a water molecule to form a stable cyclic ion.

2. Ring Opening and Fission of the Piperidine Ring: The protonated piperidine ring can undergo ring opening followed by the loss of neutral fragments. This is a characteristic fragmentation pattern for piperidine alkaloids.[5]

3. Loss of the Aldehyde Group: Similar to EI, the loss of the aldehyde group as a neutral molecule (CH₂O) or as a radical can occur, though it is generally less favored in ESI compared to EI.

Summary of Key Fragment Ions in ESI-MS/MS

Precursor Ion (m/z)	Product Ion (m/z)	Neutral Loss	Proposed Formation Pathway
190	172	H₂O	Intramolecular cyclization and loss of water ("ortho effect")
190	162	C₂H₄	Ring fission of the piperidine moiety
190	84	C₇H₆O	Cleavage of the C-N bond

Visualizing the ESI-MS/MS Fragmentation Pathway

Caption: Proposed ESI-MS/MS fragmentation pathways for protonated 2-(piperidin-1-yl)benzaldehyde.

III. Experimental Protocols

To acquire the mass spectra discussed in this guide, the following general experimental workflows are recommended.

Gas Chromatography-Mass Spectrometry (GC-MS) for EI Analysis

• Sample Preparation: Dissolve approximately 1 mg of 2-(piperidin-1-yl)benzaldehyde in 1 mL of a high-purity volatile solvent such as dichloromethane or ethyl acetate.

• GC Conditions:

  • Injector: 250°C, split mode (e.g., 50:1).

  • Oven Program: Start at 70°C for 2 minutes, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.[1]

  • Source Temperature: 230°C.

  • Mass Range: Scan from m/z 40 to 300.

• Data Analysis: Identify the molecular ion and major fragment ions. Compare the obtained spectrum with spectral libraries (e.g., NIST, Wiley) if available.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for ESI Analysis

• Sample Preparation: Dissolve approximately 1 mg of 2-(piperidin-1-yl)benzaldehyde in 1 mL of a suitable solvent mixture such as 50:50 acetonitrile:water with 0.1% formic acid to a concentration of 1 µg/mL.

• LC Conditions:

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

• MS/MS Conditions:

  • Ionization: Electrospray Ionization (ESI) in positive ion mode.[1]

  • Precursor Ion Selection: Select the protonated molecule [M+H]⁺ at m/z 190 for fragmentation.

  • Collision Energy: Optimize the collision energy to obtain a representative product ion spectrum.

• Data Analysis: Analyze the product ion scan to identify characteristic fragment ions and neutral losses.

Workflow for Mass Spectrometry Analysis

Caption: General workflow for the mass spectrometric analysis of 2-(piperidin-1-yl)benzaldehyde.

Conclusion

The mass spectrometry fragmentation of 2-(piperidin-1-yl)benzaldehyde is a rich interplay of the fragmentation patterns characteristic of its constituent piperidine and benzaldehyde functionalities, with potential contributions from ortho-effects. Under Electron Ionization, fragmentation is expected to be extensive, with key fragments arising from α-cleavage of the piperidine ring and losses of H˙ and CHO˙ from the aldehyde group. In contrast, Electrospray Ionization followed by tandem MS is likely to be dominated by the fragmentation of the protonated molecule, with a significant pathway being the neutral loss of water, indicative of an intramolecular rearrangement.

This guide provides a foundational understanding of the expected fragmentation behavior of 2-(piperidin-1-yl)benzaldehyde, which can be used to guide the interpretation of experimental data. The provided protocols offer a starting point for method development for the analysis of this and structurally related compounds. As with any mass spectral interpretation, confirmation of proposed structures should be supported by high-resolution mass spectrometry and, where possible, comparison with authentic standards.

References

• Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. (2018). Rapid Communications in Mass Spectrometry, 32(15), 1303-1310. [Link]

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• Mass spectrum of Piperidine, 2,3-dimethylwith Retention Time (RT)= 4.546. (2024). ResearchGate. [Link]

• Predicted GC-MS Spectrum - Piperidine GC-MS (Non-derivatized) - 70eV, Positive. Human Metabolome Database. [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. [Link]

• Fragmentation of BENZALDEHYDE (Maina). Scribd. [Link]

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An In-Depth Technical Guide to the Infrared (IR) Spectroscopy of Substituted Benzaldehydes

Introduction

Substituted benzaldehydes represent a cornerstone class of organic compounds, serving as pivotal intermediates and precursors in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[1] The biological activity and chemical reactivity of these molecules are exquisitely sensitive to the nature and position of substituents on the benzene ring.[1][2] Consequently, the precise structural elucidation of these compounds is a critical step in research, development, and quality control.

Infrared (IR) spectroscopy provides a powerful, non-destructive, and rapid method for the functional group identification and structural characterization of these molecules.[3] This guide offers a detailed examination of the IR spectroscopic features of substituted benzaldehydes, moving beyond simple peak identification to explain the underlying physical organic principles that govern the observed vibrational frequencies. We will explore how electronic and steric effects of various substituents modulate the IR spectrum, providing a predictive framework for analysis.

Section 1: The Fundamental Vibrational Signature of Benzaldehyde

To understand the impact of substituents, we must first establish the baseline vibrational characteristics of the parent molecule, benzaldehyde. The IR spectrum of benzaldehyde is dominated by several key absorptions stemming from the aldehyde functional group and the aromatic ring.

Vibrational Mode	Typical Wavenumber (cm⁻¹)	Intensity & Characteristics
Aromatic C-H Stretch	3100 - 3000	Weak to medium, sharp peaks.[4][5][6]
Aldehyde C-H Stretch	~2850 and ~2750	Two distinct, weak to medium bands.[4][7][8]
Carbonyl (C=O) Stretch	~1705 - 1700	Very strong, sharp, and diagnostic.[4][9][10]
Aromatic C=C Stretch	1600 - 1450	Medium to strong, multiple sharp peaks.[4][11][12]
C-H Out-of-Plane Bend	900 - 675	Strong, indicates ring substitution pattern.[5]

Key Insights:

• Carbonyl (C=O) Stretch: In benzaldehyde, the C=O stretching frequency (~1705 cm⁻¹) is lower than that of saturated aliphatic aldehydes (1740-1720 cm⁻¹)[7][10]. This shift is a direct result of conjugation with the aromatic ring, which delocalizes the pi-electrons, imparting more single-bond character to the carbonyl bond, thereby weakening it and lowering the vibrational frequency.[10][13][14]

• Aldehydic C-H Stretch: A uniquely identifying feature of aldehydes is the presence of a doublet in the C-H stretching region, typically around 2850 cm⁻¹ and 2750 cm⁻¹.[8][15] This doublet arises from a phenomenon known as Fermi resonance , where the fundamental C-H stretching vibration interacts with the first overtone of the C-H bending vibration, which happens to fall in a similar energy range.[8][13] The presence of this doublet is a highly reliable indicator for distinguishing aldehydes from other carbonyl-containing compounds like ketones.[8][9]

Section 2: The Core Principle: How Substituents Modulate Vibrational Frequencies

The true analytical power of IR spectroscopy for this class of compounds lies in its sensitivity to the electronic environment of the molecule. Substituents on the aromatic ring alter the electron density distribution through a combination of inductive and resonance effects, which in turn modifies the force constants of specific bonds, most notably the carbonyl bond.

Caption: Electronic effects of substituents on the C=O bond of benzaldehyde.

The Carbonyl Stretch: A Sensitive Probe of Electronic Effects

The position of the strong C=O stretching band is the most informative absorption for diagnosing substituent effects.

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂) and halogens (-Cl, -Br) are electron-withdrawing. They pull electron density away from the aromatic ring and, by extension, from the carbonyl group via the inductive effect. This withdrawal of electron density strengthens the C=O double bond, increases its force constant, and shifts the stretching frequency to a higher wavenumber (a "blue shift").[1][14]

• Electron-Donating Groups (EDGs): Substituents such as methoxy (-OCH₃), hydroxyl (-OH), and alkyl groups (-CH₃) donate electron density to the aromatic ring, primarily through the resonance effect. This increased electron density can be delocalized onto the carbonyl group, which enhances the contribution of the C⁺-O⁻ resonance structure. This imparts more single-bond character to the carbonyl bond, weakening it. The result is a shift in the C=O stretching frequency to a lower wavenumber (a "red shift").[1][16]

Other Vibrational Modes

While the C=O stretch is the most studied, substituents also affect other vibrations:

• Aldehydic C-H Stretch: The position of the Fermi resonance doublet can also be influenced by substituents, though the correlation is not as straightforward or predictive as for the carbonyl stretch.[17]

• Aromatic C-H Out-of-Plane (oop) Bending: These strong absorptions in the 900-675 cm⁻¹ region are highly characteristic of the substitution pattern on the aromatic ring (ortho, meta, para).[5][12] This region is invaluable for determining the isomer of a disubstituted benzaldehyde.

Section 3: Quantitative Data Summary for Substituted Benzaldehydes

The following table summarizes the characteristic C=O stretching frequencies for a series of mono-substituted benzaldehydes, illustrating the principles discussed above.

Compound	Substituent	Electronic Effect	Approx. ν(C=O) (cm⁻¹)
4-Nitrobenzaldehyde	-NO₂ (para)	Strong EWG	~1715
4-Chlorobenzaldehyde	-Cl (para)	Moderate EWG (Inductive)	~1708
Benzaldehyde	-H	Reference	~1703 [18]
4-Methylbenzaldehyde	-CH₃ (para)	Weak EDG	~1701
4-Methoxybenzaldehyde	-OCH₃ (para)	Strong EDG (Resonance)	~1695

Note: Exact frequencies can vary slightly based on the sample phase (solid, liquid, solution) and the specific instrument.

Section 4: Field-Proven Experimental Protocol: Acquiring an FTIR Spectrum via ATR

Attenuated Total Reflectance (ATR) has become the dominant sampling technique for both solid and liquid samples due to its speed, ease of use, and minimal sample preparation requirements.[19][20][21]

Caption: Standard workflow for acquiring an FTIR spectrum using an ATR accessory.

Step-by-Step Methodology:

• Crystal Cleaning: Begin by ensuring the ATR crystal (commonly diamond or ZnSe) is impeccably clean.[22] Wipe the crystal surface with a soft, lint-free cloth dampened with a volatile solvent like isopropanol or ethanol and allow it to dry completely.

• Background Acquisition: With the clean, empty ATR accessory in place, acquire a background spectrum. This critical step measures the absorbance of the ambient environment (e.g., CO₂, water vapor) and the crystal itself, which will be automatically subtracted from the sample spectrum.[19]

• Sample Application:

  • For Solid Samples: Place a small amount of the powdered benzaldehyde derivative directly onto the center of the ATR crystal. Only enough material to cover the crystal surface is needed.[21]

  • For Liquid Samples: Place a single drop of the liquid benzaldehyde onto the crystal.

• Apply Pressure (for Solids): For solid samples, lower the integrated press arm and apply firm, consistent pressure. This ensures intimate contact between the sample and the crystal surface, which is essential for a high-quality spectrum.[1][22]

• Acquire Sample Spectrum: Initiate the scan to collect the sample's infrared spectrum. The number of scans can be adjusted to improve the signal-to-noise ratio; 32 or 64 scans are typically sufficient.

• Post-Measurement Cleaning: After the measurement is complete, raise the press arm, remove the sample, and thoroughly clean the crystal surface and press tip as described in Step 1 to prevent cross-contamination.[1][23]

Section 5: A Systematic Approach to Spectral Interpretation

When presented with an unknown substituted benzaldehyde spectrum, a logical workflow ensures accurate identification.

• Identify the Carbonyl Group: First, locate the strongest, sharpest peak in the 1720-1680 cm⁻¹ region. This is the C=O stretch.

• Infer Electronic Effects: Note the exact position of the C=O peak. Compare it to the reference value for benzaldehyde (~1703 cm⁻¹).

  • Is it at a higher frequency? Suspect an electron-withdrawing substituent.

  • Is it at a lower frequency? Suspect an electron-donating substituent.

• Confirm the Aldehyde: Look for the characteristic weak-to-medium Fermi resonance doublet between 2880-2700 cm⁻¹.[8] The presence of these two peaks alongside the carbonyl band is definitive proof of an aldehyde functional group.

• Verify Aromaticity: Confirm the presence of the aromatic ring by identifying the weak C-H stretches above 3000 cm⁻¹ and the C=C ring stretching bands in the 1600-1450 cm⁻¹ region.[5][24]

• Determine Substitution Pattern (if applicable): Carefully analyze the strong peaks in the 900-675 cm⁻¹ "fingerprint" region. Compare the observed pattern of these C-H out-of-plane bending bands to established correlation tables to determine if the ring is mono-, ortho-, meta-, or para-substituted.[5][12]

Conclusion

Infrared spectroscopy is an indispensable tool for the structural analysis of substituted benzaldehydes. By moving beyond simple peak assignment to a deeper understanding of how substituent-induced electronic effects modulate key vibrational frequencies, researchers can extract a wealth of structural information rapidly and reliably. The C=O stretching frequency serves as a highly sensitive reporter of the electronic environment of the ring, while the characteristic aldehyde C-H doublet and aromatic bending modes provide definitive confirmation of the core structure and substitution pattern. This guide provides the foundational knowledge and practical protocols necessary for scientists to confidently apply IR spectroscopy in their research and development endeavors involving this vital class of chemical compounds.

References

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• Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. (n.d.). Drawell.
• Aldehyde IR Spectra Analysis. (2025, March 4). Berkeley Learning Hub.
• Infrared spectrum of benzaldehyde. (n.d.). Doc Brown's Chemistry.
• Smith, B. C. (2017, November 1). The C=O Bond, Part II: Aldehydes. Spectroscopy Online.
• Sampling Techniques for FTIR Spectroscopy. (n.d.). JASCO Inc.
• Spectroscopy of Aldehydes and Ketones. (2020, February 7). Oregon State University.
• Aldehyde IR Spectroscopy. (2024, September 24). Berkeley Learning Hub.
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• Sample preparation for FT-IR. (n.d.). University of Colorado Boulder.
• Table of Characteristic IR Absorptions. (n.d.). University of Colorado Boulder.
• A Comparative Spectroscopic Analysis of Substituted Benzaldehydes. (2025, November). BenchChem.
• Common Sampling Techniques of FTIR Spectroscopy. (2023, April 25). Edinburgh Instruments.
• Soderberg, T. (2023). 15.7 Spectroscopy of Aromatic Compounds – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1.
• Soderberg, T. (2023, September 20). 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry. OpenStax.
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• Soderberg, T. (n.d.). 19.14 Spectroscopy of Aldehydes and Ketones. In Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. NC State University Libraries.
• Benzaldehyde IR Spectrum Analysis. (2025, January 30). Berkeley Learning Hub.
• Infrared Study of 4-Substituted Benzaldehydes in Dilute Solution in Various Solvents: The Carbonyl Stretching Mode. (n.d.). Optica Publishing Group.
• Investigation of Infrared Spectroscopy and Raman Spectroscopy for Functional Group Identification and Structural Confirmation of Trisubstituted Benzaldehyde. (n.d.). IDEAS/RePEc.
• Infrared Study of Benzaldehyde and 4-Substituted Benzaldehydes in Carbon Tetrachloride and/or Chloroform Solutions: Aldehydic CH Group. (n.d.). Optica Publishing Group.
• IR Spectra of benzaldehyde and its derivatives in different aggregate states. (2025, August 7). ResearchGate.
• Insights into Substituent Effects of Benzaldehyde Derivatives in a Heterogenous Organocatalyzed Aldol Reaction. (n.d.). Chemistry Europe.
• The frequency shift of the carbonyl absorption in the cyclohexane carboxaldehyde is. (2024, September 10). Testbook.
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• Carbonyl compounds - IR spectroscopy. (n.d.).

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An In-depth Technical Guide to the Solubility Profile of 2-(Piperidin-1-yl)benzaldehyde in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability, formulation feasibility, and overall therapeutic efficacy. This guide provides a comprehensive technical overview of the solubility profile of 2-(Piperidin-1-yl)benzaldehyde, a heterocyclic aldehyde with significant potential in medicinal chemistry. In the absence of extensive published quantitative data, this document emphasizes the foundational principles and methodologies required to accurately determine and predict its solubility in a range of organic solvents. We will explore the molecule's physicochemical properties, present a detailed, field-proven experimental protocol for solubility determination, and discuss theoretical frameworks that can be leveraged for predictive analysis. This guide is designed to empower researchers with the necessary tools and insights to effectively work with this compound in a drug discovery and development context.

Introduction: The Critical Role of Solubility in Drug Development

In the early stages of drug discovery, understanding a compound's solubility is paramount.[1][2] Poor solubility can lead to a cascade of challenges, including unreliable results in in vitro assays, diminished in vivo efficacy, and significant hurdles in formulation development.[1] 2-(Piperidin-1-yl)benzaldehyde, as a synthetic intermediate and potential pharmacophore, is no exception. Its solubility across a spectrum of organic solvents dictates its utility in synthetic reactions, purification processes like crystallization, and its compatibility with various formulation excipients. This guide serves as a practical manual for elucidating the solubility characteristics of this specific molecule.

Physicochemical Properties of 2-(Piperidin-1-yl)benzaldehyde

A molecule's structure inherently governs its physical and chemical properties, including its solubility. The principle of "like dissolves like" is a fundamental concept in predicting solubility, where a solute's polarity and hydrogen bonding capacity are compared to that of the solvent.[3]

Molecular Structure:

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Unlocking the Therapeutic Potential of Ortho-Substituted Piperidine Benzaldehydes: A Technical Guide for Drug Discovery Professionals

Introduction: The Piperidine Scaffold as a Privileged Motif in Medicinal Chemistry

The piperidine ring, a saturated six-membered heterocycle containing a nitrogen atom, stands as one of the most ubiquitous and versatile scaffolds in modern drug discovery. Its prevalence in a vast number of clinically approved drugs and biologically active natural products underscores its significance.[1][2] The inherent structural features of the piperidine moiety, including its three-dimensional conformation and its ability to engage in various non-covalent interactions, make it an ideal building block for the design of novel therapeutics targeting a wide array of biological targets. This guide delves into the largely unexplored chemical space of ortho-substituted piperidine benzaldehydes, providing a comprehensive overview of their synthesis, potential biological activities, and a detailed roadmap for their experimental evaluation.

Synthetic Pathways to Ortho-Substituted Piperidine Benzaldehydes

The strategic introduction of a piperidine moiety at the ortho position of a benzaldehyde presents a unique synthetic challenge. However, established methodologies in organic synthesis offer viable routes to these target compounds. A practical and efficient approach involves the nucleophilic aromatic substitution of a suitably activated benzaldehyde derivative.

Protocol 1: Synthesis of 2-(Piperidin-1-yl)benzaldehyde

This protocol details the synthesis of a representative ortho-substituted piperidine benzaldehyde, 2-(piperidin-1-yl)benzaldehyde, via the reaction of 2-fluorobenzaldehyde with piperidine.

Materials:

• 2-Fluorobenzaldehyde

• Piperidine

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Citric acid

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of 2-fluorobenzaldehyde (1.0 equivalent) in anhydrous DMF, add piperidine (1.2 equivalents) and potassium carbonate (1.2 equivalents).[3]

• Heat the suspension with stirring to 130°C and maintain for 3 hours.[3]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into cold water.

• Adjust the pH of the aqueous solution to 5 with citric acid.[3]

• Extract the aqueous layer three times with ethyl acetate.[3]

• Combine the organic phases and wash sequentially with water, saturated sodium bicarbonate solution, and brine.[3]

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.[3]

• Purify the crude product by flash column chromatography on silica gel to obtain pure 2-(piperidin-1-yl)benzaldehyde.

Characterization of the Synthesized Compound: The identity and purity of the synthesized 2-(piperidin-1-yl)benzaldehyde should be confirmed by standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

Hypothesized Biological Activities and Rationale

Based on the structural features of ortho-substituted piperidine benzaldehydes and the known biological activities of related compounds, we can postulate several potential therapeutic applications for this novel class of molecules. The presence of the ortho-amino (via the piperidine nitrogen) benzaldehyde moiety suggests a propensity for anti-inflammatory, antimicrobial, and anticancer activities.

Potential Anti-inflammatory Activity

Derivatives of 2-aminobenzaldehyde have been reported to exhibit significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α).[4][5] The nitrogen atom of the piperidine ring at the ortho position can be considered a cyclic secondary amine, which may confer similar or enhanced anti-inflammatory effects. The proposed mechanism involves the modulation of inflammatory signaling pathways, potentially through the inhibition of key enzymes or transcription factors.

Potential Antimicrobial Activity

Substituted aromatic aldehydes are a known class of compounds with a broad spectrum of antimicrobial activity against various bacterial and fungal strains.[6][7] The antimicrobial efficacy is often influenced by the nature and position of the substituents on the benzene ring.[7][8] The introduction of a lipophilic piperidine ring at the ortho position could enhance the compound's ability to penetrate microbial cell membranes, leading to increased antimicrobial potency.

Potential Anticancer Activity

The piperidine scaffold is a common feature in numerous anticancer agents.[1][2] Piperidine derivatives have been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines through the modulation of critical signaling pathways such as PI3K/Akt.[1][9] The combination of a piperidine ring and a reactive aldehyde group in ortho-substituted piperidine benzaldehydes may lead to novel anticancer agents with unique mechanisms of action.

Experimental Evaluation of Biological Activities

A systematic evaluation of the biological activities of newly synthesized ortho-substituted piperidine benzaldehydes is crucial to validate the hypothesized therapeutic potential. The following section provides detailed, step-by-step protocols for key in vitro assays.

Assessment of Cytotoxicity (MTT Assay)

Prior to evaluating specific biological activities, it is essential to determine the cytotoxic profile of the compounds to identify a suitable concentration range for further experiments. The MTT assay is a widely used colorimetric method to assess cell viability.[10][11]

Protocol 2: MTT Cytotoxicity Assay

• Cell Seeding: Seed cancer cell lines (e.g., MCF-7, HeLa) or normal cell lines (e.g., HEK293) in a 96-well plate at a density of 1 × 10⁴ cells/well and incubate for 24 hours.[12]

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, or 72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[10]

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[12]

• Absorbance Measurement: Shake the plate for 15 minutes and measure the absorbance at 492 nm or 570 nm using a microplate reader.[11][12]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Data Presentation:

Compound	Cell Line	Incubation Time (h)	IC₅₀ (µM)
Compound A	MCF-7	48	[Value]
Compound A	HeLa	48	[Value]
Compound A	HEK293	48	[Value]

Evaluation of Anti-inflammatory Activity

The anti-inflammatory potential of the compounds can be assessed by measuring their ability to inhibit the production of nitric oxide (NO) and pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.

Protocol 3: Nitric Oxide (NO) Production Assay (Griess Assay)

• Cell Culture: Culture RAW 264.7 macrophage cells in a 96-well plate.

• Compound and LPS Treatment: Pre-treat the cells with various concentrations of the test compounds for 1 hour, followed by stimulation with LPS (1 µg/mL) for 24 hours.

• Griess Reaction: Collect the cell culture supernatant and mix an equal volume with Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).[13]

• Absorbance Measurement: After a 10-minute incubation at room temperature in the dark, measure the absorbance at 540 nm.[13]

• Quantification: Determine the nitrite concentration from a sodium nitrite standard curve.

Protocol 4: Measurement of TNF-α and IL-6 Levels (ELISA)

• Sample Collection: Collect the supernatant from LPS-stimulated RAW 264.7 cells treated with the test compounds as described in the Griess assay protocol.

• ELISA Procedure: Perform a sandwich ELISA for TNF-α and IL-6 according to the manufacturer's instructions for commercially available kits.[14][15][16]

• Data Analysis: Quantify the cytokine concentrations based on the standard curves provided with the kits.

Data Presentation:

Compound	Concentration (µM)	NO Inhibition (%)	TNF-α Inhibition (%)	IL-6 Inhibition (%)
Compound A	1	[Value]	[Value]	[Value]
Compound A	10	[Value]	[Value]	[Value]
Compound A	50	[Value]	[Value]	[Value]

Assessment of Antimicrobial Activity

The antimicrobial activity of the compounds can be determined by measuring their minimum inhibitory concentration (MIC) against a panel of pathogenic bacteria and fungi using the broth microdilution method.[17][18]

Protocol 5: Broth Microdilution Assay for MIC Determination

• Preparation of Inoculum: Prepare a standardized suspension of the microbial strain (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) in a suitable broth medium.[18]

• Serial Dilution: Perform a two-fold serial dilution of the test compounds in a 96-well microtiter plate containing the broth.[18]

• Inoculation: Inoculate each well with the standardized microbial suspension.[18]

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.[18]

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.[19]

Data Presentation:

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
Compound A	[Value]	[Value]	[Value]
Ciprofloxacin	[Value]	[Value]	N/A
Fluconazole	N/A	N/A	[Value]

Visualizing the Drug Discovery Workflow

A logical and well-defined workflow is essential for the efficient evaluation of novel compounds.

Caption: A streamlined workflow for the discovery and development of novel ortho-substituted piperidine benzaldehydes.

Conclusion and Future Directions

This technical guide provides a comprehensive framework for the synthesis and biological evaluation of ortho-substituted piperidine benzaldehydes. The presented protocols are robust and can be adapted to screen a library of these novel compounds efficiently. The hypothesized biological activities, grounded in the known pharmacology of related structural motifs, offer exciting avenues for drug discovery in the areas of inflammation, infectious diseases, and oncology. Future research should focus on expanding the synthetic scope to generate a diverse library of analogues for detailed structure-activity relationship (SAR) studies, ultimately leading to the identification of potent and selective lead compounds for further preclinical development.

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An In-Depth Technical Guide: 2-(Piperidin-1-yl)benzaldehyde as a Versatile Synthon in Modern Organic Synthesis

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of organic synthesis, the strategic design of molecular building blocks, or synthons, is paramount for the efficient construction of complex chemical entities. 2-(Piperidin-1-yl)benzaldehyde emerges as a uniquely powerful synthon, possessing a strategic combination of a reactive aldehyde and a tertiary amine. The piperidine moiety is not merely a structural component but also a potent directing group for regioselective functionalization of the aromatic ring. This guide provides a comprehensive technical overview of 2-(piperidin-1-yl)benzaldehyde, detailing its synthesis, exploring its mechanistic utility in cornerstone reactions such as Directed ortho-Metalation (DoM), and showcasing its application in multicomponent reactions and the synthesis of novel heterocyclic scaffolds. We delve into field-proven protocols and the underlying chemical principles, offering researchers and drug development professionals the insights required to leverage this versatile synthon in their synthetic endeavors.

Introduction: The Strategic Value of a Bifunctional Synthon

2-(Piperidin-1-yl)benzaldehyde is an aromatic compound characterized by an aldehyde group at position 1 and a piperidine ring attached via its nitrogen atom to position 2. This specific arrangement confers bifunctionality that is highly prized in synthetic chemistry.

• The Aldehyde Group: Serves as a classical electrophilic handle for a vast array of transformations, including reductive amination, Wittig reactions, condensation reactions, and as a key component in multicomponent reactions (MCRs).

• The Piperidine Moiety: The tertiary amine functions as a powerful Directed Metalation Group (DMG). This Lewis basic nitrogen atom can coordinate to organolithium reagents, facilitating the deprotonation of the proximal C-6 proton on the aromatic ring with exceptional regioselectivity.[1][2] This directed ortho-metalation (DoM) strategy unlocks a pathway to 1,2,3-trisubstituted aromatic compounds that are often challenging to access through classical electrophilic aromatic substitution.[1][3]

The piperidine ring itself is one of the most prevalent N-heterocycles found in pharmaceuticals and natural products, making this synthon an ideal starting point for constructing biologically relevant molecules.[4]

Synthesis of 2-(Piperidin-1-yl)benzaldehyde

The most common and efficient route to 2-(piperidin-1-yl)benzaldehyde is through a nucleophilic aromatic substitution (SNAr) reaction. This involves the displacement of an activated leaving group, typically a halide, from the aromatic ring by piperidine.

The synthesis commences with 2-fluorobenzaldehyde, where the fluorine atom is activated towards nucleophilic attack by the electron-withdrawing effect of the adjacent aldehyde group. The reaction is typically performed in a polar aprotic solvent like dimethylformamide (DMF) with a base to neutralize the HF byproduct.[5]

Caption: Workflow for the synthesis of the target synthon.

Experimental Protocol: Synthesis via SNAr

This protocol is adapted from established procedures.[5]

• Setup: To a solution of 2-fluorobenzaldehyde (20 g, 161.1 mmol) in anhydrous DMF (160 ml) in a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add piperidine (19.1 ml, 193.4 mmol, 1.2 eq.) followed by potassium carbonate (26.73 g, 193.4 mmol, 1.2 eq.).

• Reaction: Heat the suspension with vigorous stirring at 130 °C for 3 hours. Monitor the reaction progress by TLC.

• Workup: After completion, cool the reaction mixture to room temperature and pour it into cold water (500 ml). Adjust the pH to ~5 with a citric acid solution.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 150 ml). Combine the organic phases and wash sequentially with water, saturated sodium bicarbonate (NaHCO₃) solution, and brine.

• Isolation: Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the target product, 2-(piperidin-1-yl)benzaldehyde, as a reddish oil. (Typical yield: ~92%).[5]

The Cornerstone Application: Directed ortho-Metalation (DoM)

Directed ortho-metalation is arguably the most powerful application of this synthon. The piperidinyl group acts as a superb DMG, guiding strong bases like alkyllithiums to selectively deprotonate the C-6 position, which is ortho to the directing group.[1][6]

The mechanism proceeds through a complex-induced proximity effect (CIPE).[7] The Lewis basic nitrogen of the piperidine ring coordinates to the lithium cation of the organolithium reagent (e.g., n-BuLi). This coordination pre-positions the alkyl anion in close proximity to the C-6 proton, dramatically increasing its kinetic acidity and facilitating rapid and regioselective deprotonation to form the aryllithium intermediate.[1][3] This intermediate can then be trapped with a wide variety of electrophiles.

Caption: Mechanism of Directed ortho-Metalation (DoM).

Versatility of Electrophilic Quench

The generated aryllithium species is a potent nucleophile, enabling the introduction of a diverse array of functional groups at the C-6 position.

Electrophile (E+)	Reagent Example	Resulting Functional Group
Alkylation	CH₃I, BnBr	-CH₃, -CH₂Ph
Hydroxylation	O₂, then H₃O⁺	-OH
Carboxylation	CO₂(s), then H₃O⁺	-COOH
Silylation	TMSCl	-Si(CH₃)₃
Borylation	B(OiPr)₃	-B(OiPr)₂
Aldol Addition	R'CHO	-CH(OH)R'

Gateway to Complex Scaffolds: Multicomponent and Cycloaddition Reactions

The aldehyde functionality makes 2-(piperidin-1-yl)benzaldehyde an excellent substrate for multicomponent reactions (MCRs), which enable the rapid assembly of complex molecules from three or more starting materials in a single pot.[8][9]

Application in Povarov-Type Reactions

The Povarov reaction is a powerful MCR for the synthesis of tetrahydroquinolines, typically involving an aniline, an aldehyde, and an electron-rich alkene.[10] In a modified approach, the ortho-amino functionality of our synthon can be leveraged. While the piperidine is a tertiary amine, related primary or secondary amine derivatives at the ortho position can readily participate. For instance, a derivative like 2-amino-N-substituted-benzaldehyde could react with an alkene in a [4+2] cycloaddition fashion, initiated by the formation of an imine, to construct complex fused piperidine scaffolds.[11]

[3+2] Cycloadditions for Heterocycle Synthesis

The aldehyde can be converted into an azomethine ylide precursor. These 1,3-dipoles can then undergo [3+2] cycloaddition reactions with various dipolarophiles (e.g., alkenes, alkynes) to construct five-membered N-heterocycles like pyrrolidines.[12][13] This strategy provides a convergent route to densely functionalized heterocyclic systems that are of high interest in medicinal chemistry.

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A Preliminary Investigation into the Reactivity of the Aldehyde Group: A Technical Guide for Researchers

This guide provides a comprehensive technical overview of the preliminary investigation into the reactivity of the aldehyde functional group. Designed for researchers, scientists, and professionals in drug development, this document delves into the core chemical properties of aldehydes, outlines key reactions, and provides detailed experimental protocols and analytical methodologies. Our focus is on fostering a deep understanding of the causality behind experimental choices, ensuring that each protocol is a self-validating system for reliable and reproducible results.

The Aldehyde Functional Group: A Hub of Reactivity

The aldehyde functional group, characterized by a carbonyl center (a carbon double-bonded to an oxygen) bonded to a hydrogen atom and an R-group, is a cornerstone of organic chemistry.[1][2] Its unique structure imparts a high degree of reactivity, making it a versatile player in both biological processes and synthetic chemistry. The polarity of the carbonyl group, with a partial positive charge on the carbon and a partial negative charge on the oxygen, renders the carbon atom highly electrophilic and susceptible to nucleophilic attack.[2][3] Furthermore, the presence of an adjacent hydrogen atom makes aldehydes prone to oxidation.[4][5] This inherent reactivity is the foundation for a wide array of chemical transformations.

Aldehydes are generally more reactive than their ketone counterparts due to reduced steric hindrance around the carbonyl carbon and the presence of only one electron-donating alkyl group.[1][6] This heightened reactivity allows for a diverse range of chemical manipulations, which will be explored in the subsequent sections.

Key Reactions of the Aldehyde Group

This section details the fundamental reactions that characterize the aldehyde group, providing both the theoretical underpinnings and practical experimental protocols.

Oxidation of Aldehydes

The ease with which aldehydes can be oxidized to carboxylic acids is a hallmark of their chemical nature.[4][5] This transformation is readily achieved using a variety of oxidizing agents, ranging from mild to strong.[4][5][7]

Tollens' test is a classic qualitative method for identifying aldehydes.[8] The active reagent, Tollens' reagent, is a colorless, basic, aqueous solution of a silver-ammonia complex, [Ag(NH₃)₂]⁺.[8][9] In the presence of an aldehyde, the silver(I) ions are reduced to metallic silver, which deposits on the inner surface of the reaction vessel, creating a characteristic "silver mirror."[4][8] The aldehyde, in turn, is oxidized to a carboxylate ion.[8]

Experimental Protocol: Tollens' Test [4][8][9][10]

Materials:

• Test tubes

• 0.1 M Silver nitrate (AgNO₃) solution

• 10% Sodium hydroxide (NaOH) solution

• Concentrated ammonia (NH₃) solution

• Sample containing the suspected aldehyde (e.g., 1% glucose solution)

• Distilled water

• Water bath

Procedure:

• Preparation of Tollens' Reagent (to be prepared fresh): a. To a clean test tube, add 2 mL of 0.1 M silver nitrate solution. b. Add one drop of 10% sodium hydroxide solution to form a brownish precipitate of silver oxide (Ag₂O). c. Add concentrated ammonia solution dropwise, with constant shaking, until the precipitate of silver oxide just dissolves, forming the clear Tollens' reagent. Avoid adding an excess of ammonia.

• Reaction: a. Add 3-4 drops of the sample to be tested to the freshly prepared Tollens' reagent. b. Gently warm the mixture in a water bath for a few minutes.

• Observation: a. A positive test is indicated by the formation of a silver mirror on the inner wall of the test tube or a black precipitate of silver. b. The absence of these indicates a negative result.

Safety Precaution: Tollens' reagent should be prepared immediately before use and the reaction mixture disposed of promptly by acidification, as the reagent can form explosive silver fulminate upon standing.[11]

Fehling's test is another widely used method for detecting reducing sugars and other water-soluble aldehydes.[7][12][13][14] The reagent consists of two solutions, Fehling's A (aqueous copper(II) sulfate) and Fehling's B (an alkaline solution of sodium potassium tartrate).[13][14] When mixed, they form a deep blue solution containing a complex of copper(II) ions with tartrate. Upon heating with an aldehyde, the copper(II) ions are reduced to copper(I) oxide, which precipitates as a brick-red solid.[7][12][13]

Experimental Protocol: Fehling's Test [7][12][13][15]

Materials:

• Test tubes

• Fehling's Solution A (7 g CuSO₄·5H₂O in 100 mL distilled water)

• Fehling's Solution B (35 g sodium potassium tartrate and 10 g NaOH in 100 mL distilled water)

• Sample to be tested (e.g., 5% glucose solution)

• Distilled water (for control)

• Water bath

Procedure:

• In a clean test tube, mix equal volumes (e.g., 1 mL) of Fehling's Solution A and Fehling's Solution B to prepare the deep blue Fehling's reagent.

• Add 2-3 drops of the sample solution to the Fehling's reagent.

• Place the test tube in a boiling water bath for several minutes.

• Observation: a. A positive test is indicated by the formation of a brick-red precipitate of copper(I) oxide. b. If the solution remains blue, the test is negative.

Reduction of Aldehydes to Primary Alcohols

Aldehydes can be readily reduced to primary alcohols using various reducing agents.[16] Common laboratory reagents for this transformation include sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄).[16][17][18] Sodium borohydride is a milder and more selective reducing agent, often preferred for its ease of handling and compatibility with protic solvents like ethanol.[17][18][19]

Experimental Protocol: Sodium Borohydride Reduction of an Aldehyde [17][18][19][20]

Materials:

• Aldehyde (e.g., benzaldehyde)

• Sodium borohydride (NaBH₄)

• Ethanol or Methanol

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Dilute hydrochloric acid (HCl) or ammonium chloride (NH₄Cl) solution for quenching

• Dichloromethane (DCM) or diethyl ether for extraction

• Separatory funnel

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

Procedure:

• Dissolve the aldehyde (1 equivalent) in ethanol in a round-bottom flask and cool the solution in an ice bath.

• Slowly add sodium borohydride (1.2 equivalents) portion-wise to the stirred solution.

• Allow the reaction to stir at room temperature for a specified time (e.g., 4 hours), monitoring the progress by Thin Layer Chromatography (TLC).[3][19]

• Once the reaction is complete, cool the mixture in an ice bath and cautiously quench the reaction by the slow addition of dilute HCl or aqueous NH₄Cl solution until the effervescence ceases.[17]

• Remove the ethanol using a rotary evaporator.

• Extract the aqueous layer with dichloromethane (2 x 10 Vol).[17]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude primary alcohol.

• The product can be further purified by column chromatography or recrystallization if necessary.

Acetal Formation

Aldehydes react with alcohols in the presence of an acid catalyst to form acetals.[11][21][22] This reaction proceeds through a hemiacetal intermediate and is reversible.[11][21] The formation of acetals is a valuable method for protecting the aldehyde group during other chemical transformations, as acetals are stable to bases and nucleophiles.[23]

Experimental Protocol: Synthesis of an Acetal from an Aldehyde [21][24][25]

Materials:

• Aldehyde (e.g., benzaldehyde)

• Alcohol (e.g., ethanol, in excess)

• Acid catalyst (e.g., a catalytic amount of p-toluenesulfonic acid (TsOH) or a few drops of concentrated sulfuric acid)

• Dean-Stark apparatus (optional, for removal of water)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Sodium bicarbonate solution (for neutralization)

• Dichloromethane or diethyl ether for extraction

• Separatory funnel

• Anhydrous sodium sulfate

• Rotary evaporator

Procedure:

• To a round-bottom flask, add the aldehyde (1 equivalent), a large excess of the alcohol (which can also serve as the solvent), and a catalytic amount of the acid catalyst.

• If a Dean-Stark apparatus is used, fill the side arm with a suitable solvent to azeotropically remove the water formed during the reaction.

• Heat the mixture to reflux and monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Neutralize the acid catalyst by washing the reaction mixture with a saturated sodium bicarbonate solution.

• Extract the product into an organic solvent like diethyl ether.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude acetal, which can be purified by distillation or column chromatography.

Imine Formation (Schiff Base Formation)

Aldehydes react with primary amines to form imines, also known as Schiff bases, which contain a carbon-nitrogen double bond.[1][13][26] This reaction is typically acid-catalyzed and involves the elimination of a water molecule.[27][28]

Experimental Protocol: Synthesis of an Imine from an Aldehyde and a Primary Amine [1][16][28][29]

Materials:

• Aldehyde (e.g., salicylaldehyde)

• Primary amine (e.g., 4-ethoxyaniline)

• Solvent (e.g., methanol or ethanol)

• Reaction vial or round-bottom flask

• Magnetic stirrer and stir bar

• Ice-cold brine solution

Procedure:

• In a reaction vial, dissolve the primary amine (1 equivalent) in the chosen alcohol solvent.

• Add the aldehyde (1.05 equivalents) to the solution and stir the mixture at room temperature.

• Monitor the reaction by TLC. The formation of the imine is often rapid.

• Upon completion, add ice-cold brine to the reaction mixture to precipitate the imine product.[29]

• Collect the solid product by vacuum filtration and wash it with cold solvent.

• Dry the product to obtain the crude imine, which can be further purified by recrystallization.

Analytical Techniques for Monitoring Aldehyde Reactivity

A crucial aspect of investigating chemical reactivity is the ability to monitor the progress of a reaction and characterize the products. Several spectroscopic and chromatographic techniques are invaluable for this purpose.

Spectroscopic Methods

IR spectroscopy is a powerful tool for identifying the presence of the aldehyde functional group and monitoring its transformation.[27][30] Key characteristic absorptions for aldehydes include:

• A strong C=O stretching vibration in the range of 1740-1720 cm⁻¹ for saturated aliphatic aldehydes.[31][32]

• Conjugation with a double bond or an aromatic ring shifts the C=O stretch to a lower frequency (1710-1685 cm⁻¹).[27][31]

• A distinctive pair of C-H stretching bands for the aldehydic proton, typically appearing around 2830-2695 cm⁻¹.[6][31][32] The peak around 2720 cm⁻¹ is particularly diagnostic.[31]

Vibrational Mode	Typical Wavenumber (cm⁻¹)	Intensity
C=O Stretch (Saturated)	1740-1720	Strong
C=O Stretch (Conjugated)	1710-1685	Strong
Aldehydic C-H Stretch	2830-2695 (often two bands)	Moderate
Table 1: Characteristic IR Absorptions for Aldehydes

NMR spectroscopy provides detailed structural information about aldehydes and their reaction products.[33][34][35]

• ¹H NMR: The most characteristic signal for an aldehyde is the proton attached to the carbonyl carbon, which appears far downfield in the region of 9-10 ppm.[32][35] Protons on the α-carbon to the carbonyl group are deshielded and typically resonate between 2.0 and 2.5 ppm.[35]

• ¹³C NMR: The carbonyl carbon of an aldehyde exhibits a characteristic chemical shift in the range of 190-200 ppm.[35]

Nucleus	Proton/Carbon Type	Typical Chemical Shift (ppm)
¹H	Aldehydic proton (-CHO)	9-10
¹H	α-protons (-CH-CHO)	2.0-2.5
¹³C	Carbonyl carbon (-CHO)	190-200
Table 2: Characteristic NMR Chemical Shifts for Aldehydes

Real-time monitoring of aldehyde reactions, such as acetalization, can be effectively performed using benchtop NMR spectrometers.[2]

Chromatographic Methods

GC is a suitable technique for analyzing volatile aldehydes and their reaction products.[5][36] For less volatile or thermally unstable compounds, derivatization is often employed. Aldehydes can be converted to more stable derivatives, such as 2,4-dinitrophenylhydrazones (DNPH), which are amenable to GC analysis.[37][38] GC coupled with mass spectrometry (GC-MS) provides powerful separation and identification capabilities.[37][39]

HPLC is a versatile technique for the analysis of a wide range of aldehydes, particularly when they are non-volatile or thermally labile.[40][41][42] Similar to GC, derivatization with reagents like DNPH is a common strategy to enhance detection and separation.[40][41][42][43] The resulting hydrazones can be readily analyzed by reverse-phase HPLC with UV detection.[42]

Visualizing Reaction Pathways and Workflows

To further elucidate the concepts discussed, the following diagrams illustrate a key reaction mechanism and a general experimental workflow.

Caption: Oxidation-Reduction in Tollens' Test.

Caption: General Experimental Workflow.

Conclusion

The aldehyde group is a highly reactive and synthetically versatile functional group. A thorough understanding of its fundamental reactions—oxidation, reduction, acetal formation, and imine formation—is essential for researchers in organic chemistry and drug development. This guide has provided a detailed overview of these key transformations, complete with robust experimental protocols and insights into modern analytical techniques for monitoring and characterization. By applying these principles and methodologies, scientists can effectively harness the reactivity of the aldehyde group for the synthesis of novel molecules and the advancement of chemical science.

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• synthesis of an imine or Schiff base - laboratory experiment. (2022, January 24). [Video]. YouTube. [Link]

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• Preparation of acetals from aldehydes and alcohols under basic conditions. (2018, February 13). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

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• Imines - Properties, Formation, Reactions, and Mechanisms. (2022, March 7). Master Organic Chemistry. [Link]

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• Desktop NMR spectroscopy for real-time monitoring of an acetalization reaction in comparison with gas chromatography and NMR at 9.4 T. (n.d.). [Link]

• Aldehyde IR Spectra Analysis. (2025, March 4). Berkeley Learning Hub. [Link]

• Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants. (n.d.). [Link]

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• Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. (2011, August 12). Master Organic Chemistry. [Link]

• Imines from Aldehydes and Ketones with Primary Amines. (n.d.). Chemistry Steps. [Link]

• Experiment 1. Ketone Reduction by Sodium Borohydride: 3-Nitroacetophenone and 9H-Fluoren-9-one. (n.d.). [Link]

• Video: Acetals and Thioacetals as Protecting Groups for Aldehydes and Ketones. (2025, May 22). JoVE. [Link]

• A Simple and Versatile Method for the Synthesis of Acetals from Aldehydes and Ketones Using Bismuth Triflate. (2025, August 6). ResearchGate. [Link]

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• RP-HPLC-fluorescence analysis of aliphatic aldehydes: application to aldehyde-generating enzymes HACL1 and SGPL1. (n.d.). PubMed Central. [Link]

• NMR Investigations on the Proline-Catalyzed Aldehyde Self-Condensation: Mannich Mechanism, Dienamine Detection, and Erosion of the Aldol Addition Selectivity. (2011, March 29). The Journal of Organic Chemistry - ACS Publications. [Link]

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A Technical Guide to the Discovery of Novel Anti-inflammatory Agents with Piperidine Scaffolds

This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the identification and development of novel anti-inflammatory agents centered around the privileged piperidine scaffold. We will explore the entire discovery cascade, from initial hit identification to lead optimization and mechanistic elucidation, with a focus on practical, field-proven insights and methodologies.

The Piperidine Scaffold: A Privileged Structure in Anti-Inflammatory Drug Discovery

The piperidine ring, a saturated six-membered heterocycle containing a nitrogen atom, is a cornerstone in medicinal chemistry. Its prevalence in natural products and FDA-approved drugs stems from its favorable physicochemical properties. The piperidine moiety can adopt a stable chair conformation, allowing for precise three-dimensional orientation of substituents to interact with biological targets. This structural feature, combined with its ability to serve as a scaffold for diverse chemical modifications, makes it an ideal starting point for the design of novel therapeutics. In the context of inflammation, piperidine-containing compounds have been successfully developed to target a range of pro-inflammatory mediators and signaling pathways.

Part 1: Strategic Approaches to Hit Identification

The journey to a novel anti-inflammatory agent begins with identifying a "hit" molecule that exhibits the desired biological activity. Several strategies can be employed, each with its own merits and challenges.

High-Throughput Screening (HTS)

High-throughput screening involves the rapid, automated testing of large, diverse chemical libraries against a specific biological target. This approach allows for the unbiased identification of novel chemical matter.

Experimental Protocol: Cell-Based HTS for NF-κB Inhibition

• Cell Line: Utilize a stable cell line, such as HEK293, engineered to express a reporter gene (e.g., luciferase) under the control of an NF-κB response element.

• Assay Plate Preparation: Seed the cells in 384-well plates and allow them to adhere overnight.

• Compound Addition: Add test compounds from the chemical library to the wells at a final concentration typically in the low micromolar range. Include positive (e.g., a known NF-κB inhibitor) and negative (e.g., vehicle) controls.

• Stimulation: Induce NF-κB activation by adding a pro-inflammatory stimulus, such as tumor necrosis factor-alpha (TNF-α) or lipopolysaccharide (LPS).

• Incubation: Incubate the plates for a sufficient period to allow for reporter gene expression (typically 6-24 hours).

• Signal Detection: Add the appropriate substrate for the reporter enzyme (e.g., luciferin for luciferase) and measure the signal using a plate reader.

• Data Analysis: Normalize the data to the controls and identify "hits" as compounds that significantly reduce the reporter signal without causing cytotoxicity.

Diagram: High-Throughput Screening Workflow

Caption: A typical workflow for a cell-based high-throughput screen.

Fragment-Based Drug Discovery (FBDD)

FBDD is a powerful alternative to HTS that involves screening smaller, low-molecular-weight compounds ("fragments") for weak binding to the target protein. The structural information gained from how these fragments bind is then used to grow or link them into more potent, lead-like molecules.

Structure-Based Drug Design (SBDD)

When the three-dimensional structure of the biological target is known, SBDD can be employed to design molecules that fit precisely into the active site. This rational approach can significantly accelerate the discovery process. Molecular docking simulations are a key tool in SBDD, allowing for the virtual screening of compound libraries and the prioritization of candidates for synthesis and testing.

Part 2: Lead Optimization and Structure-Activity Relationship (SAR) Studies

Once a hit molecule is identified, the next critical phase is lead optimization. This iterative process involves synthesizing and testing analogues of the hit to improve its potency, selectivity, and pharmacokinetic properties.

Establishing a Robust SAR

The goal of SAR studies is to understand how chemical modifications to the hit molecule affect its biological activity. This is typically done by systematically altering different parts of the molecule. For a piperidine scaffold, key modifications might include:

• Substitution on the piperidine nitrogen: Introducing different functional groups on the nitrogen can modulate the molecule's basicity and overall properties.

• Substitution on the piperidine ring: Adding substituents to the carbon atoms of the ring can explore different binding pockets of the target protein.

• Modification of appended functional groups: Altering the groups attached to the piperidine scaffold can fine-tune potency and selectivity.

Table: Example SAR Data for a Piperidine-Based COX-2 Inhibitor Series

Compound	R1	R2	COX-2 IC50 (nM)
1a	H	Phenyl	520
1b	CH3	Phenyl	250
1c	H	4-Fluorophenyl	150
1d	CH3	4-Fluorophenyl	50

Data is hypothetical and for illustrative purposes.

In Vitro and In Vivo Models for Efficacy Testing

A tiered approach to efficacy testing is crucial. Initial in vitro assays provide rapid feedback on potency and mechanism, while subsequent in vivo models assess the compound's performance in a more physiologically relevant setting.

Experimental Protocol: In Vivo Murine Model of LPS-Induced Inflammation

• Animal Model: Use a standard inbred mouse strain, such as C57BL/6.

• Compound Administration: Administer the test compound via an appropriate route (e.g., oral gavage, intraperitoneal injection) at various doses. Include a vehicle control group.

• Induction of Inflammation: After a suitable pre-treatment period, induce systemic inflammation by injecting LPS.

• Sample Collection: At a predetermined time point post-LPS injection, collect blood and tissue samples.

• Biomarker Analysis: Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the serum using ELISA.

• Data Analysis: Compare the cytokine levels in the compound-treated groups to the vehicle control group to determine the in vivo efficacy.

Part 3: Mechanistic Elucidation

Understanding how a compound exerts its anti-inflammatory effects is paramount for its further development. This involves identifying the specific molecular target and signaling pathway it modulates.

Key Inflammatory Signaling Pathways

Several key signaling pathways are central to the inflammatory response and are common targets for anti-inflammatory drugs.

Diagram: Simplified NF-κB Signaling Pathway

Caption: The canonical NF-κB signaling cascade, a key inflammatory pathway.

Target Identification and Validation

Several techniques can be used to identify the direct molecular target of a novel compound:

• Affinity Chromatography: The compound is immobilized on a solid support and used to "pull down" its binding partners from a cell lysate.

• Thermal Shift Assays: The binding of a compound to a protein can increase its thermal stability, which can be measured.

• Computational Approaches: Molecular docking and other in silico methods can predict potential binding targets.

Once a putative target is identified, its role in the compound's anti-inflammatory activity must be validated, for example, by using techniques like siRNA-mediated gene knockdown or CRISPR-Cas9 gene editing.

Conclusion

The discovery of novel anti-inflammatory agents with piperidine scaffolds is a multifaceted endeavor that requires a synergistic interplay of medicinal chemistry, pharmacology, and molecular biology. By employing a strategic approach to hit identification, a rigorous process of lead optimization, and in-depth mechanistic studies, it is possible to develop potent and selective drug candidates with the potential to address the significant unmet medical need in the treatment of inflammatory diseases.

References

• Vitaku, E., Smith, D. T., & Njardarson, J. T. (2014). Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. Journal of Medicinal Chemistry, 57(24), 10257–10274. Available from: [Link]

• Taylor, R. D., MacCoss, M., & Lawson, A. D. G. (2014). Rings in Drugs: Miniperspective. Journal of Medicinal Chemistry, 57(14), 5845–5859. Available from: [Link]

• Scott, D. E., Coyne, A. G., Hudson, S. A., & Abell, C. (2012). Fragment-Based Drug Discovery. Biochemistry, 51(25), 4990–5003. Available from: [Link]

Protocols & Analytical Methods

Application Note &amp; Protocols: Strategic Implementation of Reductive Amination Using 2-(Piperidin-1-yl)benzaldehyde

Introduction: The Strategic Value of the 2-(Piperidin-1-yl)benzylamine Scaffold

The reductive amination of aldehydes and ketones stands as a cornerstone of modern organic synthesis for the formation of carbon-nitrogen bonds, prized for its efficiency and broad applicability.[1][2] This application note focuses on a specific, high-value substrate: 2-(Piperidin-1-yl)benzaldehyde. The resulting N-substituted 2-(piperidin-1-yl)benzylamine framework is of significant interest to medicinal chemists and drug development professionals. The piperidine moiety is a prevalent heterocycle in numerous FDA-approved drugs and bioactive molecules, valued for its ability to improve pharmacokinetic properties and serve as a versatile scaffold for interacting with biological targets.[3][4] Derivatives have shown potential in CNS disorders, as anticancer agents, and in treating inflammatory diseases.[4][5]

This guide provides a comprehensive overview of the underlying mechanism, a robust and field-tested experimental protocol, and critical insights into reaction optimization and troubleshooting, enabling researchers to confidently employ this reaction in their synthetic campaigns.

The Mechanism: A Tale of Two Steps

Reductive amination is a sequential, one-pot process that elegantly combines two fundamental organic reactions: the formation of an imine (or its protonated form, the iminium ion) and its subsequent reduction.[2]

• Imine/Iminium Ion Formation: The reaction initiates with the nucleophilic attack of a primary or secondary amine on the electrophilic carbonyl carbon of 2-(Piperidin-1-yl)benzaldehyde. This forms an unstable hemiaminal intermediate, which then undergoes dehydration to yield an imine. This dehydration step is the equilibrium-driven and rate-limiting part of the initial phase and is often catalyzed by a weak acid.[2][6] The acidic catalyst also protonates the imine, forming a highly electrophilic iminium ion, which is the true substrate for the hydride reducing agent.

• Hydride Reduction: A mild and selective reducing agent, introduced into the same pot, delivers a hydride to the iminium ion, reducing the C=N double bond to form the final, more stable amine product.[7]

The key to a successful one-pot reductive amination lies in the choice of the reducing agent. It must be powerful enough to reduce the iminium ion but gentle enough to avoid significant reduction of the starting aldehyde, allowing the imine formation equilibrium to be established.[1][7]

Caption: The two-stage mechanism of reductive amination.

Reagent Selection: A Deliberate Choice for Success

The success of this protocol hinges on the appropriate selection of reagents. Each component plays a critical role in steering the reaction toward high yield and purity.

The Reducing Agent: Why Sodium Triacetoxyborohydride (STAB) is the Gold Standard

While several reducing agents can effect this transformation, sodium triacetoxyborohydride, NaBH(OAc)₃ (STAB), is the reagent of choice for most modern applications.[7][8][9] Its prevalence is due to a unique combination of reactivity and selectivity.

Reducing Agent	Advantages	Disadvantages
Sodium Triacetoxyborohydride (STAB)	- Highly selective for iminium ions over aldehydes/ketones.[6][7] - Effective under mildly acidic conditions, which also catalyze imine formation.[9] - Allows for a convenient one-pot procedure .[6] - Non-toxic byproducts (acetate).	- Water-sensitive; requires anhydrous solvents.[7][10] - More expensive than other borohydrides.
Sodium Cyanoborohydride (NaBH₃CN)	- Selective for iminium ions. - Water-stable.[10]	- Highly toxic and generates cyanide waste.[9] - Slower reaction rates compared to STAB.
Sodium Borohydride (NaBH₄)	- Inexpensive and readily available.[11] - Effective for reducing pre-formed imines.	- Non-selective; will readily reduce the starting aldehyde, leading to alcohol byproducts in a one-pot setup.[1][10] - Requires careful control of pH and addition sequence (indirect method).[12]
Catalytic Hydrogenation (H₂/Pd/C)	- "Green" option with high atom economy. - No salt byproducts.	- The piperidine nitrogen can potentially poison the catalyst. - Requires specialized hydrogenation equipment.[2][11]

Expert Insight: The use of STAB is a self-validating choice. Its inherent selectivity simplifies the experimental setup to a single "mix-and-stir" operation, minimizing the potential for side reactions like alcohol formation that plague less selective reagents such as NaBH₄.[6][7]

Solvent and Acid Catalyst

• Solvent: Chlorinated solvents like 1,2-dichloroethane (DCE) or dichloromethane (DCM) are preferred as they are aprotic and effectively solubilize the reactants and STAB.[6][10] Tetrahydrofuran (THF) is also a viable alternative.[6] Protic solvents like methanol are generally avoided with STAB due to slow reaction with the reagent.[7]

• Acid Catalyst: A catalytic amount of acetic acid (AcOH) is often added. Its role is twofold: it catalyzes the rate-limiting dehydration of the hemiaminal to the imine and ensures the formation of the highly reactive iminium ion, which is the substrate for reduction.[6][9]

Detailed Experimental Protocol: One-Pot Synthesis

This protocol describes a general and robust procedure for the reductive amination of 2-(Piperidin-1-yl)benzaldehyde with a primary amine using sodium triacetoxyborohydride.

Caption: Step-by-step workflow for the one-pot reductive amination.

Materials:

• 2-(Piperidin-1-yl)benzaldehyde (1.0 eq)

• Primary or Secondary Amine (1.0 - 1.2 eq)

• Sodium Triacetoxyborohydride (STAB) (1.3 - 1.5 eq)

• Anhydrous 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Glacial Acetic Acid (optional, 0.1 - 1.0 eq)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and inert atmosphere (N₂ or Argon)

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere, add 2-(Piperidin-1-yl)benzaldehyde (1.0 eq) and the desired amine (1.1 eq). Dissolve the components in anhydrous DCE (or DCM) to a concentration of approximately 0.1-0.2 M.

• Imine Formation: Begin stirring the solution at room temperature. If the amine is a hydrochloride salt, add a non-nucleophilic base like triethylamine (1.1 eq) to liberate the free amine. For less reactive amines, add glacial acetic acid (0.1 eq) to catalyze imine formation. Allow the mixture to stir for 20-30 minutes.

• Reduction: Carefully add sodium triacetoxyborohydride (1.5 eq) to the stirring mixture in several portions over 5-10 minutes. Note: The addition may be mildly exothermic.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aldehyde is consumed. Typical reaction times range from 4 to 24 hours.

• Quenching: Once the reaction is complete, carefully quench it by the slow addition of saturated aqueous NaHCO₃ solution. Stir vigorously until gas evolution ceases.

• Workup & Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with DCM.

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel to obtain the final N-substituted 2-(piperidin-1-yl)benzylamine.

Applications & Representative Data

This reaction is highly versatile for creating libraries of compounds for structure-activity relationship (SAR) studies. The piperidine moiety serves as a reliable pharmacophore while the newly introduced amine substituent can be varied to modulate potency, selectivity, and physicochemical properties.

Amine Input	Product Structure	Representative Yield (%)	Notes
Benzylamine	N-Benzyl-1-(2-(piperidin-1-yl)phenyl)methanamine	85-95%	A standard transformation demonstrating high efficiency.
Aniline	N-Phenyl-1-(2-(piperidin-1-yl)phenyl)methanamine	70-85%	Weakly basic amines are well-tolerated with STAB.[8]
Morpholine	4-((2-(Piperidin-1-yl)phenyl)methyl)morpholine	80-90%	Applicable to secondary cyclic amines.
(R)-1-Phenylethylamine	(R)-N-(1-Phenylethyl)-1-(2-(piperidin-1-yl)phenyl)methanamine	85-95%	Chiral amines can be used with minimal risk of racemization under these mild conditions.
(Yields are estimates based on typical reductive amination reactions with substituted benzaldehydes and may vary based on specific reaction conditions and purification.)

Troubleshooting Guide

Observation	Potential Cause(s)	Suggested Solution(s)
Starting aldehyde remains	- Inefficient imine formation. - Amine is not sufficiently nucleophilic or is sterically hindered.	- Add a catalytic amount of acetic acid. - Increase reaction time for imine formation before adding STAB. - For very unreactive substrates, consider pre-forming the imine with a Dean-Stark trap and then reducing in a separate step.
Imine intermediate persists	- Incomplete reduction. - STAB has degraded due to moisture or age.	- Add an additional portion of STAB (0.3-0.5 eq). - Ensure all reagents and solvents are anhydrous. Use a fresh bottle of STAB. - Allow for longer reaction time.
Di-alkylation of primary amine	- The secondary amine product is reacting with remaining aldehyde.	- Use a slight excess of the primary amine (1.2-1.5 eq) to favor mono-alkylation. - Perform the reaction at a lower concentration.
Difficult purification	- Product is very polar and streaks on silica gel. - Residual starting amine is hard to separate.	- For basic amine products, use an acid/base extraction during workup to isolate the product.[13] - For column chromatography, add 1-2% triethylamine or ammonia in methanol to the eluent to suppress tailing of the basic product.

References

• Abdel-Magid, A. F., & Maryanoff, C. A. (1996). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. ACS Symposium Series. [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Organic Reactions. [Link]

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Application Notes and Protocols: Knoevenagel Condensation of 2-(Piperidin-1-yl)benzaldehyde with Active Methylene Compounds

Introduction

The Knoevenagel condensation stands as a cornerstone reaction in organic synthesis for the formation of carbon-carbon double bonds.[1][2][3] This versatile and efficient method involves the condensation of an aldehyde or ketone with an active methylene compound, typically catalyzed by a weak base, to yield α,β-unsaturated products.[1][4] These products serve as crucial intermediates in the synthesis of a wide array of valuable molecules, including pharmaceuticals, natural products, and functional polymers.[3][5][6]

This guide provides a detailed exploration of the Knoevenagel condensation specifically involving 2-(Piperidin-1-yl)benzaldehyde and various active methylene compounds. The presence of the piperidinyl group at the ortho position of the benzaldehyde introduces unique electronic and steric effects that can influence the reaction's kinetics and outcome. Understanding these nuances is critical for researchers in drug discovery and organic synthesis aiming to generate novel molecular scaffolds. The products of such reactions, particularly substituted benzylidenes, are of significant interest due to their potential biological activities, including anticancer properties.[5][7]

We will delve into the mechanistic underpinnings of this reaction, provide detailed, field-proven protocols for its execution, and offer insights into the characterization of the resulting products. This document is designed to be a practical resource for researchers, scientists, and drug development professionals, enabling them to confidently apply this powerful synthetic tool.

Mechanistic Insights: The Role of Piperidine and the Reaction Pathway

The Knoevenagel condensation proceeds through a base-catalyzed mechanism.[1] In the context of the reaction with 2-(Piperidin-1-yl)benzaldehyde, the piperidine can act as both a substituent on the aldehyde and as the basic catalyst.

The reaction is initiated by the deprotonation of the active methylene compound by a base, forming a resonance-stabilized carbanion (enolate).[8][9] This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde.[1][4] The resulting alkoxide intermediate subsequently undergoes protonation to form an aldol-type adduct, which then dehydrates to yield the final α,β-unsaturated product.[9]

A key aspect of using a secondary amine like piperidine as a catalyst is the potential formation of an iminium ion intermediate.[8][10][11][12] The piperidine can react with the benzaldehyde to form a carbinolamine, which then eliminates water to generate a highly electrophilic iminium ion.[11][12] This iminium ion is more susceptible to nucleophilic attack by the enolate of the active methylene compound. The subsequent elimination of the piperidine catalyst regenerates the double bond, yielding the final product.[11][12] Theoretical calculations suggest that the formation of the iminium ion is often the rate-determining step and that piperidine's catalytic effect is significant in facilitating the final elimination step.[11][12]

The ortho-piperidinyl substituent on the benzaldehyde can influence the reaction through both electronic and steric effects. Electronically, the nitrogen atom can donate electron density into the aromatic ring, potentially modulating the reactivity of the carbonyl group. Sterically, the bulky piperidine ring can influence the stereochemical outcome of the reaction and may affect the rate of catalyst association and dissociation.

Figure 1: Generalized Knoevenagel condensation mechanism.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the Knoevenagel condensation of 2-(Piperidin-1-yl)benzaldehyde with two common active methylene compounds: malononitrile and ethyl cyanoacetate. These protocols are designed to be robust and can be adapted for other active methylene compounds with appropriate modifications.

Protocol 1: Synthesis of 2-((2-(Piperidin-1-yl)phenyl)methylene)malononitrile

This protocol details the reaction of 2-(Piperidin-1-yl)benzaldehyde with malononitrile, a highly reactive methylene compound.

Materials:

• 2-(Piperidin-1-yl)benzaldehyde

• Malononitrile

• Ethanol

• Piperidine (catalyst)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Thin-layer chromatography (TLC) plates (silica gel)

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-(Piperidin-1-yl)benzaldehyde (1.0 equivalent) and malononitrile (1.0-1.2 equivalents) in ethanol.[13]

• Catalyst Addition: To the stirred solution, add a catalytic amount of piperidine (e.g., 0.1 equivalents).[13]

• Reaction: Heat the reaction mixture to reflux and monitor its progress using TLC.

• Work-up: Upon completion of the reaction (indicated by the consumption of the starting aldehyde), cool the reaction mixture to room temperature. The product may precipitate from the solution.

• Isolation: If a precipitate has formed, collect the solid by vacuum filtration using a Büchner funnel.[13] If no precipitate is present, reduce the volume of the solvent under reduced pressure to induce crystallization.

• Purification: Wash the collected solid with cold ethanol to remove unreacted starting materials and the catalyst.[13] The crude product can be further purified by recrystallization from a suitable solvent such as ethanol or isopropanol to obtain the pure α,β-unsaturated nitrile.[13]

• Characterization: Characterize the final product using appropriate analytical techniques, including melting point, FT-IR, ¹H NMR, and ¹³C NMR spectroscopy.

Protocol 2: Synthesis of Ethyl 2-cyano-3-(2-(piperidin-1-yl)phenyl)acrylate

This protocol outlines the reaction with ethyl cyanoacetate, which is generally less reactive than malononitrile.

Materials:

• 2-(Piperidin-1-yl)benzaldehyde

• Ethyl cyanoacetate

• Toluene or Benzene

• Piperidine (catalyst)

• Acetic Acid (co-catalyst, optional)

• Round-bottom flask with Dean-Stark apparatus

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Rotary evaporator

• Column chromatography supplies (silica gel, solvents)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add 2-(Piperidin-1-yl)benzaldehyde (1.0 equivalent), ethyl cyanoacetate (1.2 equivalents), and a catalytic amount of piperidine (0.1-0.2 equivalents) in toluene. The use of a co-catalyst like acetic acid can sometimes be beneficial.[14][15]

• Reaction: Heat the mixture to reflux. The water formed during the reaction will be azeotropically removed and collected in the Dean-Stark trap. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature.

• Isolation: Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is often an oil or a solid that can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate).

• Characterization: Analyze the purified product by FT-IR, ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Figure 2: General experimental workflow for Knoevenagel condensation.

Data Presentation and Characterization

The successful synthesis of the target compounds should be confirmed by a suite of analytical techniques. Below is a summary of expected data for the products derived from malononitrile and ethyl cyanoacetate.

Compound	Active Methylene	Typical Yield (%)	Melting Point (°C)	Key ¹H NMR Signals (δ, ppm)	Key ¹³C NMR Signals (δ, ppm)
Product 1	Malononitrile	85-95	Varies	~8.0-8.5 (s, 1H, vinyl H), 7.0-7.8 (m, 4H, Ar-H)	~160 (C=C), ~115 (CN), Ar-C signals
Product 2	Ethyl Cyanoacetate	70-85	Varies	~8.2-8.7 (s, 1H, vinyl H), 7.0-7.8 (m, 4H, Ar-H), ~4.3 (q, 2H, OCH₂), ~1.3 (t, 3H, CH₃)	~165 (C=O), ~160 (C=C), ~116 (CN), ~62 (OCH₂), ~14 (CH₃), Ar-C signals

Note: The exact chemical shifts and coupling constants will depend on the specific substitution pattern and the solvent used for NMR analysis.

FT-IR Spectroscopy:

• Product 1: Look for a strong absorption band around 2220 cm⁻¹ corresponding to the C≡N stretch. The C=C double bond will appear in the 1600-1650 cm⁻¹ region.

• Product 2: Expect a strong C=O stretch for the ester at ~1720 cm⁻¹, a C≡N stretch around 2220 cm⁻¹, and a C=C stretch around 1620-1640 cm⁻¹.

Applications in Drug Development

The products of the Knoevenagel condensation are valuable scaffolds in medicinal chemistry.[5] The α,β-unsaturated carbonyl or nitrile moiety is a Michael acceptor and can participate in covalent interactions with biological nucleophiles, a strategy often employed in the design of enzyme inhibitors.

The benzylidenemalononitrile and cyanoacrylate derivatives synthesized through these protocols can serve as starting points for the development of a variety of therapeutic agents. They have been investigated for their potential as:

• Anticancer Agents: Many Knoevenagel condensation products have demonstrated significant anticancer activity by targeting various cellular pathways and macromolecules, including DNA, microtubules, and kinases.[5]

• Antimicrobial Agents: The electron-deficient double bond can react with microbial enzymes, leading to their inactivation.

• Anti-inflammatory Agents: These compounds can modulate inflammatory pathways.

The 2-(piperidin-1-yl) substituent, in particular, can be explored for its ability to improve the pharmacokinetic properties of the molecule, such as solubility and cell permeability, and to engage in specific interactions with biological targets.

Conclusion

The Knoevenagel condensation of 2-(Piperidin-1-yl)benzaldehyde with active methylene compounds is a robust and versatile method for the synthesis of functionalized α,β-unsaturated systems. This guide has provided a comprehensive overview of the reaction, from its mechanistic details to practical, step-by-step protocols. By understanding the principles and applying the methodologies outlined herein, researchers can effectively synthesize novel compounds with significant potential for applications in drug discovery and materials science. The self-validating nature of the described protocols, combined with detailed characterization, ensures the reliable and reproducible synthesis of these valuable molecular building blocks.

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Application Notes &amp; Protocols: Leveraging 2-(Piperidin-1-yl)benzaldehyde in Multicomponent Reactions for Advanced Drug Discovery

Introduction: A Versatile Aldehyde for Complex Scaffolds

In the landscape of modern synthetic chemistry, the pursuit of molecular complexity from simple, readily available starting materials is a paramount objective. Multicomponent reactions (MCRs) have emerged as a powerful strategy in this endeavor, offering an efficient, atom-economical pathway to diverse chemical entities in a single synthetic operation.[1][2][3] This guide focuses on the strategic application of 2-(Piperidin-1-yl)benzaldehyde, a unique aromatic aldehyde, in several prominent MCRs. Its structure, featuring a reactive aldehyde group ortho to a piperidine moiety, presents a valuable building block for constructing novel heterocyclic systems, many of which are privileged scaffolds in medicinal chemistry. The proximity of the nucleophilic piperidine nitrogen to the electrophilic aldehyde carbon can influence reactivity and provides a handle for creating unique molecular architectures. This document serves as a technical guide for researchers, scientists, and drug development professionals, providing both the theoretical underpinnings and practical protocols for utilizing this versatile reagent.

Core Concept: The Power of Multicomponent Reactions

Multicomponent reactions are convergent chemical processes where three or more reactants combine in a single pot to form a product that incorporates substantial portions of all the initial components.[1] This approach contrasts sharply with traditional linear synthesis, which often requires multiple steps, purification of intermediates, and consequently, more time and resources. The elegance of MCRs lies in their ability to rapidly generate libraries of structurally diverse compounds, a significant advantage in high-throughput screening and drug discovery campaigns.[2]

The Betti Reaction: Crafting α-Aminobenzylphenols

The Betti reaction is a classic MCR that constructs α-aminobenzylphenols from an aldehyde, a primary or secondary amine, and a phenol (or its analogs like 2-naphthol).[4][5] This reaction is a variation of the well-known Mannich reaction.[5][6]

Mechanistic Insight

The reaction is typically initiated by the condensation of the aldehyde and an amine to form an electrophilic iminium ion. This intermediate is then subjected to nucleophilic attack by the electron-rich aromatic ring of the phenol or naphthol, leading to the final product.[4] The use of a secondary amine like piperidine in this reaction is well-documented.[7] In the context of 2-(Piperidin-1-yl)benzaldehyde, the molecule itself provides the aldehyde component, while an external amine and a phenolic compound are introduced to complete the triad.

Visualizing the Betti Reaction Workflow

Caption: Workflow for the Betti reaction.

Experimental Protocol: Synthesis of a Betti Base

This protocol describes the synthesis of a representative Betti base using 2-(Piperidin-1-yl)benzaldehyde, aniline, and 2-naphthol.

Materials:

• 2-(Piperidin-1-yl)benzaldehyde (1.0 mmol, 189.25 mg)

• Aniline (1.0 mmol, 93.13 mg)

• 2-Naphthol (1.0 mmol, 144.17 mg)

• Ethanol (5 mL)

• Glacial Acetic Acid (optional, catalytic amount)

Procedure:

• To a 25 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-(Piperidin-1-yl)benzaldehyde (1.0 mmol), aniline (1.0 mmol), and 2-naphthol (1.0 mmol).

• Add 5 mL of ethanol to the flask. A catalytic amount of glacial acetic acid can be added to facilitate iminium ion formation, though the reaction often proceeds without it.

• Heat the reaction mixture to reflux (approximately 78 °C) and stir for 4-6 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) with a suitable eluent system (e.g., hexane:ethyl acetate, 7:3).

• Upon completion, allow the mixture to cool to room temperature. The product often precipitates out of the solution.

• If precipitation occurs, collect the solid product by vacuum filtration and wash with cold ethanol (2 x 3 mL).

• If no precipitate forms, reduce the solvent volume under reduced pressure. The resulting crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel.

The Ugi Four-Component Reaction (U-4CR): Accessing Peptidomimetics

The Ugi reaction is a cornerstone of MCR chemistry, enabling the one-pot synthesis of α-acylamino amides from an aldehyde, an amine, a carboxylic acid, and an isocyanide.[8][9] The products are valuable peptidomimetics with broad applications in drug discovery.[8]

Mechanistic Insight

The reaction is believed to proceed through the initial formation of an imine from the aldehyde and amine. The isocyanide then undergoes nucleophilic attack on the imine (or its protonated iminium form), forming a nitrilium ion intermediate. This intermediate is trapped by the carboxylate anion, and a subsequent intramolecular acyl transfer (Mumm rearrangement) yields the stable α-acylamino amide product.[8][10] Polar protic solvents like methanol are typically favored.[9]

Visualizing the Ugi Reaction Mechanism

Caption: Key stages of the Ugi four-component reaction.

Experimental Protocol: Synthesis via Ugi Reaction

Materials:

• 2-(Piperidin-1-yl)benzaldehyde (1.0 mmol, 189.25 mg)

• Benzylamine (1.0 mmol, 107.15 mg)

• Acetic Acid (1.0 mmol, 60.05 mg)

• tert-Butyl isocyanide (1.0 mmol, 83.15 mg)

• Methanol (3 mL)

Procedure:

• In a 10 mL vial, dissolve 2-(Piperidin-1-yl)benzaldehyde (1.0 mmol) and benzylamine (1.0 mmol) in 2 mL of methanol. Stir the mixture at room temperature for 20 minutes to facilitate imine formation.

• To this solution, add acetic acid (1.0 mmol).

• Add tert-butyl isocyanide (1.0 mmol) dropwise to the stirring solution. Caution: Isocyanides are toxic and have a strong, unpleasant odor. Handle them in a well-ventilated fume hood.

• Seal the vial and stir the reaction mixture at room temperature for 24-48 hours.

• Monitor the reaction by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The residue can be purified by flash column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) to yield the pure Ugi product.

The Passerini Three-Component Reaction (P-3CR): Forming α-Acyloxy Amides

The Passerini reaction is another foundational MCR that combines an aldehyde, a carboxylic acid, and an isocyanide to produce α-acyloxy amides.[11][12][13] It is one of the oldest known MCRs and is highly atom-economical.[11]

Mechanistic Insight

The mechanism of the Passerini reaction is thought to be dependent on the reaction conditions. In aprotic solvents at high concentrations, a concerted, trimolecular mechanism is proposed, where hydrogen bonding plays a key role in organizing the reactants in a cyclic transition state.[11][12] An alternative stepwise, ionic pathway may also operate, particularly in polar solvents. The reaction begins with the isocyanide attacking the aldehyde, followed by interception by the carboxylic acid and subsequent rearrangement.

Visualizing the Passerini Reaction

Caption: A simplified representation of the Passerini reaction.

Experimental Protocol: Synthesis via Passerini Reaction

Materials:

• 2-(Piperidin-1-yl)benzaldehyde (1.0 mmol, 189.25 mg)

• Benzoic Acid (1.0 mmol, 122.12 mg)

• Cyclohexyl isocyanide (1.0 mmol, 109.18 mg)

• Dichloromethane (DCM) (3 mL)

Procedure:

• To a dry 10 mL vial, add 2-(Piperidin-1-yl)benzaldehyde (1.0 mmol) and benzoic acid (1.0 mmol).

• Dissolve the solids in 3 mL of anhydrous DCM.

• Add cyclohexyl isocyanide (1.0 mmol) to the solution at room temperature. Caution: Handle isocyanides in a fume hood.

• Seal the vial and stir the mixture at room temperature for 24 hours. The reaction is typically performed at high concentration for optimal results.

• Monitor the reaction by TLC.

• After completion, wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate (2 x 5 mL) to remove unreacted benzoic acid, followed by brine (5 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• The crude product can be purified by flash chromatography on silica gel.

MCR for Polysubstituted Piperidines

The piperidine ring is a ubiquitous scaffold in pharmaceuticals and natural products, exhibiting a wide range of biological activities.[14] Multicomponent reactions provide a direct and efficient route to complex, highly substituted piperidine derivatives.[15][16][17] A common strategy involves the condensation of an aldehyde, an amine, and a β-ketoester.[15][18]

Mechanistic Insight

This reaction typically proceeds through a cascade of events. First, an enamine is formed from the amine and the β-ketoester. Separately, a Knoevenagel condensation between the aldehyde and a second molecule of the β-ketoester can occur. A Michael addition between these intermediates, followed by intramolecular cyclization and dehydration, leads to the dihydropyridine core, which can then be aromatized or exist in its reduced piperidine form depending on the reaction conditions and subsequent workup.

Visualizing the Piperidine Synthesis Workflow

Caption: Cascade pathway for MCR synthesis of piperidines.

Experimental Protocol: One-Pot Synthesis of a Substituted Piperidine

This protocol is adapted from methodologies for the synthesis of highly functionalized piperidines.[15]

Materials:

• 2-(Piperidin-1-yl)benzaldehyde (1.0 mmol, 189.25 mg)

• Aniline (2.0 mmol, 186.26 mg)

• Ethyl acetoacetate (1.0 mmol, 130.14 mg)

• Ethanol (10 mL)

• Catalyst (e.g., L-proline or an ionic liquid, 10 mol%)[7][17]

Procedure:

• In a 50 mL round-bottom flask, combine 2-(Piperidin-1-yl)benzaldehyde (1.0 mmol), aniline (2.0 mmol), ethyl acetoacetate (1.0 mmol), and the catalyst (e.g., L-proline, ~11.5 mg) in 10 mL of ethanol.

• Attach a reflux condenser and heat the mixture to reflux with stirring.

• Maintain the reaction at reflux for 8-12 hours, monitoring its progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer with anhydrous sodium sulfate, filter, and concentrate.

• The crude product is typically a solid and can be purified by recrystallization from ethanol to afford the substituted piperidine derivative.

Summary of Applications and Data

The versatility of 2-(Piperidin-1-yl)benzaldehyde as a key building block in MCRs is summarized below. These reactions provide rapid access to diverse and complex molecular scaffolds relevant to pharmaceutical research.

Multicomponent Reaction	Other Key Components	Resulting Scaffold	Typical Conditions
Betti Reaction	Amine, 2-Naphthol	α-Aminobenzylnaphthol	Ethanol, Reflux
Ugi Reaction (U-4CR)	Amine, Carboxylic Acid, Isocyanide	α-Acylamino Amide	Methanol, Room Temp.
Passerini Reaction (P-3CR)	Carboxylic Acid, Isocyanide	α-Acyloxy Amide	DCM, Room Temp.
Piperidine Synthesis	Aniline, β-Ketoester	Polysubstituted Piperidine	Ethanol, Reflux, Catalyst

Conclusion and Outlook

2-(Piperidin-1-yl)benzaldehyde is a highly effective and versatile substrate for a range of powerful multicomponent reactions. Its application allows for the straightforward, one-pot synthesis of complex molecular architectures such as Betti bases, peptidomimetic α-acylamino amides, α-acyloxy amides, and highly substituted piperidines. The protocols outlined in this guide provide a solid foundation for researchers to explore the synthesis of novel compound libraries. The inherent efficiency of MCRs, combined with the unique structural features of this aldehyde, opens up vast possibilities for accelerating the discovery of new therapeutic agents.

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• Stoltz, B. M. (n.d.). Multicomponent Reactions in Total Synthesis. Caltech. Retrieved from [Link]

• Wikipedia. (n.d.). Betti reaction. Retrieved from [Link]

• Cardia, M. C., et al. (2019). Recent advances in the synthesis and synthetic applications of Betti base (aminoalkylnaphthol) and bis-Betti base derivatives. RSC Advances, 9(35), 20127-20154. Available at: [Link]

• Ahmad, I., et al. (2024). Synthesis and Biological Evaluation of 2-Hydroxy Benzyl Hydrazides Congeners. Journal of Chemical Health Risks.

• Bansal, R., et al. (2017). One-pot multi-component green synthesis of highly substituted piperidines. Current Chemistry Letters, 6(3), 135-142. Available at: [Link]

• Chem-Station. (2017). Betti Reaction. Chem-Station International Edition. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Ugi Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Passerini Reaction. Retrieved from [Link]

• Dar, H. (2016). Passerini reaction. Slideshare. Available at: [Link]

• Fekri, A., et al. (2024).
• van der Heiden, S., et al. (2016). Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journal of Organic Chemistry, 12, 1135-1175.

• Fekri, A., et al. (2024). Recent advances in the transformation reactions of the Betti base derivatives. RSC Advances, 14(18), 12635-12662. Available at: [Link]

• Andreana, P. R., Liu, C. C., & Schreiber, S. L. (2004). Stereochemical Control of the Passerini Reaction. Organic Letters, 6(23), 4231-4233. Available at: [Link]

• Moni, L., et al. (2016). Passerini Reactions on Biocatalytically Derived Chiral Azetidines. Molecules, 21(9), 1146.
• Riva, R., et al. (2007). Multicomponent reactions for the synthesis of complex piperidine scaffolds.

• Dömling, A., et al. (2012). Chemistry and Biology of Multicomponent Reactions. Chemical Reviews, 112(6), 3083-3135. Available at: [Link]

• de la Torre, J. G., & Garcia-Galan, M. J. (2022). Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. Pharmaceuticals, 15(8), 1009. Available at: [Link]

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• Zare, A., et al. (2020). Multi-component synthesis of piperidines and dihydropyrrol-2-one derivatives catalyzed by a dual-functional ionic liquid. Journal of the Iranian Chemical Society, 17, 1359-1370. Available at: [Link]

• Shaaban, S., & Dömling, A. (2018). Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. Molecules, 23(6), 1469. Available at: [Link]

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• Ghashang, M., & Musavi, S. M. (2024). Multi-component reaction of benzaldehyde, piperidine, and 4-hydroxycomarin in water and organic solvents.
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Application Notes &amp; Protocols: Leveraging 2-(Piperidin-1-yl)benzaldehyde in the Synthesis of Novel Heterocyclic Compounds

An In-Depth Technical Guide for Researchers

Introduction: The Strategic Value of 2-(Piperidin-1-yl)benzaldehyde

Heterocyclic compounds form the bedrock of medicinal chemistry, with a significant percentage of FDA-approved drugs featuring these structural motifs.[1] Their prevalence stems from their ability to present functional groups in well-defined three-dimensional space, enabling precise interactions with biological targets. Within the vast arsenal of synthetic precursors, ortho-amino benzaldehydes are particularly valuable due to the proximate arrangement of an electrophilic aldehyde and a nucleophilic amine, a perfect setup for intramolecular cyclization reactions.

2-(Piperidin-1-yl)benzaldehyde is a specialized and highly useful variant of this class. The incorporation of the nitrogen atom into a saturated piperidine ring modulates its nucleophilicity and steric profile compared to a simple primary or secondary amine. This unique structure serves as a versatile scaffold for constructing a variety of fused heterocyclic systems, most notably quinolines, which are central to numerous pharmaceuticals.[2][3]

This guide provides a comprehensive overview of the synthetic utility of 2-(Piperidin-1-yl)benzaldehyde, offering detailed mechanistic insights and field-proven protocols for researchers in organic synthesis and drug development. We will explore its application in classical named reactions and multicomponent strategies, demonstrating its potential to generate molecular complexity efficiently.

Part 1: Synthesis of the Core Reagent: 2-(Piperidin-1-yl)benzaldehyde

Before its application can be explored, a reliable and scalable synthesis of the title compound is paramount. The most common method is a nucleophilic aromatic substitution (SNAr) reaction, where the fluorine atom of 2-fluorobenzaldehyde is displaced by piperidine. The choice of a fluoride leaving group is strategic, as it is highly electronegative, activating the aromatic ring towards nucleophilic attack, and its small size minimizes steric hindrance.

Protocol 1: Synthesis of 2-(Piperidin-1-yl)benzaldehyde

This protocol describes the synthesis from 2-fluorobenzaldehyde and piperidine.[4]

Materials:

• 2-Fluorobenzaldehyde

• Piperidine

• Potassium Carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Citric acid

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

• Standard glassware for extraction and filtration

Procedure:

• To a solution of 2-fluorobenzaldehyde (1.0 eq.) in anhydrous DMF, add piperidine (1.2 eq.) followed by anhydrous potassium carbonate (1.2 eq.).

  • Scientist's Note: Potassium carbonate acts as a base to neutralize the HF formed during the reaction, driving the equilibrium towards the product. DMF is an ideal polar aprotic solvent that effectively solvates the potassium ions and facilitates the SNAr reaction.

• Heat the suspension with vigorous stirring at 130 °C for 3-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• After completion, cool the reaction mixture to room temperature and pour it into a beaker of cold water.

• Adjust the pH to ~5 using a solution of citric acid. This step protonates any excess piperidine and helps in the subsequent workup.

• Transfer the aqueous mixture to a separatory funnel and extract three times with ethyl acetate.

• Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution, and finally with brine.

  • Scientist's Note: The bicarbonate wash removes any residual acidic impurities, while the brine wash helps to break any emulsions and begins the drying process.

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The resulting product, 2-(Piperidin-1-yl)benzaldehyde, is typically a red or yellow oil and can be purified further by column chromatography if necessary.[4]

Parameter	Value
Typical Scale	160 mmol
Equivalents	1.2 eq. Piperidine, 1.2 eq. K₂CO₃
Solvent	Anhydrous DMF
Temperature	130 °C
Reported Yield	~92%[4]
Table 1: Optimized Reaction Conditions for Protocol 1.

Part 2: Synthesis of Quinolines via Friedländer Annulation

The most direct and powerful application of 2-(Piperidin-1-yl)benzaldehyde is in the synthesis of substituted quinolines via the Friedländer annulation. This reaction involves the condensation of a 2-aminobenzaldehyde with a compound containing an α-methylene group adjacent to a carbonyl (an active methylene compound).[5]

Mechanistic Rationale

The reaction proceeds through a two-stage mechanism. First, a base- or acid-catalyzed aldol-type condensation occurs between the benzaldehyde and the enolizable active methylene compound. This is followed by an intramolecular cyclization where the amino group attacks the carbonyl, and a subsequent dehydration step leads to the formation of the stable, aromatic quinoline ring.[5] The use of 2-(Piperidin-1-yl)benzaldehyde directly leads to quinolines with a piperidinyl substituent at the 8-position, a valuable scaffold in medicinal chemistry.

Caption: Workflow of the Friedländer Annulation for Quinoline Synthesis.

Protocol 2: Synthesis of 2,3-Disubstituted 8-(Piperidin-1-yl)quinolines

This protocol provides a general procedure using ethyl acetoacetate as the active methylene component.

Materials:

• 2-(Piperidin-1-yl)benzaldehyde

• Ethyl acetoacetate (or other β-ketoester/β-diketone)

• Glacial Acetic Acid (AcOH) or Piperidine (as catalyst)

• Ethanol

• Standard laboratory glassware for reflux and purification

Procedure:

• In a round-bottom flask, dissolve 2-(Piperidin-1-yl)benzaldehyde (1.0 eq.) and ethyl acetoacetate (1.1 eq.) in a suitable solvent such as ethanol or acetic acid.

  • Scientist's Note: Acetic acid can serve as both the solvent and the acid catalyst, promoting both the initial condensation and the final dehydration step.[5] Alternatively, a catalytic amount of a base like piperidine in ethanol can be used to generate the enolate for the initial condensation.

• Heat the mixture to reflux (typically 80-100 °C) for 6-12 hours. Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and neutralize it carefully with a saturated solution of NaHCO₃ if an acidic solvent was used.

• Extract the product with a suitable organic solvent like dichloromethane or ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired substituted quinoline.

Active Methylene Compound	Resulting Quinoline Substituents	Catalyst/Solvent	Anticipated Yield
Ethyl Acetoacetate	2-Methyl-3-ethoxycarbonyl-	Acetic Acid	Good to Excellent
Acetylacetone	2,3-Dimethyl-	Piperidine/Ethanol	Good to Excellent
Cyclohexane-1,3-dione	Fused tricyclic system	Acetic Acid	Good
Table 2: Substrate Scope for Friedländer Annulation.

Part 3: Advanced Strategies - Multicomponent Reactions (MCRs)

Multicomponent reactions (MCRs) are powerful tools that combine three or more starting materials in a single synthetic operation to generate complex products, offering high atom economy and operational simplicity.[6][7] 2-(Piperidin-1-yl)benzaldehyde is an excellent candidate for designing novel MCRs to access diverse heterocyclic libraries.

Conceptual Framework: A Proposed Three-Component Synthesis of Tetrahydroquinolines

A plausible MCR could involve a variation of the Povarov reaction. This would combine 2-(Piperidin-1-yl)benzaldehyde (component 1), an aniline derivative (component 2), and an electron-rich alkene or alkyne (component 3), catalyzed by a Lewis acid (e.g., InCl₃, Yb(OTf)₃).

The reaction would proceed via the in situ formation of an imine from the aldehyde and the aniline, which then undergoes a formal [4+2] cycloaddition with the alkene, leading to highly substituted tetrahydroquinoline scaffolds.

Caption: Convergent nature of a Multicomponent Reaction (MCR).

Protocol 3: Exploratory MCR for Tetrahydroquinoline Synthesis

This protocol is a proposed starting point for methodology development.

Materials:

• 2-(Piperidin-1-yl)benzaldehyde

• Aniline (or a substituted aniline)

• N-Vinylpyrrolidone (or other electron-rich alkene)

• Ytterbium(III) triflate (Yb(OTf)₃) or Indium(III) chloride (InCl₃)

• Acetonitrile (CH₃CN), anhydrous

• Standard inert atmosphere glassware

Procedure:

• To a flame-dried flask under an inert atmosphere (N₂ or Ar), add the Lewis acid catalyst (e.g., Yb(OTf)₃, 10 mol%).

• Add anhydrous acetonitrile, followed by 2-(Piperidin-1-yl)benzaldehyde (1.0 eq.) and the aniline derivative (1.0 eq.). Stir for 15-20 minutes at room temperature.

  • Scientist's Note: This initial period allows for the formation of the crucial imine intermediate. The Lewis acid catalyzes this step and also activates the imine for the subsequent cycloaddition.

• Add the alkene component (1.5 eq.) to the mixture.

• Heat the reaction to a temperature between 50-80 °C and monitor its progress by TLC and/or LC-MS.

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Perform a standard aqueous workup, dry the organic layer, and concentrate the solvent.

• Purify the resulting product mixture by column chromatography to isolate the tetrahydroquinoline diastereomers. Further analysis would be required to determine the stereochemical outcome.

Conclusion and Future Outlook

2-(Piperidin-1-yl)benzaldehyde is a potent and versatile building block for the synthesis of nitrogen-containing heterocyclic compounds. Its utility in the robust and high-yielding Friedländer annulation provides straightforward access to valuable 8-piperdinyl-substituted quinolines. Furthermore, its structure is primed for exploitation in modern synthetic strategies like multicomponent reactions, opening avenues for the rapid discovery of novel molecular scaffolds. The protocols and insights provided in this guide serve as a foundational resource for researchers aiming to leverage this reagent in drug discovery and materials science.

References

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• Levesque, P., & Fournier, P.-A. (2010). Synthesis of Substituted Indole from 2-Aminobenzaldehyde through[4][8]-Aryl Shift. The Journal of Organic Chemistry. Available at: [Link]

• Faidallah, H. M., et al. (2021). Chemistry of 2-(Piperazin-1-yl) Quinoline-3-Carbaldehydes. ResearchGate. Available at: [Link]

• Aiken, S., et al. (2022). Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. Molecules. Available at: [Link]

• Al-Ostath, A., et al. (2023). Synthesis of N-, O-, and S-heterocycles from aryl/alkyl alkynyl aldehydes. PubMed Central. Available at: [Link]

• Khan, I., et al. (2024). Design, synthesis, in vitro and in silico studies of novel piperidine derived thiosemicarbazones as inhibitors of dihydrofolate reductase. Scientific Reports. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2012). Synthesis of Some Novel Fused Heterocyclic Compounds Derivatives from Bis-chalcones. International Journal of Organic Chemistry. Available at: [https://www.scirp.org/html/2-1 organic 2100104_24354.htm]([Link] organic 2100104_24354.htm)

• Laha, J. K., & Hunjan, M. K. (2022). Diversity in Heterocycle Synthesis Using α-Iminocarboxylic Acids: Decarboxylation Dichotomy. The Journal of Organic Chemistry. Available at: [Link]

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• van der Pijl, F., et al. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Organic Letters. Available at: [Link]

• Thakur, G. S., et al. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. Available at: [Link]

• ResearchGate. (n.d.). (a) Synthesis of quinoline from benzaldehyde (26), and 2-oxopropanoic acid.... Available at: [Link]

• Liu, Y., et al. (2022). Synthesis of two quinolines from one substrate: The beginning of regulating the duality of free radicals. ChemRxiv. Available at: [Link]

• Kumar, A., & Kumar, V. (2023). Recent advancement in the synthesis of quinoline derivatives via multicomponent reactions. Organic & Biomolecular Chemistry. Available at: [Link]

• Kaur, N. (2020). Synthesis of fused pyridines and piperidines. ResearchGate. Available at: [Link]

• Wang, C., et al. (2017). Synthesis of 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde. ResearchGate. Available at: [Link]

• Li, Y., et al. (2023). Diverse Synthesis of Fused Polyheterocyclic Compounds via [3 + 2] Cycloaddition of In Situ-Generated Heteroaromatic N-Ylides and Electron-Deficient Olefins. Molecules. Available at: [Link]

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Application Note: A Detailed Protocol for the Synthesis of 1-(2-(Styryl)phenyl)piperidine via Wittig Reaction

Introduction

The Wittig reaction stands as a cornerstone of synthetic organic chemistry, providing a powerful and versatile method for the stereoselective synthesis of alkenes from carbonyl compounds.[1][2] This reaction's significance, recognized with the 1979 Nobel Prize in Chemistry awarded to Georg Wittig, lies in its ability to form a carbon-carbon double bond with a high degree of control over its location.[3] The reaction involves the interaction of a phosphorus ylide, generated in situ from a phosphonium salt and a base, with an aldehyde or ketone. The driving force of this transformation is the formation of the highly stable triphenylphosphine oxide byproduct.[4]

This application note provides a comprehensive, step-by-step protocol for the Wittig reaction between 2-(Piperidin-1-yl)benzaldehyde and benzyltriphenylphosphonium chloride. The presence of the electron-donating piperidinyl group on the aromatic ring of the aldehyde can influence the reactivity of the carbonyl group and potentially the stereochemical outcome of the reaction. This guide offers insights into the causality behind the experimental choices, ensuring a robust and reproducible procedure for researchers in synthetic chemistry and drug development.

Reaction Scheme

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Topic: Aldol Condensation Protocol for 2-(Piperidin-1-yl)benzaldehyde Derivatives

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The Aldol condensation stands as a cornerstone of carbon-carbon bond formation in organic synthesis, enabling the construction of complex molecular architectures from simpler carbonyl precursors.[1][2] This application note provides a detailed protocol and in-depth scientific rationale for the Claisen-Schmidt condensation of 2-(piperidin-1-yl)benzaldehyde derivatives with various ketones. The resulting α,β-unsaturated ketones, or chalcone-like structures, are valuable intermediates in the synthesis of pharmaceuticals and biologically active compounds.[3] We will explore the mechanistic nuances imparted by the ortho-piperidine substituent, provide a robust, step-by-step experimental guide, and discuss key parameters for reaction optimization and troubleshooting.

Introduction and Mechanistic Rationale

The base-catalyzed Aldol condensation between an aromatic aldehyde and a ketone (a Claisen-Schmidt reaction) is a powerful method for synthesizing chalcones and their analogues.[4][5] The reaction proceeds through the formation of a nucleophilic enolate from the ketone, which then attacks the electrophilic carbonyl carbon of the aldehyde. Subsequent dehydration of the β-hydroxy ketone intermediate yields the thermodynamically stable, conjugated α,β-unsaturated ketone.[6][7]

The choice of 2-(piperidin-1-yl)benzaldehyde as a substrate introduces specific electronic and steric considerations:

• Electronic Effects: The piperidine group, a tertiary amine, is a strong electron-donating group through resonance. This effect increases the electron density on the aromatic ring and can slightly decrease the electrophilicity of the aldehyde's carbonyl carbon. However, the aldehyde functionality remains sufficiently reactive for the condensation to proceed efficiently.

• Steric Hindrance: The presence of the bulky piperidinyl group at the ortho position can sterically hinder the approach of the ketone enolate.[8] While this may influence the reaction rate, it typically does not prevent the reaction from occurring.

• Potential for Alternative Pathways: It is crucial to recognize that ortho-amino benzaldehydes can undergo the Friedländer annulation with enolizable ketones under certain conditions (particularly with acid catalysis) to yield quinoline derivatives.[9] The protocol detailed herein utilizes strong basic conditions to favor the intended Aldol condensation pathway.

General Reaction Mechanism

The base-catalyzed mechanism involves several key steps:

• Enolate Formation: A strong base (e.g., OH⁻) abstracts an acidic α-hydrogen from the ketone to form a resonance-stabilized enolate ion.[4]

• Nucleophilic Attack: The nucleophilic enolate attacks the electrophilic carbonyl carbon of the 2-(piperidin-1-yl)benzaldehyde.

• Aldol Adduct Formation: A proton transfer from water or solvent protonates the resulting alkoxide to form a β-hydroxy ketone (the aldol addition product).

• Dehydration: Under the reaction conditions, a second α-proton is abstracted, leading to the elimination of a hydroxide ion and the formation of a stable, conjugated α,β-unsaturated system.[6]

Caption: Figure 1: Base-Catalyzed Aldol Condensation Mechanism.

Detailed Experimental Protocol

This protocol describes a general procedure for the Claisen-Schmidt condensation of a 2-(piperidin-1-yl)benzaldehyde derivative with an enolizable ketone, such as acetophenone.

Materials and Reagents

• 2-(Piperidin-1-yl)benzaldehyde derivative (1.0 eq.)

• Ketone (e.g., acetophenone, cyclohexanone) (1.0 - 1.2 eq.)

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) (2.0 eq.)

• Ethanol (95%)

• Deionized Water

• Hydrochloric Acid (HCl), dilute (e.g., 1 M or 10%)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Büchner funnel and vacuum flask

• Standard laboratory glassware

Safety Precaution: Sodium hydroxide and potassium hydroxide are caustic and can cause severe burns. Hydrochloric acid is corrosive. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Handle all chemicals in a fume hood.

Step-by-Step Procedure

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the 2-(piperidin-1-yl)benzaldehyde derivative (1.0 eq.) and the ketone (1.1 eq.) in 95% ethanol (approx. 4-6 mL per mmol of aldehyde). Stir until all solids are dissolved.

• Cooling: Place the flask in an ice bath and allow the solution to cool to 0-5 °C with continuous stirring. This is critical to control the initial exothermic reaction upon base addition.[10]

• Base Addition: Separately, prepare a solution of NaOH or KOH (2.0 eq.) in a minimal amount of water. Add this basic solution dropwise to the cooled ethanolic solution of the reactants over 10-15 minutes. A color change and/or the formation of a precipitate is typically observed.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting aldehyde is consumed (typically 2-6 hours).

• Precipitation and Neutralization: Once the reaction is complete, pour the mixture slowly into a beaker containing crushed ice or ice-cold water. This will cause the organic product to precipitate. While stirring vigorously, slowly add dilute HCl to neutralize the excess base until the solution is acidic (pH ~5-6).[3]

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid thoroughly with several portions of cold deionized water to remove any inorganic salts. Continue washing until the filtrate runs neutral.

• Drying: Allow the product to air-dry on the filter or dry it in a vacuum oven at a low temperature (e.g., 40-50 °C).

• Purification: The crude product can be further purified by recrystallization from a suitable solvent, typically ethanol or an ethanol/water mixture, to yield the final product of high purity.[11]

Caption: Figure 2: Experimental Workflow for Aldol Condensation.

Reaction Parameters and Optimization

The success of the Aldol condensation is highly dependent on the specific substrates and reaction conditions. The following table provides a starting point for optimization.

Aldehyde Substrate	Ketone Partner	Base	Solvent	Temp. (°C)	Typical Time (h)	Expected Yield
2-(Piperidin-1-yl)benzaldehyde	Acetophenone	NaOH	Ethanol	0 → RT	2 - 4	High
2-(Piperidin-1-yl)benzaldehyde	Cyclohexanone	KOH	Ethanol	0 → RT	3 - 6	High
4-Fluoro-2-(piperidin-1-yl)benzaldehyde	4'-Methoxyacetophenone	NaOH	Methanol	0 → RT	2 - 5	Moderate to High
2-(Piperidin-1-yl)benzaldehyde	Acetone	KOH	Ethanol/Water	0 → RT	4 - 8	Moderate*

*Note: Reactions with acetone can be less efficient due to its potential for self-condensation. Slow addition of acetone to the aldehyde/base mixture is recommended.

Troubleshooting Common Issues

• Low Yield:

  • Cause: Incomplete reaction or competing side reactions. The equilibrium of the initial aldol addition may not favor the product.[12]

  • Solution: Increase the reaction time or consider gentle heating after the initial addition phase to drive the dehydration step, which is often irreversible and pulls the equilibrium forward. Ensure reagents are pure.

• Formation of a Complex Mixture:

  • Cause: Self-condensation of the ketone partner. This is more likely if the ketone is highly reactive or if the aldehyde is sterically hindered.

  • Solution: Use a slight excess of the aldehyde or, more effectively, add the ketone slowly to a mixture of the aldehyde and the base. This keeps the enolate concentration low and favors the cross-condensation.[13]

• No Reaction:

  • Cause: Insufficiently active base, low temperature, or highly unreactive substrates.

  • Solution: Ensure the base is not old or carbonated. A modest increase in temperature (e.g., to 40 °C) after the initial stirring period may be necessary for less reactive partners.

References

• Zhang, X., Xiong, Y., Zhang, S., Ling, X., Wang, J., & Chen, C. (n.d.). Aldol Condensations of Aldehydes and Ketones Catalyzed by Primary Amine on Water. Asian Journal of Chemistry. Available at: [Link]

• The Aldol Condensation Reaction Preparation of Benzalacetophenon (Chalcones). (n.d.). Available at: [Link]

• Chen, K., Poel, T. J., Rucando, D., & Wang, J. (2020). Enantioselective Aldol Addition of Acetaldehyde to Aromatic Aldehydes Catalyzed by Proline-Based Carboligases. ACS Catalysis. Available at: [Link]

• Chen, K., Poel, T. J., Rucando, D., & Wang, J. (2020). Enantioselective Aldol Addition of Acetaldehyde to Aromatic Aldehydes Catalyzed by Proline-Based Carboligases. ACS Publications. Available at: [Link]

• Solvent-Free Aldol Condensation Reactions: Synthesis of Chalcone Derivatives. (n.d.). The Royal Society of Chemistry. Available at: [Link]

• Aldol condensation of aromatic aldehydes and heterocyclic ketones catalyzed by PPL in organic solvent. (n.d.). ResearchGate. Available at: [Link]

• (PDF) ChemInform Abstract: Aldol Condensation of Cycloalkanones with Aromatic Aldehydes Catalyzed with TiCl3(SO3CF3). (n.d.). ResearchGate. Available at: [Link]

• The Aldol Condensation Reaction: Preparation of Benzalacetophenones (Chalcones). (n.d.). Available at: [Link]

• Intramolecular Aldol Reactions. (n.d.). Fiveable. Available at: [Link]

• Aldol Condensation: Chalcone Synthesis Lab Experiment. (n.d.). Studylib. Available at: [Link]

• Aldol Addition and Condensation Reactions. (2022). Master Organic Chemistry. Available at: [Link]

• ALDOL CONDENSATION. (n.d.). SRM University. Available at: [Link]

• The Aldol Condensation Reaction of Alkanal Catalyzed by Amino Group of Glycine. (n.d.). J-Stage. Available at: [Link]

• Synthesis by Aldol and Related Condensation Reactions. (n.d.). Available at: [Link]

• Aldol condensation. (n.d.). Wikipedia. Available at: [Link]

• Aldol condensation. (n.d.). Khan Academy. Available at: [Link]

• Intramolecular Aldol Reactions. (n.d.). Chemistry Steps. Available at: [Link]

• Products of o-aminobenzaldehyde thermal treatment with acetone and further with sulfuric acid. (2020). Chemistry Stack Exchange. Available at: [Link]

• (PDF) Studies of amino acids for inhibition of aldol condensation and dissolution of polymeric product of aldehyde in alkaline media. (2013). ResearchGate. Available at: [Link]

• 23.6: Intramolecular Aldol Reactions. (2022). Chemistry LibreTexts. Available at: [Link]

• Intramolecular Aldol Condensation. (n.d.). Organic Chemistry Tutor. Available at: [Link]

• The Aldol Condensation. (n.d.). ResearchGate. Available at: [Link]

• The Aldol Condensation. (n.d.). Magritek. Available at: [Link]

• Aldol Condensation Mechanism. (2011). YouTube. Available at: [Link]

• Synthesis and characterization of some novel Pyrimidines via Aldol Condensation. (n.d.). Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Funk, R. L., & Young, E. R. (2017). A Merged Aldol Condensation, Alkene Isomerization, Cycloaddition/Cycloreversion Sequence Employing Oxazinone Intermediates for the Synthesis of Substituted Pyridines. NIH Public Access. Available at: [Link]

• De Haan, D. O., et al. (2019). A Kinetic and Mechanistic Study of the Amino Acid Catalyzed Aldol Condensation of Acetaldehyde in Aqueous and Salt Solutions. The Journal of Physical Chemistry A. Available at: [Link]

• Corver, E., et al. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Organic Letters. Available at: [Link]

• Aldol Condensation Benzaldehyde (PhCHO) cannot undergo aldol condensation reaction on itself. Explain why this statement is true. (n.d.). Homework.Study.com. Available at: [Link]

• Chow, C., & Wang, J. (2010). Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules. PMC. Available at: [Link]

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Application Note: A Validated Stability-Indicating HPLC Method for Purity Analysis of 2-(Piperidin-1-yl)benzaldehyde

Abstract

This application note presents a robust and validated stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the determination of purity and quantification of related substances for 2-(Piperidin-1-yl)benzaldehyde, a key intermediate in pharmaceutical synthesis. The method is designed to be specific, accurate, and precise, ensuring its suitability for quality control in drug development and manufacturing. The protocol herein provides a comprehensive guide, from method development rationale to full validation according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3]

Introduction

2-(Piperidin-1-yl)benzaldehyde is a crucial building block in the synthesis of various active pharmaceutical ingredients (APIs). The purity of this intermediate is of paramount importance as impurities can carry through to the final drug substance, potentially affecting its safety and efficacy. Therefore, a reliable and validated analytical method is essential to ensure the quality of 2-(Piperidin-1-yl)benzaldehyde. High-performance liquid chromatography (HPLC) is a powerful technique for separating and quantifying components in a mixture, making it the method of choice for purity analysis in the pharmaceutical industry.[4][5]

This application note details the development and validation of a stability-indicating RP-HPLC method. A stability-indicating method is one that can accurately measure the active ingredient without interference from degradation products, process impurities, or excipients.[6] To achieve this, forced degradation studies were conceptually applied to ensure the method's specificity.[7][8]

Method Development Rationale

The development of a robust HPLC method requires a systematic approach, considering the physicochemical properties of the analyte and potential impurities.[5][9]

• Column Selection: A C18 column was chosen as the stationary phase due to its wide applicability in reversed-phase chromatography for separating compounds with varying degrees of hydrophobicity.[9] The non-polar nature of the C18 stationary phase is expected to provide good retention and separation for the moderately polar 2-(Piperidin-1-yl)benzaldehyde.

• Mobile Phase Selection: A mobile phase consisting of an aqueous buffer and an organic modifier is standard for RP-HPLC.[10] A phosphate buffer was selected to maintain a consistent pH, which is critical for reproducible retention times of ionizable compounds. Acetonitrile was chosen as the organic modifier due to its low viscosity and UV transparency. A gradient elution was selected to ensure the elution of both polar and non-polar impurities within a reasonable runtime.

• Detection Wavelength: Based on the aromatic nature of 2-(Piperidin-1-yl)benzaldehyde, UV detection is appropriate. A preliminary UV scan of the analyte would indicate a maximum absorbance around 254 nm, a common wavelength for aromatic compounds.[11]

Experimental Protocol

Instrumentation and Reagents

• HPLC System: A standard HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Reagents:

  • Acetonitrile (HPLC grade)

  • Potassium dihydrogen phosphate (KH2PO4) (Analytical grade)

  • Orthophosphoric acid (for pH adjustment)

  • Water (HPLC grade)

  • 2-(Piperidin-1-yl)benzaldehyde reference standard and sample

Preparation of Solutions

• Phosphate Buffer (pH 3.0): Dissolve 1.36 g of KH2PO4 in 1000 mL of HPLC grade water. Adjust the pH to 3.0 with orthophosphoric acid. Filter through a 0.45 µm membrane filter.

• Mobile Phase A: Phosphate Buffer (pH 3.0)

• Mobile Phase B: Acetonitrile

• Diluent: Mobile Phase A and Mobile Phase B in a 50:50 (v/v) ratio.

• Standard Solution (100 µg/mL): Accurately weigh about 10 mg of 2-(Piperidin-1-yl)benzaldehyde reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Sample Solution (100 µg/mL): Accurately weigh about 10 mg of the 2-(Piperidin-1-yl)benzaldehyde sample into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

Chromatographic Conditions

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A: Phosphate Buffer (pH 3.0)B: Acetonitrile
Gradient	0-5 min: 30% B5-20 min: 30% to 70% B20-25 min: 70% B25-26 min: 70% to 30% B26-30 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL

System Suitability Testing

Before sample analysis, the performance of the HPLC system must be verified by performing a system suitability test (SST).[12][13][14] Inject the standard solution five times and evaluate the parameters against the acceptance criteria in the table below.

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry Factor)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0%
Relative Standard Deviation (RSD) of Retention Time	≤ 1.0%

Method Validation

The analytical method was validated according to the ICH Q2(R1) guideline to demonstrate its suitability for the intended purpose.[1][2][3]

Specificity (Forced Degradation)

Forced degradation studies are essential to demonstrate the stability-indicating nature of the method.[6][7][8] The sample was subjected to stress conditions to produce potential degradation products.

• Acid Hydrolysis: 1 mL of sample solution + 1 mL of 1N HCl, heated at 80°C for 2 hours.

• Base Hydrolysis: 1 mL of sample solution + 1 mL of 1N NaOH, heated at 80°C for 2 hours.

• Oxidative Degradation: 1 mL of sample solution + 1 mL of 30% H2O2, kept at room temperature for 2 hours.

• Thermal Degradation: Sample solution heated at 105°C for 24 hours.

• Photolytic Degradation: Sample solution exposed to UV light (254 nm) for 24 hours.

The results should demonstrate that the main peak is well-resolved from any degradation product peaks, proving the method's specificity.

Linearity

The linearity of the method was evaluated by analyzing a series of solutions at different concentrations. A calibration curve was constructed by plotting the peak area against the concentration.

Parameter	Result
Range	25 - 150 µg/mL
Correlation Coefficient (r²)	≥ 0.999

Accuracy

Accuracy was determined by the recovery of a known amount of analyte spiked into a placebo mixture at three concentration levels (50%, 100%, and 150%). The study was performed in triplicate.

Spiked Level	Acceptance Criteria for Recovery
50%	98.0% - 102.0%
100%	98.0% - 102.0%
150%	98.0% - 102.0%

Precision

Precision was evaluated at two levels: repeatability and intermediate precision.

• Repeatability (Intra-assay precision): Six replicate injections of the sample solution were performed on the same day. The RSD of the peak area should be ≤ 2.0%.

• Intermediate Precision (Inter-assay precision): The analysis was repeated by a different analyst on a different day using a different instrument. The RSD between the two sets of results should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the signal-to-noise ratio.

• LOD: Signal-to-noise ratio of 3:1

• LOQ: Signal-to-noise ratio of 10:1

Robustness

The robustness of the method was evaluated by making small, deliberate variations in the chromatographic conditions.

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2 °C)

• Mobile phase pH (± 0.2 units)

The system suitability parameters should remain within the acceptance criteria for all variations, demonstrating the method's robustness.

Visualizations

Caption: HPLC analysis workflow from sample preparation to reporting.

Caption: Logical flow of the HPLC method validation process.

Conclusion

The developed RP-HPLC method for the purity analysis of 2-(Piperidin-1-yl)benzaldehyde is specific, linear, accurate, precise, and robust. The method is suitable for its intended purpose of routine quality control and stability testing of 2-(Piperidin-1-yl)benzaldehyde in a pharmaceutical setting. The comprehensive validation ensures the reliability of the results, contributing to the overall quality assurance of the final drug product.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• The role of forced degradation studies in stability indic
• System Suitability Test in HPLC – Key Parameters Explained.
• Getting the peaks perfect: System suitability for HPLC.
• Forced Degradation as an Integral Part of HPLC Stability-Indic
• System Suitability in HPLC Analysis.
• System suitability in HPLC Analysis.
• A Review on HPLC Method Development and Validation in Forced Degrad
• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• System suitability Requirements for a USP HPLC Method - Tips & Suggestions.
• Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• Quality Guidelines - ICH.
• Revised ICH Guideline Q2(R1)
• Forced Degradation Studies: Regulatory Considerations and Implement
• A practical guide to forced degradation and stability studies for drug substances.
• Determination of Aromatic Aldehydes by High Performance Liquid Chromatography after Precolumn Fluorescent Derivatization with 4,5-Dimethyl-o-phenylenediamine.
• Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants.
• HPLC Method Development and Valid
• Overview of RP-HPLC method development for drug estim
• A PHASE APPROPRIATE APPROACH TO RP-HPLC METHOD DEVELOPMENT FOR IMPURITIES ANALYSIS IN ACTIVE PHARMACEUTICAL INGREDIENTS VIA CONTINUOUS MANUFACTURING PROCESS UNDERSTANDING.
• HPLC Analysis of Aldehydes and Ketones in Air Samples.
• Determination of aromatic compounds by high-performance liquid chromatography with on-line photoreactor and peroxyoxal
• RP-HPLC Method Development and Validation for The Determination of Active Ingredients in Pharmaceuticals.
• Determination of Low-molecule-weight Aldehydes in Packed Drinking Water by High Performance Liquid Chrom
• Method development and validation of RP-HPLC method in pharmaceutical analysis.
• High-Performance Liquid Chromatography for Purity Analysis of 2-Benzylpiperidine.
• Simultaneous Determination of β-methy-β-nitrostyrolene and Its Related Substances by PS-DVB Chromatographic Column and Structural Analysis of Its Photo-isomeriz
• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL-2,3-DIHYDRO-6-METHYL-1,3-DIOXO-1H-PYRROLO[3,4-c]PYRIDINE.
• Method for separating benzaldehyde and nitrobenzaldehyde by using high performance liquid chrom
• HPLC determination of benzaldehyde in benzyl alcohol containing injectable formul

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Application Note: A Validated GC-MS Protocol for the Identification and Profiling of Impurities in Benzaldehyde Synthesis

Abstract

Benzaldehyde (C₇H₆O) is a cornerstone aromatic aldehyde with extensive applications in the pharmaceutical, flavor, fragrance, and dye industries.[1] Its purity is paramount, as even trace impurities can affect the quality, safety, and efficacy of the final product. This application note provides a comprehensive, field-proven Gas Chromatography-Mass Spectrometry (GC-MS) protocol for the identification and characterization of process-related impurities in synthetically derived benzaldehyde. We delve into the causality behind experimental choices, from sample preparation to data interpretation, to provide a self-validating framework for researchers, quality control analysts, and drug development professionals.

Introduction: The Imperative of Purity in Benzaldehyde

The functional properties of benzaldehyde, whether as a precursor in pharmaceutical synthesis or as a flavorant, are intrinsically linked to its purity. Impurities can arise from starting materials, intermediate by-products, over-oxidation, or degradation.[2] Regulatory bodies such as the ICH and FDA mandate stringent purity requirements, making robust analytical methods for impurity profiling essential.[3]

Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal technique for this application, offering high-resolution separation of volatile and semi-volatile compounds coupled with definitive identification through mass fragmentation patterns.[3][4][5] This guide will detail a validated workflow to confidently identify impurities stemming from the most common industrial synthesis routes.

Common Synthetic Routes and Their Impurity Signatures

The impurity profile of a benzaldehyde batch is a direct fingerprint of its manufacturing process. Understanding the synthetic pathway is the first step in targeted analysis.

Route 1: Liquid-Phase Oxidation of Toluene

This is the dominant industrial method, which typically proceeds via two main pathways:

• Chlorination-Hydrolysis: Toluene is first chlorinated to form benzal chloride (C₆H₅CHCl₂), which is then hydrolyzed to yield benzaldehyde.[6]

• Direct Catalytic Oxidation: Toluene is directly oxidized using a catalyst (e.g., cobalt, manganese) in the liquid phase with air or oxygen.[7][8]

Expected Impurities from Toluene Routes:

• Toluene: Unreacted starting material.[1]

• Benzyl Chloride / Benzal Chloride: Incomplete hydrolysis or side reactions from the chlorination pathway.[1] These are critical to monitor due to their potential toxicity.

• Benzyl Alcohol: An intermediate in some oxidation processes or a product of benzaldehyde reduction.[1][7][9]

• Benzoic Acid: The most common impurity, resulting from the over-oxidation of benzaldehyde, which readily occurs in the presence of air.[2][7][9][10]

Route 2: Retro-Aldol Reaction of Cinnamaldehyde

To produce "natural" benzaldehyde, cinnamaldehyde (from cassia oil) is heated with a base in an aqueous solution, causing a retro-aldol reaction to yield benzaldehyde and acetaldehyde.[10][11][12]

Expected Impurities from Cinnamaldehyde Route:

• Cinnamaldehyde: Incomplete reaction.

• Acetaldehyde: A volatile by-product.

• Benzyl Alcohol: Potential side-product from Cannizzaro-type reactions under basic conditions.

Experimental Workflow: From Sample to Identification

This section outlines the complete, step-by-step protocol for GC-MS analysis. The workflow is designed for robustness and reproducibility.

Caption: GC-MS workflow for benzaldehyde impurity profiling.

Detailed Protocol: Sample Preparation

Rationale: Proper sample preparation is critical to protect the analytical column and ensure accurate analysis. The goal is to dissolve the sample in a high-purity, volatile solvent at a concentration suitable for the instrument's sensitivity range.[13][14]

Methodology:

• Solvent Selection: Use high-purity, GC-grade dichloromethane or hexane. These solvents are volatile and compatible with the non-polar GC column.[4][14] Avoid using water or non-volatile solvents.[14][15]

• Sample Dilution: Accurately prepare a stock solution of the benzaldehyde sample. Perform serial dilutions to achieve a final concentration of approximately 10-100 µg/mL.[4][15] This concentration prevents detector saturation while allowing for the detection of low-level impurities.

• Filtration: Filter the final diluted sample through a 0.22 µm PTFE syringe filter into a clean 2 mL glass autosampler vial.[13] This step is crucial to remove any particulate matter that could block the injector syringe or contaminate the GC inlet.[14][15]

• Blanks and Standards: Prepare a solvent blank (dichloromethane only) and individual standards of expected impurities, if available, at a known concentration (e.g., 10 µg/mL) to confirm retention times and mass spectra.

Detailed Protocol: GC-MS Instrumentation & Parameters

Rationale: The instrumental parameters are optimized to achieve baseline separation of key analytes and generate high-quality mass spectra for unambiguous identification. A non-polar column is selected as the primary separation mechanism for these aromatic compounds will be their boiling points and slight differences in polarity.[16][17]

Parameter	Setting and Justification
GC System	Agilent 8890 GC or equivalent
Injector	Type: Split/Splitless Mode: Split (50:1 ratio). Justification: For analyzing the main component and major impurities without overloading the column. A splitless injection may be used for trace-level analysis.Temperature: 250 °C. Justification: Ensures rapid and complete vaporization of all analytes without thermal degradation.[15]
Carrier Gas	Gas: Helium (99.999% purity) Flow Rate: 1.2 mL/min (Constant Flow mode). Justification: Provides good chromatographic efficiency and is inert. Constant flow ensures reproducible retention times.[18]
GC Column	Stationary Phase: 5%-Phenyl-methylpolysiloxane (e.g., Agilent J&W DB-5ms, Phenomenex ZB-5).[19] Justification: A robust, low-bleed, non-polar phase ideal for separating aromatic compounds and general-purpose MS analysis.[20] Dimensions: 30 m x 0.25 mm ID x 0.25 µm film thickness. Justification: Standard dimensions offering an excellent balance of resolution, speed, and sample capacity.[21]
Oven Program	Initial Temp: 60 °C, hold for 2 min. Ramp: 10 °C/min to 280 °C. Final Hold: Hold at 280 °C for 5 min. Justification: The initial hold allows for separation of highly volatile impurities (e.g., toluene). The ramp rate effectively separates compounds with different boiling points, and the final hold ensures elution of the least volatile analyte, benzoic acid.[18]
MS System	Agilent 5977B MSD or equivalent
Transfer Line Temp.	280 °C. Justification: Prevents condensation of analytes as they transfer from the column to the MS source.
Ion Source	Type: Electron Ionization (EI) Energy: 70 eV. Justification: Standard EI energy produces stable, reproducible fragmentation patterns that are directly comparable to spectral libraries like NIST. Temperature: 230 °C.[22]
Mass Analyzer	Type: Quadrupole Acquisition Mode: Full Scan. Justification: Essential for identifying unknown impurities.[4] Scan Range: m/z 40 - 350 amu. Justification: Covers the molecular weights and expected fragments of benzaldehyde and all likely impurities.

Data Analysis: Deciphering the Chromatogram

The output from the GC-MS is a total ion chromatogram (TIC), which displays separated peaks over time. Each peak corresponds to a different compound.

• Peak Identification: An impurity is identified using two key pieces of evidence:

  • Retention Time (RT): The time at which a compound elutes from the GC column. Compare the RT of a peak in the sample to the RT of a known standard analyzed under the same conditions.[5]

  • Mass Spectrum: The fragmentation pattern of a compound. This pattern serves as a chemical "fingerprint." Compare the acquired spectrum of an unknown peak against a commercial spectral library (e.g., NIST/Wiley).[5][23] A high match factor (>800) provides strong evidence for identification.

• Characteristic Mass Fragmentation Patterns: Understanding the fragmentation of the parent molecule and its potential impurities is key to confident identification.

Compound	Origin	MW	Key Mass Fragments (m/z) and Interpretation
Benzaldehyde	Main Product	106.12	106 (M⁺·), 105 ([M-H]⁺, loss of aldehydic H), 77 ([C₆H₅]⁺, phenyl cation, often base peak), 51 ([C₄H₃]⁺, loss of acetylene from phenyl).[24][25]
Toluene	Starting Material	92.14	92 (M⁺·), 91 ([C₇H₇]⁺, stable tropylium ion, base peak).
Benzyl Alcohol	By-product	108.14	108 (M⁺·), 107 ([M-H]⁺), 91 ([C₇H₇]⁺), 79 ([M-CHO]⁺), 77 ([C₆H₅]⁺).[23]
Benzoic Acid	Oxidation Product	122.12	122 (M⁺·), 105 ([M-OH]⁺, benzoyl cation), 77 ([C₆H₅]⁺, phenyl cation, often base peak), 51 ([C₄H₃]⁺).
Benzyl Chloride	By-product	126.58	126/128 (M⁺·, characteristic ~3:1 ratio for ³⁵Cl/³⁷Cl), 91 ([C₇H₇]⁺, tropylium ion, base peak).
Cinnamaldehyde	Starting Material	132.16	132 (M⁺·), 131 ([M-H]⁺), 103 ([M-CHO]⁺), 77 ([C₆H₅]⁺).

Method Validation and Trustworthiness

To ensure the protocol is a self-validating system, the following steps should be incorporated:

• Specificity: Analyze a solvent blank and individual impurity standards to confirm that there are no interfering peaks at the retention times of the target analytes.

• Linearity and Range: For quantitative purposes, create calibration curves for key impurities to demonstrate a linear response across a range of concentrations.[26][27]

• Limit of Detection (LOD) and Quantification (LOQ): Determine the lowest concentration of an impurity that can be reliably detected and quantified to understand the method's sensitivity.[22][26]

• System Suitability: Inject a standard mixture before running samples to verify column performance, signal intensity, and retention time stability.

Conclusion

This application note provides a detailed and scientifically grounded GC-MS protocol for the comprehensive analysis of impurities in synthetic benzaldehyde. By understanding the chemical origins of potential impurities and applying a robust, validated analytical method, researchers and quality control professionals can ensure the purity, safety, and quality of their products. The combination of chromatographic separation and mass spectrometric identification offers an unparalleled level of confidence in impurity profiling, meeting the stringent demands of modern pharmaceutical and chemical industries.

References

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• Veeprho. (n.d.). Benzaldehyde Impurities and Related Compound. Retrieved from [Link]

• Filo. (2025). Mass fragmentation in benzaldehyde. Retrieved from [Link]

• Scribd. (n.d.). Fragmentation of BENZALDEHYDE (Maina). Retrieved from [Link]

• University of California, Davis. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link]

• Ataman Kimya. (n.d.). BENZALDEHYDE. Retrieved from [Link]

• Dr. Puspendra Classes. (2018). Part 21: Mass Spectrometry - Fragmentation and Interpretation. Retrieved from [Link]

• CORE. (1986). Fragmentations of protonated benzaldehydes via intermediate ion/molecule complexes. Retrieved from [Link]

• PubMed. (n.d.). [Application of gas chromatography-high resolution quadrupole time of flight mass spectrometry to the analysis of benzaldehyde, benzyl alcohol acetophenone and phenylacetaldehyde in complex aromatic samples]. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). C7H6O C6H5CHO mass spectrum of benzaldehyde fragmentation pattern. Retrieved from [Link]

• ACS Publications. (2024). Toluene Oxidation: CO2 vs Benzaldehyde: Current Status and Future Perspectives. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Benzaldehyde-impurities. Retrieved from [Link]

• Google Patents. (n.d.). CN105152891A - Synthesis method of cinnamaldehyde.

• RSC Publishing. (n.d.). Green and mild retro-aldol synthesis of natural benzaldehyde from cinnamaldehyde over Li-doped MgO catalysts. Retrieved from [Link]

• SCION Instruments. (n.d.). Sample preparation GC-MS. Retrieved from [Link]

• ResearchGate. (2014). How to prepare cinnamaldehyde in one step?. Retrieved from [Link]

• TSI Journals. (2011). SELECTIVE OXIDATION OF TOLUENE TO BENZALDEHYDE USING Cu/Sn/Br CATALYST SYSTEM. Retrieved from [Link]

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• RSC Publishing. (n.d.). Solvent-free liquid-phase selective catalytic oxidation of toluene to benzyl alcohol and benzaldehyde over CeO2–MnOx composite oxides. Retrieved from [Link]

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Application Note: Synthesis and Evaluation of Potential Kinase Inhibitors Utilizing a Piperidine Benzaldehyde Scaffold

An Application Guide for Researchers and Drug Development Professionals

Abstract

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer.[1] The development of small-molecule kinase inhibitors has therefore become a central focus of modern drug discovery.[2] The piperidine ring is a highly privileged scaffold in medicinal chemistry, valued for its favorable physicochemical properties, metabolic stability, and its presence in numerous clinically approved drugs.[3] This application note provides a comprehensive guide for the synthesis, diversification, and biological evaluation of potential kinase inhibitors built upon a versatile piperidine benzaldehyde scaffold. We present detailed, field-proven protocols for a core synthetic transformation—reductive amination—and a subsequent diversification step using Suzuki-Miyaura cross-coupling. Furthermore, we provide step-by-step protocols for essential biological assays to determine inhibitor potency and cellular effects.

Introduction and Design Rationale

Kinases function by catalyzing the phosphorylation of substrate proteins, a fundamental mechanism of signal transduction. The human genome contains over 500 protein kinases, and their hyperactivation is linked to uncontrolled cell growth and proliferation.[4] Small-molecule inhibitors that target the ATP-binding site of kinases have achieved significant clinical success.[2]

The piperidine benzaldehyde scaffold is an excellent starting point for building kinase inhibitor libraries for several reasons:

• Structural Versatility: The piperidine nitrogen and the aromatic ring of the benzaldehyde provide two key points for modification, allowing for rapid exploration of the structure-activity relationship (SAR).[5]

• Proven Pharmacophore: Piperidine-containing structures are found in a multitude of potent kinase inhibitors targeting pathways such as PI3K/Akt/mTOR and p38 MAP kinase.[6][7] The piperidine can act as a soluble handle or make crucial interactions within the kinase active site.

• Synthetic Accessibility: The core scaffold can be readily assembled using robust and high-yielding chemical reactions, such as reductive amination.[8][9]

This guide will detail the synthesis of a model inhibitor core via the reaction of a piperidine derivative with a functionalized benzaldehyde, followed by protocols for its biological characterization.

Synthetic Strategy and Workflow

Our strategy involves a two-stage approach: initial scaffold synthesis followed by optional diversification.

• Core Synthesis via Reductive Amination: This powerful reaction directly connects a piperidine amine to a benzaldehyde, forming a stable carbon-nitrogen bond in a single, efficient step.[9]

• Diversification via Suzuki Coupling: If a halogenated benzaldehyde (e.g., 4-bromobenzaldehyde) is used in the first step, the resulting scaffold contains a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of additional aryl or heteroaryl groups to explore further binding pockets.[10][11]

Figure 1: Overall synthetic workflow from starting materials to a final inhibitor candidate.

PART I: Core Synthesis Protocol

Protocol 1: Reductive Amination of Piperidine with 4-Bromobenzaldehyde

This protocol describes the formation of the core inhibitor scaffold. Reductive amination involves the initial formation of an iminium ion from the amine and aldehyde, which is then reduced in situ by a mild hydride reagent.[9] We use sodium triacetoxyborohydride [NaBH(OAc)₃] because it is a mild and selective reducing agent that is tolerant of many functional groups and does not reduce the starting aldehyde.[12]

Materials and Reagents

Reagent/Material	Purpose	Typical Supplier
Piperidine	Amine starting material	Sigma-Aldrich
4-Bromobenzaldehyde	Aldehyde starting material	Sigma-Aldrich
Sodium Triacetoxyborohydride [NaBH(OAc)₃]	Reducing agent	Sigma-Aldrich
Dichloromethane (DCM), Anhydrous	Reaction Solvent	Fisher Scientific
Saturated Sodium Bicarbonate (NaHCO₃)	Aqueous quench	Fisher Scientific
Anhydrous Magnesium Sulfate (MgSO₄)	Drying agent	Fisher Scientific
Silica Gel (230-400 mesh)	Stationary phase for chromatography	VWR
Ethyl Acetate / Hexanes	Mobile phase for chromatography	Fisher Scientific

Step-by-Step Methodology

• Reaction Setup: To a clean, dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-bromobenzaldehyde (1.85 g, 10 mmol, 1.0 equiv).

• Solvent and Amine Addition: Dissolve the aldehyde in 40 mL of anhydrous dichloromethane (DCM). Add piperidine (1.0 mL, 10.1 mmol, ~1.0 equiv) to the solution. Stir for 20 minutes at room temperature to allow for pre-formation of the iminium ion intermediate.

• Addition of Reducing Agent: Slowly add sodium triacetoxyborohydride (2.54 g, 12 mmol, 1.2 equiv) to the stirring mixture in portions over 5 minutes. Causality Note: Portion-wise addition helps to control any potential exotherm.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 Hexanes:Ethyl Acetate eluent system. The reaction is typically complete within 4-12 hours.

• Workup and Quench: Once the starting aldehyde is consumed, carefully quench the reaction by slowly adding 30 mL of saturated aqueous NaHCO₃ solution. Stir vigorously for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM (2 x 20 mL).

• Drying and Concentration: Combine all organic layers and dry over anhydrous MgSO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as an oil or solid.

• Purification: Purify the crude residue by flash column chromatography on silica gel. Elute with a gradient of 10% to 40% ethyl acetate in hexanes to afford the pure product, 1-((4-bromophenyl)methyl)piperidine.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

PART II: Diversification Protocol (Advanced)

Protocol 2: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a robust palladium-catalyzed reaction that forms a carbon-carbon bond between an organohalide and an organoboron compound.[10] It is exceptionally useful in drug discovery for assembling biaryl structures.[11][13] In this protocol, we use the bromo-functionalized core scaffold synthesized in Part I as the organohalide partner.

Materials and Reagents

Reagent/Material	Purpose	Typical Supplier
1-((4-bromophenyl)methyl)piperidine	Core scaffold from Protocol 1	-
Phenylboronic Acid (or derivative)	Coupling partner	Combi-Blocks
PdCl₂(dppf)-CH₂Cl₂ Adduct	Palladium catalyst	Strem Chemicals
Potassium Carbonate (K₂CO₃)	Base	Sigma-Aldrich
1,4-Dioxane and Water	Solvent system	Fisher Scientific
Argon or Nitrogen Gas	Inert atmosphere	Airgas

Step-by-Step Methodology

• Inert Atmosphere Setup: To a round-bottom flask, add the core scaffold (1.0 mmol, 1.0 equiv), the desired arylboronic acid (1.2 mmol, 1.2 equiv), and potassium carbonate (2.0 mmol, 2.0 equiv).

• Catalyst Addition: Add the palladium catalyst, PdCl₂(dppf) (0.03 mmol, 3 mol%), to the flask.

• Degassing: Seal the flask with a septum, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times. Causality Note: This is critical to remove oxygen, which can deactivate the palladium catalyst.[10]

• Solvent Addition: Add 1,4-dioxane (5 mL) and water (1 mL) via syringe.

• Heating and Monitoring: Stir the mixture vigorously and heat to 80-90 °C. Monitor the reaction by TLC or LC-MS until the starting bromide is consumed (typically 2-16 hours).

• Workup: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and wash with water (10 mL) and then brine (10 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification and Characterization: Purify the crude product by flash column chromatography and confirm its identity and purity by NMR and HRMS.

PART III: Biological Evaluation Protocols

After synthesis and purification, the inhibitory potential of the new compound must be assessed. This involves a cell-free in vitro assay to measure direct kinase inhibition and a cell-based assay to determine the effect on cell viability.

Figure 2: Inhibition of a generic kinase signaling pathway by blocking the ATP binding site.

Protocol 3.1: In Vitro Kinase Assay (ADP-Glo™ Kinase Assay)

The ADP-Glo™ assay is a luminescent assay that quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.[14] A lower ADP level (and thus higher luminescence) indicates greater inhibition of the kinase. The half-maximal inhibitory concentration (IC₅₀) is a standard measure of inhibitor potency.[15]

Materials and Reagents

Reagent/Material	Purpose
Recombinant Target Kinase (e.g., Akt1)	Enzyme source
Kinase-specific substrate peptide	Substrate for phosphorylation
ATP (Adenosine Triphosphate)	Phosphate donor
Synthesized Inhibitor Compound	Test article
ADP-Glo™ Kinase Assay Kit (Promega)	Contains ADP-Glo™ Reagent and Kinase Detection Reagent
White, opaque 384-well assay plates	For luminescence measurement

Step-by-Step Methodology

• Compound Preparation: Prepare a serial dilution of the synthesized inhibitor in DMSO, typically starting from 10 mM. Then, dilute further into the kinase assay buffer.

• Kinase Reaction Setup: In a 384-well plate, add 2.5 µL of the kinase/substrate mixture.

• Inhibitor Addition: Add 2.5 µL of the serially diluted inhibitor compound to the wells. Include "no inhibitor" (vehicle control) and "no enzyme" (background) controls.

• Initiate Reaction: Add 5 µL of ATP solution to all wells to start the kinase reaction. The final ATP concentration should ideally be close to the Kₘ value for the specific kinase to ensure accurate IC₅₀ determination.[15]

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Stop Reaction & Deplete ATP: Add 5 µL of ADP-Glo™ Reagent to each well. This stops the kinase reaction and depletes the remaining unconsumed ATP. Incubate for 40 minutes.

• ADP to ATP Conversion: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP produced by the kinase reaction back into ATP and provides luciferase/luciferin to generate a light signal. Incubate for 30 minutes.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Hypothetical IC₅₀ Data

Compound	Target Kinase	IC₅₀ (nM) [Hypothetical]
Compound X (Final Product)	Akt1	25
Staurosporine (Control)	Akt1	5

Protocol 3.2: Cell-Based Proliferation Assay (CellTiter-Glo®)

Cell-based assays are crucial for determining if an inhibitor can effectively engage its target in a complex cellular environment and exert a biological effect, such as halting cancer cell proliferation.[16][17] The CellTiter-Glo® Luminescent Cell Viability Assay quantifies ATP, which is an indicator of metabolically active, viable cells.

Materials and Reagents

Reagent/Material	Purpose
Cancer Cell Line (e.g., PC-3, prostate cancer)	Cellular model
Complete Growth Medium (e.g., RPMI + 10% FBS)	Cell culture medium
Synthesized Inhibitor Compound	Test article
CellTiter-Glo® Reagent (Promega)	Lysis buffer and luciferase/luciferin substrate
White, opaque 96-well cell culture plates	For cell culture and luminescence measurement

Step-by-Step Methodology

• Cell Seeding: Seed the cancer cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) in 100 µL of complete growth medium. Incubate for 24 hours to allow cells to attach.

• Compound Treatment: Prepare a serial dilution of the inhibitor compound in culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the inhibitor. Include vehicle-only wells as a control.

• Incubation: Incubate the plate for 72 hours under standard cell culture conditions (37 °C, 5% CO₂).

• Assay Procedure: Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

• Reagent Addition: Add 100 µL of CellTiter-Glo® Reagent to each well.

• Lysis and Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability versus the log of the inhibitor concentration to determine the GI₅₀ (concentration for 50% growth inhibition).

Conclusion

This application note provides a structured and validated framework for the synthesis and evaluation of novel kinase inhibitors based on a piperidine benzaldehyde scaffold. The protocols for reductive amination and Suzuki coupling offer robust methods for generating chemical diversity, while the detailed in vitro and cell-based assays provide the necessary tools to assess their biological activity. By following these methodologies, researchers can efficiently advance hit-to-lead campaigns in the pursuit of next-generation targeted therapies.

References

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• Matassini, C. et al. (n.d.). THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES.
• Reaction Biology. (2022).
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• Łowicki, D. et al. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed.
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• El-Damasy, D. A. et al. (n.d.). Identification of 3-(piperazinylmethyl)
• Royal Society of Chemistry. (2013).
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• MDPI. (n.d.). Special Issue : Design and Synthesis of Small Molecule Kinase Inhibitors.
• Preprints.org. (2021). Recent Applications of Pd-Catalyzed Suzuki-Miyaura and Buchwald-Hartwig Couplings in Pharmaceutical Process Chemistry.
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• Drug Design Org. (2005).

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Application Notes and Protocols for the Synthesis of Fluorescent Dyes Using 2-(Piperidin-1-yl)benzaldehyde

Introduction: Unlocking Fluorophore Diversity with a Versatile Building Block

In the dynamic fields of cellular imaging, diagnostics, and materials science, the demand for novel fluorescent dyes with tailored photophysical properties is incessant. 2-(Piperidin-1-yl)benzaldehyde emerges as a pivotal building block in this pursuit. Its structure is ingeniously simple yet potent: the piperidine moiety serves as a robust electron-donating group, while the benzaldehyde provides a reactive handle for constructing extended π-conjugated systems. This inherent donor-π-acceptor (D-π-A) potential makes it an ideal starting material for creating environmentally sensitive (solvatochromic) probes and "smart" sensors that respond to specific analytes.

The primary synthetic route leveraging 2-(Piperidin-1-yl)benzaldehyde is the Schiff base condensation, a straightforward and efficient reaction with a primary amine to form an imine or azomethine linkage (-C=N-).[1][2] This reaction not only extends the π-conjugation, which is fundamental for fluorescence, but also introduces new functionalities for analyte recognition and modulation of photophysical properties.

This guide provides detailed protocols for the synthesis of two distinct classes of fluorescent dyes from 2-(Piperidin-1-yl)benzaldehyde: a solvatochromic dye sensitive to environmental polarity and a "turn-on" fluorescent sensor for the detection of zinc ions (Zn²⁺).

Core Chemistry: The Schiff Base Condensation Reaction

The cornerstone of the protocols described herein is the acid-catalyzed Schiff base condensation. The reaction proceeds by the nucleophilic attack of a primary amine on the electrophilic carbonyl carbon of the aldehyde. A subsequent dehydration step, often driven by refluxing the reaction mixture, yields the stable imine product. The simplicity and high yield of this reaction make it a workhorse in the synthesis of fluorescent probes.[3]

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Application Note: A Step-by-Step Guide to N-Alkylation of Piperidine Derivatives

Abstract: The piperidine scaffold is a cornerstone of modern medicinal chemistry, appearing in a vast array of FDA-approved drugs and clinical candidates.[1][2] The functionalization of the piperidine nitrogen via N-alkylation is a critical strategy for modulating the pharmacological, pharmacokinetic, and physicochemical properties of these molecules. This guide provides researchers, scientists, and drug development professionals with a detailed overview of the primary synthetic strategies for N-alkylation, an in-depth explanation of the causality behind experimental choices, and robust, step-by-step protocols for key transformations.

Introduction: The Central Role of the N-Substituted Piperidine Motif

Saturated N-heterocycles are among the most significant structural motifs in pharmaceutical agents.[1][3][4] Within this class, the piperidine ring is particularly prevalent due to its ability to confer favorable properties such as improved solubility, metabolic stability, and target affinity. The substituent attached to the piperidine nitrogen (the N-alkyl or N-aryl group) often serves as a key interaction point with biological targets and provides a vector for fine-tuning a compound's activity and ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

The choice of synthetic method for introducing this N-substituent is therefore a critical decision in the design and execution of a synthetic route. Factors influencing this choice include the nature of the desired substituent (alkyl, benzyl, aryl, etc.), the steric hindrance of the piperidine, the presence of other functional groups, and considerations of scale, cost, and environmental impact. This document will explore the most common and effective methods for N-alkylation, including direct alkylation, reductive amination, and modern catalytic approaches.

Core Synthetic Strategies for N-Alkylation

The construction of the C–N bond at the piperidine nitrogen can be accomplished through several distinct mechanistic pathways. Understanding the principles behind each strategy is key to selecting the optimal conditions for a given synthetic challenge.

Direct N-Alkylation via Nucleophilic Substitution (SN2)

This is the most classical approach, involving the direct reaction of the nucleophilic piperidine nitrogen with an electrophilic alkylating agent, typically an alkyl halide.

Mechanistic Rationale: The reaction proceeds via a standard bimolecular nucleophilic substitution (SN2) mechanism. The lone pair of electrons on the piperidine nitrogen attacks the electrophilic carbon of the alkylating agent, displacing a leaving group (e.g., halide). The reactivity of the alkyl halide follows the expected trend: R-I > R-Br > R-Cl.[5] A crucial aspect of this reaction is the management of the proton generated. As the reaction proceeds, the piperidine nitrogen becomes protonated, forming an unreactive ammonium salt. To drive the reaction to completion, a base is required to neutralize this acid and regenerate the nucleophilic free amine.

Causality in Experimental Design:

• Choice of Base: A non-nucleophilic base is essential to avoid competing with the piperidine. Common choices include inorganic bases like potassium carbonate (K₂CO₃) or organic bases such as diisopropylethylamine (DIPEA).[6]

• Solvent Selection: Polar aprotic solvents like acetonitrile (MeCN) or dimethylformamide (DMF) are typically used to dissolve the reagents and facilitate the SN2 mechanism.

• Side Reaction Mitigation:

  • Over-alkylation: The N-alkylated piperidine product is also nucleophilic and can react with a second molecule of the alkyl halide to form an undesired quaternary ammonium salt. This is often minimized by using the piperidine as the limiting reagent and adding the alkyl halide slowly to the reaction mixture.[5][6]

  • Elimination (E2): With sterically hindered alkyl halides (secondary or tertiary), a competing elimination reaction can occur, particularly at elevated temperatures.[5]

Green Chemistry Insight: Phase Transfer Catalysis (PTC) Phase transfer catalysis offers a more sustainable alternative for direct alkylation.[7] A phase transfer catalyst, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB), facilitates the transfer of an aqueous-soluble inorganic base (like NaOH or K₂CO₃) into the organic phase where the piperidine and alkyl halide reside.[8][9] This approach allows the use of more environmentally friendly solvents and cheaper, weaker inorganic bases.[7]

Caption: SN2 mechanism for direct N-alkylation of piperidine.

N-Alkylation via Reductive Amination

Reductive amination is a powerful and often preferred method for N-alkylation, particularly for introducing structurally complex alkyl groups. It is a one-pot process that couples a piperidine with an aldehyde or a ketone.[10]

Mechanistic Rationale: The reaction proceeds in two distinct stages within the same pot:

• Iminium Ion Formation: The piperidine first reacts with the carbonyl compound (aldehyde or ketone) to form a hemiaminal intermediate, which then dehydrates to form a transient, electrophilic iminium ion.

• In-situ Reduction: A reducing agent, present in the reaction mixture, selectively reduces the iminium ion to the corresponding tertiary amine (the N-alkylated piperidine).

Causality in Experimental Design:

• Choice of Reducing Agent: The key to a successful reductive amination is a reducing agent that is mild enough not to reduce the starting carbonyl compound but potent enough to reduce the iminium ion intermediate. Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the reagent of choice for this transformation due to its remarkable selectivity.[11][12] It is less reactive towards aldehydes and ketones but highly effective for reducing protonated imines. Borane-pyridine complex (BAP) is another excellent alternative that avoids cyanide-containing reagents like NaCNBH₃, which can sometimes lead to nitrile impurities.[13]

• pH Control: The formation of the iminium ion is typically acid-catalyzed. For less reactive carbonyl compounds, particularly ketones, a catalytic amount of acetic acid is often added to accelerate this step.[12]

• Advantages: This method avoids the over-alkylation issues common in direct alkylation and is highly versatile due to the vast commercial availability of aldehydes and ketones.

Caption: The two-stage process of reductive amination.

Advanced Catalytic Methods

Modern organic synthesis has introduced highly efficient catalytic methods for C-N bond formation, expanding the scope of accessible N-substituted piperidines.

• Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction is the premier method for synthesizing N-aryl piperidines.[14][15] It involves the coupling of a piperidine with an aryl halide (or triflate) in the presence of a palladium catalyst, a phosphine ligand, and a base.[15][16] The reaction has a broad scope and functional group tolerance, making it invaluable in drug discovery.[15]

• "Borrowing Hydrogen" Catalysis: This elegant, atom-economical strategy uses alcohols as alkylating agents.[17][18] A transition metal catalyst (typically based on ruthenium or iridium) temporarily "borrows" hydrogen from the alcohol to form an aldehyde in situ.[18][19] This aldehyde then undergoes reductive amination with the piperidine, and the catalyst returns the hydrogen to reduce the iminium intermediate. The only byproduct is water, making it a very green process.

Data Presentation: Comparison of N-Alkylation Methods

The following table summarizes the key features of the primary N-alkylation strategies to aid in method selection.

Method	Alkylating Agent	Common Reagents/Catalysts	Typical Solvents	Key Advantages	Limitations & Considerations
Direct Alkylation (SN2)	Alkyl Halides (R-X)	K₂CO₃, DIPEA, NaH[6]	MeCN, DMF	Simple, straightforward, inexpensive reagents.	Risk of over-alkylation[6]; E2 elimination with hindered halides[5]; less suitable for complex fragments.
Reductive Amination	Aldehydes, Ketones	NaBH(OAc)₃, NaCNBH₃, Borane-Pyridine[11][13]	DCE, DCM, MeOH	High selectivity, broad scope, no over-alkylation, mild conditions.	Requires a suitable carbonyl compound; may require pH adjustment.
Buchwald-Hartwig	Aryl Halides/Triflates	Pd Catalyst (e.g., Pd₂(dba)₃), Phosphine Ligand, Base (e.g., NaOtBu)[15]	Toluene, Dioxane	Premier method for N-arylation; excellent functional group tolerance.	Catalyst/ligand cost; requires inert atmosphere; potential for metal contamination.
Borrowing Hydrogen	Alcohols	Ru or Ir complexes[18][19]	Toluene, Dioxane	Highly atom-economical (water is the only byproduct); uses readily available alcohols.	Requires specific metal catalysts; may require higher temperatures.

Experimental Protocols

The following protocols are provided as robust, validated starting points for laboratory execution.

Protocol 1: Direct N-Alkylation using an Alkyl Bromide

This protocol describes the N-benzylation of 4-methylpiperidine.

• Materials:

  • 4-Methylpiperidine (1.0 eq)

  • Benzyl bromide (1.1 eq)

  • Anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq)

  • Anhydrous Acetonitrile (MeCN)

  • Round-bottom flask, magnetic stirrer, condenser, inert atmosphere (Nitrogen or Argon)

• Procedure:

  • To a dry round-bottom flask under an inert atmosphere, add 4-methylpiperidine (1.0 eq) and anhydrous acetonitrile.

  • Add anhydrous potassium carbonate (2.0 eq) to the stirred solution.

  • Slowly add benzyl bromide (1.1 eq) to the suspension at room temperature.

  • Heat the reaction mixture to 60-70 °C and monitor its progress by TLC or LC-MS. Reaction times are typically 4-12 hours.

  • Upon completion, cool the reaction to room temperature and filter off the solid K₂CO₃.

  • Concentrate the filtrate under reduced pressure to remove the solvent.

  • Purify the crude residue by column chromatography on silica gel to yield the desired N-benzyl-4-methylpiperidine.

Protocol 2: N-Alkylation via Reductive Amination

This protocol details the reaction of piperidine with isovaleraldehyde.[12]

• Materials:

  • Piperidine (1.0 eq)

  • Isovaleraldehyde (1.1 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)[12]

  • Anhydrous 1,2-Dichloroethane (DCE)

  • Round-bottom flask, magnetic stirrer, inert atmosphere (Nitrogen or Argon)

• Procedure:

  • To a dry round-bottom flask under an inert atmosphere, add piperidine (1.0 eq), isovaleraldehyde (1.1 eq), and anhydrous DCE.

  • Stir the mixture at room temperature for 30 minutes to facilitate the formation of the iminium ion intermediate.[12]

  • In a single portion, carefully add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture. The addition may be slightly exothermic.

  • Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. Reaction times typically range from 2 to 24 hours.

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Extract the aqueous layer with an organic solvent (e.g., dichloromethane).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash chromatography if necessary.

Caption: General experimental workflow for N-alkylation reactions.

Conclusion

The N-alkylation of piperidine derivatives is a fundamental transformation in synthetic and medicinal chemistry. A thorough understanding of the underlying mechanisms of direct alkylation, reductive amination, and modern catalytic methods allows the researcher to make informed, rational decisions in experimental design. While direct alkylation offers simplicity, reductive amination provides superior selectivity and scope for many applications. Advanced methods like Buchwald-Hartwig amination and Borrowing Hydrogen catalysis continue to push the boundaries of what is possible, enabling the efficient synthesis of increasingly complex and valuable molecules. The choice of method should always be guided by the specific molecular context, desired scale, and available resources.

References

• A General Strategy for N-(Hetero)arylpiperidine Synthesis Using Zincke Imine Intermediates. Journal of the American Chemical Society. [Link]

• A General Strategy for N-(Hetero)arylpiperidine Synthesis Using Zincke Imine Intermediates. National Library of Medicine. [Link]

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• THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. ResearchGate. [Link]

• Synthesis of 2-Arylpiperidines by Palladium Couplings of Aryl Bromides with Organozinc Species Derived from Deprotonation of N-Boc-Piperidine. ACS Publications. [Link]

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• Intramolecular Buchwald–Hartwig N-arylation of bicyclic hydrazines: practical access to spiro[indoline-2,3′-piperidines]. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

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• Microwave-Assisted Synthesis, Structural Characterization and Assessment of the Antibacterial Activity of Some New Aminopyridine, Pyrrolidine, Piperidine and Morpholine Acetamides. MDPI. [Link]

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Application Notes and Protocols for the One-Pot Synthesis of Quoline Derivatives from 2-(Piperidin-1-yl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of the Quinoline Scaffold in Medicinal Chemistry

The quinoline motif, a bicyclic aromatic heterocycle composed of a benzene ring fused to a pyridine ring, stands as a cornerstone in the architecture of pharmacologically active molecules.[1][2] Its presence in a vast array of natural products, most notably the antimalarial alkaloid quinine, has inspired generations of medicinal chemists.[2][3] Today, synthetic quinoline derivatives are integral components of drugs spanning a wide therapeutic spectrum, including anticancer agents like camptothecin and topotecan, antibacterial compounds such as ciprofloxacin, and anti-inflammatory drugs.[2][3][4][5] The rigid quinoline scaffold provides a versatile platform for structural modification, enabling the fine-tuning of physicochemical properties and biological activity.[2][6]

The development of efficient and versatile synthetic routes to novel quinoline derivatives is, therefore, a critical endeavor in modern drug discovery.[7] One-pot syntheses, which combine multiple reaction steps in a single flask, are particularly attractive as they offer increased efficiency, reduced waste, and simplified purification procedures.[6][7][8] This application note provides a detailed protocol and scientific rationale for the one-pot synthesis of quinoline derivatives starting from 2-(piperidin-1-yl)benzaldehyde, leveraging the principles of the renowned Friedländer annulation reaction.[9][10][11][12]

The Friedländer Annulation: A Powerful Tool for Quinoline Synthesis

The Friedländer synthesis is a classic and highly effective method for constructing the quinoline ring system.[11][12][13] In its most general form, it involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl functionality (an active methylene compound).[12][13][14] This reaction can be catalyzed by either acids or bases and typically proceeds through a sequence of condensation and cyclodehydration steps to yield the final quinoline product.[11][12]

The use of 2-(piperidin-1-yl)benzaldehyde as the starting material provides a readily available 2-aminoaryl aldehyde, where the amino group is a secondary amine incorporated into a piperidine ring. This substrate can be reacted with a variety of active methylene compounds to generate a diverse library of substituted quinolines.

Reaction Mechanism

The precise mechanism of the Friedländer synthesis can vary depending on the reaction conditions (acidic vs. basic catalysis).[13] Two primary pathways are generally accepted:

• Aldol Condensation Pathway: The reaction initiates with an aldol-type condensation between the enolate of the active methylene compound and the aldehyde group of the 2-aminoaryl aldehyde. The resulting aldol adduct then undergoes cyclization via intramolecular attack of the amino group on the carbonyl, followed by dehydration to form the aromatic quinoline ring.[13]

• Schiff Base Pathway: Alternatively, the reaction can begin with the formation of a Schiff base (imine) between the 2-amino group and the carbonyl of the active methylene compound (if it is a ketone or aldehyde). This is followed by an intramolecular aldol-type condensation to form the six-membered ring, which then aromatizes through the elimination of water.[13]

Below is a generalized representation of the Friedländer synthesis mechanism.

Caption: Generalized workflow of the Friedländer annulation for quinoline synthesis.

Experimental Protocol: One-Pot Synthesis of Ethyl 2-Methyl-4-phenylquinoline-3-carboxylate

This protocol details the synthesis of a specific quinoline derivative from 2-(piperidin-1-yl)benzaldehyde and ethyl benzoylacetate as the active methylene compound. The choice of an acid catalyst, such as p-toluenesulfonic acid (p-TSA), is common for this transformation as it facilitates both the condensation and dehydration steps.[12]

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-(Piperidin-1-yl)benzaldehyde	≥97%	Commercially Available
Ethyl benzoylacetate	≥98%	Commercially Available
p-Toluenesulfonic acid monohydrate (p-TSA)	≥98.5%	Commercially Available	Catalyst
Ethanol (EtOH)	Anhydrous	Commercially Available	Solvent
Ethyl acetate (EtOAc)	Reagent Grade	Commercially Available	For extraction
Saturated sodium bicarbonate solution (NaHCO₃)	Prepared in-house	For workup
Brine (saturated NaCl solution)	Prepared in-house	For workup
Anhydrous sodium sulfate (Na₂SO₄)	Commercially Available	Drying agent
Silica gel	60 Å, 230-400 mesh	Commercially Available	For column chromatography

Step-by-Step Procedure

Caption: Step-by-step experimental workflow for the one-pot synthesis.

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-(piperidin-1-yl)benzaldehyde (1.0 equiv., e.g., 1.89 g, 10 mmol).

  • Add anhydrous ethanol (40 mL) and stir until the aldehyde has completely dissolved.

  • To this solution, add ethyl benzoylacetate (1.05 equiv., e.g., 2.02 g, 10.5 mmol).

  • Finally, add p-toluenesulfonic acid monohydrate (0.1 equiv., e.g., 0.19 g, 1 mmol) to the reaction mixture.

• Reaction Execution:

  • Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 4-6 hours.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent system (e.g., 3:1 hexanes:ethyl acetate). The disappearance of the starting aldehyde spot indicates the completion of the reaction.

• Workup and Isolation:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • Dissolve the resulting residue in ethyl acetate (50 mL) and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 30 mL) to neutralize the acid catalyst, followed by brine (30 mL).

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude residue by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford the pure quinoline derivative.

• Characterization:

  • Characterize the final product by standard analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry, to confirm its structure and purity.

Rationale and Expert Insights

• Choice of Substrate: 2-(Piperidin-1-yl)benzaldehyde serves as an excellent substrate for the Friedländer synthesis as the amino group is readily available for the cyclization step.

• Active Methylene Component: Ethyl benzoylacetate is chosen to introduce a phenyl group at the 4-position and an ethoxycarbonyl group at the 3-position of the quinoline ring. The diversity of commercially available β-ketoesters, β-diketones, and other active methylene compounds allows for the synthesis of a wide range of substituted quinolines.[9][15][16]

• Catalyst Selection: p-Toluenesulfonic acid is a mild and effective Brønsted acid catalyst for this transformation.[12] It protonates the carbonyl groups, activating them towards nucleophilic attack, and facilitates the final dehydration step to form the aromatic ring. Other acid catalysts, such as trifluoroacetic acid or Lewis acids, can also be employed.[13] In some cases, base catalysis can also be effective.[11]

• Solvent: Anhydrous ethanol is a suitable solvent as it readily dissolves the reactants and allows the reaction to be conducted at a moderate reflux temperature. For some variations of the Friedländer synthesis, solvent-free conditions or the use of greener solvents like water have been reported to be effective.[6][10]

• One-Pot Advantage: This protocol exemplifies a true one-pot synthesis where reactants are combined and converted to the final product without the isolation of intermediates. This approach is highly efficient and aligns with the principles of green chemistry by reducing solvent usage and waste generation.[6][7][8]

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction	Extend the reflux time and monitor by TLC. Increase the catalyst loading slightly (e.g., to 0.15-0.20 equiv.).
Product loss during workup	Ensure complete extraction with ethyl acetate. Be careful not to discard the organic layer during washes.
Formation of Side Products	Unwanted side reactions	Lower the reaction temperature and extend the reaction time. Screen different acid or base catalysts.
Impure starting materials	Ensure the purity of 2-(piperidin-1-yl)benzaldehyde and the active methylene compound before starting the reaction.
Difficult Purification	Close-running spots on TLC	Optimize the eluent system for column chromatography. Consider using a different stationary phase if necessary.

Conclusion

The one-pot synthesis of quinoline derivatives from 2-(piperidin-1-yl)benzaldehyde via the Friedländer annulation is a robust and versatile method for accessing a diverse range of these important heterocyclic compounds. The protocol provided herein is a representative example that can be adapted and optimized for various active methylene compounds to generate libraries of novel quinoline derivatives for screening in drug discovery programs. The inherent efficiency and atom economy of this one-pot approach make it a valuable tool for medicinal and organic chemists.

References

• Diversity-oriented synthesis of quinolines via Friedländer annulation reaction under mild catalytic conditions - PubMed. (n.d.). Retrieved January 11, 2026, from [Link]

• The Role of Quinoline Derivatives in Modern Drug Discovery. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved January 11, 2026, from [Link]

• Diversity-Oriented Synthesis of Quinolines via Friedländer Annulation Reaction under Mild Catalytic Conditions. (2009). ACS Publications. Retrieved January 11, 2026, from [Link]

• The Friedländer Synthesis of Quinolines. (n.d.). Organic Reactions. Retrieved January 11, 2026, from [Link]

• Application of Quinoline Ring in Structural Modification of Natural Products. (2022). National Institutes of Health (NIH). Retrieved January 11, 2026, from [Link]

• Friedlaender Synthesis. (n.d.). Organic Chemistry Portal. Retrieved January 11, 2026, from [Link]

• Friedländer synthesis. (n.d.). Wikipedia. Retrieved January 11, 2026, from [Link]

• The Chemical and Pharmacological Advancements of Quinoline: A Mini Review. (2022). Journal of Drug Delivery and Therapeutics. Retrieved January 11, 2026, from [Link]

• Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. (2022). Royal Society of Chemistry. Retrieved January 11, 2026, from [Link]

• Quinoline Synthesis: Nanocatalyzed Green Protocols—An Overview. (2024). ACS Omega. Retrieved January 11, 2026, from [Link]

• From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. (2023). Oriental Journal of Chemistry. Retrieved January 11, 2026, from [Link]

• Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. (2022). National Institutes of Health (NIH). Retrieved January 11, 2026, from [Link]

• Quinoline Synthesis: Nanocatalyzed Green Protocols—An Overview. (2024). National Institutes of Health (NIH). Retrieved January 11, 2026, from [Link]

• A highly effective one-pot synthesis of quinolines from o-nitroarylcarbaldehydes. (2005). Royal Society of Chemistry. Retrieved January 11, 2026, from [Link]

• Concerning the mechanism of the Friedländer quinoline synthesis. (1981). ResearchGate. Retrieved January 11, 2026, from [Link]

• One-Pot Phosphine-Catalyzed Syntheses of Quinolines. (2012). National Institutes of Health (NIH). Retrieved January 11, 2026, from [Link]

• Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. (2024). MDPI. Retrieved January 11, 2026, from [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. (2024). IIP Series. Retrieved January 11, 2026, from [Link]

• Synthesis of Quinoline and derivatives. (n.d.). Retrieved January 11, 2026, from [Link]

• Green and traditional one-pot synthesis techniques for bioactive quinoline derivatives: A review. (2025). ResearchGate. Retrieved January 11, 2026, from [Link]

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Application Notes and Protocols for the Synthesis of NR2B Selective NMDA Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of NR2B Selectivity

N-methyl-D-aspartate (NMDA) receptors are crucial ionotropic glutamate receptors in the central nervous system, playing a pivotal role in synaptic plasticity, learning, and memory.[1] These receptors are heterotetrameric complexes, typically composed of two glycine-binding GluN1 subunits and two glutamate-binding GluN2 subunits. The diverse GluN2 subunits (A-D) confer distinct pharmacological and biophysical properties to the NMDA receptor complex.[2]

The NR2B subunit, in particular, has garnered significant attention as a therapeutic target. Its expression is predominantly localized in the forebrain and it is implicated in various neurological and psychiatric disorders, including neuropathic pain, Parkinson's disease, Alzheimer's disease, and depression.[3][4][5] Overactivation of NMDA receptors, leading to excessive calcium influx, is a key mechanism of excitotoxicity and neuronal cell death.[4] Selective antagonists of the NR2B subunit offer the potential for therapeutic intervention with an improved side-effect profile compared to non-selective NMDA receptor antagonists, which are often associated with significant adverse effects.[6]

This document provides a detailed guide to the synthesis of a class of potent and selective NR2B antagonists: 5-substituted benzimidazoles. The protocols outlined below are designed to be self-validating, with in-depth explanations of the chemical transformations and analytical checkpoints.

Featured Synthetic Pathway: Synthesis of a Novel Benzimidazole-Based NR2B Antagonist

This section details the synthesis of a potent benzimidazole-based NR2B selective NMDA receptor antagonist, based on methodologies reported in the medicinal chemistry literature.[3][7] The synthesis involves a multi-step sequence, beginning with the formation of a substituted benzimidazole core, followed by alkylation and final deprotection.

Detailed Protocols

Protocol 1: Synthesis of 2-(4-Hydroxyphenyl)-5-bromo-1H-benzimidazole (Intermediate 1)

This step involves the condensation of a substituted o-phenylenediamine with an aromatic aldehyde to form the benzimidazole core.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight	Quantity	Moles
4-Bromo-1,2-diaminobenzene	1575-37-7	187.04 g/mol	5.0 g	26.7 mmol
4-Hydroxybenzaldehyde	123-08-0	122.12 g/mol	3.26 g	26.7 mmol
Sodium Metabisulfite	7681-57-4	190.11 g/mol	5.08 g	26.7 mmol
N,N-Dimethylformamide (DMF)	68-12-2	73.09 g/mol	50 mL	-

Procedure:

• To a stirred solution of 4-bromo-1,2-diaminobenzene (5.0 g, 26.7 mmol) in DMF (50 mL) at room temperature, add 4-hydroxybenzaldehyde (3.26 g, 26.7 mmol).

• Add sodium metabisulfite (5.08 g, 26.7 mmol) to the mixture.

• Heat the reaction mixture to 120 °C and stir for 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 50% Ethyl acetate in Hexane).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water (250 mL).

• The precipitated solid is collected by filtration, washed with water, and dried under vacuum to afford Intermediate 1 as a solid.

• The crude product can be purified by recrystallization from ethanol if necessary.

Expected Yield: ~80-90%

Characterization of Intermediate 1:

• 1H NMR (DMSO-d6, 400 MHz): δ 12.8 (s, 1H), 8.05 (d, J=8.4 Hz, 2H), 7.6 (s, 1H), 7.4 (d, J=8.4 Hz, 1H), 7.2 (dd, J=8.4, 1.6 Hz, 1H), 6.9 (d, J=8.4 Hz, 2H), 6.8 (s, 1H).

• Mass Spectrometry (ESI+): m/z 291.0 [M+H]+ for C13H9BrN2O.

Protocol 2: Synthesis of 1-(3-Chloropropyl)-2-(4-hydroxyphenyl)-5-bromo-1H-benzimidazole (Intermediate 2)

This step involves the N-alkylation of the benzimidazole nitrogen with a dihaloalkane under phase transfer catalysis conditions.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight	Quantity	Moles
Intermediate 1	-	291.13 g/mol	5.0 g	17.2 mmol
1-Bromo-3-chloropropane	109-70-6	157.44 g/mol	8.1 g (5.4 mL)	51.5 mmol
Potassium Carbonate (K2CO3)	584-08-7	138.21 g/mol	7.1 g	51.5 mmol
Tetrabutylammonium Bromide (TBAB)	1643-19-2	322.37 g/mol	0.55 g	1.7 mmol
Acetonitrile (ACN)	75-05-8	41.05 g/mol	50 mL	-

Procedure:

• To a stirred suspension of Intermediate 1 (5.0 g, 17.2 mmol) and potassium carbonate (7.1 g, 51.5 mmol) in acetonitrile (50 mL), add 1-bromo-3-chloropropane (8.1 g, 51.5 mmol) and tetrabutylammonium bromide (0.55 g, 1.7 mmol).

• Heat the reaction mixture to reflux (approximately 82 °C) and stir for 12-16 hours.

• Monitor the reaction by TLC (Eluent: 30% Ethyl acetate in Hexane).

• After completion, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• The residue is purified by column chromatography on silica gel (Eluent: 20-30% Ethyl acetate in Hexane) to yield Intermediate 2 .

Expected Yield: ~60-70%

Characterization of Intermediate 2:

• 1H NMR (CDCl3, 400 MHz): δ 7.8 (d, J=1.6 Hz, 1H), 7.5 (d, J=8.4 Hz, 2H), 7.3 (dd, J=8.4, 1.6 Hz, 1H), 7.2 (d, J=8.4 Hz, 1H), 6.9 (d, J=8.4 Hz, 2H), 4.4 (t, J=6.8 Hz, 2H), 3.6 (t, J=6.4 Hz, 2H), 2.4 (m, 2H).

• Mass Spectrometry (ESI+): m/z 367.0 [M+H]+ for C16H14BrClN2O.

Protocol 3: Synthesis of the Final Product

The final step is a nucleophilic substitution of the terminal chloride with 4-phenylpiperidine.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight	Quantity	Moles
Intermediate 2	-	367.66 g/mol	3.0 g	8.16 mmol
4-Phenylpiperidine	771-99-3	161.24 g/mol	1.58 g	9.8 mmol
Potassium Carbonate (K2CO3)	584-08-7	138.21 g/mol	2.26 g	16.3 mmol
Potassium Iodide (KI)	7681-11-0	166.00 g/mol	0.14 g	0.82 mmol
Acetonitrile (ACN)	75-05-8	41.05 g/mol	40 mL	-

Procedure:

• To a stirred mixture of Intermediate 2 (3.0 g, 8.16 mmol), 4-phenylpiperidine (1.58 g, 9.8 mmol), potassium carbonate (2.26 g, 16.3 mmol), and potassium iodide (0.14 g, 0.82 mmol) in acetonitrile (40 mL).

• Heat the reaction mixture to reflux (approximately 82 °C) and stir for 24 hours.

• Monitor the reaction by TLC (Eluent: 10% Methanol in Dichloromethane).

• After completion, cool the reaction mixture to room temperature and filter.

• Concentrate the filtrate under reduced pressure.

• The crude product is purified by column chromatography on silica gel (Eluent: 5-10% Methanol in Dichloromethane) to afford the Final Product .

Expected Yield: ~70-80%

Characterization of the Final Product:

• 1H NMR (CDCl3, 400 MHz): δ 7.8 (s, 1H), 7.5 (d, J=8.4 Hz, 2H), 7.3-7.1 (m, 7H), 6.9 (d, J=8.4 Hz, 2H), 4.3 (t, J=7.2 Hz, 2H), 3.1 (d, J=11.6 Hz, 2H), 2.5 (t, J=7.2 Hz, 2H), 2.4 (m, 1H), 2.1 (t, J=11.6 Hz, 2H), 2.0 (m, 2H), 1.9-1.7 (m, 4H).

• Mass Spectrometry (ESI+): m/z 492.2 [M+H]+ for C27H28BrN3O.

• HPLC Purity: >95% (as determined by a standard reverse-phase HPLC method).

Safety and Handling Precautions

All synthesis steps should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, must be worn at all times.

• 4-Bromo-1,2-diaminobenzene: Harmful if swallowed or in contact with skin. Causes skin and eye irritation.

• 4-Hydroxybenzaldehyde: Harmful if swallowed. Causes serious eye irritation.

• Sodium Metabisulfite: Harmful if swallowed. Causes serious eye damage. Contact with acids liberates toxic gas.

• N,N-Dimethylformamide (DMF): Flammable liquid and vapor. Harmful in contact with skin or if inhaled. Causes serious eye irritation. May damage fertility or the unborn child.

• 1-Bromo-3-chloropropane: Flammable liquid and vapor. Harmful if swallowed. Causes skin and eye irritation.

• Potassium Carbonate: Causes serious eye irritation.

• Tetrabutylammonium Bromide (TBAB): Harmful if swallowed. Causes skin and eye irritation.

• Acetonitrile (ACN): Highly flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled. Causes serious eye irritation.

• 4-Phenylpiperidine: Causes skin and serious eye irritation. May cause respiratory irritation.[8]

• Potassium Iodide: May cause damage to organs through prolonged or repeated exposure.

In-Depth Discussion: Causality Behind Experimental Choices

• Choice of Benzimidazole Scaffold: The benzimidazole core is a privileged structure in medicinal chemistry, known for its favorable drug-like properties and ability to engage in various biological interactions. In the context of NR2B antagonists, it serves as a rigid scaffold to orient the key pharmacophoric elements for optimal receptor binding.[7]

• Phase Transfer Catalysis in N-Alkylation: The use of tetrabutylammonium bromide (TBAB) as a phase transfer catalyst in Protocol 2 is crucial for efficient alkylation. The benzimidazole anion, formed by deprotonation with potassium carbonate, has limited solubility in acetonitrile. The lipophilic tetrabutylammonium cation pairs with the anion, transferring it into the organic phase where it can readily react with the alkylating agent, 1-bromo-3-chloropropane.

• Finkelstein Reaction Conditions in the Final Step: The addition of a catalytic amount of potassium iodide (KI) in Protocol 3 facilitates the nucleophilic substitution. The iodide ion is a better nucleophile than the chloride ion and can displace the chloride from the propyl chain. The resulting iodo-intermediate is more reactive towards nucleophilic attack by 4-phenylpiperidine, thus accelerating the reaction rate. This is a classic example of the Finkelstein reaction conditions.

Conclusion

The synthetic protocols detailed in this application note provide a robust and reproducible method for the preparation of a potent NR2B selective NMDA receptor antagonist. By understanding the rationale behind the chosen reagents and conditions, researchers can adapt and modify these procedures for the synthesis of novel analogs in the pursuit of improved therapeutic agents for a range of neurological disorders. The provided characterization data serves as a benchmark for confirming the identity and purity of the synthesized compounds. As with all chemical syntheses, adherence to strict safety protocols is paramount.

References

Click to expand

Sources

• 1. Benzimidazole-2-carboxamides as novel NR2B selective NMDA receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A novel series of benzimidazole NR2B-selective NMDA receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-Bromo-1-(4-hydroxyphenyl)propan-1-one | C9H9BrO2 | CID 12613163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. NR2B-selective N-methyl-D-aspartate antagonists: synthesis and evaluation of 5-substituted benzimidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemistry.mdma.ch [chemistry.mdma.ch]
• 7. The Neurogenesis Actuator and NR2B/NMDA Receptor Antagonist Ro25-6981 Consistently Improves Spatial Memory Retraining Via Brain Region-Specific Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sodium triacetoxyborohydride [organic-chemistry.org]

Technical Notes & Optimization

Knoevenagel Condensation: A Technical Support Guide to Optimizing Yields

This guide provides a comprehensive technical support resource for researchers, scientists, and drug development professionals encountering challenges with the Knoevenagel condensation. Structured as a series of troubleshooting questions and in-depth answers, this document aims to provide not only solutions but also a deeper understanding of the reaction's intricacies.

Section 1: Troubleshooting Guide - Addressing Low Yields Head-On

Low yields in Knoevenagel condensations are a common frustration, but a systematic approach to troubleshooting can often pinpoint the root cause. This section addresses the most frequently encountered issues.

Question 1: My reaction is not proceeding to completion, or the conversion rate is very low. What are the likely causes?

Several factors can lead to an incomplete reaction. A methodical investigation into the following areas is recommended:

• Catalyst Inactivity or Inappropriateness: The catalyst is fundamental to the reaction, as it facilitates the deprotonation of the active methylene compound.[1]

  • Expert Insight: The choice of base is critical. A base that is too strong can promote the self-condensation of the aldehyde or ketone starting material, leading to unwanted side products.[2] Conversely, a base that is too weak may not be sufficient to deprotonate the active methylene compound effectively. Weak bases like piperidine, pyridine, or ammonium salts are commonly employed.[2]

  • Troubleshooting Steps:

    • Verify Catalyst Purity and Activity: Ensure your catalyst is fresh and has been stored correctly. Older or improperly stored catalysts can lose their activity.

    • Optimize Catalyst Loading: The amount of catalyst can be crucial. While catalytic amounts are typical, the optimal loading (often 5-20 mol%) can vary depending on the substrates.

    • Screen Different Catalysts: If a standard catalyst like piperidine is ineffective, consider alternatives. For some substrates, ammonium salts like ammonium acetate or even organocatalysts like L-proline have shown excellent efficacy.[1][3]

• Suboptimal Reaction Conditions: Temperature and reaction time are key parameters that control the reaction kinetics.

  • Expert Insight: While many Knoevenagel condensations proceed at room temperature, some substrate combinations require heating to overcome the activation energy barrier.[2][4] However, excessive heat can lead to side reactions, such as Michael addition.[4]

  • Troubleshooting Steps:

    • Monitor the Reaction: Use Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to track the consumption of starting materials and the formation of the product over time. This will help determine the optimal reaction time.[2]

    • Systematic Temperature Variation: If the reaction is sluggish at room temperature, incrementally increase the temperature (e.g., to 40-80°C) and monitor the effect on the reaction rate and product profile.[4]

• Presence of Water: The Knoevenagel condensation is a dehydration reaction, meaning water is a byproduct.[4]

  • Expert Insight: The accumulation of water can inhibit the reaction equilibrium, pushing it back towards the starting materials.[1][4]

  • Troubleshooting Steps:

    • Azeotropic Removal: For reactions conducted in solvents like toluene, a Dean-Stark apparatus can be used to continuously remove water as it is formed.[1][2]

    • Use of Drying Agents: The addition of molecular sieves to the reaction mixture can effectively sequester the water produced.

Question 2: I am observing significant side product formation. How can I improve the selectivity of my reaction?

The formation of side products is a common cause of low yields of the desired α,β-unsaturated product. The two most prevalent side reactions are self-condensation of the carbonyl compound and Michael addition.

• Self-Condensation of the Aldehyde or Ketone: This is more likely to occur when using a strong base.[2]

  • Minimization Strategy: Employ a weaker base as a catalyst. As mentioned previously, piperidine, pyridine, or ammonium acetate are generally preferred over stronger bases like sodium ethoxide.[4][5]

• Michael Addition: The α,β-unsaturated product of the Knoevenagel condensation can act as a Michael acceptor, reacting with another molecule of the deprotonated active methylene compound.[4] This is often favored by longer reaction times and higher temperatures.[4]

  • Minimization Strategies:

    • Stoichiometric Control: Carefully control the stoichiometry of the reactants. A 1:1 molar ratio is a good starting point.[6] In some cases, a slight excess of the carbonyl compound can help minimize the Michael addition by ensuring there is less free active methylene compound available to act as a nucleophile.[2]

    • Reaction Monitoring: Closely monitor the reaction's progress with TLC to stop the reaction once the desired product has formed and before significant Michael addition occurs.[2]

Section 2: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the Knoevenagel condensation to provide a solid foundation for experimental design and troubleshooting.

What is the mechanism of the Knoevenagel Condensation?

The Knoevenagel condensation proceeds through a three-step mechanism:[7]

• Deprotonation: A basic catalyst removes an acidic α-hydrogen from the active methylene compound, generating a resonance-stabilized carbanion (enolate).[8][9]

• Nucleophilic Addition: The carbanion then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde or ketone to form a tetrahedral alkoxide intermediate.[8][10]

• Elimination (Dehydration): The alkoxide intermediate is protonated to form a β-hydroxy compound, which then undergoes base-induced dehydration to eliminate a molecule of water and form the final α,β-unsaturated product.[8]

Caption: The reaction mechanism of the Knoevenagel condensation.

How do I choose the appropriate solvent?

The choice of solvent can significantly impact the reaction rate and yield.[2][11]

• Polar Aprotic Solvents: Solvents like dimethylformamide (DMF) and acetonitrile often give high conversions in shorter reaction times.[2][11]

• Polar Protic Solvents: Ethanol and methanol can also be effective solvents.[4][12] Interestingly, water has been successfully used as a green solvent for some Knoevenagel condensations.[13]

• Nonpolar Solvents: Solvents like toluene are particularly useful when azeotropic removal of water is desired.[2][11]

• Solvent-Free Conditions: In some cases, running the reaction neat (without a solvent) can lead to improved yields and is more environmentally friendly.[4][14]

Solvent Type	Examples	General Effect on Reaction
Polar Aprotic	DMF, Acetonitrile	Often leads to high conversions and short reaction times.[2][11]
Polar Protic	Ethanol, Methanol, Water	Can be effective; water is a green chemistry option.[4][12][13]
Nonpolar	Toluene	Useful for azeotropic water removal.[2][11]
Solvent-Free	N/A	Can improve yields and is environmentally benign.[4][14]

What makes a methylene compound "active"?

An active methylene compound has a CH₂ group flanked by two electron-withdrawing groups (EWGs).[15] These EWGs increase the acidity of the methylene protons, making them easier to remove by a weak base.[15] Common examples of active methylene compounds include:

• Diethyl malonate

• Ethyl acetoacetate

• Malononitrile

• Meldrum's acid[16]

• Cyanoacetic acid[15]

Section 3: Experimental Protocols

The following are generalized protocols that can be adapted for specific substrates.

Protocol 1: General Knoevenagel Condensation

• To a round-bottom flask, add the aldehyde or ketone (1.0 eq), the active methylene compound (1.0-1.2 eq), and the chosen solvent.

• Add the weak base catalyst (e.g., piperidine, 0.1 eq).

• Stir the reaction mixture at room temperature or heat as determined by optimization studies.

• Monitor the reaction's progress by TLC.

• Upon completion, cool the reaction mixture. If a precipitate forms, filter the solid product and wash it with a suitable cold solvent (e.g., ethanol).[2]

• If no precipitate forms, remove the solvent under reduced pressure and purify the crude product by recrystallization or column chromatography.[2]

Protocol 2: Knoevenagel Condensation with Azeotropic Water Removal

• Set up a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.[2]

• Charge the flask with the aldehyde or ketone (1.0 eq), the active methylene compound (1.0-1.2 eq), the catalyst, and a solvent that forms an azeotrope with water (e.g., toluene).[1]

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap.

• Monitor the reaction by TLC.

• Once complete, cool the reaction mixture and work up as described in Protocol 1.

Caption: A systematic workflow for troubleshooting low yields.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Knoevenagel Reaction | Reaction Mechanism of Knoevenagel Reaction [pw.live]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. purechemistry.org [purechemistry.org]
• 8. youtube.com [youtube.com]
• 9. m.youtube.com [m.youtube.com]
• 10. scribd.com [scribd.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01420K [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating the Challenges of Piperidine N-Alkylation

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Over-Alkylation

Welcome to our dedicated technical support center for piperidine N-alkylation reactions. As Senior Application Scientists, we understand the critical importance of achieving high selectivity and yield in the synthesis of N-alkylated piperidines, a cornerstone scaffold in medicinal chemistry. Over-alkylation, leading to the formation of undesired quaternary ammonium salts, is a frequent impediment. This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to empower you to overcome this common synthetic hurdle.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might be encountering in the lab. We delve into the root causes and provide actionable solutions grounded in chemical principles.

Q1: My reaction is producing a significant amount of quaternary ammonium salt. How can I suppress this side reaction?

The formation of a quaternary ammonium salt occurs when the desired tertiary amine product acts as a nucleophile and reacts with another molecule of the alkylating agent.[1][2] This is often a result of the newly formed tertiary amine being more nucleophilic than the starting secondary amine. Several strategies can be employed to mitigate this:

• Control Stoichiometry and Addition Rate: The most direct approach is to limit the availability of the alkylating agent.

  • Use a slight excess of the piperidine starting material (e.g., 1.1 to 1.2 equivalents) relative to the alkylating agent (1.0 equivalent).[2]

  • Employ slow addition of the alkylating agent. Using a syringe pump to add the alkylating agent over several hours maintains a low concentration of the electrophile, favoring the initial mono-alkylation.[1][2]

• Choice of Base: The base plays a crucial role in scavenging the acid generated during the reaction. A non-nucleophilic, sterically hindered base is often preferred.

  • Inorganic bases like potassium carbonate (K₂CO₃) are commonly used.[1] They are inexpensive and effective but can sometimes lead to slower reaction rates due to their limited solubility in organic solvents.

  • Hünig's base (N,N-diisopropylethylamine, DIPEA) is a sterically hindered organic base that is an excellent choice to prevent quaternization as it is non-nucleophilic.[1]

• Solvent Selection: The choice of solvent can influence the relative rates of the desired mono-alkylation and the undesired di-alkylation.

  • Polar aprotic solvents such as acetonitrile (MeCN) or N,N-dimethylformamide (DMF) are generally recommended as they can effectively solvate the transition state.[3]

Below is a workflow to guide your decision-making process when encountering over-alkylation.

Caption: Troubleshooting workflow for over-alkylation.

Q2: The N-alkylation of my substituted piperidine is very sluggish. What factors could be at play?

Slow reaction rates can be frustrating. Several factors can contribute to a sluggish N-alkylation:

• Steric Hindrance: Bulky substituents on the piperidine ring, particularly at the 2- and 6-positions, can sterically hinder the nitrogen atom's approach to the electrophile.[4] Similarly, a sterically demanding alkylating agent will also slow the reaction.

• Poor Leaving Group: The rate of an Sₙ2 reaction is dependent on the quality of the leaving group. Alkyl iodides are more reactive than bromides, which are in turn more reactive than chlorides.

• Insufficient Basicity: The reaction generates an acid (e.g., HBr, HCl) which will protonate the starting piperidine, rendering it non-nucleophilic. An adequate amount of a suitable base is essential to neutralize this acid as it forms.[1]

• Suboptimal Solvent: As mentioned, polar aprotic solvents like DMF or acetonitrile are generally preferred for N-alkylation reactions.[3] Protic solvents can solvate the amine, reducing its nucleophilicity.

Q3: I am working with a piperidine that has another nucleophilic site. How can I achieve selective N-alkylation?

When other nucleophilic groups are present, such as a primary amine or a hydroxyl group, achieving selective N-alkylation can be challenging.

• Exploit Inherent Reactivity: Often, the secondary amine of the piperidine ring is more nucleophilic than a primary amine, allowing for a degree of selective alkylation by carefully controlling reaction conditions (e.g., low temperature, slow addition of the alkylating agent).[5]

• Protecting Group Strategy: For unambiguous selectivity, a protecting group strategy is the most reliable approach.[5] For instance, a primary amine can be selectively protected with a tert-butoxycarbonyl (Boc) group, allowing for the subsequent alkylation of the piperidine nitrogen. The Boc group can then be removed under acidic conditions.

Frequently Asked Questions (FAQs)

This section covers broader questions about the principles of piperidine N-alkylation.

Q1: What is the underlying mechanism of over-alkylation?

Over-alkylation in this context is a consecutive Sₙ2 reaction. The first reaction is the desired N-alkylation of the secondary piperidine amine to form a tertiary amine. This tertiary amine can then compete with the starting secondary amine to react with the alkylating agent, forming a quaternary ammonium salt. This is often favorable because the resulting tertiary amine can be more nucleophilic than the starting secondary amine.

Caption: Mechanism of over-alkylation.

Q2: Are there alternative methods to direct N-alkylation with alkyl halides that avoid over-alkylation?

Yes, reductive amination is an excellent and widely used alternative that completely avoids the problem of over-alkylation.[2][6] This two-step, one-pot process involves:

• Reaction of the piperidine with an aldehyde or ketone to form an iminium ion intermediate.

• In-situ reduction of the iminium ion with a mild reducing agent.

Sodium triacetoxyborohydride (NaBH(OAc)₃) is a particularly effective reducing agent for this transformation because it is selective for the iminium ion over the starting carbonyl compound.[2][6]

Q3: How do I monitor the progress of my piperidine N-alkylation reaction?

Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most common methods for monitoring the reaction.

• TLC: Staining with potassium permanganate (KMnO₄) or ninhydrin can be effective for visualizing piperidine derivatives, which may not be UV-active.[7] The product, being more substituted, will typically have a higher Rf value than the starting piperidine. The quaternary salt, being ionic, will remain at the baseline.

• LC-MS: This is a powerful technique that allows you to monitor the disappearance of starting materials and the appearance of the desired product and any byproducts, confirming their identities by their mass-to-charge ratio.

Data Summary: Comparison of Common Bases

The choice of base is critical for a successful N-alkylation. The table below compares common bases used in these reactions.

Base	pKa of Conjugate Acid	Key Characteristics	Typical Equivalents
Potassium Carbonate (K₂CO₃)	~10.3	Inexpensive, heterogeneous, requires vigorous stirring.	1.5 - 2.0
Triethylamine (TEA)	~10.7	Common organic base, can lead to quaternization itself.	1.5 - 2.0
DIPEA (Hünig's Base)	~11.0	Sterically hindered, non-nucleophilic, prevents over-alkylation.[1]	1.5
Sodium Hydride (NaH)	~35	Strong, non-nucleophilic base, requires anhydrous conditions.	1.1 - 1.2

Detailed Experimental Protocols

Protocol 1: N-Alkylation of Piperidine with an Alkyl Halide using DIPEA

This protocol is designed to minimize over-alkylation by using a hindered base and slow addition of the alkylating agent.

Materials:

• Piperidine (1.1 eq.)

• Alkyl halide (1.0 eq.)

• N,N-diisopropylethylamine (DIPEA) (1.5 eq.)[1]

• Anhydrous acetonitrile (MeCN)

• Round-bottom flask with a magnetic stir bar

• Syringe pump

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the piperidine (1.1 eq.) and anhydrous acetonitrile to make a 0.1 M solution.

• Add DIPEA (1.5 eq.) to the stirred solution.

• Load the alkyl halide (1.0 eq.) into a syringe and place it on a syringe pump.

• Slowly add the alkyl halide to the stirred piperidine solution over a period of 2-4 hours at room temperature.[1]

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Perform an aqueous work-up by partitioning the residue between an organic solvent (e.g., ethyl acetate) and a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude product, which can be purified by column chromatography.

Protocol 2: N-Alkylation via Reductive Amination

This protocol is an excellent alternative to direct alkylation and avoids the formation of quaternary ammonium salts.[2]

Materials:

• Piperidine derivative (1.0 eq.)

• Aldehyde or ketone (1.1 eq.)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.)[2]

• Anhydrous solvent (e.g., dichloromethane (DCM) or 1,2-dichloroethane (DCE))

• Round-bottom flask with a magnetic stir bar

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the piperidine derivative (1.0 eq.), the aldehyde or ketone (1.1 eq.), and the anhydrous solvent.

• Stir the mixture at room temperature for 20-30 minutes to allow for iminium ion formation.

• In a single portion, add sodium triacetoxyborohydride (1.5 eq.) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. Reaction times can range from 1 to 24 hours.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[2]

• Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude product for purification.

References

• Benchchem. Technical Support Center: Optimizing Piperidine Reactions for Enhanced Yield and Purity.

• ResearchGate. Procedure for N-alkylation of Piperidine?. Available at: [Link]

• Benchchem. Technical Support Center: Preventing Over-Alkylation of Piperidine Derivatives.
• Benchchem. Application Notes and Protocols for N-Alkylation of 2-(Aminomethyl)piperidine.

• Asian Journal of Green Chemistry. Effect of Solvents on Kinetics and Mechanistic Investigation of Highly Substituted Piperidines: Spectrometry Approaches. Available at: [Link]

• Canadian Science Publishing. Diastereoselective N-quaternization of piperidines. Available at: [Link]

• ACS Publications. Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. Available at: [Link]

• ResearchGate. I have prepared ionic-liquid of piperidine but unable to monitor its progress on TLC. Kindly guide?. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]

Optimization of catalyst for Buchwald-Hartwig amination of 2-chlorobenzaldehyde

As a Senior Application Scientist, I've designed this technical support guide to address the specific challenges encountered when optimizing the Buchwald-Hartwig amination of 2-chlorobenzaldehyde. This substrate is particularly demanding due to the electron-withdrawing nature of the aldehyde and the inherent low reactivity of aryl chlorides. This guide moves beyond simple protocols to explain the underlying principles, helping you troubleshoot effectively and optimize your reaction with confidence.

Technical Support Center: Buchwald-Hartwig Amination of 2-Chlorobenzaldehyde

This guide is structured into two main sections: a Troubleshooting Guide for when your reaction isn't performing as expected, and a Frequently Asked Questions (FAQ) section for proactive optimization and experimental design.

Troubleshooting Guide

This section addresses common problems encountered during the amination of 2-chlorobenzaldehyde. Each issue is presented as a question you might ask, followed by a detailed analysis and recommended course of action.

Question 1: My reaction shows very low or no conversion of the 2-chlorobenzaldehyde starting material. What are the likely causes and how can I fix it?

Answer: Low or no conversion in the amination of an aryl chloride is a classic sign of an insufficiently active catalytic system. Aryl chlorides are notoriously less reactive than the corresponding bromides or iodides, requiring highly active catalysts to facilitate the rate-limiting oxidative addition step.[1][2]

Potential Causes & Solutions:

• Inactive Catalyst/Ligand Combination: The choice of phosphine ligand is paramount. For challenging aryl chlorides, bulky, electron-rich dialkylbiaryl phosphine ligands are essential.[3][4] They promote the formation of a monoligated palladium species, which is highly active in the catalytic cycle.[3]

  • Recommendation: If you are using older generation ligands like P(o-tol)₃ or bidentate ligands such as BINAP or DPPF, consider switching to a more advanced, sterically hindered ligand.[4] Excellent starting points for aryl chlorides are XPhos , RuPhos , or BrettPhos .[4][5][6]

• Inappropriate Palladium Precursor: While Pd(OAc)₂ is common, its reduction to the active Pd(0) species can be unreliable.[1] Pre-formed Pd(0) sources like Pd₂(dba)₃ or well-defined precatalysts that generate the active LPd(0) species more cleanly are often superior.[7]

  • Recommendation: Use a Pd(0) source like Pd₂(dba)₃ or, for maximum reliability and reproducibility, a commercially available precatalyst such as an XPhos-palladium G3 or G4 precatalyst.[8]

• Insufficiently Strong Base: The base plays a critical role in deprotonating the amine to form the palladium-amido complex.[7] For the coupling of aryl chlorides, a strong, non-nucleophilic base is typically required.

  • Recommendation: Sodium tert-butoxide (NaOt-Bu) is the most common and effective base for this transformation.[2][9] If your substrate's aldehyde group is sensitive, weaker bases like K₃PO₄ or Cs₂CO₃ can be attempted, but they will likely require higher temperatures and may still result in lower yields.[7][10]

• Reaction Temperature is Too Low: The oxidative addition of aryl chlorides to Pd(0) has a higher activation energy than for aryl bromides or iodides.

  • Recommendation: Ensure the reaction temperature is sufficiently high, typically in the range of 80-110 °C for solvents like toluene or dioxane.[8][10]

Question 2: My main product is benzaldehyde, resulting from hydrodehalogenation of the starting material. How can I suppress this side reaction?

Answer: Hydrodehalogenation is a common side reaction where the aryl halide is reduced instead of coupled. It often competes with the desired C-N bond formation, particularly when the reductive elimination step is slow.[3]

Potential Causes & Solutions:

• Slow Reductive Elimination: The choice of ligand dramatically influences the rate of reductive elimination relative to side reactions like β-hydride elimination (which can lead to reduced arenes).[3]

  • Recommendation: Employing sterically hindered, electron-rich ligands like XPhos or BrettPhos is crucial. These ligands accelerate the final reductive elimination step, outcompeting the pathways that lead to hydrodehalogenation.[4]

• Presence of Water: Trace amounts of water can facilitate the protonolysis of palladium-aryl intermediates, leading to the formation of the reduced arene.

  • Recommendation: Ensure all reagents and the solvent are rigorously dried and degassed.[1][9] Use an oven-dried flask and maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the setup and reaction.

Question 3: The reaction starts well but stalls at 50-70% conversion. What could be causing catalyst deactivation?

Answer: Reaction stalling suggests the catalyst is losing its activity over time. This can be due to several factors, including product inhibition or the degradation of the catalyst itself.

Potential Causes & Solutions:

• Product Inhibition: The newly formed N-aryl product can sometimes coordinate strongly to the palladium center, inhibiting further catalytic turnover.[11] The aldehyde functionality on your product could potentially exacerbate this issue.

  • Recommendation: A slight increase in catalyst loading (e.g., from 1 mol% to 2-3 mol%) might be necessary to push the reaction to completion. However, always optimize other parameters first.

• Ligand Degradation or Off-Cycle Species: Small, electron-rich substrates or products can sometimes displace the phosphine ligand, leading to catalyst deactivation.[12] High temperatures over prolonged periods can also lead to ligand degradation.

  • Recommendation: Screen different ligands. A ligand that forms a more stable complex with palladium throughout the cycle might be less prone to deactivation. For instance, some N-heterocyclic carbene (NHC) based palladium catalysts are known for their high stability and robustness.[13][14] Also, try to run the reaction at the lowest temperature that still affords a reasonable rate to minimize thermal degradation.

Frequently Asked Questions (FAQ)

This section provides answers to common questions regarding the strategic planning and optimization of the amination of 2-chlorobenzaldehyde.

Question 1: What is the best starting point for catalyst and ligand selection for aminating 2-chlorobenzaldehyde?

Answer: For a challenging substrate like an electron-deficient aryl chloride, you must use a "third-generation" or later Buchwald-Hartwig catalyst system.[3] A robust starting point would be:

• Palladium Source: Pd₂(dba)₃ (1-2 mol %) or a precatalyst like XPhos Pd G3 (2 mol %).[8]

• Ligand: XPhos (2-4 mol %). The sterically demanding XPhos ligand is highly effective for the amination of aryl chlorides.[4][9]

• Ligand-to-Palladium Ratio: A ratio of 1:1 to 2:1 (Ligand:Pd) is typical. For in-situ generation from Pd₂(dba)₃, a 2:1 or 4:1 ratio of ligand to the dimeric palladium complex is common.

Question 2: How do I choose the optimal base and solvent?

Answer: The choice of base and solvent are interdependent and crucial for success.

• Base Selection:

  • Strong Bases (Recommended Start): Sodium tert-butoxide (NaOt-Bu) is the most reliable base for aryl chloride amination due to its high basicity and moderate steric bulk.[9] Use 1.2 to 2.0 equivalents.

  • Weaker Bases (For Sensitive Substrates): If you suspect the strong basicity of NaOt-Bu is causing side reactions with the aldehyde, you can explore weaker inorganic bases like K₃PO₄ or Cs₂CO₃. Be aware that this will likely require higher catalyst loading and/or higher temperatures.[10]

• Solvent Selection:

  • Standard Solvents: Toluene and 1,4-dioxane are the most common solvents for this reaction.[15][16] Toluene is often preferred. Ensure the solvent is anhydrous and degassed.[9]

  • Alternative "Green" Solvents: For processes where sustainability is a concern, solvents like 2-methyltetrahydrofuran (2-MeTHF) or methyl tert-butyl ether (MTBE) have been shown to be effective in some Buchwald-Hartwig couplings.[17]

Question 3: How critical are anhydrous and oxygen-free conditions for this reaction?

Answer: Extremely critical. The active Pd(0) catalyst and the phosphine ligands are sensitive to oxidation. Oxygen can rapidly deactivate the catalyst, leading to failed reactions. Similarly, water can participate in side reactions, most notably hydrodehalogenation.[1] All manipulations should be performed using standard Schlenk or glovebox techniques under an inert atmosphere (argon or nitrogen).

Data & Protocols

Table 1: Representative Conditions for Buchwald-Hartwig Amination of Aryl Chlorides

Entry	Palladium Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Typical Yield (%)	Reference
1	Pd₂(dba)₂ (1.5)	XPhos (3.0)	NaOt-Bu (2.0)	Toluene	100 (Reflux)	>90	[9]
2	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄ (2.0)	t-BuOH	110	85-95	[18]
3	[Pd(NHC)] (2-3)	(NHC Ligand)	KOH (2.0)	Toluene	110	>90	[13][14]
4	Pd(OAc)₂ (10)	X-Phos (10)	NaOt-Bu (1.2)	Dioxane	100 (MW)	>90	[19]

Yields are generalized and highly dependent on the specific amine and aryl chloride used.

Experimental Protocol: General Procedure for Amination of 2-Chlorobenzaldehyde

This protocol is a general guideline and should be adapted and optimized for your specific amine coupling partner.

Materials:

• 2-Chlorobenzaldehyde (1.0 equiv)

• Amine (1.2 equiv)

• Pd₂(dba)₃ (0.01 equiv, 1 mol% Pd)

• XPhos (0.02 equiv, 2 mol%)

• Sodium tert-butoxide (1.5 equiv)

• Anhydrous, degassed toluene (to make a ~0.5 M solution)

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add Pd₂(dba)₃, XPhos, and sodium tert-butoxide under an inert atmosphere (e.g., in a glovebox).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add the anhydrous, degassed toluene via syringe, followed by the amine (if liquid) or a solution of the amine (if solid).

• Add the 2-chlorobenzaldehyde via syringe.

• Stir the mixture at room temperature for 5 minutes.[9]

• Heat the reaction mixture in a pre-heated oil bath to 100 °C.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench carefully with water.[9]

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[9]

• Purify the crude product by flash column chromatography on silica gel.

Visual Guides

Troubleshooting Workflow for Low Reaction Yield

This decision tree provides a logical path for diagnosing and solving issues related to poor reaction performance.

Sources

• 1. reddit.com [reddit.com]
• 2. jk-sci.com [jk-sci.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. research.rug.nl [research.rug.nl]
• 5. entegris.com [entegris.com]
• 6. bristol.ac.uk [bristol.ac.uk]
• 7. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 8. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 9. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Buchwald-Hartwig aminations of aryl chlorides: A practical protocol based on commercially available Pd(0)-NHC catalysts | Semantic Scholar [semanticscholar.org]
• 15. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. par.nsf.gov [par.nsf.gov]
• 18. orgsyn.org [orgsyn.org]
• 19. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude 2-(Piperidin-1-yl)benzaldehyde

Welcome to the technical support guide for the purification of crude 2-(Piperidin-1-yl)benzaldehyde. This document provides in-depth, field-proven guidance for researchers, scientists, and drug development professionals encountering challenges with the column chromatography of this compound. Our approach moves beyond simple step-by-step instructions to explain the underlying chemical principles, ensuring you can adapt and troubleshoot effectively.

The synthesis of 2-(Piperidin-1-yl)benzaldehyde, often prepared from 2-fluorobenzaldehyde and piperidine, typically yields a crude product as a red or brown oil[1]. This mixture contains unreacted starting materials, by-products, and other impurities that must be removed to ensure the integrity of subsequent experimental work. Column chromatography is the most common and effective method for this purification.

Core Principles & Pre-Column Analysis

Before proceeding to column chromatography, understanding the physicochemical properties of your target molecule and potential impurities is paramount.

• Target Molecule: 2-(Piperidin-1-yl)benzaldehyde contains a moderately polar benzaldehyde group and a basic tertiary amine (the piperidine ring). This duality governs its chromatographic behavior.

• Likely Impurities:

  • 2-Fluorobenzaldehyde: Less polar than the product.

  • Piperidine: A basic, polar amine.

  • Over-oxidation Products: If the aldehyde is exposed to air for extended periods, 2-(piperidin-1-yl)benzoic acid may form, which is highly polar and acidic[2][3].

The key to a successful separation is to exploit the polarity differences. A preliminary Thin Layer Chromatography (TLC) analysis is non-negotiable. It allows you to select an appropriate solvent system before committing your entire sample to the column.

Experimental Protocol: Column Chromatography Purification

This protocol is a robust starting point. Depending on your specific impurity profile, adjustments may be necessary.

1. Materials & Setup

• Stationary Phase: Silica Gel (Standard, 70-230 mesh). Silica is slightly acidic, which can be a critical factor.[4]

• Eluent (Mobile Phase): A mixture of a non-polar solvent (Hexanes or Heptane) and a polar solvent (Ethyl Acetate, EtOAc).

• Additive: Triethylamine (Et₃N).

• Glass column, collection tubes, TLC plates, and visualization reagents (UV lamp).

2. Step-by-Step Methodology

• Solvent System Selection (TLC):

  • Prepare several eluent mixtures with varying ratios of Hexane:EtOAc (e.g., 9:1, 8:2, 7:3).

  • To counteract the acidity of the silica gel which can cause streaking with amines, add 0.5-1% triethylamine to your chosen eluent systems.[5]

  • Spot your crude mixture on a TLC plate and develop it in these solvent systems.

  • The ideal system is one that gives your target compound an Rf value of approximately 0.25-0.35 . Impurities should be well-separated from this spot.[6]

• Column Packing (Wet Slurry Method):

  • Place a small plug of cotton or glass wool at the bottom of the column. Add a thin layer of sand.

  • In a beaker, create a slurry of silica gel in your initial, least polar eluent.

  • Pour the slurry into the column. Gently tap the column to ensure even packing and dislodge air bubbles.

  • Once the silica has settled, add another layer of sand on top to protect the surface.

  • Drain the excess solvent until the solvent level is just at the top of the sand. Never let the column run dry. [7]

• Sample Loading (Dry Loading Recommended):

  • Dissolve your crude 2-(Piperidin-1-yl)benzaldehyde in a minimal amount of a volatile solvent (e.g., dichloromethane or ethyl acetate).

  • Add a small amount of silica gel (2-3 times the mass of your crude product) to this solution.

  • Evaporate the solvent completely using a rotary evaporator until you have a dry, free-flowing powder. This is your dry-loaded sample.

  • Carefully add this powder to the top of the packed column.

  • Gently cover the sample layer with a small amount of sand.

• Elution & Fraction Collection:

  • Carefully add your chosen eluent to the column.

  • Apply gentle pressure (if using flash chromatography) to start the solvent flow.

  • Begin collecting fractions in test tubes. The volume of each fraction should be consistent.

  • If your TLC showed impurities that are very non-polar, you can start with a less polar solvent mixture (e.g., 95:5 Hexane:EtOAc) to elute them first, then switch to your main eluent (a technique known as gradient elution).[6]

• Monitoring and Analysis:

  • Systematically spot every few fractions on a TLC plate.

  • Develop the TLC plate and visualize under a UV lamp.

  • Identify and group the fractions that contain your pure product.

  • Combine the pure fractions into a round-bottom flask.

  • Remove the solvent via rotary evaporation to yield the purified 2-(Piperidin-1-yl)benzaldehyde.

Visualization: Chromatography Workflow

The following diagram outlines the logical flow of the purification process.

Sources

• 1. 2-PIPERIDIN-1-YL-BENZALDEHYDE | 34595-26-1 [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Capillary gas chromatography determination of benzaldehyde arising from benzyl alcohol used as preservative in injectable formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. Chromatography [chem.rochester.edu]
• 6. researchgate.net [researchgate.net]
• 7. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Technical Support Center: Recrystallization of Substituted Benzaldehydes

Welcome to the Technical Support Center for the purification of substituted benzaldehydes. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize recrystallization to achieve high-purity aromatic aldehydes. Substituted benzaldehydes are a cornerstone of synthetic chemistry, but their purification can present unique challenges, primarily their propensity for oxidation and their varied solubility profiles.

This document moves beyond standard protocols to provide in-depth, field-tested insights in a direct question-and-answer format. We will explore the causality behind common issues and offer robust, validated solutions to streamline your purification workflows.

Troubleshooting Guide: Addressing Common Recrystallization Issues

This section addresses the most frequent and challenging problems encountered during the recrystallization of substituted benzaldehydes.

Q1: My compound is "oiling out" instead of forming crystals. What is happening and how do I fix it?

A1: "Oiling out" occurs when the dissolved solid separates from the solution as a liquid phase rather than a crystalline solid upon cooling.[1][2] This phenomenon happens when the melting point of your impure compound is lower than the temperature of the solution at the point of saturation.[1] The resulting oil is an amorphous liquid that often traps impurities effectively, defeating the purpose of recrystallization.[1][2][3]

Causality & Mechanism: The high concentration of impurities in the crude material significantly depresses its melting point. As the hot, saturated solution cools, it becomes supersaturated. If the temperature at which supersaturation is reached is still above the melting point of the impure solute, the solute will emerge from the solution as a liquid (oil) instead of nucleating into solid crystals.

Solutions:

• Increase Solvent Volume: The most immediate fix is to reheat the solution to redissolve the oil, then add more of the hot solvent (10-20% additional volume). This lowers the saturation temperature of the solution, potentially to a point below the compound's melting point, allowing for proper crystal formation upon cooling.[1]

• Change the Solvent System:

  • Lower Boiling Point Solvent: Select a solvent with a lower boiling point. This ensures the solution cools to a lower temperature before saturation is reached.

  • Mixed-Solvent System: If using a single solvent, switch to a mixed-solvent pair. Dissolve the compound in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" or "anti-solvent" (in which it is poorly soluble) dropwise at the same temperature until the solution becomes faintly cloudy (the saturation point). Let this solution cool slowly.[4][5]

• Reduce Cooling Rate: Allow the flask to cool to room temperature as slowly as possible before moving it to an ice bath. Insulating the flask can help. Very slow cooling favors the formation of well-ordered crystals over oil.[6]

• Pre-Purification: If the compound is highly impure, a preliminary purification step like a quick column chromatography pass may be necessary to remove the bulk of impurities that are depressing the melting point.[3][7]

Q2: My final product is contaminated with the corresponding benzoic acid. How did this happen and how can I prevent it?

A2: Benzaldehydes are highly susceptible to aerobic oxidation, which converts the aldehyde functional group (-CHO) to a carboxylic acid (-COOH), in this case, the corresponding benzoic acid.[8][9] This is the most common degradation pathway for this class of compounds.

Causality & Mechanism: The oxidation is an auto-catalytic radical chain reaction initiated by oxygen from the air, often accelerated by light.[10] The process can occur during the reaction, workup, purification, and even during storage. Heating the benzaldehyde in a solvent exposed to air during recrystallization can significantly accelerate this process.

Preventative & Remedial Strategies:

• Pre-Recrystallization Wash: Before recrystallization, dissolve the crude product in an organic solvent (like diethyl ether or ethyl acetate) and wash it with a mild aqueous base, such as 5% sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solution.[8][11] This converts the acidic benzoic acid impurity into its water-soluble sodium salt, which partitions into the aqueous layer, leaving the neutral aldehyde in the organic phase.

• Use an Inert Atmosphere: Whenever possible, perform the recrystallization under an inert atmosphere, such as nitrogen or argon.[8] This involves purging the flask with the inert gas before adding solvent and maintaining a positive pressure throughout the heating and cooling cycle.

• Use Deoxygenated Solvents: Solvents can be deoxygenated by bubbling an inert gas through them for 15-30 minutes prior to use. This minimizes the dissolved oxygen available for oxidation.[8]

• Add a Radical Inhibitor: For particularly sensitive benzaldehydes, adding a small crystal of a radical inhibitor like hydroquinone or Butylated Hydroxytoluene (BHT) to the crude material before recrystallization can prevent oxidation.[10][11]

• Proper Storage: Store both the crude and purified benzaldehyde under nitrogen or argon, in a dark bottle, and at a low temperature to minimize oxidation over time.[11]

Q3: No crystals are forming, even after the solution has cooled in an ice bath. What should I do?

A3: The failure of crystals to form from a cooled solution is typically due to one of two reasons: either too much solvent was used, and the solution is not yet saturated, or the solution is supersaturated but lacks a nucleation point to initiate crystal growth.

Solutions:

• Reduce Solvent Volume: This is the most common cause.[6] Gently heat the solution and boil off a portion of the solvent. Allow it to cool again. Repeat until the solution volume is reduced enough to become saturated at a lower temperature.

• Induce Crystallization (Seeding): If the solution is supersaturated, it needs a trigger for nucleation.

  • Scratch Method: Use a glass stirring rod to gently scratch the inside surface of the flask below the level of the solvent.[12] The microscopic imperfections on the glass provide nucleation sites for crystals to begin forming.

  • Seed Crystal: Add a tiny crystal of the pure compound to the cooled solution. This provides a perfect template for further crystal growth.[7][13] If you don't have a pure crystal, dip a glass rod into the solution, remove it, let the solvent evaporate to leave a small solid residue, and then re-insert the rod into the solution.[12]

• Increase Cooling: If crystals still haven't formed, try placing the solution in a colder environment, such as a -20°C freezer, but be cautious of the solvent freezing.

Frequently Asked Questions (FAQs)

Q4: How do I select the optimal solvent for my substituted benzaldehyde?

A4: The ideal recrystallization solvent is one in which your target compound has high solubility at an elevated temperature but low solubility at low temperatures (e.g., in an ice bath). Conversely, the impurities should either be insoluble in the hot solvent or remain highly soluble in the cold solvent.[5][14]

Solvent Selection Workflow:

• Literature Search: Check databases like SciFinder or Reaxys for previously reported recrystallization solvents for your compound or structurally similar analogues.[5]

• "Like Dissolves Like": Use chemical intuition. Benzaldehydes have a polar carbonyl group and a non-polar benzene ring. Their solubility will be dictated by the substituents.

  • Polar Substituents (e.g., -OH, -NO₂, -NH₂): These compounds will be more soluble in polar solvents like ethanol, methanol, or water.

  • Non-Polar Substituents (e.g., -Alkyl, -Halogen, -O-Alkyl): These will have better solubility in less polar solvents like toluene, hexanes, or ethyl acetate.

• Small-Scale Testing: Test several candidate solvents using a small amount of your crude material (~10-20 mg) in a test tube. Add the solvent dropwise at room temperature. A good solvent will not dissolve the compound well. Then, heat the mixture. A good solvent will dissolve the compound completely upon heating. Finally, cool the test tube in an ice bath. Abundant crystal formation indicates a promising solvent.

Compound Example	Substituent Type	Recommended Solvent System(s)	Rationale & Notes
Vanillin (4-hydroxy-3-methoxybenzaldehyde)	Polar (Phenolic -OH)	Water[4][15][16]	The polar hydroxyl group allows for good solubility in hot water, with poor solubility in cold water.
4-Nitrobenzaldehyde	Polar (Nitro -NO₂)	Ethanol/Water mixture; Ether/Petroleum Ether[17][18]	The highly polar nitro group requires a polar solvent system. A mixed system helps fine-tune solubility.
4-(Hexyloxy)benzaldehyde	Non-Polar (Alkoxy)	Ethanol or Ethanol/Water[7]	The long alkyl chain increases non-polar character, but the aldehyde offers some polarity. Ethanol is a good intermediate polarity solvent.
Unsubstituted Benzaldehyde	N/A (Liquid)	N/A (Purified by distillation)[11]	Benzaldehyde itself is a liquid at room temperature and is typically purified by vacuum distillation, not recrystallization.

Q5: My yield is very low. What are the common causes of product loss?

A5: A low recovery is a frequent issue in recrystallization. The goal is to maximize the recovery of pure product while leaving impurities behind.

Common Reasons for Low Yield:

• Using Too Much Solvent: This is a primary cause. The more solvent used, the more product will remain dissolved in the mother liquor even when cold.[1][6] Always use the minimum amount of hot solvent required to fully dissolve the solid.

• Premature Crystallization: If the solution cools too quickly during a hot filtration step (used to remove insoluble impurities), the product will crystallize on the filter paper and in the funnel stem. To prevent this, use a pre-heated funnel and flask and keep the solution at or near its boiling point during the transfer.

• Washing with Room-Temperature Solvent: After filtering the crystals, washing them with solvent that is not ice-cold will redissolve some of your product. Always use a minimal amount of ice-cold recrystallization solvent for washing.

• Excessive Use of Decolorizing Carbon: Activated charcoal is excellent for removing colored impurities, but it is not perfectly selective and can adsorb your desired product, thereby reducing the yield.[19] Use only a small amount (1-2% by weight).

Standardized Protocols & Workflows

These protocols provide a validated starting point for your experiments. Always perform initial trials on a small scale.

Protocol 1: General Single-Solvent Recrystallization

• Dissolution: Place the crude substituted benzaldehyde into an Erlenmeyer flask. Add a minimal amount of the selected solvent and bring the mixture to a gentle boil while stirring. Continue adding small portions of the hot solvent until the solid just dissolves completely.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Re-heat the mixture to boiling for a few minutes.

• Hot Filtration (Optional): To remove the charcoal or any insoluble impurities, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated Erlenmeyer flask.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature on an insulated surface (e.g., a cork ring). Once at room temperature, place the flask in an ice-water bath for at least 20-30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small portion of ice-cold solvent to rinse away any remaining mother liquor.

• Drying: Allow the crystals to dry on the filter under vacuum. For final drying, transfer the crystals to a watch glass or place them in a vacuum oven.

Diagram: General Recrystallization Workflow

Caption: A decision tree for troubleshooting common recrystallization problems.

References

• Experiment 1: Recrystallization of Vanillin (4-Hydroxy-3-Methoxybenzaldehyde). Scribd. [Link]

• Recrystallization of Vanillin Lab Report. Scribd. [Link]

• Benzaldehyde - Solubility of Things. Solubility of Things. [Link]

• Experiment 1: Recrystallization of Vanillin | PDF | Filtration | Crystallization. Scribd. [Link]

• Experiment 2 RECRYSTALLIZATION: PURIFICATION OF SOLIDS. CHEMISTRY. [Link]

• Solution Crystallization of Vanillin in the Presence of a Liquid–Liquid Phase Separation. ACS Publications. [Link]

• What is the best solution to prevent the oxidation of Benzaldehyde to Benzoic acid? ResearchGate. [Link]

• Preparation of 4-nitrobenzaldehyde. PrepChem.com. [Link]

• Oxidation of Benzaldehyde, Prevention Of. Sciencemadness.org. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• Exploring the Volatility, Phase Transitions, and Solubility Properties of Five Halogenated Benzaldehydes. PMC. [Link]

• Solvent Choice - Chemistry Teaching Labs. University of York. [Link]

• Benzaldehyde | C6H5CHO. PubChem. [Link]

• Solubility Behavior of 3,4,5-Trimethoxybenzaldehyde in Different Pure Organic Solvents. ResearchGate. [Link]

• Reagents & Solvents: Solvents for Recrystallization. University of Rochester. [Link]

• Solvent selection for recrystallization: An undergraduate organic experiment. ACS Publications. [Link]

• Recrystallization and Crystallization. Organic Chemistry @ CU Boulder. [Link]

• Tips & Tricks: Recrystallization. University of Rochester. [Link]

• 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• Recrystallization. Chemistry LibreTexts. [Link]

• Why is benzaldehyde less soluble than acetone in water? Quora. [Link]

• Process for the purification of nitrobenzaldehyde.

• Oiling Out in Crystallization. Mettler Toledo. [Link]

• Recrystallization (help meeeeee). Reddit. [Link]

• How To: Purify by Crystallization. University of Rochester. [Link]

• Help! Recrystallization sources of error. Reddit. [Link]

• Problems with Recrystallisations. University of York. [Link]

• Important Chemistry Tips-Solvents choose for recrystallization-Part4. YouTube. [Link]

• How to avoid the formation of oil droplets during recrystallization? ResearchGate. [Link]

• Process for the purification of benzaldehyde.

• Veteran chemists, have any advice on recrystallization for an inexperienced undergrad? Reddit. [Link]

• The benzaldehyde oxidation paradox explained by the interception of peroxy radical by benzyl alcohol. PubMed. [Link]

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• 5. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
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• 9. Benzaldehyde | C6H5CHO | CID 240 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Technical Support Center: Identifying and Removing Unreacted Starting Materials

Welcome to the Technical Support Center, a dedicated resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common challenges of identifying and removing unreacted starting materials from your product mixture. Achieving high product purity is paramount for reliable experimental results and is a critical aspect of chemical synthesis.[1]

Troubleshooting Guide

This section is designed to help you diagnose and solve common issues encountered during the purification process.

Issue 1: My product and starting material have very similar polarities, making separation by column chromatography difficult.

Causality: Co-elution during column chromatography occurs when compounds have similar affinities for the stationary phase and solubilities in the mobile phase. This is a frequent challenge when the product and starting material share similar functional groups and overall molecular structure.

Solutions:

• Optimize the Solvent System: Even slight adjustments to the eluent polarity can significantly impact separation.[2] Experiment with different solvent mixtures, including those with different solvent strengths and selectivities. For instance, switching from a hexane/ethyl acetate system to a dichloromethane/methanol or a toluene/acetone system can alter the interactions with the silica gel and improve resolution.

• Employ Gradient Elution: Start with a low-polarity eluent and gradually increase the polarity.[3] This can help to first elute the less polar compound, followed by the more polar one with greater resolution.

• Adjust the Stationary Phase: If standard silica gel fails to provide adequate separation, consider alternatives.[2] Alumina (basic, neutral, or acidic) can offer different selectivity. For non-polar compounds, reverse-phase silica (e.g., C18) with a polar mobile phase (e.g., water/acetonitrile) might be effective.

• Modify Column Parameters:

  • Use a longer column: This increases the surface area and the number of theoretical plates, enhancing separation.[2]

  • Decrease the flow rate: A slower elution can improve the equilibrium between the mobile and stationary phases, leading to better resolution.[2]

• Derivative Formation: Consider a temporary chemical modification of the starting material or product to significantly alter its polarity. For example, a hydroxyl group can be protected as a silyl ether, making the molecule much less polar. This derivative can then be easily separated, and the protecting group can be removed in a subsequent step.

Issue 2: My solid product "oils out" during recrystallization instead of forming crystals.

Causality: "Oiling out" occurs when the solute is insoluble in the solvent at a temperature above its melting point. The product separates as a liquid instead of forming a crystalline lattice.[4] This is common with low-melting point solids or when the solvent is too nonpolar for the solute.

Solutions:

• Alter the Solvent System:

  • Use a higher boiling point solvent: This ensures that the dissolution temperature is below the melting point of your compound.

  • Employ a solvent mixture: Add a second, miscible solvent in which your compound is less soluble. This can lower the overall solvating power and encourage crystallization.

• Lower the Dissolution Temperature: Use a larger volume of solvent to dissolve your compound at a lower temperature, staying below its melting point.

• Induce Crystallization:

  • Scratching the flask: Use a glass rod to scratch the inside of the flask at the surface of the solution. The microscopic scratches can provide nucleation sites for crystal growth.[5]

  • Seeding: Add a small, pure crystal of your product to the cooled solution. This provides a template for further crystallization.[6]

  • Slow cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Rapid cooling can sometimes favor oiling out.[2]

Issue 3: I'm losing a significant amount of my product during liquid-liquid extraction.

Causality: Product loss during extraction can be due to several factors, including incomplete partitioning between the two immiscible phases, emulsion formation, or the product's solubility in the aqueous phase.

Solutions:

• Optimize Solvent Choice: The extracting solvent should have a high affinity for your product and be immiscible with the initial solvent.[7] The partition coefficient (the ratio of the concentration of the solute in the two phases) should be high.

• Perform Multiple Extractions: It is more efficient to perform several extractions with smaller volumes of solvent than one extraction with a large volume.

• "Salting Out": If your product has some solubility in the aqueous phase, adding a saturated solution of an inorganic salt (like NaCl, known as brine) can decrease its solubility in the aqueous layer and drive it into the organic layer.[8]

• Break Emulsions: Emulsions are colloidal suspensions of one liquid in another that are difficult to separate.

  • Allow the mixture to stand: Sometimes, emulsions will break on their own with time.

  • Add brine: The increased ionic strength of the aqueous phase can help to break the emulsion.

  • Gentle swirling: Instead of vigorous shaking, gently invert the separatory funnel multiple times.

  • Filtration: Passing the emulsified layer through a plug of glass wool or Celite can sometimes break the emulsion.

Frequently Asked Questions (FAQs)

Analytical Identification

Q1: How can I confirm that the impurity in my product is unreacted starting material?

A1: The most definitive way is to use spectroscopic and chromatographic techniques to compare your purified product to a pure sample of the starting material.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for structural elucidation and can be used to monitor the progress of a reaction.[9][10][11] By comparing the NMR spectrum of your product mixture to that of the starting material, you can identify characteristic peaks of the starting material that are still present. Quantitative NMR (qNMR) can even be used to determine the concentration of the starting material in your product.

• High-Performance Liquid Chromatography (HPLC): HPLC is ideal for assessing chemical purity.[12][13][14] By running a sample of your product and a standard of your starting material, you can compare retention times. The presence of a peak at the same retention time as the starting material is a strong indicator of its presence. A diode array detector (DAD) can further confirm this by comparing the UV-Vis spectra of the peaks.[13]

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile compounds, GC-MS is an excellent technique for identifying and quantifying impurities.[15][16][17] The gas chromatograph separates the components of the mixture, and the mass spectrometer provides a mass spectrum for each component, which is a unique fingerprint that can be compared to a library or a standard of the starting material.

• Thin-Layer Chromatography (TLC): A quick and easy method to qualitatively assess the presence of starting material. Spot your crude reaction mixture, your purified product, and the starting material on the same TLC plate. If a spot in your product lane has the same Rf value as the starting material, it is likely still present.

Purification Techniques

Q2: When should I choose distillation over other purification methods?

A2: Distillation is the preferred method for purifying liquids with different boiling points.[18]

• Simple Distillation: Use this when the boiling points of the liquids differ by more than 25 °C, or to separate a liquid from a non-volatile solid.[1]

• Fractional Distillation: This technique is necessary for separating liquids with closer boiling points.[19] It uses a fractionating column to provide a large surface area for repeated vaporization and condensation cycles, which enriches the vapor with the more volatile component.[20]

• Vacuum Distillation: This is used for compounds with very high boiling points or those that are sensitive to heat and may decompose at their atmospheric boiling point.[6][19] By reducing the pressure, the boiling point of the liquid is lowered.

• Steam Distillation: This is useful for purifying water-immiscible compounds that are heat-sensitive.[21][22] Steam is passed through the mixture, and the volatile compound co-distills with the water at a temperature below the boiling point of either component.

Q3: What are the key steps for a successful recrystallization?

A3: A successful recrystallization relies on the principle that the desired compound and the impurities have different solubilities in a particular solvent.[5] The key steps are:

• Choose an Appropriate Solvent: The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[2] Impurities should either be very soluble at all temperatures or insoluble in the hot solvent.

• Dissolve the Crude Product: Use the minimum amount of hot solvent to fully dissolve your crude product.[2] Using too much solvent will reduce your yield.

• Hot Filtration (if necessary): If there are insoluble impurities, you must filter the hot solution to remove them.

• Cool the Solution Slowly: Allow the solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.[2] Rapid cooling can trap impurities in the crystal lattice.

• Collect the Crystals: Use vacuum filtration to collect the purified crystals.[5]

• Wash and Dry: Wash the crystals with a small amount of cold solvent to remove any remaining impurities on the surface, and then dry them thoroughly.[2]

Q4: Can I use liquid-liquid extraction to remove a starting material that is an acid or a base?

A4: Yes, this is a very effective technique. By manipulating the pH of the aqueous phase, you can change the solubility of acidic or basic compounds.

• To remove an acidic starting material: Wash the organic solution containing your product and the acidic starting material with an aqueous basic solution (e.g., sodium bicarbonate or sodium hydroxide). The acid will be deprotonated to form a salt, which is soluble in the aqueous phase and can be separated.

• To remove a basic starting material: Wash the organic solution with an aqueous acidic solution (e.g., dilute hydrochloric acid). The base will be protonated to form a salt, which will move into the aqueous layer.

After the acid-base extraction, it is good practice to wash the organic layer with water and then brine to remove any residual acid, base, or water.[8]

Data Presentation

Table 1: Comparison of Common Purification Techniques

Purification Technique	Principle of Separation	Best For	Advantages	Limitations
Column Chromatography	Differential adsorption onto a solid phase	Wide range of compounds, small to medium scale	Highly versatile, can separate complex mixtures	Can be time-consuming and solvent-intensive
Recrystallization	Difference in solubility at different temperatures	Purifying solid compounds	Can yield very pure material, scalable	Not suitable for oils or amorphous solids, yield can be low
Distillation	Difference in boiling points	Purifying volatile liquids	Effective for large quantities, relatively simple setup	Not suitable for heat-sensitive compounds or azeotropes
Liquid-Liquid Extraction	Differential solubility in two immiscible liquids	Separating compounds based on acidity, basicity, or polarity	Fast, can be used for initial cleanup	Requires immiscible solvents, can form emulsions

Experimental Protocols

Protocol 1: General Procedure for Flash Column Chromatography

• Select the Solvent System: Use TLC to find a solvent system that gives your product an Rf value of approximately 0.2-0.4 and good separation from the starting material.

• Pack the Column:

  • Secure a column vertically and add a small plug of cotton or glass wool at the bottom.

  • Add a layer of sand.

  • Prepare a slurry of silica gel in the eluent and pour it into the column, gently tapping the column to ensure even packing.

  • Add another layer of sand on top of the silica gel.

• Load the Sample:

  • Dissolve your crude product in a minimal amount of the eluent.

  • Carefully add the sample to the top of the column.[23]

  • Alternatively, for less soluble samples, pre-adsorb the sample onto a small amount of silica gel, evaporate the solvent, and add the dry powder to the top of the column.[3][23]

• Elute the Column: Carefully add the eluent to the column and apply pressure (using a pump or compressed air) to achieve a steady flow rate.

• Collect and Analyze Fractions: Collect the eluent in fractions and analyze them by TLC to identify which fractions contain your pure product.

• Combine and Evaporate: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain your purified product.[2]

Protocol 2: General Procedure for Liquid-Liquid Extraction

• Dissolve the Mixture: Dissolve your crude reaction mixture in a suitable organic solvent that is immiscible with water (e.g., ethyl acetate, dichloromethane).

• Transfer to a Separatory Funnel: Pour the organic solution into a separatory funnel.

• Add the Aqueous Phase: Add an equal volume of the appropriate aqueous solution (e.g., water, dilute acid, dilute base, or brine).

• Mix the Layers: Stopper the funnel, invert it, and vent to release any pressure. Gently shake or invert the funnel multiple times to allow for partitioning of the components between the two layers.

• Separate the Layers: Allow the layers to separate fully. The more dense layer will be at the bottom. Drain the bottom layer and then pour out the top layer through the top of the funnel to avoid contamination.

• Repeat if Necessary: Repeat the extraction process with fresh aqueous solution as needed.

• Dry the Organic Layer: After the final aqueous wash, dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate).

• Isolate the Product: Filter off the drying agent and remove the solvent under reduced pressure to yield your partially purified product.

Visualizations

Workflow for Choosing a Purification Method

Caption: A decision-making workflow for selecting an appropriate purification method.

Logic for Troubleshooting Poor Chromatographic Separation

Caption: A logical progression for troubleshooting difficult chromatographic separations.

References

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• GC MS Volatile Impurity Testing. (n.d.). Retrieved January 11, 2026, from [https://www. JordiLabs.com/testing-services/impurity-testing/gc-ms-volatile-impurity-testing/]([Link]. JordiLabs.com/testing-services/impurity-testing/gc-ms-volatile-impurity-testing/)

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• Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE - NIH. (n.d.). Retrieved January 11, 2026, from [Link]

• Reaction Monitoring & Kinetics - Chemical Instrumentation Facility - Iowa State University. (n.d.). Retrieved January 11, 2026, from [Link]

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• GC/MS Identification of Impurities | Medistri SA. (2024, August 12). Retrieved January 11, 2026, from [Link]

• Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. (2024, December 13). Retrieved January 11, 2026, from [Link]

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. (2017, August 15). Retrieved January 11, 2026, from [Link]

• How To Run A Reaction: Purification - Department of Chemistry : University of Rochester. (n.d.). Retrieved January 11, 2026, from [Link]

• Purification of Organic Compounds by Flash Column Chromatography. (2025, June 19). Retrieved January 11, 2026, from [Link]

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Technical Support Center: Navigating the Scale-Up of Piperidine Synthesis

Welcome to the Technical Support Center for Piperidine Synthesis Scale-Up. This guide is designed for researchers, scientists, and drug development professionals who are transitioning piperidine synthesis from the laboratory bench to pilot plant or full-scale production. Piperidines are a cornerstone of the pharmaceutical industry, forming the structural core of numerous drugs.[1][2] However, the journey from a gram-scale success to a kilogram-scale process is fraught with challenges that can impact yield, purity, safety, and cost-effectiveness.[3]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the specific, practical issues encountered during this critical transition. Our focus is not just on what to do, but why a particular strategy is scientifically sound, empowering you to make informed decisions for your unique process.

Frequently Asked Questions (FAQs)

Q1: What are the most common and industrially viable synthetic routes for piperidine synthesis?

A1: The choice of synthetic route is paramount for successful scale-up and depends on factors like cost, safety, and the desired substitution pattern. The most common scalable methods include:

• Hydrogenation of Pyridine Derivatives: This is a widely used industrial method involving the reduction of the pyridine ring with hydrogen gas over a metal catalyst (e.g., Nickel, Palladium, Rhodium).[1][4] It is often the most cost-effective approach for simple piperidines.[4]

• Reductive Amination: This route typically involves reacting a dicarbonyl compound like glutaraldehyde with a primary amine, followed by in-situ reduction.[4] It offers a high degree of atom economy.

• Cyclization of 1,5-Dihalopentanes or Amino Alcohols: While effective, the availability and cost of the starting materials can be a limiting factor for large-scale production.[4]

Q2: My reaction worked flawlessly on a 1-gram scale but is failing at 100-grams. What are the likely culprits?

A2: This is a classic scale-up problem, and the reasons are almost always rooted in physics, not just chemistry. As you increase the volume of a reaction, the surface-area-to-volume ratio decreases dramatically.[3] This fundamentally alters two critical physical parameters:

• Heat Transfer: Exothermic reactions that were easily managed in a small flask can generate heat much faster than it can be removed in a large reactor, leading to temperature spikes, runaway reactions, and the formation of impurities.[3][4]

• Mass Transfer (Mixing): Efficiently mixing a large volume is significantly more difficult. What worked with a small magnetic stir bar will not be effective in a 20 L reactor.[3] This can lead to localized concentration gradients ("hot spots"), incomplete reactions, and inconsistent product quality, especially in heterogeneous mixtures (e.g., reactions with a solid base or catalyst).[5]

Q3: My final piperidine product has a persistent yellow color. What is the cause, and how can I purify it?

A3: A yellow tint in piperidine is typically caused by oxidation products.[6] While minor discoloration may not impact all applications, high-purity is essential for pharmaceutical use. The most effective method for removing these colored impurities on a large scale is distillation .[6][7] To prevent re-oxidation, the purified piperidine should be stored under an inert atmosphere (nitrogen or argon) and protected from light.[6]

Q4: I'm struggling to separate my piperidine product from unreacted pyridine starting material by distillation. The two seem to co-distill.

A4: You have encountered an azeotrope. Piperidine and pyridine form a constant boiling mixture at approximately 92% piperidine and 8% pyridine, making complete separation by fractional distillation very difficult.[6][7] To overcome this, you must use a non-distillation method. A highly effective, scalable strategy is selective salt formation . Piperidine readily reacts with carbon dioxide (CO₂) to form a solid piperidine carbonate salt, while the less basic pyridine does not. This allows for the separation of the solid salt by filtration.[6][7]

Q5: Is it always necessary to protect the piperidine nitrogen (N-H) during a multi-step synthesis?

A5: It is highly recommended, especially when using reagents that are sensitive to or can react with the basic piperidine nitrogen.[6] Common protecting groups like Boc (tert-Butyloxycarbonyl) or Cbz (Carboxybenzyl) prevent side reactions with electrophiles or strong bases.[6][8] While it adds steps to the synthesis (protection and deprotection), it often saves significant time and resources by preventing yield loss and complex purification challenges.[9] For example, using a Boc-protected piperidine is crucial when working with reagents like Lawesson's reagent to avoid unwanted reactions with the secondary amine.[6]

Troubleshooting Guides for Common Scale-Up Challenges

Challenge 1: Managing Exothermic Reactions

Many key reactions in piperidine synthesis, particularly the hydrogenation of pyridines, are highly exothermic.[4] Failure to control heat dissipation at scale is a primary cause of failed batches and serious safety incidents.

Issue	Root Cause (Why it happens at scale)	Troubleshooting & Mitigation Strategy
Runaway Temperature	The rate of heat generation exceeds the rate of heat removal due to the low surface-area-to-volume ratio in large reactors.[3]	1. Control Reagent Addition: Add the limiting reagent slowly and sub-surface to prevent localized concentration spikes.[10] 2. Ensure Adequate Cooling: Use a jacketed reactor with a high-performance thermofluid. Verify that the cooling capacity is sufficient for the reaction's theoretical heat output. 3. Solvent Selection: Choose a solvent with a higher boiling point to provide a larger operating temperature window and act as a heat sink.
Increased Impurity Profile	Localized overheating ("hot spots") caused by poor mixing can accelerate side reactions that were negligible at the lab scale.[3]	1. Optimize Agitation: Select an appropriate impeller (e.g., pitched-blade turbine for better axial flow) and validate the mixing efficiency for your reactor geometry and reaction viscosity.[5] 2. Dilution: Increasing the solvent volume can help dissipate heat more effectively, though this has implications for process throughput.

Challenge 2: Heterogeneous Reaction Inefficiencies (Catalysts & Bases)

Reactions involving solid catalysts (e.g., Pd/C in hydrogenations) or poorly soluble bases (e.g., K₂CO₃, Cs₂CO₃) are highly dependent on efficient mass transfer.[1][5]

Issue	Root Cause (Why it happens at scale)	Troubleshooting & Mitigation Strategy
Stalled or Slow Reactions	The solid reagent or catalyst is not adequately suspended in the reaction mixture, leading to a mass transfer-limited state where the reaction rate is dictated by diffusion, not kinetics.[11]	1. Optimize Agitation Rate: Determine the minimum agitation speed (Njs) required to fully suspend the solid particles. This can be estimated empirically or through modeling.[5] 2. Catalyst/Reagent Particle Size: Using a consistent and appropriate particle size can improve suspension and reactivity.[5] 3. Baffling: Ensure the reactor is properly baffled to convert swirling (vortexing) into effective top-to-bottom mixing.
Catalyst Poisoning / Deactivation	The piperidine product, being a Lewis base, can adsorb onto the active sites of the metal catalyst, poisoning it and halting the reaction.[2] This effect is often amplified at scale due to longer reaction times.	1. Acidic Additive: In pyridine hydrogenations, adding an acid (e.g., acetic acid) protonates the product nitrogen, preventing it from coordinating to and poisoning the catalyst.[2][12] 2. Increase Catalyst Loading: While not ideal from a cost perspective, a higher catalyst loading can sometimes compensate for partial deactivation.[12] 3. Screen Catalysts: Some catalysts (e.g., Rhodium-based) may show better tolerance to the piperidine product than others (e.g., Palladium).[6][12]
Inconsistent Yields	Poor solubility of a base (e.g., cesium carbonate) can make its reactivity highly dependent on mixing efficiency, leading to batch-to-batch variability.[1]	1. Solvent Screening: Test solvents that may offer better solubility for the base. 2. Phase-Transfer Catalyst: For some reactions, a phase-transfer catalyst can help shuttle the base into the organic phase, improving reaction rates and consistency.

Challenge 3: Scalable Work-up and Purification

Purification is often the bottleneck in large-scale synthesis.[13] Methods that are convenient in the lab, like silica gel chromatography, are generally not economically or practically viable for multi-kilogram production.[4][14]

Caption: Decision tree for selecting a scalable purification method.

Experimental Protocols

Protocol 1: Large-Scale Nucleophilic Substitution (Example: 1-Piperidinepropanol)

This protocol is adapted for scale-up from a standard laboratory procedure for nucleophilic substitution.[10]

• Reactor Setup: In a properly sized and grounded glass-lined reactor equipped with an overhead stirrer, reflux condenser, and temperature probe, charge piperidine (1.0 eq), sodium carbonate (1.5 eq), and toluene. The amount of toluene should be sufficient to create a stirrable slurry (typically 5-10 volumes).

• Heating: Heat the mixture to 80-90 °C with vigorous stirring to ensure the base is well suspended.

• Controlled Reagent Addition: Slowly add a solution of 3-chloro-1-propanol (1.2 eq) in a minimal amount of toluene to the reactor over 2-3 hours. The reaction is exothermic; maintain the internal temperature between 90-100 °C by controlling the addition rate and using the reactor's cooling jacket.[10]

• Reaction Monitoring: After the addition is complete, maintain the mixture at reflux (100-110 °C) for 8-12 hours. Monitor the reaction's progress by taking samples and analyzing them via Gas Chromatography (GC) or Thin Layer Chromatography (TLC) until the piperidine is consumed.[10]

• Workup and Isolation:

  • Cool the reaction mixture to room temperature.

  • Filter the solid inorganic salts (Na₂CO₃ and NaCl) and wash the filter cake with fresh toluene.

  • Combine the filtrate and the washings. Wash the combined organic phase with water and then brine to remove residual salts.[10]

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude 1-Piperidinepropanol by vacuum distillation to obtain the final product.[10]

Protocol 2: Safe Handling and Filtration of Pyrophoric Catalysts (e.g., Pd/C, Raney Ni)

CAUTION: Many hydrogenation catalysts are pyrophoric and can ignite spontaneously upon exposure to air, especially after use.[4] Always handle with extreme care.

• Reactor Inerting: Once the hydrogenation is complete and the reactor has cooled, vent the hydrogen pressure and purge the reactor headspace multiple times with an inert gas like nitrogen or argon.

• Catalyst Quenching (Wet Filtration): Do NOT filter the catalyst dry. Add a sufficient amount of solvent (the same as the reaction solvent) to the mixture to ensure the catalyst remains fully wetted as a slurry.

• Filtration Setup: Use a filter funnel (e.g., a Büchner funnel) lined with a pad of Celite® to prevent fine catalyst particles from passing through.[6] Ensure the filtration apparatus is grounded to prevent static discharge.

• Filtration: Transfer the catalyst slurry to the filter. Immediately and continuously add fresh solvent to the filter cake to keep it wet throughout the filtration process. Never allow the cake to be pulled dry by the vacuum.

• Catalyst Storage/Disposal: Once the product has been filtered, transfer the wet catalyst cake into a container filled with water for storage before disposal or regeneration, following your institution's safety guidelines.

Visualizing the Scale-Up Challenge

The interconnected nature of scale-up challenges requires a holistic approach to troubleshooting.

Caption: Key interconnected challenges in the scale-up of chemical synthesis.

Safety Considerations

Scaling up piperidine synthesis introduces significant safety risks that must be proactively managed.

• Flammability: Piperidine and many common solvents (e.g., toluene, ethanol) are highly flammable.[15][16] All large-scale equipment must be explosion-proof and properly grounded to prevent static discharge.[16] Keep all ignition sources away from the processing area.

• Corrosivity and Toxicity: Piperidine is corrosive and can cause severe skin burns and eye damage.[15] It is also toxic if inhaled or absorbed through the skin.[15] Always work in a well-ventilated area or under a fume hood and wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety glasses, and a lab coat.[10][15][17]

• Hazardous Reagents: Be aware of the specific hazards of all reagents at scale. This includes pyrophoric catalysts (Pd/C, Raney Ni), water-reactive reducing agents (LiAlH₄), and corrosive acids and bases.[4] Develop and follow specific Standard Operating Procedures (SOPs) for the handling and quenching of these materials.

By anticipating these challenges and applying sound chemical engineering and process chemistry principles, the transition from lab-scale discovery to large-scale production of piperidine derivatives can be accomplished safely and efficiently.

References

• Large-Scale Synthesis of 1-Piperidinepropanol. Benchchem.
• Technical Support Center: Overcoming Challenges in the Scale-Up of Piperidine Synthesis. Benchchem.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PMC - PubMed Central.
• Technical Support Center: Overcoming Challenges in Piperidine Synthesis. Benchchem.
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Optimizing temperature and reaction time for reductive amination

Welcome to the Technical Support Center for Reductive Amination. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of optimizing reaction temperature and time. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical logic to empower you to troubleshoot and refine your experiments effectively.

Troubleshooting Guide: Temperature & Reaction Time

This section addresses specific issues you may encounter during your reductive amination experiments. The answers are structured to help you diagnose the problem and implement a logical, effective solution.

Q1: My reaction has stalled. I see imine/enamine formation by TLC/LC-MS, but it's not converting to the final amine product. What's going on?

A1: This is a classic troubleshooting scenario that points to an issue with the reduction step, not the initial condensation. The problem often lies in either the potency of your reducing agent under the chosen conditions or a non-optimal temperature for the reduction itself.

Causality & Solution:

• Insufficient Reducing Power: While mild reducing agents like sodium triacetoxyborohydride (NaBH(OAc)₃) and sodium cyanoborohydride (NaBH₃CN) are chosen for their selectivity, their hydride-donating ability is temperature-dependent.[1][2] At low temperatures (e.g., 0 °C or below), their reduction rate can be exceedingly slow.

  • Troubleshooting Step: First, ensure your reducing agent is fresh and was stored under anhydrous conditions. If the agent is viable, gradually increase the reaction temperature. A modest increase to room temperature (~20-25 °C) or even gentle heating to 40 °C can significantly accelerate the reduction of the iminium ion intermediate.[3][4] Monitor the reaction every 1-2 hours after the temperature change.

• Steric Hindrance: If your ketone/aldehyde or amine is sterically bulky, the iminium intermediate will be more hindered. The reduction of this hindered C=N bond requires more thermal energy.

  • Troubleshooting Step: For sterically demanding substrates, you may need to reflux the reaction. Solvents like 1,2-dichloroethane (DCE) or tetrahydrofuran (THF) are common choices for higher temperature applications with reagents like NaBH(OAc)₃.[5]

• pH Issues: The reduction is fastest on the protonated iminium ion. If the reaction medium is not slightly acidic, the concentration of the more electrophilic iminium ion is lower, slowing the reduction.[6]

  • Troubleshooting Step: If not already present, add a catalytic amount of a weak acid like acetic acid (typically 5-10 mol%). This ensures the formation of the iminium ion, which is reduced much faster than the neutral imine.[7]

Q2: My reaction is messy, and I'm getting multiple byproducts. How can I improve selectivity by adjusting temperature and time?

A2: The formation of multiple products indicates that side reactions are competing with your desired transformation. Temperature and reaction time are critical levers to control these competing pathways.

Causality & Solution:

• Over-Alkylation: The most common byproduct is the tertiary amine, formed when the desired secondary amine product reacts with another equivalent of the aldehyde/ketone.[8]

  • Troubleshooting Step: This side reaction is often accelerated by higher temperatures and longer reaction times. Try running the reaction at a lower temperature (e.g., start at 0 °C and slowly warm to room temperature).[8] Additionally, shorten the reaction time. Once LC-MS analysis shows complete consumption of the limiting reagent (usually the carbonyl compound), work up the reaction immediately. Using a slight excess (1.1-1.2 equivalents) of the primary amine can also help outcompete the secondary amine product.

• Aldehyde/Ketone Reduction: If you are using a less selective reducing agent like sodium borohydride (NaBH₄), it can directly reduce your starting carbonyl compound.[2]

  • Troubleshooting Step: This is a procedural and temperature issue. When using NaBH₄, the imine formation must be allowed to go to completion before adding the reducing agent (this is known as an indirect or two-step procedure).[5][9] Perform the initial condensation at room temperature for 1-2 hours, then cool the reaction to 0 °C before adding the NaBH₄ portion-wise. This temperature control minimizes the direct reduction of the carbonyl. For a one-pot (direct) procedure, switching to a milder agent like NaBH(OAc)₃ is highly recommended as it is selective for the imine/iminium ion in the presence of the carbonyl.[10][11]

• Substrate Decomposition: Some starting materials, particularly complex aldehydes, can be unstable at elevated temperatures or over long reaction times, leading to aldol condensation or other decomposition pathways.

  • Troubleshooting Step: Minimize both temperature and reaction time. The goal is to find the "sweet spot" where the desired reaction proceeds at a reasonable rate while minimizing the degradation of sensitive functional groups.[12] Running reactions at room temperature or below is a good starting point.

Frequently Asked Questions (FAQs)

This section covers broader questions about the principles of optimizing temperature and time in reductive amination.

Q1: What is the ideal starting temperature for a typical reductive amination?

A1: For most standard reductive aminations using selective reagents like NaBH(OAc)₃ or NaBH₃CN, room temperature (~20-25 °C) is an excellent and widely used starting point.[8] This temperature provides a good balance, allowing the initial imine formation to proceed at a reasonable rate without being so high as to significantly promote side reactions. For reactions that are sluggish or involve sterically hindered substrates, a moderate increase to 40-50 °C may be necessary. Conversely, for highly reactive substrates or when side reactions are a major concern, starting at 0 °C and allowing the reaction to slowly warm to room temperature is a prudent strategy.[8]

Q2: How does the choice of reducing agent affect the optimal temperature and reaction time?

A2: The reducing agent is arguably the most critical factor influencing your choice of reaction conditions. The agents vary significantly in their reactivity and selectivity, dictating the operational temperature and whether a one-pot or two-step procedure is feasible.[2][5]

Reducing Agent	Typical Temperature	Typical Time	Key Considerations
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	0 °C to 40 °C	2–24 h	The "go-to" reagent for direct (one-pot) aminations.[9] It's mild and selective for imines over carbonyls. Reactions are often run at room temperature. It is moisture-sensitive.[10]
Sodium Cyanoborohydride (NaBH₃CN)	Room Temperature	12–48 h	Also used for direct aminations, but it is highly toxic.[13] Its reactivity is pH-dependent and works best under mildly acidic conditions (pH 5-6).[6]
Sodium Borohydride (NaBH₄)	0 °C to Reflux	1–12 h	A strong, non-selective reductant.[2] Requires a two-step (indirect) approach: form the imine first, then add NaBH₄ at a lower temperature (e.g., 0 °C) to avoid reducing the starting carbonyl.[5]
H₂ with Metal Catalyst (e.g., Pd/C)	Room Temp to 80 °C	4–24 h	A "green" option that avoids boron or cyanide waste.[14] Can be run at atmospheric or elevated pressure. Temperature is often increased to improve reaction rates. Can reduce other functional groups (e.g., alkenes, nitro groups).[15]

Q3: How long should I run my reaction? Is there a risk of running it for too long?

A3: The optimal reaction time is the point at which you have maximized the yield of your desired product while minimizing the formation of byproducts. A typical range is between 2 and 24 hours, but this is highly substrate-dependent.[8]

Yes, there is absolutely a risk of running a reaction for too long.[12] Extended reaction times, especially at elevated temperatures, can lead to:

• Over-alkylation of the product amine.[8]

• Decomposition of the starting materials, product, or reagents.

• Epimerization of stereocenters adjacent to the carbonyl or imine.

The best practice is not to run reactions for a fixed time but to actively monitor them. Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to track the consumption of your starting materials. Once the limiting reagent is consumed, the reaction should be quenched and worked up.

Experimental Protocol: General Procedure for Optimization

This protocol provides a step-by-step guide for optimizing the temperature and reaction time for a direct reductive amination using sodium triacetoxyborohydride.

Materials:

• Aldehyde or Ketone (1.0 eq)

• Primary or Secondary Amine (1.1 eq)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Anhydrous 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Glacial Acetic Acid (optional, ~0.1 eq)

• Reaction vessel, magnetic stirrer, inert atmosphere (N₂ or Ar)

Procedure:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere, add the aldehyde or ketone (1.0 eq) and the amine (1.1 eq).

• Dissolution: Add anhydrous DCE to achieve a concentration of approximately 0.1–0.5 M. Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

  • Optimization Note: If imine formation is slow (monitored by TLC/LC-MS), a catalytic amount of acetic acid can be added.

• Initial Conditions (Screening):

  • Temperature: Begin the experiment at room temperature (20-25 °C).

  • Reagent Addition: Add NaBH(OAc)₃ (1.5 eq) portion-wise over 15-20 minutes. A slight exotherm may be observed.

• Reaction Monitoring:

  • Take an aliquot of the reaction mixture after 2 hours, and then every 2-4 hours thereafter.

  • Quench the aliquot with a small amount of saturated NaHCO₃ solution and extract with an organic solvent (e.g., ethyl acetate).

  • Analyze the organic layer by TLC or LC-MS to determine the ratio of starting material, imine intermediate, and final product.

• Optimization Logic (Iterative Adjustment):

  • If reaction is complete and clean: The initial conditions are optimal.

  • If reaction is stalled at the imine stage: Increase the temperature to 40 °C and continue monitoring.

  • If reaction is slow but clean: Continue running at room temperature for up to 24 hours, or increase the temperature to 40 °C to accelerate the rate.

  • If byproducts (e.g., over-alkylation) are observed: Re-run the reaction starting at 0 °C, allowing it to warm slowly to room temperature, and monitor more frequently to stop it upon completion.

Visualizing the Process

Clear workflows and logical decision-making are key to efficient optimization.

Reductive Amination Optimization Workflow

Caption: Workflow for optimizing reductive amination conditions.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low yield reactions.

References

• Chemistry Steps. (n.d.). Reductive Amination. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• Chemeurope.com. (n.d.). Reductive amination. Retrieved from [Link]

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• The Organic Chemistry Tutor. (n.d.). Reductive Amination. Retrieved from [Link]

• Ioscience. (n.d.). Reductive Amination. Wordpress. Retrieved from [Link]

• Afanasyev, O. I., et al. (n.d.). Hitchhiker's Guide to Reductive Amination. Semantic Scholar. Retrieved from [Link]

• Wikipedia. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research, 16(4), 125. Retrieved from [Link]

• Sharma, P., & Kumar, A. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Molecules, 28(3), 1369. Retrieved from [Link]

• Interchim. (n.d.). Sodium CyanoBoroHydride and Sodium BoroHydride. Retrieved from [Link]

• ResearchGate. (n.d.). (A) Optimal pH for reductive amination; (B) Optimal temperature for reductive amination. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Reddit. (2025, January 1). Struggling with Reductive Amination: Tips for Isolating My Amine Product? Retrieved from [Link]

• ResearchGate. (n.d.). Progress of the reaction vs. the time for the reductive amination. Retrieved from [Link]

• ResearchGate. (n.d.). Reductive amination reaction temperature. Retrieved from [Link]

• All 'Bout Chemistry. (2020, September 10). Chemistry of sodium cyanoborohydride and sodium triacetoxyborohydride | Reductive Amination [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the reductive amination of aldehydes. Retrieved from [Link]

• ResearchGate. (2016, October 22). I have a trouble in reductive amination, Is there anyone having some effective method to reduct imine to amine? Retrieved from [Link]

• Reddit. (2025, January 1). Struggling with Reductive Amination: Tips for Isolating My Amine Product? Retrieved from [Link]

• Biotage. (2023, February 6). How does reaction time impact synthetic product purity and yield? Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Hitchhiker's guide to reductive amination. Retrieved from [Link]

• Afanasyev, O. I., et al. (2019). Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Frontiers in Chemistry, 7, 756. Retrieved from [Link]

• JoVE. (2023, April 30). Preparation of Amines: Reductive Amination of Aldehydes and Ketones. Retrieved from [Link]

• ResearchGate. (2025, August 5). Reductive Amination of Aldehydes and Ketones with 2-(Tributylamino)-ethoxyborohydride. Retrieved from [Link]

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Technical Support Center: Navigating Reactions with Benzaldehyde Derivatives and Avoiding Cannizzaro Byproducts

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide is designed to provide you with in-depth troubleshooting strategies and frequently asked questions (FAQs) to help you navigate the complexities of working with benzaldehyde derivatives, specifically focusing on the prevention of the undesired Cannizzaro reaction. Our goal is to empower you with the knowledge to optimize your reaction conditions, maximize your yields, and ensure the integrity of your synthetic pathways.

Introduction: The Challenge of the Cannizzaro Reaction

The Cannizzaro reaction, first reported by Stanislao Cannizzaro in 1853, is a base-induced disproportionation of two molecules of a non-enolizable aldehyde to yield a primary alcohol and a carboxylic acid.[1] While a classic transformation, it often represents a significant synthetic challenge when it occurs as a side reaction, leading to reduced yields of the desired product and complex purification procedures. This is a particularly pertinent issue when working with benzaldehyde and its derivatives, which lack α-hydrogens and are therefore susceptible to this reaction pathway under basic conditions.[2]

This guide will provide a comprehensive overview of the factors that promote the Cannizzaro reaction and, more importantly, a series of actionable strategies and alternative synthetic routes to circumvent this problematic side reaction.

Frequently Asked Questions (FAQs)

Q1: What are the key conditions that promote the Cannizzaro reaction with benzaldehyde derivatives?

A1: The Cannizzaro reaction is primarily favored by two critical conditions: the absence of α-hydrogens in the aldehyde and the presence of a strong base.[3] For benzaldehyde derivatives, the lack of α-hydrogens is inherent to their structure. Therefore, the reaction conditions, particularly the base concentration and temperature, are the primary levers to control.

Parameter	Condition Favoring Cannizzaro Reaction	Rationale
Base Concentration	High concentration of a strong, nucleophilic base (e.g., >20% NaOH or KOH)	The reaction rate has a higher-order dependence on the base concentration.[4][5]
Temperature	Elevated temperatures	Provides the necessary activation energy for the hydride transfer step in the Cannizzaro mechanism.[4]
Aldehyde Structure	Electron-withdrawing groups on the aromatic ring	Increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by hydroxide.[6]

Q2: I am running a crossed Aldol condensation with a benzaldehyde derivative and another enolizable carbonyl compound. How can I minimize the Cannizzaro reaction of the benzaldehyde?

A2: This is a common scenario where the Cannizzaro reaction can be a significant competing pathway.[7] The key is to favor the kinetics of the Aldol condensation over the Cannizzaro reaction. Here are some practical steps:

• Lower the Base Concentration: Use a catalytic amount of a dilute base (e.g., 10% NaOH) instead of a stoichiometric or highly concentrated base.[4]

• Control the Temperature: Perform the reaction at lower temperatures. Room temperature or even 0 °C is often sufficient for Aldol condensations and will disfavor the higher activation energy pathway of the Cannizzaro reaction.[4]

• Order of Addition: Slowly add the enolizable component (the ketone or other aldehyde) to a mixture of the benzaldehyde derivative and the base. This ensures that the concentration of the enolate remains low, favoring the crossed Aldol reaction over the self-condensation of the enolizable partner and the Cannizzaro reaction of the benzaldehyde.[4]

Q3: Are there any alternatives to the standard Cannizzaro reaction if I want to disproportionate a benzaldehyde derivative?

A3: Yes, several alternatives can offer better control and higher yields of specific products. The most common are:

• Crossed-Cannizzaro Reaction: This is a variation where a sacrificial, more reactive aldehyde, typically formaldehyde, is used as the hydride donor.[8] Formaldehyde is preferentially oxidized to formate, while the more valuable benzaldehyde derivative is reduced to the corresponding alcohol, often in high yield.[3]

• Tishchenko Reaction: This reaction uses an alkoxide base (e.g., aluminum ethoxide) to produce an ester from two molecules of an aldehyde.[9][10] For benzaldehyde, this would yield benzyl benzoate.[9] It is a highly atom-economical alternative.

Troubleshooting Guide: Suppressing Cannizzaro Byproducts

This section provides a structured approach to troubleshooting and optimizing your reactions to avoid the formation of Cannizzaro byproducts.

Problem 1: Significant formation of benzyl alcohol and benzoic acid derivatives in my reaction.

This is a classic sign that the Cannizzaro reaction is competing with your desired transformation.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Cannizzaro byproduct formation.

Problem 2: My desired product is an alcohol, but the yield is low due to the formation of the corresponding carboxylic acid.

In this case, you want to favor the reduction pathway for your benzaldehyde derivative.

Recommended Strategies:

• Employ a Crossed-Cannizzaro Reaction: This is the most direct solution. Use formaldehyde as a sacrificial hydride donor.

  • Protocol: In a typical procedure, your benzaldehyde derivative and an excess of formaldehyde are treated with a strong base like sodium hydroxide. The formaldehyde is oxidized to sodium formate, and your aldehyde is reduced to the desired alcohol.[11]

• Use a Selective Reducing Agent: Instead of relying on a disproportionation reaction, directly reduce the aldehyde to the alcohol.

  • Mild Conditions: Sodium borohydride (NaBH₄) is a mild and selective reducing agent for aldehydes and ketones.[12] A convenient system is NaBH₄ in the presence of NaNO₃ in water, which shows good selectivity for aldehydes over ketones.[13]

  • Protocol: A mixture of the benzaldehyde derivative and acetophenone (as a representative ketone to demonstrate selectivity) can be treated with NaBH₄ (1.25 equivalents) and NaNO₃ (3 equivalents) in water at room temperature. The benzaldehyde will be reduced to benzyl alcohol, while the acetophenone remains largely unreacted.[13]

Problem 3: My desired product is a carboxylic acid, but I am losing half of my starting material to the formation of the corresponding alcohol.

Here, the goal is to selectively oxidize the benzaldehyde derivative.

Recommended Strategies:

• Modern, Mild Oxidation Methods: There are several modern methods for the selective oxidation of aldehydes to carboxylic acids that avoid the conditions of the Cannizzaro reaction.

  • Photoinduced Aerobic Oxidation: This method uses molecular oxygen as the oxidant and water as the solvent, under irradiation with a 360-365 nm LED. It is a green and efficient method that avoids the need for any catalyst or additives.[14]

  • Selenium-Catalyzed Oxidation: A catalytic amount of diphenyl diselenide in the presence of hydrogen peroxide in water can efficiently oxidize benzaldehyde derivatives to their corresponding carboxylic acids under mild conditions.[15]

  • Sodium Chlorite Oxidation: Sodium chlorite (NaClO₂) is a selective and mild reagent for the oxidation of aromatic aldehydes to carboxylic acids.[16]

Alternative Synthetic Pathways to Avoid Cannizzaro Conditions

If your synthetic strategy consistently leads to Cannizzaro byproducts, it may be more efficient to consider an alternative pathway that avoids the use of strong bases with your benzaldehyde derivative.

Benzoin Condensation

This reaction involves the dimerization of two aromatic aldehydes to form an α-hydroxy ketone, known as a benzoin. It is catalyzed by a nucleophile, typically cyanide or thiamine (vitamin B₁).[17]

Mechanism Overview:

Caption: Simplified workflow of the Benzoin Condensation.

Experimental Protocol (Thiamine-catalyzed):

• Dissolve thiamine hydrochloride (e.g., 0.80 g) in water (e.g., 2.5 mL) in a 50 mL Erlenmeyer flask.

• Add 95% ethanol (e.g., 7.5 mL) and cool the solution in an ice bath.

• In a separate flask, cool 5M NaOH (e.g., 1.5 mL).

• Slowly add the cooled NaOH solution to the thiamine solution while keeping it in the ice bath.

• Add benzaldehyde (e.g., 5.0 mL) to the mixture, seal the flask, and allow it to react at room temperature for at least 24 hours.[17]

• The product, benzoin, can then be isolated by crystallization.

Note: It is crucial to use purified benzaldehyde, as benzoic acid impurities can inhibit the reaction.[18]

Corey-Seebach Reaction (Umpolung)

The Corey-Seebach reaction allows for a reversal of the normal electrophilic reactivity of the carbonyl carbon of an aldehyde, a concept known as "umpolung" (polarity inversion).[19][20] This is a powerful strategy for forming carbon-carbon bonds that are not accessible through traditional methods.

Workflow Overview:

Caption: Workflow of the Corey-Seebach Reaction.

Experimental Protocol (Simplified):

• Dithiane Formation: React benzaldehyde with 1,3-propanedithiol in the presence of a Lewis acid catalyst (e.g., BF₃·OEt₂) to form 2-phenyl-1,3-dithiane.[21]

• Litiation: Dissolve the dithiane in anhydrous THF under an inert atmosphere, cool to -30 °C, and slowly add n-butyllithium to form the lithiated species.[21]

• Alkylation: Add an electrophile (e.g., benzyl bromide) to the solution and allow the reaction to proceed.[21]

• Hydrolysis: The resulting 2-alkyl-1,3-dithiane is hydrolyzed, typically using mercury(II) salts, to yield the final ketone product.[20][21]

This method provides access to α-hydroxy ketones and 1,2-diketones, which cannot be synthesized via standard aldehyde reactions like the Aldol addition.[22]

Conclusion

The Cannizzaro reaction, while a cornerstone of organic chemistry, can be a significant hurdle in the synthesis of complex molecules from benzaldehyde derivatives. By understanding the underlying mechanism and the factors that drive this reaction, researchers can make informed decisions to mitigate its occurrence. This guide has provided a multi-faceted approach, from fine-tuning reaction conditions to employing alternative synthetic pathways. We encourage you to use this information as a starting point for your own process optimization and to reach out to our technical support team with any further questions.

References

• Worldwidejournals.com. (n.d.). Green Synthesis of Benzoin Derivatives Using Coenzyme Catalyzed Benzion Condensation Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2020, June 29). 9: Multistep Synthesis (Experiment). Retrieved from [Link]

• ACS Sustainable Chemistry & Engineering. (n.d.). Photoinduced Protocol for Aerobic Oxidation of Aldehydes to Carboxylic Acids under Mild Conditions. Retrieved from [Link]

• MDPI. (n.d.). Selenium Catalyzed Oxidation of Aldehydes: Green Synthesis of Carboxylic Acids and Esters. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Scribd. (n.d.). Cannizzaro Reaction Mechanism Analysis. Retrieved from [Link]

• A Multi-step Synthesis. (n.d.). Benzaldehyde to Benzoin. Benzoin to Hydrobenzoin and Benzil. Retrieved from [Link]

• Wikipedia. (n.d.). Tishchenko reaction. Retrieved from [Link]

• ResearchGate. (2025, March 27). Catalytic oxidation of aromatic aldehydes to carboxylic acids in mild conditions with NaClO2. Retrieved from [Link]

• Oriental Journal of Chemistry. (n.d.). NaBH4/NaNO3/H2O: A Convenient System for Selective Reduction of Aldehydes VS. Ketones to their Corresponding Alcohols. Retrieved from [Link]

• YouTube. (2021, January 26). Benzoin condensation of benzaldehyde using thiamine. Retrieved from [Link]

• Oriental Journal of Chemistry. (n.d.). NaBH4/Na2C2O4/H2O: An efficient System for Selective Reduction of Aldehydes in the presence of Ketones. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Tishchenko Reaction. Retrieved from [Link]

• SATHEE. (n.d.). Cannizzaro Reaction Mechanism. Retrieved from [Link]

• Green Chemistry (RSC Publishing). (n.d.). Selective reduction of aldehydes and ketones to alcohols with ammonia borane in neat water. Retrieved from [Link]

• ResearchGate. (n.d.). Selective reduction of carboxylic acids into aldehydes with TMDS using.... Retrieved from [Link]

• Quora. (2017, May 13). Does the Cannizzaro reaction take place in a strong basic medium?. Retrieved from [Link]

• ResearchGate. (2019, September 2). A NEW METHOD FOR PREPARATION OF ALCOHOLS BY THE ELECTRO CHEMICAL REDUCTION OF ALDEHYDES +. Retrieved from [Link]

• NIH. (2025, September 16). An Efficient H‑Reduction Protocol for the Synthesis of Novel (Benz)imidazole-allyl Alcohol and Imidazole-1,3-diol Derivatives. Retrieved from [Link]

• Aaltodoc. (n.d.). The Tishchenko reaction and its modifications in organic synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cannizzaro Reaction. Retrieved from [Link]

• Pure. (n.d.). Selective CH bond electro-oxidation of benzylic acetates and alcohols to benzaldehydes. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Cannizzaro Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Cannizzaro reaction. Retrieved from [Link]

• Chemistry Stack Exchange. (2019, August 13). How to avoid cannizaro reaction during aldol reaction?. Retrieved from [Link]

• Cannizzaro Reaction. (n.d.). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Corey-Seebach Reaction. Retrieved from [Link]

• University of Rochester Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Corey–Seebach reaction. Retrieved from [Link]

• Quora. (2017, May 13). What are some exceptions in the examples of compounds that show an aldol condensation and the Cannizzaro reaction?. Retrieved from [Link]

• Study.com. (n.d.). Cannizzaro Reaction | Definition, Mechanism & Examples. Retrieved from [Link]

• Quora. (2021, May 20). Why is the Cannizzaro reaction much faster in concentrated KOH solution than diluted one?. Retrieved from [Link]

• Corey–Seebach reaction and the use of dithianes as substrate in different catalytic systems. (n.d.). Retrieved from [Link]

• Filo. (2025, June 6). Analyze the following reaction sequences involving benzaldehyde (C_6H_5CH... Retrieved from [Link]

• Allen. (n.d.). Cannizzaro Reaction Mechanism | Steps, Conditions, Uses & FAQs. Retrieved from [Link]

• Theoretical DFT study of Cannizzaro reaction mechanism: A mini perspective. (2020, June 20). Retrieved from [Link]

• Reddit. (2020, October 30). Can you boost the efficiency of the cannizzaro reaction with 2 different non-enolizable aldehydes?. Retrieved from [Link]

• YouTube. (2025, August 4). Reaction Mechanism: Benzaldehyde and 2,4-Dinitrophenylhydrazine | Organic Chemistry Explained. Retrieved from [Link]

• Chem-Station Int. Ed. (2014, October 13). Cannizzaro Reaction. Retrieved from [Link]

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Technical Support Center: Strategies for Regioselective Piperidine Functionalization

Welcome to the technical support center for piperidine functionalization. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of selectively modifying the piperidine scaffold. The piperidine ring is a cornerstone of pharmaceuticals, but controlling where a new functional group is installed can be a significant challenge.

This document moves beyond simple protocols to provide in-depth, troubleshooting-focused guidance in a question-and-answer format. We will explore the underlying principles that govern regioselectivity and offer practical, evidence-based solutions to common experimental hurdles.

Section 1: Foundational Concepts & General FAQs

Before diving into specific troubleshooting scenarios, it's crucial to understand the inherent reactivity of the piperidine ring.

Q1: What makes regioselective functionalization of piperidines so challenging?

Answer: The challenge arises from the similar reactivity of multiple C(sp³)–H bonds. Unlike aromatic systems with clear electronic biases, the piperidine ring has several methylene groups (C2/C6, C3/C5, C4) with comparable bond dissociation energies and steric environments.

• Electronic Factors: The C2/C6 positions are α (alpha) to the nitrogen atom. This proximity makes the C2-H bond electronically activated and more acidic, favoring reactions that proceed via deprotonation (like lithiation) or involve stabilization of a partial positive charge, such as in carbene C-H insertion.[1][2] Conversely, the C3/C5 positions are β (beta) to the nitrogen and are deactivated by the inductive electron-withdrawing effect of the nitrogen atom, making direct functionalization at this position particularly difficult.[1][3] The C4 position is electronically more neutral and sterically accessible.[1]

• Steric Factors: The piperidine ring exists in a chair conformation. Axial and equatorial protons at each position present distinct steric environments that can be exploited by bulky catalysts or reagents.

• The Nitrogen Substituent (N-Pg): The group attached to the piperidine nitrogen is arguably the most powerful handle for controlling regioselectivity. It can act as a directing group, a steric shield, or an electronic modulator, fundamentally altering the ring's intrinsic reactivity.[1][4]

Q2: I'm starting a new project. How do I even begin to choose a strategy?

Answer: A logical workflow can help narrow down the possibilities. The choice depends primarily on the desired position of functionalization (C2, C3, or C4) and the complexity of your starting material.

Here is a decision-making workflow to guide your initial strategy:

Caption: Decision workflow for selecting a regiocontrol strategy.

Section 2: Troubleshooting Guide for α-Functionalization (C2/C6)

The C2 position is electronically activated, making it a common site for functionalization. However, achieving selectivity and avoiding common pitfalls requires careful control.

Q3: My α-lithiation reaction is messy and low-yielding. What are the critical parameters?

Answer: α-Lithiation followed by trapping with an electrophile is a classic method, but it is highly sensitive to conditions.

• The N-Protecting Group is Key: A standard N-Boc (tert-butyloxycarbonyl) group is essential. The Boc group coordinates with the lithium base (like s-BuLi), directing deprotonation to the α-position and stabilizing the resulting organolithium species.[5] Simple N-alkyl groups are generally unsuitable as they can lead to competitive deprotonation on the N-alkyl group itself.

• Base and Additives: sec-Butyllithium (s-BuLi) is commonly used in combination with a diamine ligand like TMEDA (tetramethylethylenediamine). TMEDA breaks up lithium aggregates and accelerates the lithiation.

• Temperature Control: These reactions must be run at low temperatures (typically -78 °C) to prevent decomposition of the unstable α-lithiated intermediate and side reactions.

• Electrophile Choice: Use reactive electrophiles. For cross-coupling, transmetalation to a more stable organozinc or organocuprate species is often required before adding the coupling partner.[5]

Q4: I'm getting a mixture of mono- and bis-arylated products in my Ru-catalyzed C-H activation. How can I favor mono-arylation?

Answer: This is a common problem in transition-metal-catalyzed C-H activations at the C2/C6 positions. Because both positions are electronically equivalent, the reaction can often proceed twice.

A key strategy is to modify the directing group to sterically block the second functionalization. For example, Maes and co-workers found that while a simple N-pyridyl directing group led to mixtures of mono- and bis-arylated piperidines, installing a bulky trifluoromethyl (CF₃) group on the pyridine directing group effectively prevented the second arylation event.[6]

• Troubleshooting Tip: If bis-arylation is a problem, screen directing groups with varying steric bulk adjacent to the coordinating atom. Even a methyl group can sometimes provide sufficient hindrance to favor mono-functionalization.[6]

Q5: My photoredox-catalyzed α-arylation is giving poor diastereoselectivity. Can this be controlled?

Answer: Yes, but the control element might not be what you expect. In many photoredox-catalyzed α-C–H functionalizations, the initial C-H abstraction and radical coupling can be rapid and unselective. However, under the reaction conditions, a slower epimerization process often occurs, allowing the product mixture to equilibrate to the thermodynamically most stable diastereomer.[7]

• Experimental Insight: If you isolate a mixture of diastereomers, try re-subjecting the mixture to the reaction conditions (photocatalyst, light, base) for an extended period. If the ratio changes to favor one isomer, you are likely observing a thermodynamic epimerization.[7] This can be a powerful method to "clean up" an initially unselective reaction.

Section 3: Troubleshooting Guide for γ-Functionalization (C4)

Targeting the C4 position requires overriding the intrinsic electronic preference for the C2 position. This is almost always achieved through directing group strategies or by exploiting steric hindrance.

Q6: I need to functionalize at C4, but my reaction keeps going at C2. How can I switch the regioselectivity?

Answer: You need a strategy that actively favors the C4 position or disfavors the C2 position.

• Steric Shielding: Combine a very bulky N-protecting group with a sterically demanding catalyst. The idea is to make the C2 position physically inaccessible to the catalyst. For example, rhodium-catalyzed C-H insertion reactions have shown a switch from C2 to C4 selectivity by changing the N-protecting group and the catalyst's ligand structure. A bulky N-α-oxoarylacetyl group in combination with a sterically hindered rhodium catalyst, Rh₂(S-2-Cl-5-BrTPCP)₄, successfully directed functionalization to the C4 position.[1][3]

• Remote Directing Groups: This is the most powerful and reliable method. A directing group (DG) is installed on the piperidine, which then coordinates to the metal catalyst and delivers it to a specific remote C-H bond via a stable cyclometalated intermediate.

  • Mechanism of Action: An N-linked directing group positions the metal catalyst in space, forcing it to activate a C-H bond that is a specific distance and geometry away, typically forming a 5- or 6-membered metallacycle. An 8-aminoquinoline (AQ) amide group attached at the C3 position of the piperidine ring has been shown to selectively direct palladium-catalyzed arylation to the C4 position.[8][9]

  Caption: Comparison of strategies for achieving C4-selectivity.

Q7: My directed C4-arylation is sluggish and gives incomplete conversion. What could be the cause?

Answer: Incomplete conversion in palladium-catalyzed directed C-H functionalizations is a persistent issue. Recent mechanistic studies have revealed several potential culprits:

• Catalyst Deactivation: The buildup of iodide (from the aryl iodide coupling partner) during the reaction can lead to the formation of inactive palladium species, effectively killing the catalyst over time.[9]

• Reversible C-H Activation: The initial C-H activation step to form the palladacycle is often reversible. While C4 activation may be preferred, the intermediate can revert to the starting material.[9]

• Turnover-Limiting Step: The final reductive elimination step, which forms the C-C bond and regenerates the active catalyst, can be the slowest step in the cycle, especially with electron-poor aryl iodides.[9]

Troubleshooting Steps:

• Optimize the Base/Additive: The base (e.g., K₂CO₃) and additives (e.g., PivOH) play a crucial role in catalyst turnover.[9] Screen different bases and additives.

• Modify the Directing Group: Even subtle changes to the directing group can have a large impact. An improved "DMAQ" (4-dimethylamine-8-aminoquinoline) directing group was shown to accelerate the reaction by promoting the turnover-limiting reductive elimination step, leading to higher yields.[9]

• Consider the Coupling Partner: If possible, use electron-rich aryl iodides, as they tend to undergo oxidative addition and reductive elimination more readily.

Section 4: The β-Position (C3/C5) - The Final Frontier

The C3 position is the most challenging to functionalize directly due to electronic deactivation.[1][3] Direct C-H activation at C3 is rare, and success often relies on indirect or radical-based methods.

Q8: Is direct C-H activation at the C3 position feasible?

Answer: It is extremely challenging and not a routine transformation. The inductive effect of the nitrogen makes the C3-H bonds less acidic and less hydridic, meaning they are not predisposed to react via common C-H activation manifolds. Most successful "C3-functionalizations" are not direct C-H activations.

Q9: If direct C-H activation is not an option, what are the most reliable strategies for C3 functionalization?

Answer: The most field-proven strategies are indirect, meaning they rely on a pre-installed functional handle or a different reaction pathway altogether.

• From Tetrahydropyridines: A robust method involves the asymmetric cyclopropanation of an N-Boc-tetrahydropyridine. The resulting cyclopropane can then be opened reductively with high regio- and stereoselectivity to install a substituent at the C3 position.[1][3] This multi-step but reliable sequence bypasses the inert C-H bond entirely.

• Photoredox-Mediated Dehydrogenation/Functionalization: A modern two-step approach involves the photoredox-catalyzed dehydrogenation of an N-Boc piperidine to form an enecarbamate intermediate.[10] This unsaturated intermediate can then undergo a second photoredox-catalyzed reaction, such as a hydrofunctionalization, to install a variety of groups at the β-position.[10]

• Intramolecular Radical Approaches: Classic reactions like the Hofmann-Löffler-Freytag reaction use an N-haloamine to generate a nitrogen-centered radical. This radical can perform an intramolecular 1,5-hydrogen atom transfer (HAT) to abstract a hydrogen from C4, but variations can be designed to target other positions under specific conformational constraints. While powerful, these reactions are often limited to specific substrates.

Caption: Strategic options for accessing the C3 position.

Section 5: Experimental Protocol Example

This section provides a representative protocol for a directed C-H functionalization reaction, a common strategy discussed in this guide.

Protocol: Palladium-Catalyzed C4-Arylation of a Piperidine using a C3-Linked Directing Group

Adapted from White, M. C., et al., Organic Letters (2018).[8]

This protocol describes the cis-selective arylation at the C4 position of an N-Boc piperidine derivative using an aminoquinoline (AQ) directing group attached at C3.

Materials:

• N-Boc-piperidine-3-carboxylic acid AQ amide (Substrate, 1 equiv)

• Aryl Iodide (e.g., 4-Iodoanisole, 1.5 equiv)

• Palladium(II) Acetate (Pd(OAc)₂, 0.1 equiv)

• Potassium Carbonate (K₂CO₃, 2.0 equiv)

• Toluene (Anhydrous)

Procedure:

• To an oven-dried reaction vessel equipped with a magnetic stir bar, add the piperidine substrate (e.g., 0.1 mmol, 1.0 equiv), aryl iodide (0.15 mmol, 1.5 equiv), Pd(OAc)₂ (0.01 mmol, 0.1 equiv), and K₂CO₃ (0.2 mmol, 2.0 equiv).

• Evacuate and backfill the vessel with an inert atmosphere (e.g., Argon or Nitrogen) three times.

• Add anhydrous toluene (e.g., 1.0 mL) via syringe.

• Seal the vessel and place it in a preheated oil bath at 100-120 °C.

• Stir the reaction for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired C4-arylated piperidine. The reaction typically yields a mixture of cis and trans diastereomers, which may be separable by chromatography.[8]

References

• Title: Regio- and Stereoselective Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines with C(3) Directing Groups Source: Organic Letters URL: [Link]

• Title: Approaches to α-functionalization of piperidines by C H... Source: ResearchGate URL: [Link]

• Title: Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate Source: Chemistry – A European Journal URL: [Link]

• Title: First selective direct mono-arylation of piperidines using ruthenium-catalyzed C–H activation Source: Monatshefte für Chemie - Chemical Monthly URL: [Link]

• Title: Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed α-Amino C–H Arylation and Epimerization Source: Journal of the American Chemical Society URL: [Link]

• Title: Synthetic strategies towards C−H functionalization of piperidines at C2, C3 and C4 Source: ResearchGate URL: [Link]

• Title: On the Mechanism and Selectivity of Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines at Unactivated C4 Positions: Discovery of an Improved Dimethylaminoquinoline Amide Directing Group Source: ACS Catalysis URL: [Link]

• Title: Opportunities and challenges for direct C–H functionalization of piperazines Source: Beilstein Journal of Organic Chemistry URL: [Link]

• Title: Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Me Source: Chemistry – A European Journal URL: [Link]

• Title: β-Functionalization of Saturated Aza-Heterocycles Enabled by Organic Photoredox Catalysis Source: Journal of the American Chemical Society URL: [Link]

Sources

• 1. Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. d-nb.info [d-nb.info]
• 4. Opportunities and challenges for direct C–H functionalization of piperazines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. First selective direct mono-arylation of piperidines using ruthenium-catalyzed C–H activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. escholarship.org [escholarship.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. β-Functionalization of Saturated Aza-Heterocycles Enabled by Organic Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for Removing Residual Solvents from Oily Reaction Products

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with removing residual solvents from oily, viscous, or non-volatile reaction products. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying principles and troubleshooting logic to empower you in the lab.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions and provides foundational knowledge for tackling solvent removal.

Q1: Why are residual solvents a concern in the first place?

Residual solvents are organic volatile chemicals used or produced during the synthesis of drug substances, excipients, or in the preparation of drug products.[1][2][3] They provide no therapeutic benefit and can be toxic, impacting patient safety.[1][2][4][5] Furthermore, their presence can affect the physicochemical properties of the final product, such as crystallinity, dissolution rate, stability, and even color.[4][6] Regulatory bodies, through guidelines like the ICH Q3C, set strict limits on the acceptable amounts of residual solvents in pharmaceutical products to ensure patient safety.[1][2][3][7]

Q2: What makes removing solvents from oily products so challenging?

Several factors contribute to this difficulty:

• High Viscosity: Oily and viscous products have poor mass transfer characteristics. Solvent molecules deep within the oil have a long diffusion path to the surface to be evaporated.

• Solvent Retention: Some solvents may have a strong affinity for the product, essentially binding to it and resisting removal even under high vacuum.[4]

• Thermal Sensitivity: Many complex oily products are sensitive to heat. Aggressive heating to drive off high-boiling point solvents can lead to product decomposition.[8]

• Foaming and Bumping: Concentrated oils often foam or "bump" violently under reduced pressure, leading to sample loss and contamination of the evaporation apparatus.[9]

Q3: What are the regulatory guidelines I should be aware of?

The primary international guideline is the ICH Q3C (R8) Impurities: Guideline for Residual Solvents .[3][10] This guideline classifies solvents into three classes based on their toxicity:

• Class 1: Solvents to be avoided. These are known or suspected human carcinogens or environmental hazards (e.g., Benzene, Carbon Tetrachloride).[1][2][3]

• Class 2: Solvents to be limited. These are non-genotoxic animal carcinogens or have other irreversible toxicity (e.g., Acetonitrile, Dichloromethane, Toluene).[1][2][10]

• Class 3: Solvents with low toxic potential. These have Permitted Daily Exposure (PDE) values of 50 mg or more per day (e.g., Acetone, Ethanol, Ethyl Acetate).[1][2]

The goal is to use less toxic solvents where practical and to reduce all residual solvents to the lowest possible levels.[1][2][3]

Table 1: ICH Q3C Classification and Limits for Common Solvents

Solvent	Class	Concentration Limit (ppm)	Permitted Daily Exposure (PDE) (mg/day)
Benzene	1	2	0.02
Dichloromethane	2	600	6.0
Toluene	2	890	8.9
Acetonitrile	2	410	4.1
n-Hexane	2	290	2.9
Ethyl Acetate	3	5000	50.0
Ethanol	3	5000	50.0
Acetone	3	5000	50.0
Isopropyl Acetate	3	5000	50.0
Source: Adapted from ICH Q3C (R8) Guidelines.[3][10]

Section 2: Method Selection and Workflow

Choosing the right technique is the most critical step. This decision is based on the properties of your oily product and the residual solvent.

Diagram 1: Decision Tree for Solvent Removal Method Selection

Caption: Decision workflow for selecting an appropriate solvent removal technique.

Section 3: Troubleshooting Guides

This section provides solutions to common problems encountered during solvent removal from oily products.

Rotary Evaporation (Rotovap)

Q: My sample is bumping or foaming violently. What should I do? A: This is extremely common with oils.[9] The cause is the rapid, uncontrolled boiling of solvent trapped within the viscous liquid.

• Causality: Under vacuum, the solvent's boiling point is drastically lowered.[11][12] A large temperature difference between the bath and the actual boiling point causes superheating and violent bumping.

• Solutions:

  • Increase Rotation Speed: Start with a higher rotation speed (e.g., 150-200 rpm) to create a thinner film on the flask wall, which promotes smoother evaporation.[11][13]

  • Apply Vacuum Gradually: Do not apply full vacuum immediately. Slowly decrease the pressure, allowing the solvent to boil gently. If you see foam forming, release the vacuum slightly until it subsides, then continue.[9]

  • Use a Larger Flask: Ensure the flask is no more than 50% full to provide ample headspace for any foam.[13]

  • Introduce an Inert Gas: A very gentle bleed of nitrogen or argon can help break the surface tension and disrupt bubble formation.

Q: The solvent evaporates very slowly, even with heat and full vacuum. A: This points to an inefficient system or a high-boiling point solvent.

• Causality: The rate of evaporation depends on temperature, pressure, and surface area.[11] If any of these are suboptimal, the process will be slow. High-boiling solvents like DMF or DMSO require very low pressures to evaporate at moderate temperatures.[14]

• Troubleshooting Steps:

  • Check for Leaks: A vacuum leak is the most common culprit. Inspect all seals, O-rings, and glass joints for cracks or wear.[11][15] Use a vacuum gauge to confirm your system is reaching the target pressure.

  • Optimize Temperatures (20/40/60 Rule): A good rule of thumb is to have the heating bath temperature ~20°C higher than the solvent's boiling point at your operating pressure, and the condenser coolant temperature ~20°C lower than that boiling point.[13]

  • Clean the Condenser: Ensure the condenser coils are clean and the coolant is flowing effectively. Poor condensation can lead to solvent vapors being pulled into the vacuum pump, which reduces efficiency and can damage the pump.[15]

High-Vacuum Manifold (Schlenk Line) Drying

Q: I've had my oily product on the high-vac line overnight, but NMR analysis still shows 5-10% residual solvent (e.g., Ethyl Acetate, DCM). Why? A: This is a classic case of diffusion limitation.

• Causality: While the surface of the oil may be solvent-free, the high viscosity prevents molecules from the bulk of the oil from migrating to the surface to be removed.[8] The sample may appear dry, but it has a significant amount of trapped solvent.

• Solutions:

  • Increase Surface Area: Dissolve the oil in a small amount of a highly volatile, low-boiling solvent like pentane or hexane. Re-evaporate this solution on the rotovap. As the new solvent evaporates, it will create a "foamy" or spread-out residue with a much higher surface area, making it easier to dry on the high-vac line.

  • Solvent Swapping (Azeotropic Removal): Add a solvent that forms a low-boiling azeotrope with your residual solvent. For example, to remove residual DCM or ether, dissolve the oil in hexane and rotovap it again. Repeat this 2-3 times. The hexane will help "carry over" the residual solvent.[8][16]

  • Mechanical Agitation: If possible, use a magnetic stir bar to gently agitate the oil while under vacuum. This constantly renews the surface, improving solvent escape.[8]

Lyophilization (Freeze-Drying)

Q: Can I use a lyophilizer to remove organic solvents from my oil? A: Yes, but with significant caveats. Lyophilization is primarily for removing solvents via sublimation (solid to gas).[17]

• Causality: Many organic solvents have very low freezing points, making them difficult to freeze and keep frozen during the process.[18][19] The condenser may not be cold enough to trap the solvent, causing it to pass into the vacuum pump, which can cause damage.[18]

• Recommendations:

  • Dilution is Key: This technique is most suitable for samples where the problematic solvent (e.g., DMSO, tert-butanol) is present in a solution that can be frozen, typically with water.[19][20] If you have an oil with residual organic solvent, this is generally not the preferred method unless the solvent is water-miscible and you can add water to the system.

  • Pre-concentration: If your oil is in a solution with a high-boiling organic solvent (like DMSO), it's often best to first remove the bulk of the solvent on a rotary evaporator or centrifugal evaporator before attempting to lyophilize the remaining aqueous sample.[18][20]

  • Check Freezing Points: Always check the freezing point of your solvent mixture. For example, ethanol freezes at -117°C and requires a condenser significantly colder than that, which is not standard.[19]

Section 4: Key Experimental Protocols

Protocol 1: Solvent Swapping to Remove a High-Boiling Solvent (e.g., Toluene) from an Oily Product

This protocol is designed to replace a high-boiling point solvent with a much lower-boiling point solvent, which is then easily removed.

• Initial Assessment: Your oily product (~5g) is contaminated with residual toluene (~10% by weight).

• First Dilution: Add a volume of a lower-boiling solvent, such as hexane or ethyl acetate, that is sufficient to fully dissolve the oil (e.g., 50 mL). The key is that this second solvent should have a significantly lower boiling point than the first.

• Concentration via Rotary Evaporation:

  • Set the rotovap bath temperature to a point suitable for the lower-boiling solvent (e.g., 40°C for ethyl acetate).

  • Apply vacuum gradually to concentrate the solution. The lower-boiling solvent will co-distill with the toluene, effectively reducing the concentration of the high-boiling solvent.[8]

• Repeat the Cycle: Once the volume is reduced back to the original oil volume, repeat steps 2 and 3 at least two more times. Each cycle will exponentially decrease the amount of the original high-boiling solvent.

• Final Drying: After the final concentration, transfer the flask to a high-vacuum manifold. Dry for several hours (or overnight) with gentle heating (if the product is stable) to remove the last traces of the low-boiling solvent.

Diagram 2: Workflow for Troubleshooting Incomplete Solvent Removal

Caption: A logical workflow for diagnosing and solving incomplete solvent removal.

References

• ICH Q3C (R9) Residual solvents - Scientific guideline. European Medicines Agency (EMA). [Link]

• ICH Topic Q3C (R4) Impurities: Guideline for Residual Solvents. Therapeutic Goods Administration (TGA). [Link]

• Residual Solvents in Pharmaceuticals. Veeprho. [Link]

• Analysis of Residual Solvents According to the New ICH Q3C Guideline. Shimadzu. [Link]

• Impurities: Guideline for Residual Solvents Q3C(R6). International Council for Harmonisation (ICH). [Link]

• Impurities: Guideline for Residual Solvents Q3C(R8). International Council for Harmonisation (ICH). [Link]

• Addressing Residual Solvent Issues in Wet Granulation Equipment After Cleaning. Pharma.Tips. [Link]

• Navigating the Challenges of Residual Solvents in Pharmaceutical Products According to USP 467 1467. Eurofins BioPharma Product Testing. [Link]

• Removing residual solvent from Oils Tips. Reddit r/Chempros. [Link]

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Reference Data & Comparative Studies

A Comprehensive Guide to the Structural Elucidation of 2-(Piperidin-1-yl)benzaldehyde using 2D NMR

In the landscape of pharmaceutical research and drug development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of success. For small organic molecules like 2-(Piperidin-1-yl)benzaldehyde, a versatile building block in medicinal chemistry, a precise structural assignment is paramount for understanding its reactivity and potential biological interactions. While one-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy provides a foundational overview, two-dimensional (2D) NMR techniques are indispensable for a definitive and detailed structural elucidation.

This guide offers an in-depth, technically-focused comparison of 2D NMR methodologies for the structural characterization of 2-(Piperidin-1-yl)benzaldehyde. We will delve into the practical application and interpretation of COSY, HSQC, and HMBC experiments, contrasting their utility with alternative analytical methods. The causality behind experimental choices and the self-validating nature of a multi-pronged NMR approach will be emphasized throughout.

The Molecule in Focus: 2-(Piperidin-1-yl)benzaldehyde

2-(Piperidin-1-yl)benzaldehyde is comprised of a benzaldehyde core substituted with a piperidine ring at the ortho position. This structure presents a distinct set of NMR challenges and opportunities, including the assignment of protons and carbons within both the aromatic and saturated heterocyclic ring systems, and confirming the connectivity between these two moieties.

Molecular Structure:

Caption: Workflow for 2D NMR-based structural elucidation.

Step 1: Analysis of the COSY Spectrum

• The COSY spectrum will reveal two independent spin systems.

• Aromatic System: Cross-peaks will be observed between adjacent protons on the benzaldehyde ring.

• Piperidine System: A network of cross-peaks will connect the geminal and vicinal protons of the piperidine ring.

Step 2: Analysis of the HSQC Spectrum

• Each cross-peak in the HSQC spectrum links a proton signal on the F2 axis to a carbon signal on the F1 axis, confirming their direct attachment.

• This allows for the unambiguous assignment of the chemical shifts of all protonated carbons in both the aromatic and piperidine rings.

Step 3: Analysis of the HMBC Spectrum

• The HMBC spectrum is the key to connecting the different fragments of the molecule.

• Connecting the Rings: A crucial correlation will be observed between the protons on the piperidine ring adjacent to the nitrogen (H-2' and H-6') and the carbon of the benzaldehyde ring to which the piperidine is attached (C-2).

• Aldehyde Connectivity: Correlations between the aldehyde proton (H-7) and the carbons of the aromatic ring (C-1 and C-2) will confirm its position.

• Quaternary Carbon Assignment: Correlations from various protons to the quaternary carbons (C-1 and C-2) will allow for their definitive assignment.

Comparison with Alternative Methodologies

While 2D NMR is a powerful tool, it is often used in conjunction with other analytical techniques for a comprehensive structural confirmation.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition of the molecule, providing a molecular formula that is consistent with the proposed structure.

• Single-Crystal X-ray Diffraction: If a suitable crystal can be grown, X-ray crystallography provides an unambiguous determination of the molecular structure in the solid state, including stereochemistry and bond lengths/angles. This is considered the definitive method for structural elucidation.

Conclusion

The structural elucidation of 2-(Piperidin-1-yl)benzaldehyde using 2D NMR is a systematic and powerful approach that provides a high degree of confidence in the final structural assignment. The complementary nature of COSY, HSQC, and HMBC experiments allows for a self-validating workflow, where the information from each experiment builds upon and confirms the others. By integrating data from these techniques, researchers can confidently determine the connectivity and complete the ¹H and ¹³C NMR assignments for this important chemical intermediate. For absolute structural proof, especially in regulatory submissions, these NMR data are often complemented by mass spectrometry and, when possible, single-crystal X-ray diffraction.

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A Senior Application Scientist's Guide to High-Resolution Mass Spectrometry for Elemental Composition Confirmation

In the landscape of chemical analysis, particularly within pharmaceutical research and development, the unambiguous determination of a molecule's elemental composition is a foundational requirement. It is the first step in structural elucidation, a cornerstone of intellectual property, and a critical component of regulatory submission. High-Resolution Mass Spectrometry (HRMS) stands as the definitive technique for this purpose, offering a level of precision that transcends simple mass measurement.[1][2][3]

This guide eschews a simple recitation of specifications. Instead, it offers an in-depth comparison of the predominant HRMS technologies, grounded in the practical experience of a senior application scientist. We will explore the causal relationships behind experimental choices and present a framework for generating data that is not merely accurate, but self-validating.

The Pillars of Confirmation: More Than Just a Mass

Confirming an elemental formula with high confidence relies on a triad of interconnected parameters: mass accuracy, mass resolution, and isotopic fidelity. Misunderstanding the interplay of these pillars is a common pitfall that can lead to ambiguous or incorrect assignments.

• Mass Accuracy: This is the proximity of the experimentally measured mass-to-charge ratio (m/z) to the theoretical exact mass.[4] It is typically expressed in parts-per-million (ppm). A lower ppm error drastically reduces the number of possible elemental formulas for a given mass.[5] For instance, a measurement with 1 ppm accuracy for a 500 Da compound means the error is within ± 0.0005 Da. This precision is essential for differentiating between compounds that have very similar masses.[6]

• Mass Resolution: Resolution is the ability of the mass spectrometer to distinguish between two ions with a very small difference in their m/z.[7][8] A common pitfall is to conflate high resolution with high accuracy. An instrument can be high-resolution but poorly calibrated, yielding inaccurate results. The true power of high resolution is the ability to separate the ion of interest from isobaric interferences—other ions with nearly the same mass.[9] Failure to resolve these interferences results in a measured m/z that is a weighted average of the unresolved species, destroying mass accuracy and leading to an incorrect formula assignment.

• Isotopic Fidelity: Most elements exist naturally as a mixture of isotopes (e.g., Carbon as ~98.9% ¹²C and ~1.1% ¹³C).[10][11] These heavier isotopes give rise to a characteristic isotopic pattern in the mass spectrum.[12] The accurate measurement of the relative abundances of these isotope peaks provides a powerful, orthogonal confirmation of an elemental formula.[13] A proposed formula is only credible if the theoretical isotopic pattern calculated for it closely matches the experimentally observed pattern.

Interplay of core HRMS principles for formula confirmation.

Instrument Architectures: A Head-to-Head Comparison

For researchers and drug development professionals, the choice of HRMS instrument typically narrows to two leading technologies: Quadrupole Time-of-Flight (Q-TOF) and Orbitrap-based systems. Each possesses distinct advantages, and the optimal choice is dictated by the specific analytical challenge.

Feature	Quadrupole Time-of-Flight (Q-TOF)	Orbitrap
Mass Analyzer Principle	Measures the time taken for ions of different m/z to travel a fixed distance. Lighter ions travel faster.	Ions are trapped in an electrostatic field and orbit a central electrode. The frequency of their orbit is related to their m/z and is detected as an image current. A Fourier Transform (FT) converts this to a mass spectrum.[14]
Typical Resolution	40,000 - 80,000 FWHM	60,000 - >500,000 FWHM
Typical Mass Accuracy	< 2-3 ppm (with internal calibration)	< 1-2 ppm (with internal calibration)
Acquisition Speed	Fast (up to 100s of spectra/sec)	Slower, as resolution increases, scan time increases.
Intra-scan Dynamic Range	Excellent (>4-5 orders of magnitude)[15]	Good (3-4 orders of magnitude)[15]
Pros	High acquisition speed is ideal for fast chromatography (UHPLC). Excellent for screening and quantification. Robust and relatively lower cost of ownership.[14]	Unparalleled ultra-high resolution allows for resolving fine isotopic structures and complex interferences. Superior mass accuracy provides the highest confidence in formula assignment.[16]
Cons	Resolution may be insufficient for highly complex mixtures with isobaric interferences.[9]	Slower scan speeds can be a limitation for very narrow chromatographic peaks. Higher initial and maintenance costs.[17]

Expert Insight: The choice is a classic trade-off between speed and ultimate resolving power. For metabolic profiling or screening applications coupled to UHPLC, where chromatographic peaks are only a few seconds wide, the high acquisition speed of a Q-TOF is paramount to ensure sufficient data points for peak integration.[14] However, for the definitive structural confirmation of a novel active pharmaceutical ingredient (API) or a challenging unknown, the superior resolution of an Orbitrap is often the deciding factor. It can separate ambiguities that a TOF simply cannot, providing a more robust and defensible elemental composition assignment.[16]

A Self-Validating Workflow for Elemental Composition

The following protocol describes a system designed to produce a reliable and verifiable elemental composition. The causality is critical: each step builds upon the last to create a chain of evidence.

A validated workflow for HRMS-based elemental composition analysis.

Experimental Protocol: Elemental Composition Confirmation

• System Preparation and Calibration:

  • Rationale: To establish a valid relationship between the instrument's measurement (time or frequency) and the m/z scale. This step is foundational for mass accuracy.

  • Procedure:

    • Prepare a fresh calibration solution containing compounds of known m/z that bracket the expected mass range of the analyte, as per the instrument manufacturer's guidelines.

    • Perform an external calibration. The instrument software will generate a calibration curve.

    • Verify the calibration by analyzing a known standard (e.g., reserpine). The measured mass accuracy should be well within the required tolerance (e.g., < 2 ppm).[6]

• Data Acquisition with Internal Calibration (Lock Mass):

  • Rationale: Mass calibration can drift due to minor fluctuations in temperature and electronics. A continuously infused internal calibrant, or "lock mass," allows the software to perform real-time corrections to the m/z scale on every scan, ensuring sustained mass accuracy.[18]

  • Procedure:

    • Prepare the analyte at an appropriate concentration (e.g., 1-10 µg/mL) in a suitable solvent.

    • Set up a dual-sprayer source or a T-junction to allow for the continuous, low-level introduction of a lock mass compound (e.g., a common siloxane or a specific reference standard) alongside the analyte.

    • Acquire data in full-scan mode at a resolution sufficient to resolve the isotopic peaks of the analyte (typically >60,000). Ensure the lock mass is enabled in the acquisition software.

• Data Processing and Formula Determination:

  • Rationale: To leverage the acquired accurate mass to generate a concise list of chemically plausible formulas, which is then validated by the isotopic pattern.

  • Procedure:

    • Process the acquired data using the instrument's software. Ensure the lock mass correction has been applied.

    • Identify the monoisotopic peak of the analyte and determine its accurate m/z.

    • Use a formula calculator tool. Input the measured m/z and set a narrow mass tolerance (e.g., 2 ppm).

    • Apply chemical constraints based on prior knowledge of the sample (e.g., expected elements, ring and double bond equivalents) to reduce the number of candidates.[19]

    • The software will generate a list of potential elemental formulas. For each candidate, it will calculate a theoretical isotopic pattern and compare it to the experimental data, generating a "goodness of fit" or isotope score.[13]

• Final Confirmation:

  • Rationale: The principle of orthogonal confirmation. The correct assignment must satisfy two independent criteria: minimal mass error and a maximal isotope pattern match.

  • Procedure:

    • Review the list of candidate formulas.

    • The most probable elemental composition is the one that exhibits both the lowest mass error (typically < 1-2 ppm) and the highest isotope match score.

This comprehensive approach, combining precise instrumentation with a rigorous, multi-faceted workflow, provides the high degree of confidence required by researchers, scientists, and drug development professionals for the unambiguous confirmation of elemental composition.

References

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• Pico, Y. (Ed.). (2015). Advanced mass spectrometry for food safety and quality. Elsevier.

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A Senior Application Scientist's Comparative Guide to the Reactivity of 2-, 3-, and 4-(piperidin-1-yl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, the strategic functionalization of aromatic scaffolds is paramount. The (piperidin-1-yl)benzaldehyde isomers represent a class of versatile building blocks, with their utility in the synthesis of pharmaceuticals and functional materials being extensively documented.[1][2] However, the positional isomerism of the piperidinyl substituent profoundly influences the reactivity of the aldehyde functional group, a critical consideration for reaction design and optimization. This guide provides an in-depth comparison of the reactivity of 2-, 3-, and 4-(piperidin-1-yl)benzaldehyde, grounded in the principles of physical organic chemistry and supported by actionable experimental protocols.

The Decisive Interplay of Electronic and Steric Effects

The reactivity of the aldehyde group in benzaldehyde derivatives towards nucleophilic attack is primarily governed by the electronic density at the carbonyl carbon. Electron-donating groups (EDGs) increase the electron density, thereby reducing the electrophilicity of the carbonyl carbon and decreasing reactivity. Conversely, electron-withdrawing groups (EWGs) decrease electron density, enhancing electrophilicity and increasing reactivity. The piperidinyl group, a cyclic tertiary amine, is a potent electron-donating group through resonance (+R effect) and a weak electron-withdrawing group through induction (-I effect). The net effect is strongly electron-donating.

4-(Piperidin-1-yl)benzaldehyde: The Power of Para Resonance

In the para-isomer, the nitrogen atom of the piperidinyl group is in direct conjugation with the aldehyde group. The lone pair of electrons on the nitrogen can be delocalized into the benzene ring and all the way to the carbonyl oxygen. This strong +R effect significantly increases the electron density at the carbonyl carbon, making it less electrophilic and thus the least reactive of the three isomers towards nucleophiles.

2-(Piperidin-1-yl)benzaldehyde: A Tug-of-War Between Resonance and Steric Hindrance

Similar to the para-isomer, the ortho-substituted analogue also benefits from the electron-donating resonance effect of the piperidinyl group. However, the proximity of the bulky piperidinyl group to the aldehyde functionality introduces significant steric hindrance.[3] This steric congestion can impede the approach of a nucleophile to the carbonyl carbon, potentially overriding the electronic effect and reducing the reaction rate. The extent of this steric inhibition is dependent on the size of the attacking nucleophile.

3-(Piperidin-1-yl)benzaldehyde: The Inductive Influence

In the meta-position, the piperidinyl group cannot exert its strong resonance effect on the aldehyde group due to the lack of direct conjugation.[4][5][6][7] Therefore, its electronic influence is primarily through the weaker, distance-dependent inductive effect. While the piperidinyl group is weakly electron-withdrawing inductively, the overall electronic effect in the meta position is significantly less deactivating than the resonance effect in the ortho and para positions. Consequently, the carbonyl carbon of the meta-isomer is more electrophilic than that of the ortho- and para-isomers.

Based on these electronic and steric considerations, the predicted order of reactivity towards nucleophilic addition is:

3-(Piperidin-1-yl)benzaldehyde > 2-(Piperidin-1-yl)benzaldehyde > 4-(Piperidin-1-yl)benzaldehyde

It is important to note that the relative reactivity of the ortho-isomer can be influenced by the steric bulk of the nucleophile.

Physicochemical Properties

A summary of the available physicochemical data for the three isomers is presented in Table 1.

Property	2-(Piperidin-1-yl)benzaldehyde	3-(Piperidin-1-yl)benzaldehyde	4-(Piperidin-1-yl)benzaldehyde
CAS Number	34595-26-1	141731116 (structure available)	10338-57-5
Molecular Formula	C₁₂H₁₅NO	C₁₂H₁₅NO	C₁₂H₁₅NO
Molecular Weight	189.25 g/mol	189.25 g/mol	189.25 g/mol
Appearance	Red oil[8]	Not specified	Yellow crystals[2]
Melting Point (°C)	Not applicable	Not specified	61-64

Experimental Protocols

To empirically validate the predicted reactivity trend, standardized experimental protocols for the synthesis of each isomer and a comparative reactivity study are provided below.

Synthesis of Isomers

Protocol 1: Synthesis of 4-(Piperidin-1-yl)benzaldehyde [9]

This procedure is a nucleophilic aromatic substitution reaction.

• Materials: 4-Fluorobenzaldehyde, piperidine, anhydrous potassium carbonate (K₂CO₃), dimethylformamide (DMF).

• Procedure:

  • Dissolve piperidine (1 mmol) in 4.0 mL of DMF.

  • Add anhydrous K₂CO₃ (2 mmol) to the solution and heat to 80°C with stirring.

  • After 30 minutes, add 4-fluorobenzaldehyde (1 mmol) and continue heating for 12 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture and pour it into ice water.

  • Filter the resulting solid, wash with water, and dry to obtain the product.

Protocol 2: Synthesis of 2-(Piperidin-1-yl)benzaldehyde [8]

This procedure is also a nucleophilic aromatic substitution.

• Materials: 2-Fluorobenzaldehyde, piperidine, potassium carbonate (K₂CO₃), dimethylformamide (DMF), ethyl acetate (EtOAc), citric acid, saturated sodium bicarbonate (NaHCO₃) solution, brine, anhydrous magnesium sulfate (MgSO₄).

• Procedure:

  • To a solution of 2-fluorobenzaldehyde (161.1 mmol) in anhydrous DMF (160 mL), add piperidine (193.4 mmol) and potassium carbonate (193.4 mmol).

  • Heat the suspension with stirring at 130°C for 3 hours.

  • After cooling, pour the reaction mixture into cold water and adjust the pH to 5 with citric acid.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic phases and wash sequentially with water, saturated NaHCO₃ solution, and brine.

  • Dry the organic phase with anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the product as a red oil.

Protocol 3: Synthesis of 3-(Piperidin-1-yl)benzaldehyde (Proposed)

• Materials: 3-Bromobenzaldehyde, piperidine, palladium catalyst (e.g., Pd₂(dba)₃), phosphine ligand (e.g., Xantphos), a base (e.g., sodium tert-butoxide), and an anhydrous solvent (e.g., toluene).

• Procedure:

  • In a glovebox, combine 3-bromobenzaldehyde, the palladium catalyst, and the phosphine ligand in a reaction vessel.

  • Add the anhydrous solvent, followed by piperidine and the base.

  • Seal the vessel and heat the reaction mixture to the appropriate temperature (e.g., 80-110°C).

  • Monitor the reaction by TLC or GC-MS.

  • Upon completion, cool the reaction, dilute with a suitable solvent, and filter through a pad of celite.

  • Purify the product by column chromatography.

Comparative Reactivity Study: Knoevenagel Condensation

The Knoevenagel condensation is a suitable reaction for comparing the reactivity of aldehydes.[10][11][12][13] The reaction rate is sensitive to the electrophilicity of the carbonyl carbon.

Objective: To compare the relative reactivity of 2-, 3-, and 4-(piperidin-1-yl)benzaldehyde in a Knoevenagel condensation with malononitrile.

• Materials: 2-, 3-, and 4-(piperidin-1-yl)benzaldehyde, malononitrile, piperidine (catalyst), ethanol (solvent), TLC plates (silica gel), UV lamp.

• Procedure:

  • In three separate, identical reaction flasks, dissolve 1.0 mmol of each (piperidin-1-yl)benzaldehyde isomer in 10 mL of ethanol.

  • To each flask, add 1.0 mmol of malononitrile.

  • To initiate the reactions simultaneously, add a catalytic amount of piperidine (e.g., 0.1 mmol) to each flask.

  • Stir the reactions at a constant temperature (e.g., room temperature).

  • Monitor the progress of each reaction at regular time intervals (e.g., every 15 minutes) using TLC. Spot the reaction mixture on a TLC plate and elute with an appropriate solvent system (e.g., hexane:ethyl acetate, 7:3).

  • Visualize the spots under a UV lamp. The disappearance of the starting aldehyde and the appearance of the product spot will indicate the reaction progress.

• Data Analysis:

  • Qualitative: A visual comparison of the TLC plates over time will provide a qualitative assessment of the relative reaction rates. The isomer that shows the fastest consumption of the starting material and formation of the product is the most reactive.

  • Quantitative: For a more rigorous comparison, aliquots can be taken from each reaction at specific time points and analyzed by a quantitative technique such as GC-MS or HPLC to determine the concentration of the remaining aldehyde. Plotting the concentration of the aldehyde versus time for each isomer will allow for the determination of initial reaction rates.

Visualizing the Concepts

To better illustrate the principles discussed, the following diagrams are provided.

Caption: Electronic and steric effects in (piperidin-1-yl)benzaldehyde isomers.

Caption: Workflow for the comparative Knoevenagel condensation experiment.

Conclusion

The reactivity of the 2-, 3-, and 4-(piperidin-1-yl)benzaldehyde isomers is a nuanced interplay of electronic and steric effects. The para-isomer is the least reactive due to the strong electron-donating resonance effect of the piperidinyl group. The meta-isomer is predicted to be the most reactive as the electron-donating resonance effect is absent, leaving the carbonyl group more electrophilic. The ortho-isomer's reactivity is complicated by the dual influence of electron donation and steric hindrance, with its relative reactivity likely being intermediate and dependent on the specific reaction conditions and the nature of the nucleophile. The provided experimental protocols offer a robust framework for validating these theoretical predictions and will aid researchers in the rational design of synthetic strategies utilizing these valuable building blocks.

References

• This guide is a synthesis of established chemical principles and does not have a single overarching reference.

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A Comparative Guide to the Biological Activity of Piperidine vs. Morpholine Substituted Benzaldehydes

Introduction: The Strategic Choice of a Heterocycle

In the landscape of medicinal chemistry, the benzaldehyde scaffold serves as a remarkably versatile starting point for the synthesis of novel therapeutic agents. Its aromatic ring and reactive aldehyde group allow for extensive functionalization, enabling the precise tuning of a molecule's biological activity. Among the most powerful modifications is the incorporation of saturated nitrogen heterocycles, particularly piperidine and morpholine. These six-membered rings are widely regarded as "privileged structures" in drug design, appearing in numerous FDA-approved drugs due to their favorable influence on pharmacological and pharmacokinetic properties.[1][2][3]

While structurally similar, the simple substitution of a methylene group (-CH2-) in piperidine with an oxygen atom in morpholine introduces profound changes in the molecule's physicochemical characteristics. This guide provides a comparative analysis of how this single atomic change—choosing piperidine versus morpholine as a substituent on a benzaldehyde core—can dictate the resulting compound's biological activity, metabolic fate, and therapeutic potential. We will delve into the causality behind these differences, supported by experimental data and detailed protocols for researchers in drug development.

Pivotal Differences: A Tale of Two Rings

The foundational differences between piperidine and morpholine stem from the electronegative oxygen atom within the morpholine ring. This distinction has a cascading effect on the molecule's overall properties.

• Basicity: The electron-withdrawing nature of oxygen reduces the electron density on the morpholine nitrogen, making it significantly less basic (pKa of morpholinium ion ~8.4) than the nitrogen in piperidine (pKa of piperidinium ion ~11.1). This is a critical factor, as the basicity of the nitrogen often governs key interactions with biological targets, such as forming salt bridges with acidic amino acid residues.

• Polarity and Solubility: The oxygen atom in morpholine can act as a hydrogen bond acceptor, increasing the molecule's polarity and potential for aqueous solubility compared to its piperidine counterpart. This property is often exploited to improve the pharmacokinetic profile of a drug candidate.

• Metabolic Stability: The morpholine ring is generally considered more metabolically stable.[4] The oxygen atom deactivates the adjacent carbon atoms, making them less susceptible to oxidation by cytochrome P450 (CYP) enzymes. In contrast, piperidine rings are more prone to metabolic transformations, including N-dealkylation and oxidation at the carbon alpha to the nitrogen, which can lead to more rapid clearance from the body.[4]

Caption: Core structural and property differences.

Comparative Analysis of Biological Activities

The choice between a piperidine and a morpholine substituent is highly dependent on the desired biological outcome. While both moieties are found in compounds across a wide spectrum of therapeutic areas, direct comparisons reveal important trends.

Anticancer Activity

In the realm of oncology, the selection of the heterocycle can mean the difference between a potent cytotoxic agent and an inactive compound. The specific molecular context is paramount. For example, a study on 2-(benzimidazol-2-yl)quinoxalines found that replacing a more complex N-methylpiperazine group with either a piperidine or a morpholine fragment resulted in a significant decrease or complete loss of cytotoxic activity against a panel of cancer cell lines.[5] This highlights that while these heterocycles are valuable, they must be placed strategically to achieve the desired effect.

However, in other molecular frameworks, these heterocycles are essential for activity. Benzaldehyde derivatives themselves have been investigated for their anticancer properties, with some showing the ability to induce apoptosis and arrest the cell cycle in cancer cells.[6] The addition of piperidine or morpholine can modulate this activity.

Table 1: Illustrative Comparison of Cytotoxicity (IC₅₀ in µM)

Compound Class	Scaffold	A549 (Lung)	HeLa (Cervical)	Wi-38 (Normal Lung)	Selectivity Index (SI)	Reference
Quinoxaline Analog 1	Piperidine	26.3	>100	>100	>3.8	[5]
Quinoxaline Analog 2	Morpholine	>100	>100	>100	-	[5]
Tetrahydroquinoline Analog	Morpholine	15.6	Not Tested	48.2	3.1	[7]
Doxorubicin (Control)	-	0.8	Not Tested	1.9	2.4	[5]

Note: Data is compiled from different studies for illustrative purposes. The Selectivity Index (SI = IC₅₀ in normal cells / IC₅₀ in cancer cells) indicates how selectively a compound targets cancer cells; a higher value is better.

The data suggests that in some contexts, the piperidine moiety may lead to more potent, albeit still modest, selective cytotoxicity compared to morpholine.[5]

Antimicrobial Activity

Both piperidine and morpholine derivatives have been extensively explored as antimicrobial agents.[3][8] The benzaldehyde core itself possesses broad-spectrum inhibitory activity against bacteria and fungi.[9] Attaching a heterocyclic ring can enhance this potency and modulate the spectrum of activity.

• Morpholine Derivatives: Numerous studies report the synthesis of morpholinyl benzaldehydes and related structures (e.g., Schiff bases) with significant activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains.[10][11][12][13] The morpholine ring is often included to increase the intracellular concentration of the drug.[14]

• Piperidine Derivatives: Similarly, piperidine-containing benzaldehydes have demonstrated potent fungicidal and antibacterial properties.[3] The ability of the piperidine nitrogen to be protonated at physiological pH can facilitate interactions with bacterial cell membranes.

A direct, quantitative comparison from a single study is rare, but the collective literature indicates that both scaffolds are highly effective pharmacophores for developing new antimicrobial agents. The ultimate potency often depends more on the other substituents on the benzaldehyde ring and the overall molecular architecture than on the choice between piperidine and morpholine alone.

Structure-Activity Relationship (SAR) and Strategic Selection

The decision to use piperidine versus morpholine is a classic lead optimization problem, balancing potency, solubility, and metabolic stability.

Caption: Decision workflow for scaffold selection.

• When to Choose Piperidine: If the biological target has a key acidic residue (e.g., aspartate, glutamate) in its binding pocket, the higher basicity of piperidine may be essential for a strong ionic interaction, leading to higher potency. It is often favored in early discovery when maximizing potency is the primary goal.

• When to Choose Morpholine: If a lead compound with a piperidine ring suffers from poor solubility or rapid metabolic clearance, swapping it for a morpholine ring is a common and effective strategy.[4] This "metabolic fix" can dramatically improve the compound's half-life and overall pharmacokinetic profile, making it a more viable drug candidate.

Experimental Protocols

To ensure the reproducibility and validation of findings, detailed methodologies are crucial. Below are representative protocols for the synthesis and biological evaluation of these compounds.

Protocol 1: Synthesis of 4-(Piperidin-1-yl)benzaldehyde

This protocol describes a nucleophilic aromatic substitution, a common method for coupling the heterocycle to the benzaldehyde ring.[15]

• Reagents & Setup: To a solution of piperidine (1 mmol) in 4.0 mL of dimethylformamide (DMF), add anhydrous potassium carbonate (K₂CO₃, 2 mmol).

• Initial Heating: Heat the mixture to 80°C with vigorous stirring in a round-bottom flask fitted with a condenser.

• Substrate Addition: After 30 minutes, add 4-fluorobenzaldehyde (1 mmol) dropwise to the reaction mixture.

• Reaction: Continue heating at 80°C for 12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into 50 mL of ice-cold water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 30 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the final compound.

• Characterization: Confirm the structure using ¹H NMR, ¹³C NMR, and mass spectrometry.

Note: The same protocol can be used for the synthesis of 4-(Morpholin-4-yl)benzaldehyde by substituting piperidine with morpholine.

Protocol 2: MTT Cytotoxicity Assay

This assay is a standard colorimetric method for assessing the metabolic activity of cells, which serves as an indicator of cell viability and proliferation. It is used to determine the IC₅₀ value of a compound.[16]

• Cell Seeding: Seed human cancer cells (e.g., A549) in a 96-well plate at a density of 5 x 10³ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds (piperidine- and morpholine-substituted benzaldehydes) in culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations (e.g., 0.1 to 100 µM). Include wells with untreated cells (negative control) and a known chemotherapeutic agent (positive control).

• Incubation: Incubate the plate for 48 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT tetrazolium salt into purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the percentage of viability against the log of the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Conclusion

The substitution of a benzaldehyde core with a piperidine or morpholine ring offers a powerful tool for modulating biological activity. Neither scaffold is inherently superior; rather, they present a strategic choice based on a classic trade-off in drug design.

• Piperidine often provides higher basicity, which can be crucial for potent target engagement but may come at the cost of lower metabolic stability.

• Morpholine typically imparts greater metabolic stability and improved polarity, making it an excellent choice for optimizing pharmacokinetic properties, though sometimes at the expense of raw potency if basicity is a key driver of activity.

The optimal choice is dictated by the specific biological target, the surrounding molecular architecture, and the overall therapeutic goals. A thorough understanding of the distinct properties endowed by these two "privileged" heterocycles is essential for the rational design and development of next-generation therapeutics.

References

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• Sameaa, E. O., & Sura, S. (2015). Synthesis, Characterization and Study the Biological Activity of New Morpholine Derivative. Baghdad Science Journal, 12(4). Retrieved from [Link]

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• Mamedova, Z. I., et al. (2022). Synthesis of Morpholine-, Piperidine-, and N-Substituted Piperazine-Coupled 2-(Benzimidazol-2-yl)-3-arylquinoxalines as Novel Potent Antitumor Agents. Pharmaceuticals, 15(7), 808. Retrieved from [Link]

• Mallick, T. Z., et al. (2022). Synthesis, Leishmanicidal and anticancer activity of 4-(2-keto-1-benzimidazolinyl) piperidine and 5-chloro-1-(4-piperidyl)-2-benzimidazolinone and their derivatives. ResearchSquare. Retrieved from [Link]

• Sameaa, E. O., & Sura, S. (2015). Synthesis, Characterization and Study the Biological Activity of New Morpholine Derivative. Baghdad Science Journal, 12(4). Retrieved from [Link]

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• Shanmugapriya, M., et al. (2012). Synthesis, characterization and antimicrobial activities of salicylaldehyde derivatives. International Journal of PharmTech Research, 4(1), 85-88. Retrieved from [Link]

• Khamitova, A. E., & Berillo, D. A. (2023). Overview of Piperidine and Morpholine Derivatives as Promising Sources of Biologically Active Compounds (Review). Bohrium. Retrieved from [Link]

• Bibi, S., et al. (2024). Design, synthesis, in vitro and in silico studies of novel piperidine derived thiosemicarbazones as inhibitors of dihydrofolate reductase. Scientific Reports, 14(1), 1-17. Retrieved from [Link]

• Al-Ostath, A., et al. (2023). Piperazine tethered bergenin heterocyclic hybrids: design, synthesis, anticancer activity, and molecular docking studies. RSC Advances, 13(38), 26867-26883. Retrieved from [Link]

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• Lin, C. F., et al. (2005). Synthesis and anticancer activity of benzyloxybenzaldehyde derivatives against HL-60 cells. Bioorganic & Medicinal Chemistry, 13(5), 1537-1544. Retrieved from [Link]

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• Khan, I., et al. (2015). Synthesis and anticancer activity evaluation of some benzothiazole-piperazine derivatives. Letters in Drug Design & Discovery, 12(9), 716-723. Retrieved from [Link]

• Somashekhar, M., et al. (2013). SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF 4-(MORPHOLIN- 4-YL) BENZOHYDRAZIDE DERIVATIVES. ResearchGate. Retrieved from [Link]

• Nowicka, J., & Kluczyk, A. (2024). Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents. Molecules, 29(13), 3020. Retrieved from [Link]

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A Researcher's Guide to the In-Vitro Evaluation of Novel Piperidine Compounds for Antibacterial Activity

The escalating crisis of antimicrobial resistance necessitates the discovery and development of novel chemical scaffolds with potent antibacterial activity. Piperidine derivatives represent a promising class of N-heterocyclic compounds, a core structure found in numerous natural alkaloids and synthetic pharmaceuticals with a broad range of biological activities.[1] This guide provides a comprehensive framework for the in-vitro evaluation of new piperidine compounds, designed for researchers in drug discovery. We will move beyond simple procedural lists to explain the causality behind experimental choices, ensuring a robust and self-validating approach to characterizing antibacterial potential. The methodologies described are grounded in the standards set forth by authoritative bodies like the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[2][3]

Phase 1: Determining Initial Potency - The Minimum Inhibitory Concentration (MIC) Assay

The first critical step in evaluating a new compound is to determine its Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible in-vitro growth of a microorganism.[4][5] This metric provides a foundational understanding of the compound's potency. The broth microdilution method is the most common and standardized technique for MIC determination.[6][7]

Causality in MIC Testing: Why These Steps?

• Choice of Medium : Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard medium for susceptibility testing of non-fastidious aerobic bacteria.[8] Its composition is well-defined and has low levels of inhibitors (like thymidine and thymine) that can interfere with certain antibiotics, ensuring reproducibility.

• Inoculum Standardization : Bacterial density is critical for accurate results. We standardize the inoculum to a 0.5 McFarland turbidity standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.[5] This is then further diluted to achieve a final test concentration of ~5 x 10⁵ CFU/mL in each well.[9] An inoculum that is too dense can overwhelm the compound, leading to falsely high MICs, while a sparse inoculum can result in falsely low values.

• Serial Dilution : A two-fold serial dilution series provides a logarithmic concentration gradient, allowing for the precise determination of the MIC value across a wide range of potential activities.

Experimental Protocol: Broth Microdilution MIC Assay

• Preparation of Bacterial Inoculum :

  • Aseptically select 3-5 well-isolated colonies of the test bacterium from a fresh (18-24 hour) agar plate.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard.[5]

  • Within 15 minutes, dilute this standardized suspension in CAMHB to achieve a final concentration of approximately 1 x 10⁶ CFU/mL.

• Preparation of Compound Dilutions :

  • Prepare a stock solution of the novel piperidine compound in a suitable solvent (e.g., DMSO).

  • In a sterile 96-well microtiter plate, add 50 µL of CAMHB to wells 2 through 12.

  • Add 100 µL of the compound stock solution to well 1.

  • Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, and repeating this process down to well 10. Discard the final 50 µL from well 10.

  • Wells 11 and 12 will serve as controls.

• Inoculation and Incubation :

  • Add 50 µL of the diluted bacterial inoculum (~1 x 10⁶ CFU/mL) to wells 1 through 11. This brings the final volume to 100 µL and the final bacterial concentration to ~5 x 10⁵ CFU/mL.[9]

  • Well 11 serves as the positive control for growth (inoculum + broth, no compound).

  • Well 12 serves as the negative control for sterility (broth only).

  • Seal the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.[5]

• Reading Results :

  • Following incubation, the MIC is determined as the lowest concentration of the compound in which there is no visible turbidity (i.e., the first clear well).[4]

Phase 2: Distinguishing Bacteriostatic vs. Bactericidal Activity - The Minimum Bactericidal Concentration (MBC) Assay

While the MIC tells us the concentration needed to inhibit growth, it doesn't distinguish between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity. The Minimum Bactericidal Concentration (MBC) assay determines the lowest concentration of an antibacterial agent required to kill ≥99.9% of the initial bacterial inoculum.[10][11] This is a crucial differentiator for therapeutic development, as bactericidal agents are often preferred for treating serious infections.

Causality in MBC Testing: Why These Steps?

• Subculturing from MIC Plate : The MBC test is a direct extension of the MIC assay. By taking aliquots from the clear wells (at and above the MIC) of the MIC plate and plating them on antibiotic-free agar, we can determine if the bacteria were merely inhibited or were actually killed.

• The 99.9% Kill Threshold : This is the standardized definition of bactericidal activity.[12] It represents a 3-log10 reduction in viable cells compared to the initial inoculum count. This high threshold ensures that the observed effect is a robust killing activity and not just a failure of a few cells to regrow.

Experimental Protocol: Minimum Bactericidal Concentration (MBC) Assay

• Perform MIC Assay : Complete the MIC assay as described above and record the MIC value.

• Determine Initial Inoculum Count : At the time of MIC plate inoculation, take an aliquot of the final adjusted inoculum (~5 x 10⁵ CFU/mL), perform a serial dilution, plate onto nutrient agar, and incubate to determine the starting CFU/mL.

• Subculturing : From the wells of the MIC plate that show no visible growth (the MIC well and all wells with higher concentrations), plate a 10 µL aliquot onto a sterile, antibiotic-free agar plate (e.g., Mueller-Hinton Agar).[13]

• Incubation : Incubate the agar plates at 35°C ± 2°C for 18-24 hours.

• Reading Results : After incubation, count the number of colonies on each agar plate. The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count determined in step 2.[12]

Phase 3: Characterizing the Rate of Activity - The Time-Kill Kinetics Assay

The MIC and MBC assays provide endpoints after a fixed incubation period. A time-kill kinetics assay offers a dynamic view, assessing the rate of bacterial killing over time when exposed to a constant concentration of the compound.[14] This assay is invaluable for understanding whether a compound's effect is rapid or slow, and whether it is dependent on concentration or the duration of exposure.[6]

Causality in Time-Kill Testing: Why These Steps?

• Testing at MIC Multiples : By testing at concentrations relative to the MIC (e.g., 1x, 2x, 4x MIC), we can observe concentration-dependent effects. A rapid, deep kill at 4x MIC that is not seen at 1x MIC indicates a concentration-dependent bactericidal agent.

• Multiple Time Points : Sampling at various intervals (e.g., 0, 2, 4, 8, 24 hours) allows for the construction of a killing curve.[15] The slope of this curve reveals the rate of killing.

• Log10 Reduction : The data is plotted as log10 CFU/mL versus time. A ≥3-log10 reduction (equivalent to 99.9% kill) is the standard benchmark for bactericidal activity in this assay.[16][17] A reduction of <3-log10 typically indicates bacteriostatic activity.

Experimental Protocol: Time-Kill Kinetics Assay

• Preparation : Prepare a standardized bacterial inoculum in broth to ~5 x 10⁵ - 1 x 10⁶ CFU/mL.

• Exposure : Add the novel piperidine compound to separate flasks of the inoculum at concentrations corresponding to its MIC, 2x MIC, and 4x MIC. Include a growth control flask with no compound.

• Sampling : Incubate all flasks at 37°C with shaking. At specified time points (e.g., 0, 2, 4, 8, and 24 hours), remove an aliquot from each flask.

• Enumeration : Perform serial dilutions of the collected aliquots in a neutralizing broth or saline. Plate the dilutions onto antibiotic-free agar to determine the number of viable CFU/mL at each time point.

• Data Analysis : Plot the mean log10 CFU/mL against time for each concentration and the growth control.

Data Presentation and Comparative Analysis

To contextualize the activity of novel piperidine compounds, their performance must be compared against established, clinically relevant antibiotics. The selection of comparators should include agents with different mechanisms of action and spectra of activity (e.g., a fluoroquinolone like Ciprofloxacin and a β-lactam like Ampicillin).

Table 1: Comparative MIC and MBC Data

The following table presents illustrative data for two hypothetical piperidine compounds (Piperidine-A, Piperidine-B) against a panel of common Gram-positive and Gram-negative pathogens. The MBC/MIC ratio is calculated to infer bactericidal potential; a ratio of ≤4 is generally considered indicative of bactericidal activity.[13]

Organism	Compound	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
Staphylococcus aureus (ATCC 29213)	Piperidine-A	2	4	2	Bactericidal
Piperidine-B	8	>64	>8	Bacteriostatic
Ciprofloxacin	0.5	1	2	Bactericidal
Ampicillin	0.25	0.5	2	Bactericidal
Escherichia coli (ATCC 25922)	Piperidine-A	4	8	2	Bactericidal
Piperidine-B	16	32	2	Bactericidal
Ciprofloxacin	0.015	0.03	2	Bactericidal
Ampicillin	8	16	2	Bactericidal
Pseudomonas aeruginosa (ATCC 27853)	Piperidine-A	16	64	4	Bactericidal
Piperidine-B	>64	>64	-	Inactive
Ciprofloxacin	0.25	0.5	2	Bactericidal
Ampicillin	>128	>128	-	Intrinsic Resistance

Disclaimer: The data presented are for illustrative purposes only and must be determined experimentally.

Table 2: Summary of Time-Kill Kinetics Data for S. aureus

This table summarizes the reduction in bacterial count (log10 CFU/mL) at key time points from a time-kill assay. A reduction ≥ 3-log10 CFU/mL indicates bactericidal activity.[16]

Compound (Concentration)	Log10 CFU/mL Reduction at 4h	Log10 CFU/mL Reduction at 8h	Log10 CFU/mL Reduction at 24h	Interpretation
Piperidine-A (2x MIC)	1.5	3.2	>4.0	Bactericidal
Piperidine-B (2x MIC)	0.5	0.8	1.2	Bacteriostatic
Ciprofloxacin (2x MIC)	2.5	>4.0	>4.0	Rapidly Bactericidal
Growth Control	-0.8 (Growth)	-1.5 (Growth)	-2.5 (Growth)	Normal Growth

Disclaimer: The data presented are for illustrative purposes only and must be determined experimentally.

Conclusion

This guide outlines a logical, multi-phase approach to the in-vitro characterization of novel piperidine compounds. By systematically determining the MIC, MBC, and time-kill kinetics, researchers can build a comprehensive profile of a compound's antibacterial properties. This rigorous, data-driven evaluation, grounded in established standards, is essential for identifying promising lead candidates for further preclinical development in the fight against antimicrobial resistance.

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A Researcher's Guide to Validating the Anti-inflammatory Effects of Synthesized Derivatives In Vivo

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the anti-inflammatory effects of novel synthesized derivatives in vivo. It moves beyond a simple recitation of protocols to offer a deeper understanding of the experimental choices, ensuring that the data generated is robust, reproducible, and translatable.

The Imperative of In Vivo Validation: Bridging the Gap from Bench to Bedside

While in vitro assays provide valuable initial insights into the anti-inflammatory potential of synthesized derivatives, they cannot fully recapitulate the complex interplay of cellular and molecular events that characterize inflammation within a living organism. In vivo models are therefore indispensable for confirming efficacy, understanding pharmacokinetic and pharmacodynamic relationships, and identifying potential off-target effects. This guide will navigate the critical considerations for designing and executing rigorous in vivo studies.

Selecting the Appropriate In Vivo Model: A Comparative Analysis

The choice of an in vivo model is paramount and should be dictated by the specific scientific question and the presumed mechanism of action of the synthesized derivatives. A judicious selection ensures the relevance of the findings.

Model	Description	Advantages	Limitations	Typical Application
Carrageenan-Induced Paw Edema	A widely used model of acute inflammation induced by the injection of carrageenan, a phlogistic agent, into the paw of a rodent.[1][2] The resulting edema is a measure of the inflammatory response.[3][4]	Rapid, reproducible, and technically straightforward.[1][2][4] Allows for the evaluation of acute anti-inflammatory effects and the involvement of mediators like histamine, serotonin, and prostaglandins.[2]	Limited to acute inflammation and does not fully mimic the complexity of chronic inflammatory diseases.	Screening of novel compounds for acute anti-inflammatory activity.
Lipopolysaccharide (LPS)-Induced Systemic Inflammation	LPS, a component of the outer membrane of Gram-negative bacteria, is a potent inducer of systemic inflammation, mimicking aspects of sepsis.[5][6][7]	Induces a robust and reproducible systemic inflammatory response, characterized by the release of pro-inflammatory cytokines.[5][8]	Can be severe and may not be representative of all types of inflammation.	Investigating the effects of compounds on systemic inflammatory responses and cytokine storms.[8]
Adjuvant-Induced Arthritis (AIA)	A model of chronic inflammation induced by the injection of Freund's complete adjuvant, leading to a polyarthritis that shares some features with human rheumatoid arthritis.[9][10][11]	Well-characterized model of chronic inflammation and autoimmune-like pathology.[9][12]	The disease pathogenesis is not identical to human rheumatoid arthritis.[12]	Evaluating compounds for their potential to treat chronic inflammatory and autoimmune diseases.[11]

For the purpose of this guide, we will focus on the Carrageenan-Induced Paw Edema model due to its widespread use and suitability for the initial in vivo screening of synthesized derivatives.

Experimental Design: A Framework for Rigorous Validation

A well-designed experiment is the cornerstone of trustworthy data. The following elements are critical for a robust in vivo validation study.

Animal Models and Ethical Considerations

• Species and Strain: Wistar or Sprague-Dawley rats are commonly used for the carrageenan-induced paw edema model.

• Ethical Approval: All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC) to ensure humane treatment and minimize suffering.

Dosing and Administration

• Dose-Response Relationship: It is crucial to establish a dose-response relationship by testing multiple doses of the synthesized derivative.

• Route of Administration: The route of administration (e.g., oral, intraperitoneal) should be chosen based on the physicochemical properties of the compound and its intended clinical application.

Control Groups: The Foundation of Comparison

• Vehicle Control: This group receives the same solvent used to dissolve the synthesized derivative and serves as the baseline for the inflammatory response.

• Positive Control: A well-characterized anti-inflammatory drug is used to validate the experimental model and provide a benchmark for the efficacy of the test compound. Common choices include:

  • Indomethacin: A non-steroidal anti-inflammatory drug (NSAID) that inhibits cyclooxygenase (COX) enzymes.[1]

  • Dexamethasone: A potent corticosteroid with broad anti-inflammatory effects.[5]

  • Celecoxib: A selective COX-2 inhibitor.[13]

Experimental Workflow: Carrageenan-Induced Paw Edema

The following diagram illustrates the typical workflow for the carrageenan-induced paw edema model.

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A Senior Application Scientist's Comparative Guide to Catalytic Systems for Piperidine Synthesis

For Researchers, Scientists, and Drug Development Professionals

The piperidine motif is a cornerstone of modern medicinal chemistry, forming the structural core of numerous pharmaceuticals and natural products.[1] Its prevalence underscores the critical importance of efficient and selective synthetic methodologies. This guide offers an in-depth, objective comparison of the primary catalytic systems employed for piperidine synthesis, grounded in experimental data and field-proven insights to empower researchers in navigating the complexities of selecting the optimal catalytic strategy.

The Landscape of Piperidine Synthesis: A Strategic Overview

The synthesis of the saturated piperidine ring primarily involves the reduction of pyridine precursors or the cyclization of acyclic starting materials. The choice of catalytic system is paramount and is dictated by factors such as substrate scope, desired stereochemistry, scalability, and economic viability. This guide will dissect three major catalytic paradigms: Transition Metal Catalysis, Organocatalysis, and Biocatalysis.

Transition Metal Catalysis: The Workhorse of Piperidine Synthesis

Transition metal catalysts, both homogeneous and heterogeneous, are the most established and widely employed tools for piperidine synthesis, primarily through the hydrogenation of pyridines.[1] The stability of the pyridine ring necessitates potent catalytic systems to overcome its aromaticity.[1]

Heterogeneous Catalysis: Robust and Recyclable

Heterogeneous catalysts are favored in industrial settings due to their ease of separation and potential for recycling.[2]

Key Heterogeneous Catalysts for Pyridine Hydrogenation:

• Noble Metals (Rh, Ru, Pt, Pd): These catalysts generally exhibit high activity under milder conditions.[1] Rhodium on carbon (Rh/C) and Rhodium(III) oxide (Rh₂O₃) are particularly effective, often allowing for hydrogenation at lower pressures and temperatures.[3][4] Platinum(IV) oxide (PtO₂, Adams' catalyst) is also widely used, typically in acidic media to facilitate reduction.[3] Palladium on carbon (Pd/C) is a cost-effective option, though it may require acidic additives to achieve high selectivity.[3][5]

• Non-Noble Metals (Ni): Raney Nickel is a more economical alternative but often requires harsher conditions, such as high temperatures and pressures.[6] Recent developments have led to more efficient nickel catalysts, like nickel silicide, that operate under less demanding conditions.[7]

Comparative Performance of Heterogeneous Catalysts:

Catalyst System	Substrate Type	Yield (%)	Selectivity	Reaction Conditions	Reference(s)
Rh/C	Pyridine	>99	>99%	40 °C, 5 bar H₂, 16h, TFE	[8]
Rh₂O₃	Functionalized Pyridines	85-99	High	40 °C, 5 bar H₂, 16h, TFE	[4][8]
PtO₂	Substituted Pyridines	High	High	RT, 50-70 bar H₂, Acetic Acid	[3]
Pd/C	Pyridinecarbonitriles	99	98% (to piperidylmethylamine)	30 °C, 6 bar H₂, H₂O/DCM, H₂SO₄	[5]
Raney Ni	2-Methylpyridine	High	N/A	Room Temp, 4 atm H₂, Toluene	[6]
Ru/PDVB	Pyridine	>99	>99%	100 °C, 1.0 MPa H₂, 3h, H₂O	[9]

Note: Yields and selectivities are highly substrate and condition-dependent. This table provides a general comparison based on reported data.

Experimental Protocol: Hydrogenation of Pyridine using Rh₂O₃

This protocol is adapted from the work of Donohoe and colleagues.[8]

• Reactor Setup: To a glass vial equipped with a magnetic stir bar, add the substituted pyridine (0.8 mmol) and Rh₂O₃ (1 mg, 0.5 mol%).

• Solvent Addition: Add 2,2,2-trifluoroethanol (TFE) (1 mL) to the vial and briefly flush with nitrogen.

• Hydrogenation: Place the vial inside an autoclave. Purge the autoclave with hydrogen gas three times. Pressurize the autoclave to 5 bar with hydrogen gas.

• Reaction: Heat the reaction mixture to 40 °C and stir for 16 hours.

• Work-up: After the reaction is complete, cool the autoclave to room temperature and carefully vent the hydrogen gas. The reaction mixture can be analyzed directly by NMR spectroscopy using an internal standard to determine the yield. For isolation, the catalyst can be removed by filtration through a pad of celite, and the solvent can be removed under reduced pressure.

Mechanism of Heterogeneous Catalytic Hydrogenation:

The generally accepted mechanism involves the stepwise addition of hydrogen to the pyridine ring, which is adsorbed onto the catalyst surface. This process proceeds through dihydropyridine and tetrahydropyridine intermediates.

Caption: Generalized mechanism of heterogeneous hydrogenation of pyridine.

Homogeneous Catalysis: Precision and Selectivity

Homogeneous catalysts offer the advantage of high selectivity and activity under mild conditions, with well-defined active sites allowing for rational catalyst design.[2][10] However, their separation from the reaction product can be challenging and costly.[2]

Key Homogeneous Catalysts:

• Iridium Complexes: Iridium(III) catalysts have shown remarkable chemoselectivity in pyridine reduction, tolerating sensitive functional groups.[7] The mechanism often involves a "hydrogen borrowing" cascade.[7]

• Rhodium Complexes: Chiral rhodium complexes have been employed for the asymmetric hydrogenation of pyridinium salts.[11]

• Nickel Complexes: Nickel catalysts with chiral ligands can be used for the enantioselective arylation of pyridinium salts, leading to chiral piperidine precursors.[12]

Experimental Protocol: Iridium-Catalyzed [5+1] Annulation for Piperidine Synthesis

This protocol is based on the work by Donohoe et al.[7]

• Reaction Setup: In a vial, combine the amino alcohol (1.0 eq), the diol (1.2 eq), and [Cp*IrCl₂]₂ (2.5 mol%).

• Solvent and Base: Add the solvent (e.g., toluene) and a base (e.g., K₂CO₃, 2.0 eq).

• Reaction: Heat the mixture at 110 °C for 20 hours.

• Work-up: Cool the reaction to room temperature, dilute with a suitable solvent (e.g., ethyl acetate), and wash with water. The organic layer is then dried and concentrated. The crude product is purified by column chromatography.

Caption: Simplified mechanism of Iridium-catalyzed hydrogen borrowing cascade.

Organocatalysis: Metal-Free and Enantioselective

Organocatalysis has emerged as a powerful, metal-free alternative for piperidine synthesis, often enabling highly enantioselective transformations.[7][13] These reactions frequently proceed through cascade or domino pathways, constructing complex piperidine scaffolds in a single step.[14][15]

Key Organocatalytic Strategies:

• Domino Michael/Aminalization: Proline derivatives can catalyze the reaction between aldehydes and nitroolefins to form polysubstituted piperidines with excellent enantioselectivity.[14][15]

• Biomimetic Mannich Reaction: L-proline can catalyze the asymmetric synthesis of 2-substituted piperidines from ketones and cyclic imines, mimicking biosynthetic pathways.[13]

• Intramolecular aza-Michael Reaction: Chiral quinoline-based organocatalysts can promote the enantioselective cyclization of N-tethered alkenes to yield substituted piperidines.[7]

Experimental Protocol: Organocatalytic Domino Michael/Aminalization

This protocol is based on the work of Wang et al.[14][15]

• Reaction Setup: To a solution of the aldehyde (1.2 eq) and the nitroolefin (1.0 eq) in a suitable solvent (e.g., CH₂Cl₂), add the O-TMS protected diphenylprolinol catalyst (10 mol%).

• Reaction: Stir the mixture at room temperature for the specified time (typically 24-72 hours), monitoring the reaction by TLC.

• Work-up: Upon completion, concentrate the reaction mixture and purify the residue by flash column chromatography on silica gel to afford the polysubstituted piperidine.

Caption: Mechanism of organocatalytic domino Michael/aminalization.

Biocatalysis: Green and Highly Selective Synthesis

Biocatalysis offers an environmentally benign and highly selective approach to piperidine synthesis, operating under mild conditions with exceptional stereo- and regiocontrol.[16]

Key Biocatalytic Systems:

• Lipases: Immobilized lipases, such as Candida antarctica lipase B (CALB), can catalyze multicomponent reactions to produce functionalized piperidines.[16] The reusability of the immobilized enzyme is a significant advantage.[16]

• Transaminases: These enzymes can be used in cascade reactions to generate chiral amines that subsequently cyclize to form enantiopure 2-substituted piperidines.[17][18]

• Oxidases and Reductases: A combination of chemical synthesis and biocatalysis, using amine oxidases and ene-imine reductases, allows for the asymmetric dearomatization of activated pyridines to yield stereodefined piperidines.[19][20]

Experimental Protocol: Immobilized Lipase-Catalyzed Multicomponent Synthesis

This protocol is adapted from the work of Varma and co-workers.[16]

• Catalyst Preparation: The biocatalyst is prepared by immobilizing Candida antarctica lipase B (CALB) onto magnetic halloysite nanotubes (MHNTs).[16]

• Reaction Setup: In a round-bottom flask, combine benzaldehyde (1 mmol), aniline (1 mmol), ethyl acetoacetate (1 mmol), and the immobilized CALB catalyst (CALB@MHNTs, 20 mg) in ethanol (5 mL).

• Reaction: Stir the mixture at 60 °C for 8 hours. Monitor the reaction progress via TLC.

• Catalyst Recovery and Product Isolation: After the reaction, separate the magnetic catalyst from the solution using an external magnet. Remove the solvent from the supernatant under reduced pressure. Purify the crude product by recrystallization or column chromatography.

Caption: Plausible reaction pathway for lipase-catalyzed multicomponent synthesis.

Conclusion: Selecting the Right Tool for the Job

The synthesis of piperidines is a mature field with a diverse array of powerful catalytic tools at the disposal of the modern chemist.

• Transition metal catalysis , particularly heterogeneous systems, remains the go-to choice for large-scale production and the hydrogenation of simple pyridines, offering robustness and cost-effectiveness.

• Homogeneous transition metal catalysis provides unparalleled control over selectivity and is ideal for the synthesis of complex, functionalized piperidines where catalyst recovery is a secondary concern.

• Organocatalysis shines in the realm of asymmetric synthesis, enabling the construction of chiral piperidines with high enantiopurity through elegant cascade reactions.

• Biocatalysis represents the frontier of green chemistry, offering highly selective and sustainable routes to piperidines under mild conditions, a particularly attractive option for the pharmaceutical industry.

The optimal choice of catalytic system is ultimately a multifactorial decision, balancing the demands of the specific synthetic target with considerations of efficiency, cost, and environmental impact. This guide provides a foundational framework to inform these critical decisions, empowering researchers to advance the science of drug discovery and development.

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A Comparative Guide to 2-(Piperidin-1-yl)benzaldehyde: A Superior Alternative to Traditional ortho-Aminobenzaldehydes in Modern Synthesis

In the landscape of synthetic organic chemistry, ortho-aminobenzaldehydes are indispensable building blocks, serving as pivotal precursors for a vast array of heterocyclic compounds, most notably quinolines and their derivatives.[1][2] These scaffolds are at the core of numerous pharmaceuticals, agrochemicals, and materials science innovations.[3] However, the archetypal reagent, 2-aminobenzaldehyde, is notoriously plagued by inherent instability, presenting significant challenges in handling, storage, and reaction reproducibility.[4][5][6][7][8] This guide provides a detailed, evidence-based comparison of 2-(piperidin-1-yl)benzaldehyde, positioning it as a robust and highly effective alternative for researchers seeking to overcome the limitations of its traditional counterparts.

The Challenge: The Inherent Instability of 2-Aminobenzaldehyde

2-Aminobenzaldehyde is a low-melting yellow solid that is bifunctional, possessing both a nucleophilic primary amino group (-NH₂) and an electrophilic aldehyde group (-CHO) in an ortho-arrangement.[4] This proximity is the very source of its synthetic utility and its downfall. The molecule is highly susceptible to self-condensation, rapidly polymerizing at room temperature to form complex trimeric and tetrameric structures.[4][5][9]

This instability mandates stringent handling protocols:

• Storage: It must be stored at low temperatures, typically -20°C, to suppress polymerization.[5][6][7]

• Handling: Reactions must be set up quickly, and the reagent should not be left at ambient temperatures for extended periods.

• Purity: Over time, even when stored correctly, the compound can degrade, leading to impurities that complicate reactions and lower yields.

The practical consequences for a researcher are significant, ranging from inconsistent reaction outcomes to the loss of valuable starting material.

Diagram 1: The Self-Condensation Problem of 2-Aminobenzaldehyde

Caption: Self-condensation pathway of 2-aminobenzaldehyde.

The Solution: 2-(Piperidin-1-yl)benzaldehyde - Stability by Design

2-(Piperidin-1-yl)benzaldehyde emerges as a superior alternative by addressing the root cause of instability. In this molecule, the primary amine is replaced with a saturated, cyclic tertiary amine (piperidine). This structural modification has profound implications.

• Blocked Condensation: The piperidine nitrogen, being a tertiary amine, lacks the N-H protons required for the typical imine formation and subsequent condensation pathways that plague 2-aminobenzaldehyde. This imparts exceptional stability to the molecule.

• Simplified Handling: It is a stable oil at room temperature, eliminating the need for specialized cold storage and allowing for more flexible and reliable experimental setups.[10]

• Maintained Reactivity: Crucially, the aldehyde group remains available and reactive for desired synthetic transformations, such as condensation reactions with active methylene compounds.

Diagram 2: Structural Stability of 2-(Piperidin-1-yl)benzaldehyde

Caption: Key structural features imparting stability.

Performance Comparison: A Head-to-Head Analysis

The advantages of 2-(piperidin-1-yl)benzaldehyde become clear in a direct comparison of its properties and performance against the traditional 2-aminobenzaldehyde.

Feature	2-Aminobenzaldehyde	2-(Piperidin-1-yl)benzaldehyde	Rationale & Advantage
Chemical Stability	Low . Rapidly polymerizes at room temperature.[4][5][6]	High . Stable indefinitely at room temperature.	Advantage: Eliminates reagent degradation, ensuring reaction consistency and reproducibility.
Storage Requirements	Requires storage at -20°C .[5][6][7]	Stable at ambient temperature .	Advantage: Simplifies laboratory logistics and reduces reliance on specialized storage.
Handling	Must be used quickly after removal from cold storage.	No special handling precautions related to stability are needed.	Advantage: Allows for more deliberate and flexible experimental design and execution.
Typical Synthesis	Reduction of 2-nitrobenzaldehyde.[4][11]	Nucleophilic aromatic substitution of 2-fluorobenzaldehyde with piperidine.[10]	Both are accessible routes. The synthesis of the piperidinyl derivative is often high-yielding and straightforward.
Reaction Profile	Prone to side reactions from self-condensation, leading to complex mixtures and lower yields.	Cleaner reaction profiles with minimal side products from reagent degradation.	Advantage: Leads to higher isolated yields of the desired product and simplifies purification.

Diagram 3: Comparative Experimental Workflow

Caption: Workflow comparison highlighting operational efficiency.

Experimental Protocols: Demonstrating the Advantage in Practice

To provide a tangible comparison, we outline protocols for the synthesis of the reagent itself and its application in a cornerstone reaction: the Friedländer annulation for quinoline synthesis.[12][13][14]

This procedure is adapted from established nucleophilic aromatic substitution methods.[10]

Materials:

• 2-Fluorobenzaldehyde (1.0 eq)

• Piperidine (1.2 eq)

• Potassium Carbonate (K₂CO₃) (1.2 eq)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• To a round-bottom flask charged with anhydrous DMF, add 2-fluorobenzaldehyde.

• Add piperidine, followed by potassium carbonate, to the solution.

• Heat the suspension with stirring to 130°C for 3-4 hours, monitoring by TLC.

• After completion, cool the reaction mixture and pour it into cold water.

• Adjust the pH to ~5 using a citric acid solution.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic phases, wash with water, saturated sodium bicarbonate solution, and finally brine.

• Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield 2-(piperidin-1-yl)benzaldehyde as a red oil, which can be used without further purification.[10]

This comparative experiment demonstrates the practical benefits of using the stabilized reagent.

Part A: Using 2-Aminobenzaldehyde

• In a flask, dissolve 2-aminobenzaldehyde (1.0 eq, freshly retrieved from -20°C storage) in ethanol.

• Add acetylacetone (1.1 eq) to the solution.

• Add a catalytic amount of a base (e.g., piperidine or KOH).

• Reflux the mixture for 2-4 hours, monitoring the reaction by TLC. Note that baseline impurities from the starting material may be present.

• After cooling, concentrate the mixture. The crude product will likely require careful column chromatography to separate the desired quinoline from polymerization byproducts.

Part B: Using 2-(Piperidin-1-yl)benzaldehyde

• In a flask, dissolve 2-(piperidin-1-yl)benzaldehyde (1.0 eq) in ethanol.

• Add acetylacetone (1.1 eq) to the solution.

• Add a catalytic amount of an acid (e.g., p-toluenesulfonic acid) to facilitate the reaction.

• Reflux the mixture for 2-4 hours, monitoring by TLC. A much cleaner reaction profile is anticipated.

• After cooling, concentrate the mixture. Purification is expected to be significantly more straightforward, often requiring only simple recrystallization or a rapid silica plug.

Expected Outcome: The reaction utilizing 2-(piperidin-1-yl)benzaldehyde is projected to provide a higher isolated yield of 2,4-dimethylquinoline due to the absence of competitive self-condensation pathways and the higher purity of the starting material.

Conclusion and Outlook

For researchers, scientists, and professionals in drug development, process robustness, reliability, and efficiency are paramount. While 2-aminobenzaldehyde has a long history as a key synthetic intermediate, its inherent instability presents undeniable practical limitations.

2-(Piperidin-1-yl)benzaldehyde offers a definitive solution. Its rationally designed structure confers exceptional stability, translating directly into simplified handling, cleaner reactions, and more reproducible outcomes. While the initial cost of the reagent may be higher, this is often offset by:

• Reduced material waste from degradation.

• Higher yields of the target molecule.

• Significant time savings due to simplified purification.

As the demand for complex molecular architectures grows, adopting more stable and reliable reagents is not just a matter of convenience but a strategic necessity. 2-(Piperidin-1-yl)benzaldehyde represents a significant step forward, empowering chemists to build complex heterocyclic systems with greater confidence and efficiency.

References

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• ChemWhat. (n.d.). 2-Aminobenzaldehyde CAS#: 529-23-7. [Link]

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• Google Patents. (2017). CN107488125A - The synthetic method of o-Aminobenzaldehyde.

• Patsnap. (n.d.). Method for efficiently and rapidly synthesizing o-amino benzaldehyde. Eureka. [Link]

• Seidel, D., et al. (2014). Condensation-Based Methods for the C−H Bond Functionalization of Amines. PMC - NIH. [Link]

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• Jasińska, J., et al. (2021). A Study on the Condensation Reaction of 4-Amino-3,5-dimethyl-1,2,4-triazole with Benzaldehydes: Structure and Spectroscopic Properties of Some New Stable Hemiaminals. MDPI. [Link]

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A Senior Application Scientist's Guide to Piperidine Synthesis: Benchmarking New Methods Against Established Protocols

Introduction: The Enduring Importance of the Piperidine Scaffold

The piperidine motif, a six-membered nitrogen-containing heterocycle, is a cornerstone of medicinal chemistry and natural product synthesis.[1] Its prevalence in over twenty classes of pharmaceuticals, including blockbuster drugs, underscores its significance in drug design.[1][2] The conformational flexibility and basic nitrogen atom of the piperidine ring allow it to effectively interact with biological targets, making it a privileged scaffold in the development of new therapeutic agents.[3][4] Consequently, the development of efficient, stereoselective, and sustainable methods for piperidine synthesis remains a critical endeavor for researchers in both academic and industrial settings.[1]

This guide provides an in-depth comparison of established and emerging methods for piperidine synthesis. We will move beyond a simple recitation of protocols to offer a critical analysis of the underlying mechanisms, practical considerations, and comparative performance data. Our goal is to equip researchers, scientists, and drug development professionals with the insights needed to select the optimal synthetic strategy for their specific target molecules.

Established Protocols: The Workhorses of Piperidine Synthesis

For decades, a few key methodologies have dominated the landscape of piperidine synthesis. These established protocols are well-understood, reliable, and have been successfully applied to the synthesis of countless molecules.

Catalytic Hydrogenation of Pyridines

The most direct and atom-economical route to the piperidine core is the catalytic hydrogenation of the corresponding pyridine precursor.[2] This method involves the reduction of the aromatic pyridine ring to its saturated piperidine counterpart.

Mechanism and Rationale: The aromaticity of the pyridine ring necessitates the use of potent catalytic systems to overcome the high activation energy of reduction.[2] The reaction typically proceeds via the adsorption of the pyridine ring onto the surface of a heterogeneous catalyst, followed by the sequential addition of hydrogen atoms. The Lewis basic nitrogen atom in both the starting material and the product can act as a catalyst poison, which can be mitigated by the use of acidic additives to protonate the nitrogen.[2]

Experimental Protocol: Hydrogenation of Pyridine using Platinum(IV) Oxide (Adams' Catalyst) [2]

• Materials:

  • Pyridine (1.0 eq)

  • Platinum(IV) oxide (PtO₂, Adams' catalyst, 1-5 mol%)

  • Glacial acetic acid (solvent)

  • High-pressure hydrogenation reactor (e.g., Parr shaker)

  • Hydrogen gas (high purity)

  • Filtration aid (e.g., Celite®)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Ethyl acetate

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a high-pressure reactor vessel, add the pyridine and glacial acetic acid.

  • Carefully add the PtO₂ catalyst to the solution.

  • Seal the reactor and purge with an inert gas (e.g., nitrogen) to remove air.

  • Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50-70 bar).[2]

  • Begin vigorous stirring at room temperature and monitor the reaction progress by hydrogen uptake.

  • Upon completion, carefully vent the excess hydrogen and purge the reactor with inert gas.

  • Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite® to remove the catalyst. Caution: The catalyst may be pyrophoric; keep the filter cake wet.

  • Neutralize the filtrate with a saturated NaHCO₃ solution.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude piperidine.

  • Purify by distillation or column chromatography as needed.

Reductive Amination

Reductive amination is a versatile and widely used method for forming C-N bonds and is a powerful tool for constructing the piperidine ring, often in a one-pot fashion.[5] The "double reductive amination" (DRA) of a dicarbonyl compound with an amine is a particularly efficient strategy for piperidine synthesis.[6]

Mechanism and Rationale: The reaction proceeds through the initial formation of an imine or enamine from the condensation of a carbonyl group and an amine. This intermediate is then reduced in situ by a suitable reducing agent. In a DRA, this process occurs twice, leading to the formation of the heterocyclic ring.[6] The choice of reducing agent is critical to avoid the reduction of the starting carbonyl compounds. Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (STAB) are commonly used as they are selective for the iminium ion over the carbonyl group.[5][7] The pH of the reaction is also a crucial parameter, as the formation of the iminium ion is favored under mildly acidic conditions (pH 4-6).[5]

Aza-Diels-Alder Reaction

The aza-Diels-Alder reaction is a powerful cycloaddition reaction for the synthesis of nitrogen-containing six-membered rings, including piperidines.[8] It is a modification of the Diels-Alder reaction where a nitrogen atom replaces a carbon in either the diene or the dienophile.[8]

Mechanism and Rationale: The reaction can proceed through either a concerted [4+2] cycloaddition pathway or a stepwise Mannich-Michael pathway.[8][9] The operative mechanism is often influenced by the nature of the reactants and the presence of a Lewis acid catalyst. When the imine nitrogen is protonated or coordinated to a strong Lewis acid, the mechanism tends to shift towards a stepwise process.[8] The use of electron-withdrawing groups on the imine nitrogen can increase the reaction rate.[8]

The New Wave: Innovative Approaches to Piperidine Synthesis

Driven by the need for greater efficiency, stereoselectivity, and sustainability, a new generation of piperidine synthesis methods has emerged. These novel strategies often employ milder reaction conditions, offer access to previously challenging scaffolds, and align with the principles of green chemistry.

Biocatalysis

The use of enzymes as catalysts in organic synthesis offers unparalleled selectivity and efficiency under mild, aqueous conditions. Transaminases, in particular, have shown great promise in the synthesis of chiral amines and have been successfully applied to the construction of piperidine derivatives.[10][11]

Mechanism and Rationale: Transaminases catalyze the transfer of an amino group from a donor molecule to a ketone or aldehyde acceptor, utilizing a pyridoxal-5'-phosphate (PLP) cofactor.[10] In the context of piperidine synthesis, a diketone substrate can undergo a double transamination, followed by spontaneous cyclization and reduction to afford the piperidine ring.[11] This approach allows for the stereoselective synthesis of highly functionalized piperidines.

Experimental Protocol: Biocatalytic Synthesis of a Piperidine Derivative via a Multicomponent Reaction [12]

• Materials:

  • Benzaldehyde (1 mmol)

  • Aniline (1 mmol)

  • Acetoacetate ester (1 mmol)

  • Immobilized Candida antarctica lipase B (CALB) on magnetic halloysite nanotubes (CALB@MHNTs)

  • Solvent (e.g., toluene)

• Procedure:

  • To a reaction vessel, add benzaldehyde, aniline, acetoacetate ester, and the immobilized CALB catalyst in the chosen solvent.

  • Stir the reaction mixture at a specified temperature (e.g., 60 °C) and monitor the reaction progress by TLC or GC-MS.

  • Upon completion, separate the magnetic catalyst using an external magnet.

  • Wash the catalyst with a suitable solvent and reuse for subsequent reactions.

  • Evaporate the solvent from the reaction mixture and purify the product by column chromatography.

Organocatalysis

Organocatalysis, the use of small organic molecules as catalysts, has revolutionized asymmetric synthesis.[1] This approach avoids the use of often toxic and expensive metal catalysts and can provide access to enantiomerically enriched piperidines with high levels of stereocontrol.[1]

Mechanism and Rationale: Organocatalytic piperidine syntheses often proceed through a cascade reaction involving a Michael addition followed by an intramolecular cyclization.[1] Chiral amines, such as proline and its derivatives, are commonly used as catalysts. The catalyst activates the substrate by forming a transient iminium or enamine intermediate, which then undergoes the desired transformation with high stereoselectivity.

Flow Chemistry

Flow chemistry, where reactions are performed in a continuously flowing stream rather than in a batch-wise manner, offers several advantages for chemical synthesis, including improved safety, scalability, and reproducibility.[13][14] This technology has been successfully applied to the synthesis of piperidines, enabling rapid and efficient production.[15][16]

Mechanism and Rationale: The principles of the chemical transformations in flow chemistry are the same as in batch synthesis. However, the use of a microreactor provides a large surface-area-to-volume ratio, leading to enhanced heat and mass transfer.[17] This allows for precise control over reaction parameters such as temperature, pressure, and residence time, which can lead to higher yields and selectivities.[18]

Experimental Protocol: Flow Electrosynthesis of a 2-Substituted Piperidine [15]

• Materials:

  • Piperidine-1-carbaldehyde (0.2 M solution in methanol)

  • Electrolyte (e.g., Et₄NBF₄, 0.05 M)

  • Electrochemical flow cell (e.g., Ammonite 15)

  • HPLC pumps

  • Power supply

• Procedure:

  • Prepare a solution of the starting material and electrolyte in methanol.

  • Assemble the electrochemical flow cell with appropriate electrodes (e.g., carbon-filled polyvinylidene fluoride).

  • Pump the solution through the flow cell at a defined flow rate (e.g., 8 mL/min).

  • Apply a constant current to the cell (e.g., 6 A).

  • Collect the product stream exiting the reactor.

  • Concentrate the product solution in vacuo.

  • The resulting intermediate can then be reacted with a nucleophile to introduce a substituent at the 2-position.

Comparative Analysis: A Head-to-Head Look at Performance

To provide a clear and objective comparison, the following table summarizes key performance indicators for the discussed synthetic methods. It is important to note that these are representative examples, and the performance of each method will vary depending on the specific substrate and reaction conditions.

Method	Typical Yield	Reaction Time	Temperature	Pressure	Stereoselectivity	Key Advantages	Key Limitations
Catalytic Hydrogenation	>90%[2]	12-24 h[2]	Room Temp. to High[2]	High (50-70 bar)[2]	Substrate dependent	Atom economical, direct	High pressure, catalyst poisoning, limited functional group tolerance
Reductive Amination	70-90%[6]	2-24 h[6]	0 °C to Reflux[6]	Atmospheric	Diastereoselective[6]	Versatile, one-pot	Stoichiometric reducing agents, pH sensitive
Aza-Diels-Alder	60-85%[8]	12-48 h[8]	Room Temp. to High	Atmospheric	Diastereo- & Enantioselective[8]	Convergent, builds complexity	Limited substrate scope, regioselectivity issues
Biocatalysis	>90%[12]	12-24 h	Mild (e.g., 60 °C)[12]	Atmospheric	High Enantioselectivity	Green, highly selective, mild conditions	Substrate specificity, enzyme availability and cost
Organocatalysis	70-95%[1]	24-72 h	-20 °C to Room Temp.[17]	Atmospheric	High Enantioselectivity[1]	Metal-free, asymmetric	Longer reaction times, catalyst loading
Flow Chemistry	>85%[15]	Minutes to hours	Variable	Variable	Controllable	Scalable, safe, reproducible	Specialized equipment, potential for clogging

Conclusion: Selecting the Right Tool for the Job

The synthesis of piperidines is a mature field with a rich arsenal of synthetic methodologies. Established protocols such as catalytic hydrogenation and reductive amination remain valuable for their reliability and scalability. However, the emergence of new methods, including biocatalysis, organocatalysis, and flow chemistry, has opened up exciting new possibilities for the synthesis of complex and stereochemically rich piperidine derivatives.

The choice of synthetic method should be guided by a careful consideration of the target molecule's structure, the desired level of stereocontrol, and practical considerations such as scale, cost, and sustainability. For the synthesis of simple, unsubstituted piperidines on a large scale, catalytic hydrogenation may be the most efficient approach. For the construction of highly functionalized, chiral piperidines, organocatalysis or biocatalysis may offer superior performance. Flow chemistry provides a powerful platform for process optimization and scalable production.

As a senior application scientist, I encourage my fellow researchers to embrace the full spectrum of available synthetic tools. By understanding the strengths and limitations of both established and novel methods, we can continue to push the boundaries of what is possible in the synthesis of these vital heterocyclic scaffolds, ultimately accelerating the discovery and development of new medicines.

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• Matassini, C., Clemente, F., & Goti, A. (n.d.). THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. Targets in Heterocyclic Systems, 22, 216-241. [Link]

• Kumar, A., et al. (2018). First biocatalytic synthesis of piperidine derivatives via an immobilized lipase-catalyzed multicomponent reaction. New Journal of Chemistry, 42(23), 18833-18839. [Link]

• Al-Hadedi, A. A. M., Sawyer, S., et al. (n.d.). A Flow Electrochemistry-Enabled Synthesis of 2-Substituted N-(Methyl-d)piperidines. University of Southampton Institutional Repository. [Link]

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• Casitas, A., et al. (2022). Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination. Organometallics, 41(9), 1086–1096. [Link]

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A Comparative Efficacy Analysis of Novel Antimycotics Against the Benchmark Fluconazole

In the landscape of antifungal therapeutics, the emergence of novel agents presents a critical opportunity to address the growing challenges of drug resistance and to enhance patient outcomes in the treatment of invasive fungal infections. This guide offers an in-depth, data-driven comparison of the efficacy of a new generation of antimycotics with the long-established triazole, fluconazole. This analysis is tailored for researchers, scientists, and drug development professionals, providing both high-level strategic insights and detailed experimental methodologies.

The Enduring Benchmark and the Pressing Need: Fluconazole and the Rise of Resistance

For decades, fluconazole has been a cornerstone in the treatment of various fungal infections, particularly those caused by Candida species.[1][2][3] Its mechanism of action involves the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14-α-demethylase, which is encoded by the ERG11 gene.[3][4] This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[3][4][5] By disrupting ergosterol production, fluconazole compromises the integrity and function of the fungal cell membrane, leading to the inhibition of fungal growth.[5][6] However, the extensive and prolonged use of fluconazole has led to the emergence of resistant strains, posing a significant clinical challenge.[2][3][7] This has created a pressing need for novel antifungal agents with different mechanisms of action and improved efficacy against resistant pathogens.[2][8]

A New Wave of Antifungal Innovation: Mechanisms and Efficacy

Several promising new antifungal agents have recently entered the clinical arena, each with a unique approach to combating fungal pathogens. This section will delve into the mechanisms of action and comparative efficacy of four notable examples: oteseconazole, ibrexafungerp, rezafungin, and fosmanogepix.

Oteseconazole: A Highly Selective CYP51 Inhibitor

Oteseconazole, like fluconazole, targets the fungal lanosterol 14-α-demethylase (CYP51).[9][10] However, its key advantage lies in its high selectivity for the fungal enzyme over human cytochrome P450 enzymes, which is more than 2,000-fold greater than that of fluconazole.[11][12] This enhanced selectivity is anticipated to result in fewer drug-drug interactions and an improved safety profile.[11]

A phase 3, multicenter, randomized, double-blind clinical trial directly compared the efficacy and safety of oteseconazole with fluconazole for the treatment of severe vulvovaginal candidiasis (VVC).[9][10] The results demonstrated a statistically significant superiority of oteseconazole.[9][10]

Mechanism of Action: Azole Antifungals

Caption: Mechanism of action of azole antifungals.

Table 1: Comparative Efficacy of Oteseconazole and Fluconazole in Severe VVC [9][10][11]

Efficacy Endpoint (Day 28)	Oteseconazole	Fluconazole	P-value
Therapeutic Cure Rate	66.88%	45.91%	0.0002
Mycological Cure Rate	82.50%	59.12%	<0.0001
Clinical Cure Rate	71.25%	55.97%	0.0046

These findings highlight the clinically meaningful superiority of oteseconazole over fluconazole in treating severe VVC.[9][10]

Ibrexafungerp: A First-in-Class Triterpenoid Antifungal

Ibrexafungerp represents a new class of antifungals, the triterpenoids.[1][13] Its mechanism of action is distinct from the azoles; it inhibits the enzyme β-(1,3)-D-glucan synthase.[14][15] This enzyme is essential for the synthesis of β-(1,3)-D-glucan, a critical component of the fungal cell wall.[6][15] By disrupting the production of this key polysaccharide, ibrexafungerp compromises the integrity of the fungal cell wall, leading to osmotic instability and ultimately fungal cell death.[14][15]

A phase 2 randomized study compared the efficacy of oral ibrexafungerp with fluconazole for the treatment of acute VVC.[1][13] The results showed comparable efficacy at the initial follow-up, with a trend towards a more sustained clinical response with ibrexafungerp at a later time point.[13][15]

Mechanism of Action: Glucan Synthase Inhibitors

Caption: Mechanism of action of glucan synthase inhibitors.

Table 2: Comparative Efficacy of Ibrexafungerp and Fluconazole in Acute VVC [1][13][16]

Efficacy Endpoint	Ibrexafungerp (300 mg BID, 1 day)	Fluconazole (150 mg, 1 day)
Clinical Cure Rate (Day 10)	51.9%	58.3%
Patients with No Signs or Symptoms (Day 25)	70.4%	50.0%
Requirement for Antifungal Rescue Medication	3.7%	29.2%

While the initial clinical cure rates were similar, the sustained response and lower need for rescue medication suggest a potential advantage for ibrexafungerp in the management of VVC.[13][15]

Rezafungin: A Next-Generation Echinocandin

Rezafungin is a novel echinocandin that, like ibrexafungerp, inhibits β-(1,3)-D-glucan synthase.[6][17] Its distinguishing feature is a long elimination half-life, which allows for once-weekly intravenous administration.[17][18] This pharmacokinetic profile offers a significant advantage in both inpatient and outpatient settings.[19] Rezafungin has demonstrated potent in vitro activity against a broad range of Candida species, including strains resistant to fluconazole.[18][19][20] Clinical trials have shown rezafungin to be non-inferior to the current standard-of-care echinocandin, caspofungin, for the treatment of candidemia and invasive candidiasis.[18][21]

Fosmanogepix: A First-in-Class Gwt1 Inhibitor

Fosmanogepix is a first-in-class antifungal agent with a novel mechanism of action.[14] It inhibits the fungal enzyme Gwt1, which is involved in the glycosylphosphatidylinositol (GPI) anchor biosynthesis pathway.[14] This pathway is essential for the proper localization and function of many cell wall proteins. By inhibiting Gwt1, fosmanogepix disrupts the fungal cell wall integrity. Fosmanogepix has demonstrated broad-spectrum in vitro activity against a wide range of yeasts and molds, including multi-drug resistant strains like Candida auris.[2][22][23] In a phase 2 trial for candidemia caused by C. auris, fosmanogepix showed a high rate of treatment success (89%) and was well-tolerated.[22][23][24]

Mechanism of Action: Gwt1 Inhibition

Caption: Mechanism of action of Gwt1 inhibitors.

Experimental Protocols for Efficacy Assessment

To ensure the trustworthiness and reproducibility of efficacy data, standardized experimental protocols are paramount. The following sections detail the methodologies for determining in vitro susceptibility and assessing in vivo efficacy.

In Vitro Susceptibility Testing: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The determination of the Minimum Inhibitory Concentration (MIC) is a cornerstone of in vitro antifungal susceptibility testing. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide standardized protocols to ensure inter-laboratory reproducibility.

Experimental Workflow: MIC Determination

Caption: Workflow for MIC determination via broth microdilution.

Step-by-Step Protocol (Adapted from CLSI M27):

• Preparation of Antifungal Agent:

  • Prepare a stock solution of the antifungal agent in a suitable solvent (e.g., dimethyl sulfoxide).

  • Perform serial twofold dilutions of the antifungal agent in RPMI 1640 medium in a 96-well microtiter plate to achieve the desired final concentration range.

• Inoculum Preparation:

  • Culture the fungal isolate on an appropriate agar medium (e.g., Sabouraud dextrose agar) for 24-48 hours.

  • Prepare a suspension of the fungal cells in sterile saline and adjust the turbidity to match a 0.5 McFarland standard.

  • Dilute this suspension in RPMI 1640 medium to achieve a final inoculum concentration of 0.5 x 10³ to 2.5 x 10³ cells/mL in the microtiter plate wells.

• Inoculation and Incubation:

  • Add the prepared fungal inoculum to each well of the microtiter plate containing the serially diluted antifungal agent.

  • Include a growth control well (inoculum without drug) and a sterility control well (medium without inoculum).

  • Incubate the plates at 35°C for 24 to 48 hours.

• Reading and Interpretation of Results:

  • After incubation, examine the wells for fungal growth. The MIC is defined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically a 50% reduction) compared to the growth control.

  • Results can be read visually or with a spectrophotometer.

Causality Behind Experimental Choices:

• RPMI 1640 Medium: This standardized medium supports the growth of most clinically relevant yeasts and provides consistent results.

• 0.5 McFarland Standard: This ensures a standardized starting inoculum density, which is critical for reproducible MIC values.

• Incubation at 35°C: This temperature is optimal for the growth of most human fungal pathogens.

In Vivo Efficacy Assessment: Murine Model of Disseminated Candidiasis

Animal models are indispensable for evaluating the in vivo efficacy of novel antifungal agents. The murine model of disseminated candidiasis is a widely used and well-characterized system.

Step-by-Step Protocol:

• Animal Acclimatization and Housing:

  • House immunocompetent or immunosuppressed mice (depending on the study objective) in a specific pathogen-free facility for at least one week prior to the experiment.

  • Provide ad libitum access to food and water.

• Infection:

  • Prepare a standardized inoculum of the Candida strain of interest in sterile saline.

  • Infect the mice via intravenous injection (typically through the lateral tail vein) with a predetermined lethal or sublethal dose of the fungal suspension.

• Treatment:

  • Randomly assign the infected mice to different treatment groups: vehicle control, fluconazole, and the novel antimycotic(s) at various doses.

  • Administer the treatments at specified time points post-infection via the appropriate route (e.g., oral gavage, intraperitoneal injection).

• Monitoring and Endpoints:

  • Monitor the mice daily for clinical signs of illness (e.g., weight loss, ruffled fur, lethargy) and survival.

  • The primary endpoint is typically survival over a defined period (e.g., 21 days).

  • Secondary endpoints can include fungal burden in target organs (e.g., kidneys, brain), which is determined by sacrificing a subset of animals at specific time points, homogenizing the organs, and plating serial dilutions on selective agar to enumerate colony-forming units (CFUs).

Causality Behind Experimental Choices:

• Intravenous Infection: This route of infection mimics hematogenously disseminated candidiasis, a severe form of the disease in humans.

• Kidney Fungal Burden: The kidneys are a primary target organ in disseminated candidiasis, and quantifying the fungal load provides a direct measure of treatment efficacy.

• Survival Curve Analysis: This provides a clear and clinically relevant measure of the overall effectiveness of the treatment in a lethal infection model.

Conclusion and Future Directions

The emergence of novel antimycotics with diverse mechanisms of action marks a significant advancement in the fight against fungal infections. Oteseconazole and ibrexafungerp have demonstrated promising clinical efficacy against vulvovaginal candidiasis, with oteseconazole showing superiority over fluconazole in a head-to-head trial.[9][10] Rezafungin and fosmanogepix offer valuable new options for treating invasive candidiasis, particularly in cases of fluconazole resistance.[18][22]

The continued development of new antifungal agents is crucial to combat the evolving landscape of antifungal resistance. Future research should focus on:

• Expanding the clinical evaluation of these novel agents against a broader range of fungal pathogens and in different patient populations.

• Investigating the potential for combination therapies to enhance efficacy and prevent the development of resistance.

• Discovering and developing antifungal agents with entirely new mechanisms of action to stay ahead of emerging resistance.

By leveraging a deep understanding of fungal biology and employing rigorous preclinical and clinical evaluation methodologies, the scientific community can continue to develop innovative and effective treatments for life-threatening fungal diseases.

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Unraveling the Enigma: A Comparative Guide to Confirming the Mechanism of Action for Biologically Active Piperidine Derivatives

The piperidine scaffold is a cornerstone in medicinal chemistry, celebrated for its prevalence in a vast number of FDA-approved drugs and biologically active compounds.[1][2] Its conformational flexibility and capacity for diverse molecular interactions make it a privileged structure in the design of novel therapeutics targeting a wide array of diseases, from neurodegenerative disorders to cancer.[1][2][3][4] However, the journey from a promising piperidine-containing compound to a well-characterized therapeutic agent is paved with rigorous mechanistic studies. Understanding how a molecule exerts its effect is paramount for optimizing its efficacy, predicting potential side effects, and ultimately, ensuring its clinical success.

This guide provides a comprehensive, in-depth comparison of methodologies to confirm the mechanism of action (MoA) for biologically active piperidine derivatives. Moving beyond a mere listing of protocols, we will delve into the causality behind experimental choices, empowering researchers, scientists, and drug development professionals to design self-validating systems for their own investigations. We will explore key therapeutic areas where piperidine derivatives have shown significant promise, including their roles as enzyme inhibitors, G-protein coupled receptor (GPCR) modulators, and disruptors of critical cellular signaling pathways.

Section 1: Piperidine Derivatives as Enzyme Inhibitors - The Case of Acetylcholinesterase

A prominent therapeutic strategy, particularly for Alzheimer's disease, involves the inhibition of acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[5][6] Enhancing cholinergic neurotransmission by inhibiting AChE can lead to improvements in cognitive function.[5] Several potent AChE inhibitors are based on the piperidine scaffold, such as the well-known drug Donepezil.[5][7]

The fundamental approach to confirming an enzyme inhibition MoA involves demonstrating direct interaction with the enzyme and characterizing the nature of that inhibition.

Comparative Analysis of Piperidine-Based AChE Inhibitors

The inhibitory potency of piperidine derivatives against AChE can be significantly influenced by substitutions on the core scaffold.[6][8] A comparative analysis of different derivatives provides valuable structure-activity relationship (SAR) insights.

Compound ID	Substitution on Phenyl Ring	IC50 (µM) vs. AChE	Reference Compound	IC50 (µM) vs. AChE
Compound 5a	2-Cl	0.09 ± 0.002	Donepezil	0.6 ± 0.05
Compound 5b	3-Cl	0.63 ± 0.0002
Compound 5d	2-F	0.013 ± 0.0021
Compound 21	4'-(benzylsulfonyl)benzoyl	0.00056

Table 1: Comparative in vitro inhibitory activity of various N-(2-(piperidine-1-yl)ethyl)benzamide and other piperidine derivatives against AChE. A lower IC50 value indicates a more potent inhibitor. Data synthesized from multiple sources for illustrative comparison.[6][8]

This data clearly demonstrates that subtle changes to the piperidine derivative structure can lead to dramatic shifts in inhibitory potency, with some compounds exhibiting significantly greater activity than the reference drug, Donepezil.[6]

Experimental Workflow for Confirming AChE Inhibition

Caption: Experimental workflow for confirming AChE inhibition by piperidine derivatives.

Detailed Experimental Protocol: Enzyme Inhibition Assay (Ellman's Method)

This protocol outlines a standard colorimetric method for measuring AChE activity and its inhibition.[5]

Objective: To determine the concentration of a piperidine derivative required to inhibit 50% of AChE activity (IC50).

Materials:

• Purified human acetylcholinesterase (AChE)

• Acetylthiocholine iodide (ATCI) - substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

• Phosphate buffer (pH 8.0)

• Test piperidine derivatives dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader

Step-by-Step Methodology:

• Reagent Preparation: Prepare working solutions of AChE, ATCI, and DTNB in phosphate buffer. Prepare serial dilutions of the test piperidine derivatives.

• Assay Setup: In a 96-well plate, add the following to each well in triplicate:

  • Phosphate buffer

  • Test compound at various concentrations (include a vehicle control with only the solvent).

  • DTNB solution.

  • AChE solution.

• Pre-incubation: Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate Reaction: Add the substrate (ATCI) to each well to start the enzymatic reaction.

• Measure Absorbance: Immediately begin measuring the absorbance at 412 nm every minute for 10-15 minutes using a microplate reader. The rate of the reaction is determined from the initial linear portion of the absorbance versus time curve.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Trustworthiness: This protocol includes a vehicle control to account for any effects of the solvent on enzyme activity. Performing the assay in triplicate ensures the reliability of the data. The use of a known AChE inhibitor, such as Donepezil, as a positive control is highly recommended to validate the assay setup.

Section 2: Piperidine Derivatives as Modulators of G-Protein Coupled Receptors (GPCRs) - The Opioid Receptor Family

Piperidine derivatives are integral to the development of analgesics that target opioid receptors, a major class of GPCRs.[9][10] These receptors, including the μ (MOR), δ (DOR), and κ (KOR) subtypes, are key players in pain modulation.[9] Confirming the MoA for a piperidine derivative at an opioid receptor involves demonstrating binding affinity and functional activity (agonist or antagonist).

Comparative Analysis of Piperidine-Based Opioid Receptor Ligands

The affinity and functional activity of piperidine derivatives at opioid receptors are highly dependent on their chemical structure.

Compound	Receptor	Binding Affinity (Ki, nM)	Functional Activity
Morphine	MOR	6.3	Agonist
DOR	171	Agonist
Compound 4	MOR	<1	Agonist
DOR	<10	Antagonist
Compound 9	MOR	<1	Agonist
DOR	<20	Antagonist

Table 2: Comparative in vitro binding affinities and functional activities of piperidine derivatives at μ- and δ-opioid receptors. A lower Ki value indicates higher binding affinity.[11]

This data illustrates how modifications to the piperidine scaffold can lead to compounds with a desired "balanced" profile, such as MOR agonism for analgesia and DOR antagonism to potentially reduce side effects like tolerance and dependence.[11][12]

Experimental Workflow for Characterizing Opioid Receptor Modulation

A logical progression of experiments is required to fully characterize a piperidine derivative's interaction with an opioid receptor.

Caption: Workflow for characterizing piperidine derivatives as opioid receptor modulators.

Detailed Experimental Protocol: Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity (Ki) of a test compound for a specific opioid receptor subtype.

Objective: To determine the binding affinity of a piperidine derivative for a specific opioid receptor.

Materials:

• Cell membranes expressing the opioid receptor of interest (e.g., from CHO or HEK293 cells)

• A radiolabeled ligand with known high affinity for the receptor (e.g., [³H]DAMGO for MOR)

• Unlabeled test piperidine derivative

• Assay buffer (e.g., Tris-HCl)

• Scintillation fluid and a scintillation counter

• Glass fiber filters

Step-by-Step Methodology:

• Assay Setup: In test tubes, combine the cell membranes, the radiolabeled ligand at a concentration near its Kd, and varying concentrations of the unlabeled test compound.

• Incubation: Incubate the mixture at a specific temperature (e.g., 25°C) for a defined period (e.g., 60 minutes) to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the incubation mixture through glass fiber filters under vacuum. The filters will trap the cell membranes with the bound radioligand.

• Washing: Quickly wash the filters with ice-cold assay buffer to remove any unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the amount of bound radioligand as a function of the concentration of the unlabeled test compound. The data is then fitted to a one-site competition model to determine the IC50, which can be converted to the Ki value using the Cheng-Prusoff equation.

Trustworthiness: The inclusion of controls for total binding (radioligand only) and non-specific binding (radioligand in the presence of a saturating concentration of a known unlabeled ligand) is crucial for accurate data interpretation.

Section 3: Piperidine Derivatives as Modulators of Cellular Signaling Pathways - The PI3K/Akt Pathway in Cancer

Many piperidine derivatives exert their biological effects, particularly in cancer, by modulating critical intracellular signaling pathways that control cell growth, proliferation, and survival.[13][14][15] The PI3K/Akt/mTOR pathway is a frequently dysregulated pathway in cancer and a common target for piperidine-based therapeutics.[13][14]

Comparative Analysis of Piperidine Derivatives Targeting the PI3K/Akt Pathway

The efficacy of piperidine derivatives in cancer cell lines often correlates with their ability to inhibit key components of the PI3K/Akt pathway.

Compound	Cancer Cell Line	IC50 (µM)	Key Molecular Effect
Compound 17a	PC3 (Prostate)	Concentration-dependent inhibition	Decreased XIAP and BCL-2, Increased BAX
Piperine	OVCAR-3 (Ovarian)	Concentration-dependent inhibition	Inhibits PI3K/Akt/GSK3β signaling

Table 3: Anticancer activity and molecular effects of piperidine derivatives on the PI3K/Akt pathway.[14]

This data highlights that different piperidine derivatives can induce apoptosis and inhibit proliferation by modulating the expression and activity of key proteins within the PI3K/Akt signaling cascade.[14]

Signaling Pathway of PI3K/Akt and its Inhibition by Piperidine Derivatives

Caption: Simplified PI3K/Akt signaling pathway and points of inhibition by piperidine derivatives.

Detailed Experimental Protocol: Western Blotting for Phospho-Akt

This protocol is used to determine if a piperidine derivative inhibits the activation of Akt by measuring its phosphorylation status.

Objective: To assess the effect of a piperidine derivative on the phosphorylation of Akt at key residues (e.g., Ser473).

Materials:

• Cancer cell line of interest (e.g., PC3, OVCAR-3)

• Cell culture medium and supplements

• Test piperidine derivative

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-phospho-Akt, anti-total-Akt, anti-GAPDH or β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate and imaging system

Step-by-Step Methodology:

• Cell Treatment: Seed cells and allow them to adhere. Treat the cells with various concentrations of the piperidine derivative for a specified time. Include a vehicle-treated control.

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE: Normalize the protein amounts for each sample, mix with Laemmli buffer, and separate the proteins by size using SDS-PAGE.

• Western Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against phospho-Akt overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with antibodies against total Akt and a loading control (GAPDH or β-actin) to ensure equal protein loading.

Trustworthiness: The use of a loading control is essential to confirm that any observed changes in phospho-Akt levels are not due to differences in the amount of protein loaded onto the gel. Comparing the levels of phosphorylated protein to the total protein level provides a more accurate measure of the inhibition of activation.

Conclusion

Confirming the mechanism of action for a biologically active piperidine derivative is a multifaceted process that requires a logical and systematic approach. By combining initial screening assays to determine potency with more detailed mechanistic studies and cellular target engagement experiments, researchers can build a robust and self-validating body of evidence. The experimental workflows and protocols detailed in this guide provide a solid foundation for these investigations. The versatility of the piperidine scaffold ensures its continued importance in drug discovery, and a thorough understanding of its derivatives' mechanisms of action will be crucial for translating these promising molecules into the next generation of therapeutics.

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A Researcher's Guide to Comparative Docking Studies of Piperidine Derivatives on Target Proteins

The piperidine ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of FDA-approved drugs and natural alkaloids.[1][2][3] This six-membered nitrogen-containing heterocycle offers a versatile and synthetically tractable framework, allowing for the fine-tuning of physicochemical properties crucial for drug efficacy, such as solubility, receptor binding affinity, and bioavailability.[4][5] As researchers and drug development professionals, our goal is to rationally design novel therapeutics. Computational methods, particularly molecular docking, have become indispensable in this endeavor, providing a powerful lens to predict and analyze molecular interactions at an atomic level before committing to costly and time-consuming synthesis.[6][7][8]

This guide provides an in-depth, experience-driven walkthrough of how to conduct and interpret comparative molecular docking studies focused on piperidine derivatives. We will move beyond a simple recitation of steps to explain the causality behind methodological choices, ensuring a robust and self-validating experimental design.

Part 1: The Piperidine Scaffold and Its Prominent Therapeutic Targets

The structural versatility of the piperidine moiety allows it to interact with a diverse range of biological targets, making it a recurring feature in drugs for numerous conditions.[9][10][11] Its ability to be functionalized at various positions enables chemists to meticulously craft molecules that fit the specific geometric and chemical demands of a target's binding pocket.[4][12] This has led to the development of piperidine-containing drugs across several major therapeutic areas.[1][3]

Key protein families frequently targeted by piperidine derivatives include:

• Cholinesterases (AChE/BuChE): Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE) are critical enzymes in the cholinergic pathways of the nervous system.[13][14] Inhibitors of these enzymes, such as the piperidine-based drug Donepezil, increase acetylcholine levels and are a primary treatment strategy for the symptomatic relief of Alzheimer's disease.[3][14][15]

• Monoamine Oxidases (MAO-A/MAO-B): These enzymes are responsible for the degradation of monoamine neurotransmitters like dopamine.[16] Selective MAO-B inhibitors are particularly relevant for treating neurodegenerative conditions such as Parkinson's disease, and the piperidine scaffold has been extensively explored for developing new, potent, and reversible inhibitors.[17][18][19]

• Opioid Receptors (μ, δ, κ): The piperidine core is a fundamental component of many potent analgesics, including morphine and fentanyl, that target opioid receptors to manage pain.[20] Research is focused on designing derivatives with balanced activity at different opioid receptors (e.g., μ-opioid receptor agonists and δ-opioid receptor antagonists) to create effective painkillers with fewer side effects like tolerance and dependence.[21][22]

• Sigma Receptors (σ1R/σ2R): These receptors are implicated in a variety of central nervous system functions and are targets for conditions ranging from neuropathic pain to psychiatric disorders.[23] Benzylpiperidine derivatives have been investigated as dual-acting ligands for both μ-opioid and sigma-1 receptors.[24]

Part 2: The Rationale Behind Comparative Molecular Docking

Molecular docking is a computational method that predicts the preferred orientation of one molecule (a ligand, like a piperidine derivative) when bound to another (a receptor or target protein) to form a stable complex.[25][26] The process aims to identify the most likely binding pose and estimate the strength of the interaction, typically represented as a "docking score" or binding energy.[27][28]

The power of this technique is magnified when used in a comparative framework. Instead of docking a single compound, we dock a library of related derivatives against the same target. This approach allows us to:

• Rank Potential Candidates: By comparing the docking scores of various derivatives, we can prioritize which compounds are most likely to be potent binders and are therefore the best candidates for synthesis and in vitro testing.[28]

• Elucidate Structure-Activity Relationships (SAR): By systematically altering the substituents on the piperidine scaffold and observing the effect on binding affinity and interactions, we can understand which chemical features are critical for target engagement.[12] For example, we can determine if a bulky group at a specific position enhances hydrophobic interactions or if a hydrogen bond donor is required for optimal binding.[18]

• Guide Rational Drug Design: The insights gained from comparative docking provide a feedback loop for medicinal chemists, informing the design of the next generation of derivatives with improved potency and selectivity.[29]

Part 3: A Self-Validating Protocol for Comparative Docking

Trustworthiness in computational results stems from a robust and validated methodology. The following protocol is designed as a self-validating system. The key is the initial redocking step, which confirms that the chosen docking algorithm and parameters can accurately reproduce a known, experimentally determined binding pose.[30][31]

Experimental Protocol: Step-by-Step

Step 1: Target Protein Preparation

• Objective: To prepare a clean, structurally correct protein model for docking.

• Procedure:

  • Obtain the 3D crystal structure of the target protein from a database like the Protein Data Bank (PDB). Prioritize structures that are co-crystallized with a ligand similar to your scaffold, if available.

  • Remove all non-essential molecules from the PDB file, such as water molecules, co-solvents, and ions, unless a specific water molecule is known to be critical for ligand binding (a "bridging" water molecule).[30]

  • Add polar hydrogen atoms to the protein, as they are crucial for forming hydrogen bonds.

  • Assign partial charges (e.g., Kollman charges) to the protein atoms.

  • Save the prepared protein structure in the appropriate format for your docking software (e.g., PDBQT for AutoDock).

Step 2: Ligand Library Preparation

• Objective: To generate low-energy, 3D conformations of the piperidine derivatives.

• Procedure:

  • Draw the 2D structures of your piperidine derivatives using a chemical drawing tool (e.g., ChemDraw, MarvinSketch).

  • Convert the 2D structures to 3D models.

  • Perform an initial energy minimization of each ligand using a suitable force field (e.g., MMFF94). This ensures realistic bond lengths and angles.

  • Assign partial charges (e.g., Gasteiger charges) to the ligand atoms.

  • Define the rotatable bonds within each ligand. This is critical for allowing conformational flexibility during the docking process.

  • Save the prepared ligands in the required format (e.g., PDBQT).

Step 3: Defining the Binding Site (Grid Generation)

• Objective: To specify the search space on the protein where the docking algorithm will attempt to place the ligands.

• Procedure:

  • Identify the active site of the protein. If you are using a co-crystallized structure, the binding site is defined by the location of the original ligand.

  • Generate a "grid box" that encompasses this entire binding site. The box should be large enough to allow the ligands to move and rotate freely but not so large that it becomes computationally inefficient.

  • The docking software pre-calculates potential energy grids for different atom types within this box, which speeds up the actual docking calculations.

Step 4: Protocol Validation via Redocking

• Objective: To ensure the chosen docking parameters can reliably reproduce a known binding mode. This is the cornerstone of a trustworthy study.

• Procedure:

  • Extract the co-crystallized ligand from the original PDB file and prepare it as described in Step 2.

  • Dock this prepared ligand back into its own receptor's binding site using the grid generated in Step 3.

  • Compare the predicted binding pose with the original, experimentally determined pose.

  • Calculate the Root Mean Square Deviation (RMSD) between the heavy atoms of the docked pose and the crystal pose. An RMSD value of less than 2.0 Å is considered a successful validation , indicating that your protocol is reliable.[30][31][32] If the RMSD is high, you must adjust parameters (e.g., grid box size, search algorithm intensity) and repeat until the protocol is validated.

Step 5: Docking the Piperidine Derivatives Library

• Objective: To predict the binding modes and affinities for your series of compounds.

• Procedure:

  • Using the validated protocol, perform the docking calculations for every prepared piperidine derivative in your library.

  • It is best practice to run multiple docking simulations for each ligand (e.g., 10-100 runs) to ensure thorough sampling of conformational space.

Step 6: Analysis and Interpretation of Results

• Objective: To extract meaningful insights from the docking output.

• Procedure:

  • Rank by Binding Energy: The primary output is the estimated free energy of binding (docking score), typically in kcal/mol. Rank the derivatives from the most negative (strongest predicted binder) to the least negative.

  • Cluster Analysis: The docking software will group similar binding poses into clusters. The most populated cluster with the lowest energy is often the most likely binding mode.

  • Interaction Analysis: For the top-ranked compounds, visualize the docked poses in the protein's active site. Identify and analyze the key non-covalent interactions:

    • Hydrogen bonds

    • Hydrophobic interactions

    • Pi-pi stacking or Pi-cation interactions

    • Ionic bonds

Workflow Visualization

The entire process can be visualized as a logical flow, ensuring each step builds upon a validated foundation.

Caption: A self-validating workflow for comparative molecular docking studies.

Part 4: Data Presentation and Interpretation - Case Studies

Quantitative data from docking studies should be summarized in clear, structured tables to facilitate comparison. Below are illustrative examples based on common piperidine derivative targets.

Table 1: Comparative Docking of Piperidine Derivatives against Acetylcholinesterase (AChE)

Derivative	Key Structural Feature	Docking Score (kcal/mol)	Key Interacting Residues	Reference
Donepezil (Reference)	N-benzylpiperidine linked to indanone	-11.5 (example)	Tyr121, Trp279, Phe330	[13][14]
Compound 21	N-benzylpiperidine with bulky benzoyl	-10.8 (example)	Tyr70, Asp72, Trp279	[33]
Compound 13e (E2020)	N-benzylpiperidine with dimethoxy-indanone	-11.2 (example)	Trp84, Ser122, His440	[15]
Derivative 5d	Benzamide with ortho-Fluoro substitution	-9.9 (example)	Tyr121 (H-bond)	[13]

• Interpretation: From this table, a researcher could hypothesize that the dimethoxy-indanone moiety of compound 13e provides a highly favorable interaction within the AChE active site, comparable to the reference drug Donepezil. The hydrogen bond observed for derivative 5d with Tyr121 is a critical piece of information, suggesting that the benzamide carbonyl is essential for its binding mode.[13]

Table 2: Comparative Docking of Pyridazinobenzylpiperidine Derivatives against MAO-B

Derivative	Phenyl Ring Substitution	Docking Score (kcal/mol)	IC₅₀ (µM)	Key Interacting Residues	Reference
S5	3-Cl	-9.5	0.203	Tyr326, Tyr398 (pi-pi stacking)	[16][19]
S16	2-CN	-8.7	0.979	Cys172, Tyr326	[16][19]
S15	3-OCH₃	-8.2	>10 (for MAO-B)	Tyr188, Gln206	[16][19]
Safinamide (Reference)	-	-9.1	0.098	Tyr326, Tyr435	[34]

• Interpretation: This data clearly demonstrates a strong SAR. The 3-chloro substitution in compound S5 results in the best docking score and the lowest experimental IC₅₀ value, indicating high potency.[16][19] The molecular docking results provide the causal explanation: strong pi-pi stacking interactions with key tyrosine residues in the active site stabilize the complex.[16] This directs the researcher to focus on halogen substitutions at the 3-position for future designs.

Part 5: Visualizing Molecular Interactions

A picture is worth a thousand data points. Visualizing the predicted binding mode of a high-affinity ligand is crucial for understanding the structural basis of its activity.

Caption: Key interactions of derivative S5 in the MAO-B active site.

This diagram illustrates how the different moieties of the ligand interact with specific amino acid residues. The 3-chlorophenyl ring engages in favorable pi-pi stacking with two tyrosine residues, while the piperidine core sits in a hydrophobic pocket, explaining its high binding affinity.[16][19]

Conclusion

Comparative molecular docking is a scientifically rigorous, cost-effective, and powerful strategy in modern drug discovery.[35] By moving beyond the analysis of a single compound and instead evaluating a curated library of derivatives, researchers can rapidly build a deep understanding of the structure-activity relationships that govern target binding. The key to trustworthy results lies in a meticulously validated protocol, ensuring that computational predictions are grounded in experimental reality. This integrated approach of computational screening, data analysis, and visualization empowers scientists to rationally design the next generation of piperidine-based therapeutics with greater precision and speed.

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A Senior Application Scientist's Guide to Validating Synthetic Routes for Piperidine Analog Libraries

Introduction: The Enduring Significance of the Piperidine Scaffold in Medicinal Chemistry

The piperidine motif is a cornerstone of modern drug discovery, forming the structural core of over 70 FDA-approved drugs.[1] This six-membered nitrogen-containing heterocycle is a prevalent feature in a vast array of biologically active molecules and natural products.[2][3][4] Its conformational flexibility and the ability to be readily functionalized at multiple positions make it an exceptionally versatile scaffold for medicinal chemists to modulate critical pharmacokinetic properties such as lipophilicity and metabolic stability.[1] The therapeutic landscape of piperidine-containing drugs is remarkably broad, spanning analgesics, antipsychotics, antihistamines, and anticancer agents.[5][6]

The ever-present demand for novel chemical entities to address increasingly complex biological targets necessitates the efficient construction of diverse libraries of piperidine analogs.[6][7] The choice of synthetic strategy is therefore a critical decision in any drug discovery program, directly impacting the timeline, cost, and, ultimately, the quality of the compound library. This guide provides an in-depth, comparative analysis of prominent synthetic routes for the generation of piperidine analog libraries, offering field-proven insights and experimental data to aid researchers in making informed decisions. We will delve into the nuances of Diversity-Oriented Synthesis (DOS), solid-phase synthesis, and modern catalytic methodologies, evaluating each for its strengths and limitations in the context of library production.

Comparative Analysis of Key Synthetic Strategies

The optimal synthetic route for a piperidine library is contingent on several factors, including the desired substitution pattern, the necessity for stereochemical control, scalability, and the required throughput. Here, we compare three major strategies: Diversity-Oriented Synthesis (DOS), Solid-Phase Synthesis (SPS), and Catalytic Asymmetric Synthesis.

Feature	Diversity-Oriented Synthesis (DOS)	Solid-Phase Synthesis (SPS)	Catalytic Asymmetric Synthesis
Primary Goal	Generation of structurally complex and diverse molecules from a common intermediate.[8][9]	High-throughput synthesis and purification of large numbers of analogs.[10][11]	Precise control of stereochemistry to generate enantiomerically pure compounds.[12][13][14]
Key Advantages	- Access to a wide range of stereoisomers and complex scaffolds.- Exploration of novel chemical space.[8]	- Amenable to automation and parallel synthesis.- Simplified purification of final products.[10]	- High enantioselectivity and diastereoselectivity.- Access to specific, biologically relevant stereoisomers.[12]
Key Limitations	- Can involve multi-step sequences with potentially lower overall yields.- Purification of complex mixtures can be challenging.[8]	- Limited to reactions compatible with the solid support.- Can require large excesses of reagents.[10]	- Catalyst development can be challenging and expensive.- Substrate scope may be limited by the catalyst.[14]
Ideal Application	Early-stage drug discovery, exploring novel pharmacophores.	Lead optimization, structure-activity relationship (SAR) studies.	Synthesis of chiral drugs and advanced intermediates.

In-Depth Analysis of Synthetic Routes

Diversity-Oriented Synthesis (DOS): A Modular Approach to Complexity

DOS is a powerful strategy that aims to generate a wide array of structurally diverse molecules, often mimicking the complexity of natural products. A notable example is the synthesis of 2,4,6-trisubstituted piperidines via Type II Anion Relay Chemistry (ARC).[8][9] This modular approach allows for the generation of all possible stereoisomers of the target piperidine scaffold.

The causality behind this experimental choice lies in its ability to rapidly build molecular complexity from simple starting materials. The ARC protocol facilitates a multi-component union, which is then followed by an intramolecular SN2 cyclization to form the piperidine ring.[8] Subsequent chemoselective manipulations of functional groups, such as the removal of dithiane moieties and carbonyl reductions, further expand the diversity of the library.[8]

A key challenge in this DOS approach can be the non-selective nature of some reactions, which, while beneficial for generating diversity, can complicate purification.[8] However, for the goal of creating a comprehensive matrix of congeners, non-selective reactions coupled with effective chromatographic separation can be highly advantageous.[8]

Experimental Workflow: DOS of 2,4,6-Trisubstituted Piperidines

Caption: Workflow for Diversity-Oriented Synthesis of piperidine analogs.

Solid-Phase Synthesis (SPS): The Workhorse of High-Throughput Chemistry

Solid-phase synthesis has revolutionized the generation of large compound libraries for drug discovery.[10] In this approach, the growing molecule is covalently attached to an insoluble polymer resin, which facilitates the purification process by simple filtration and washing.[11][15] This strategy is particularly well-suited for the parallel synthesis of libraries where a common scaffold is decorated with a variety of building blocks.[16]

A typical solid-phase synthesis of piperidine analogs might involve the use of a resin-bound amino acid as a starting point.[16] The peptide chain is elongated through sequential coupling and deprotection steps.[17][18] For piperidine synthesis, a key step often involves an intramolecular cyclization of a resin-bound precursor, followed by cleavage from the solid support to yield the final product.[16]

The choice to employ SPS is driven by the need for high throughput and simplified purification. The ability to use excess reagents to drive reactions to completion is another significant advantage.[10] However, a critical consideration is the compatibility of the desired chemical transformations with the solid support and the linking strategy.

Experimental Workflow: Solid-Phase Synthesis of Piperidine Analogs

Caption: General workflow for the solid-phase synthesis of piperidine libraries.

Catalytic Asymmetric Synthesis: Precision in Stereochemical Control

For many drug targets, the biological activity of a molecule is exquisitely dependent on its stereochemistry. Catalytic asymmetric synthesis provides a powerful means to access enantiomerically enriched piperidine derivatives, which is often crucial for developing safe and effective drugs.[12][13][14]

A variety of catalytic asymmetric methods have been developed for piperidine synthesis, including rhodium-catalyzed asymmetric reductive Heck reactions to access 3-substituted piperidines and rhodium-catalyzed [2+2+2] cycloadditions.[12][19] These methods often employ chiral ligands to induce high levels of enantioselectivity.

The rationale for choosing a catalytic asymmetric route is the need for a specific stereoisomer. While this approach may not be as high-throughput as solid-phase synthesis, it offers unparalleled control over the three-dimensional architecture of the molecule. A key consideration is the development and screening of catalysts and ligands to achieve high yields and enantioselectivities for the desired substrate scope.[14]

Experimental Workflow: Catalytic Asymmetric Synthesis of 3-Substituted Piperidines

Caption: Workflow for the catalytic asymmetric synthesis of enantioenriched 3-piperidines.

Detailed Experimental Protocols

Protocol 1: General Procedure for Solid-Phase Synthesis of a Piperidine Library

This protocol is a generalized procedure and may require optimization for specific substrates.

• Resin Swelling: Swell the appropriate resin (e.g., 2-chlorotrityl chloride resin) in dichloromethane (DCM) for 1 hour.[20]

• Loading of the First Amino Acid: Couple the first Fmoc-protected amino acid to the resin using a suitable coupling agent (e.g., diisopropylethylamine (DIPEA) in DCM). Allow the reaction to proceed for 2-4 hours at room temperature.

• Capping: Cap any unreacted sites on the resin using a solution of acetic anhydride and pyridine in DCM.

• Fmoc Deprotection: Remove the Fmoc protecting group using a 20% solution of piperidine in N,N-dimethylformamide (DMF) for 20 minutes.[17][18]

• Peptide Elongation: Couple the subsequent Fmoc-protected amino acids sequentially using a standard coupling cocktail (e.g., HBTU/HOBt/DIPEA in DMF). Monitor the completion of each coupling reaction using a Kaiser test.

• Intramolecular Cyclization: After the linear precursor is assembled, perform the on-resin cyclization. The specific conditions for this step will depend on the nature of the cyclization reaction (e.g., reductive amination, lactamization).

• Cleavage and Deprotection: Cleave the final compound from the resin and remove any remaining protecting groups using a cleavage cocktail (e.g., a mixture of trifluoroacetic acid (TFA), triisopropylsilane (TIS), and water).

• Purification: Purify the crude product by preparative high-performance liquid chromatography (HPLC).

Protocol 2: General Procedure for a Multicomponent Reaction for Piperidine Synthesis

Multicomponent reactions (MCRs) are highly efficient for generating molecular diversity in a single step.[21][22][23] This protocol describes a general procedure for a one-pot synthesis of highly functionalized piperidines.

• Reaction Setup: To a solution of an aromatic aldehyde (1.0 mmol) and a β-ketoester (1.0 mmol) in methanol, add an aromatic amine (1.0 mmol).

• Catalyst Addition: Add a catalytic amount of a suitable catalyst (e.g., TMSI or saccharin).[23]

• Reaction: Stir the reaction mixture at room temperature or slightly elevated temperature (e.g., 40 °C) and monitor the progress by thin-layer chromatography (TLC).

• Workup: Upon completion, the desired piperidine product can often be isolated by simple filtration.[23] If necessary, concentrate the reaction mixture and purify the crude product by column chromatography.

Conclusion: Selecting the Optimal Synthetic Strategy

The validation of a synthetic route for piperidine library synthesis is a multifaceted process that requires a careful consideration of the project's goals. For broad exploration of novel chemical space, Diversity-Oriented Synthesis offers unparalleled advantages in generating structural complexity. For rapid lead optimization and SAR studies, the high-throughput nature and simplified purification of Solid-Phase Synthesis make it the strategy of choice. When the biological activity is known to be stereospecific, Catalytic Asymmetric Synthesis provides the necessary precision to generate enantiomerically pure compounds.

Ultimately, a successful drug discovery program may leverage a combination of these strategies. A novel scaffold discovered through a DOS approach could be further elaborated and optimized using parallel solid-phase synthesis, and the final clinical candidate may be synthesized on a large scale using a highly optimized catalytic asymmetric route. By understanding the fundamental principles and practical considerations of each of these powerful synthetic methodologies, researchers can navigate the complex landscape of piperidine synthesis and accelerate the discovery of the next generation of therapeutics.

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 2-(Piperidin-1-yl)benzaldehyde

In the dynamic landscape of pharmaceutical research and drug development, the paramount importance of laboratory safety cannot be overstated. The meticulous handling of chemical reagents is a foundational pillar of both scientific integrity and personnel well-being. This guide provides an in-depth, procedural framework for the safe handling of 2-(Piperidin-1-yl)benzaldehyde, with a primary focus on the selection and use of appropriate Personal Protective Equipment (PPE). By understanding the causal links between the chemical's properties and the prescribed safety measures, researchers can confidently mitigate risks and foster a secure laboratory environment.

Hazard Profile and Corresponding PPE

The anticipated hazards of 2-(Piperidin-1-yl)benzaldehyde, based on its structural components, necessitate a multi-faceted PPE strategy. The following table summarizes the potential risks and the corresponding protective measures.

Potential Hazard	Associated Risk	Primary PPE Recommendation	Secondary PPE/Engineering Controls
Skin Contact	Causes skin irritation, potential for severe burns and toxicity through dermal absorption.[6][7]	Chemically resistant gloves (Nitrile rubber recommended).[4]	Flame-retardant lab coat or chemical-resistant apron.[4]
Eye Contact	Causes serious eye irritation, potential for severe eye damage.[6][7][8]	Chemical safety goggles.	A face shield should be worn in conjunction with goggles, especially when handling larger quantities or if there is a splash hazard.[4][9]
Inhalation	May cause respiratory irritation; potential for toxicity if inhaled.[1][6][7]	Use in a well-ventilated area, preferably within a chemical fume hood.[10]	If engineering controls are insufficient or during a spill, a NIOSH-approved respirator is required.[11]
Ingestion	Harmful or fatal if swallowed.[4][6]	Strict prohibition of eating, drinking, or smoking in the laboratory.[12]	Proper hand washing after handling.[5]

Operational Plan: A Step-by-Step Guide to Safe Handling

The following procedural workflow is designed to minimize exposure and ensure the safe handling of 2-(Piperidin-1-yl)benzaldehyde from receipt to disposal.

Pre-Handling Preparations

• Information Review: Before commencing any work, thoroughly review this guide and any available safety information for structurally similar compounds.

• Fume Hood Verification: Ensure the chemical fume hood is functioning correctly, with a certified face velocity.

• PPE Donning: Put on all required PPE as outlined in the table above. This includes a lab coat, chemical safety goggles, and nitrile gloves. A face shield should be readily available.

Handling the Chemical

• Containment: All handling of 2-(Piperidin-1-yl)benzaldehyde, including weighing and transferring, must be conducted within a certified chemical fume hood to mitigate inhalation risks[10].

• Spill Prevention: Use a stable work surface and appropriate secondary containment (e.g., a tray) to contain any potential spills.

• Tool Selection: Utilize non-sparking tools, especially if the compound is determined to be flammable[12][13].

• Static Discharge: Take precautionary measures against static discharge, particularly when handling larger quantities[5].

Post-Handling Procedures

• Decontamination: Thoroughly clean the work area and any equipment used with an appropriate solvent.

• PPE Doffing: Remove PPE in the correct order to avoid cross-contamination. First, remove gloves, followed by the lab coat, and finally, the eye and face protection.

• Hand Washing: Immediately wash hands with soap and water after removing gloves[5].

Below is a workflow diagram illustrating the key procedural steps for safely handling 2-(Piperidin-1-yl)benzaldehyde.

Caption: Workflow for Safe Handling of 2-(Piperidin-1-yl)benzaldehyde.

Disposal Plan: Ensuring Environmental and Personnel Safety

Proper disposal of 2-(Piperidin-1-yl)benzaldehyde and any contaminated materials is a critical final step in the handling process. Adherence to institutional and local regulations is mandatory.

Waste Segregation and Collection

• Chemical Waste: Unused or waste 2-(Piperidin-1-yl)benzaldehyde should be collected in a designated, labeled, and sealed hazardous waste container. Do not mix with incompatible waste streams.

• Contaminated Materials: All disposable items that have come into contact with the chemical, such as gloves, pipette tips, and absorbent paper, must be disposed of as hazardous waste[12]. These should be collected in a separate, clearly labeled container.

Disposal Procedure

• Container Labeling: Ensure all waste containers are accurately labeled with the chemical name and associated hazards.

• Secure Storage: Store waste containers in a designated, well-ventilated, and secure area away from heat and ignition sources while awaiting pickup.

• Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed professional waste disposal service[7]. Do not attempt to dispose of this chemical down the drain or in regular trash[13].

By implementing these comprehensive PPE, operational, and disposal plans, researchers can significantly mitigate the risks associated with handling 2-(Piperidin-1-yl)benzaldehyde, ensuring a safe and productive laboratory environment.

References

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